Iridium;hexachloride

Core Science & Biosynthesis

An In-depth Technical Guide to the Oxidation States of Iridium Hexachloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the known and potential oxidation states of iridium within a hexachloride coordination sphere, focusing on the prevalent +3 and +4 states. This document synthesizes crystallographic, spectroscopic, and electrochemical data, offering detailed experimental protocols for the synthesis and characterization of these important chemical entities.

Executive Summary

Iridium, a dense and highly corrosion-resistant transition metal, exhibits a rich redox chemistry. Within the hexachloride ligand field, iridium most commonly adopts the +3 and +4 oxidation states, forming the hexachloroiridate(III) anion, [IrCl₆]³⁻, and the hexachloroiridate(IV) anion, [IrCl₆]²⁻, respectively. These complexes are pivotal starting materials in iridium chemistry, finding applications in catalysis and materials science. This guide presents a detailed comparison of their physicochemical properties and outlines methodologies for their preparation and analysis. While less common, the potential for iridium hexachloride complexes in other oxidation states, such as +5 and +2, is also explored based on theoretical and indirect experimental evidence.

Prevalent Oxidation States: Ir(III) and Ir(IV)

The most well-characterized oxidation states for iridium hexachloride are +3 and +4. The interconversion between these two states is a facile and reversible one-electron process, making the [IrCl₆]²⁻/[IrCl₆]³⁻ couple a classic example in electrochemical studies.

Physicochemical Properties

The distinct electronic configurations of Ir(III) (d⁶) and Ir(IV) (d⁵) give rise to markedly different physical and chemical properties, which are summarized in the table below.

Property	[IrCl₆]³⁻ (Iridium(III))	[IrCl₆]²⁻ (Iridium(IV))
Electron Configuration	t₂g⁶	t₂g⁵
Magnetic Properties	Diamagnetic (μeff ≈ 0 B.M.)	Paramagnetic (μeff ≈ 1.73 B.M.)[1]
Color	Olive-green	Dark brown/red-black
Ir-Cl Bond Length (Å)	~2.35	~2.33
Symmetry	Octahedral (Oh)	Octahedral (Oh)
Standard Redox Potential	E°([IrCl₆]²⁻/[IrCl₆]³⁻) = +0.867 V vs. SHE[2]

Structural Characteristics

Both [IrCl₆]³⁻ and [IrCl₆]²⁻ anions adopt a regular octahedral geometry. X-ray crystallographic studies of their salts, such as K₃[IrCl₆] and K₂[IrCl₆], have provided precise bond lengths and angles. The slightly shorter Ir-Cl bond length in the Ir(IV) complex is consistent with the higher positive charge on the central metal ion, which leads to a stronger attraction for the chloride ligands. In K₂[IrCl₆], the Cl-Ir-Cl bond angles are fixed at 90° due to the cubic symmetry of the crystal structure.[1]

Less Common and Hypothetical Oxidation States

Iridium(V) Hexachloride ([IrCl₆]⁻)

While iridium can reach a +5 oxidation state in other coordination environments, the existence of a stable [IrCl₆]⁻ anion is not well-established experimentally. Theoretical studies and the observation of high oxidation states in other iridium compounds suggest its potential as a transient or highly reactive species.[3] The generation of such a species would require a potent oxidizing agent and non-coordinating reaction conditions to prevent ligand substitution or decomposition.

Iridium(II) Hexachloride ([IrCl₆]⁴⁻)

The iridium(II) oxidation state is generally unstable and rare for iridium. The [IrCl₆]⁴⁻ complex has not been isolated or characterized. Its formation would require strong reducing conditions, and it is predicted to be highly susceptible to oxidation.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of the common iridium hexachloride complexes are provided below.

Synthesis of Hexachloroiridate(IV) Salts

Synthesis of Potassium Hexachloroiridate(IV), K₂[IrCl₆]:

A common method involves the chlorination of a mixture of iridium metal and potassium chloride.

• Procedure: A finely ground mixture of iridium powder and potassium chloride in a 1:2 molar ratio is heated to 600 °C in a stream of dry chlorine gas. The product is then cooled under a chlorine atmosphere.

Synthesis of Sodium Hexachloroiridate(IV), Na₂[IrCl₆]:

This salt is often prepared from a commercially available iridium source.

• Procedure: Iridium(IV) chloride hydrate (B1144303) is dissolved in a minimal amount of water. A saturated solution of sodium chloride is added, leading to the precipitation of sodium hexachloroiridate(IV) upon cooling. The precipitate is collected by filtration, washed with cold ethanol, and dried in a desiccator.

Synthesis of Hexachloroiridate(III) Salts

Synthesis of Potassium Hexachloroiridate(III), K₃[IrCl₆]:

This complex is typically prepared by the reduction of the corresponding Ir(IV) salt.

• Procedure: Potassium hexachloroiridate(IV) is dissolved in water, and the solution is deoxygenated by bubbling with nitrogen gas. A reducing agent, such as sulfur dioxide or a sulfite (B76179) salt, is slowly added until the solution turns from dark brown to a clear olive-green. The addition of excess potassium chloride precipitates K₃[IrCl₆], which is then filtered, washed with ethanol, and dried under vacuum.

Synthesis of Sodium Hexachloroiridate(III), Na₃[IrCl₆]:

Similar to the potassium salt, this is prepared by reduction.

• Procedure: Sodium hexachloroiridate(IV) is dissolved in water. The solution is then reduced using agents like iron(II) sulfate, oxalic acid, or hydrogen sulfide.[4] The resulting green solution of Na₃[IrCl₆] can be used in situ or the salt can be precipitated by the addition of a large excess of ethanol.

Characterization Techniques

Cyclic Voltammetry:

This electrochemical technique is ideal for studying the reversible [IrCl₆]²⁻/[IrCl₆]³⁻ redox couple.

• Protocol: A solution containing the iridium hexachloride complex (e.g., 1-5 mM in a suitable electrolyte like 0.1 M KCl) is prepared. A standard three-electrode setup is used, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire). The potential is swept between appropriate limits (e.g., +1.2 V to +0.2 V vs. Ag/AgCl) at a known scan rate (e.g., 100 mV/s). The resulting voltammogram will show a reversible one-electron oxidation and reduction wave.

UV-Vis Spectroscopy:

The distinct colors of the Ir(III) and Ir(IV) hexachloride complexes are reflected in their UV-Vis absorption spectra.

• Protocol: Solutions of the complexes are prepared in a non-coordinating solvent (e.g., dilute HCl to prevent aquation). The absorbance is measured over the UV-Vis range (typically 200-800 nm). The spectra of [IrCl₆]²⁻ are characterized by charge-transfer bands in the visible region, giving it a dark color, while the d-d transitions in [IrCl₆]³⁻ are weaker and occur at different wavelengths, resulting in a lighter green color.[5]

Electron Paramagnetic Resonance (EPR) Spectroscopy:

EPR spectroscopy is a powerful tool for characterizing the paramagnetic [IrCl₆]²⁻ complex.

• Protocol: The EPR spectrum of a frozen solution or a powdered solid sample of an Ir(IV) hexachloride salt is recorded at low temperature (e.g., 77 K). The d⁵ electronic configuration of Ir(IV) in an octahedral field gives rise to a characteristic EPR signal.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Due to its diamagnetic nature, the [IrCl₆]³⁻ complex can be studied by NMR spectroscopy. While ¹⁹³Ir NMR is possible, it is often challenging due to the nucleus's properties. Proton NMR of the counter-ions can be used to infer properties of the complex.

Signaling Pathways and Logical Relationships

The relationship between the common oxidation states and the analytical techniques used for their characterization can be visualized as follows:

Caption: Redox relationship and characterization of Ir(III) and Ir(IV) hexachlorides.

Experimental Workflow

A typical workflow for the synthesis and characterization of an iridium hexachloride complex is depicted below.

Caption: A generalized workflow for iridium hexachloride synthesis and analysis.

References

• 1. arxiv.org [arxiv.org]
• 2. chclab-chem.nsysu.edu.tw [chclab-chem.nsysu.edu.tw]
• 3. Surface Electron-Hole Rich Species Active in the Electrocatalytic Water Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sodium hexachloroiridate(III) - Wikipedia [en.wikipedia.org]
• 5. red-ox.ru [red-ox.ru]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]

Iridium(III) Chloride: A Technical Guide to Crystal Structure and Polymorphism

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth exploration of the crystallographic structures and polymorphic forms of iridium(III) chloride (IrCl₃). Anhydrous IrCl₃ is a significant precursor in iridium chemistry, and understanding its solid-state forms is critical for reproducible synthesis and application. This guide details the distinct structures of its polymorphs, presents quantitative crystallographic data for comparison, and outlines key experimental protocols for their synthesis and characterization.

Introduction to Iridium(III) Chloride and Polymorphism

Iridium(III) chloride (IrCl₃) is an inorganic compound that serves as a primary starting material for the synthesis of a wide range of iridium complexes, including catalysts for organic synthesis and phosphorescent emitters for organic light-emitting diodes (OLEDs).[1][2][3] The anhydrous form of IrCl₃ is known to exist in at least two distinct crystalline polymorphs, designated α-IrCl₃ and β-IrCl₃.[4][5] These polymorphs possess the same chemical formula but differ in their crystal structures—the arrangement of atoms in the solid state. This structural difference can influence physical properties such as density, stability, and reactivity. In addition to the anhydrous forms, a hydrated trihydrate, IrCl₃(H₂O)₃, is more commonly encountered and is also a key precursor in iridium chemistry.[4]

Anhydrous Polymorphs of Iridium(III) Chloride

Anhydrous IrCl₃ exists in two primary polymorphic forms, α-IrCl₃ and β-IrCl₃. These forms are distinguished by their unique crystal lattices and the arrangement of Ir³⁺ ions within the chloride framework.

α-Iridium(III) Chloride

The α-polymorph of IrCl₃ is the more common anhydrous form and is structurally analogous to aluminum chloride (AlCl₃).[4] It possesses a monoclinic crystal structure. In this arrangement, the iridium(III) ions occupy octahedral interstices within a layered honeycomb lattice of chloride ions. The structure consists of edge-sharing IrCl₆ octahedra.

β-Iridium(III) Chloride

The β-polymorph of IrCl₃ represents a different, higher-temperature phase. While sharing a similar anion lattice with the α-form, it differs in the specific octahedral sites occupied by the iridium ions.[4] The literature describes this phase as rhombohedral, though some crystallographic databases classify it as orthorhombic.[4][6] The transition from the α to the β polymorph occurs upon heating to approximately 650 °C.[4]

Crystallographic Data Summary

The quantitative crystallographic data for the anhydrous polymorphs of iridium(III) chloride are summarized below for direct comparison.

Parameter	α-IrCl₃	β-IrCl₃ (Orthorhombic description)
Crystal System	Monoclinic	Orthorhombic
Space Group	C2/m (No. 12)	Fddd (No. 70)
Lattice Parameters	a = 5.99 Å (0.599 nm)	a = 7.13 Å
b = 10.37 Å (1.037 nm)	b = 9.92 Å
c = 5.99 Å (0.599 nm)	c = 11.08 Å
α = 90°	α = 90°
β = 109.4°	β = 90°
γ = 90°	γ = 90°
Unit Cell Volume (V)	351 ų (0.351 nm³)	742.14 ų
Density (Calculated)	5.65 g/cm³	5.34 g/cm³
Appearance	Brown solid	Red solid
Reference	[4][7]	[4][6]

Hydrated Iridium(III) Chloride

The hydrated form, iridium(III) chloride trihydrate (IrCl₃·3H₂O), is a dark green, hygroscopic solid that is more commonly used as a starting material due to its solubility in water and alcohols.[4][8][9] Unlike the anhydrous forms, it is readily soluble and serves as a convenient precursor for preparing a vast array of organometallic and coordination complexes, such as Vaska's complex.[2][4][10] The trihydrate decomposes to the anhydrous form upon heating.[4]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of iridium(III) chloride forms.

Synthesis of Anhydrous α-Iridium(III) Chloride

This protocol is based on the direct chlorination of metallic iridium at high temperatures.

Materials:

• Iridium metal sponge or powder

• Chlorine (Cl₂) gas

• Argon (Ar) or Nitrogen (N₂) gas (for purging)

• Quartz tube furnace

• Gas flow controllers

Procedure:

• Place a known quantity of iridium metal sponge into a quartz boat.

• Position the boat in the center of the quartz tube furnace.

• Purge the tube with an inert gas (Argon or Nitrogen) for 15-20 minutes to remove all oxygen and moisture.

• While maintaining a slow inert gas flow, heat the furnace to 650 °C.[4]

• Once the temperature has stabilized, introduce a controlled flow of chlorine gas.

• Continue the reaction for several hours until the iridium metal is fully converted. The product, α-IrCl₃, will form as a brown crystalline solid.

• Turn off the chlorine gas flow and allow the furnace to cool to room temperature under a continued inert gas flow.

• The resulting α-IrCl₃ product should be handled and stored under an inert atmosphere due to its hygroscopic nature.

Synthesis of Hydrated Iridium(III) Chloride

This protocol describes a common laboratory method for preparing the hydrated form by reducing a solution of hexachloroiridic acid.

Materials:

• Hexachloroiridic(IV) acid (H₂IrCl₆) solution

• Ethanol or other suitable reducing agent (e.g., oxalic acid)[3]

• Hydrochloric acid (HCl)

• Round-bottom flask with reflux condenser

• Heating mantle

Procedure:

• Prepare an aqueous solution of hexachloroiridic(IV) acid in a round-bottom flask.

• Add a stoichiometric excess of a reducing agent, such as ethanol.

• Acidify the solution with a small amount of hydrochloric acid to maintain an acidic environment.

• Heat the mixture to reflux (typically 80-100 °C) with constant stirring.[3] The reaction progress can be monitored by a color change from the dark brown of Ir(IV) to the olive-green of Ir(III).

• Continue the reflux for 2-6 hours to ensure complete reduction.[3]

• After cooling, the resulting solution contains hydrated iridium(III) chloride.

• The solid product can be obtained by careful removal of the solvent under reduced pressure (e.g., using a rotary evaporator).

• The final product is a dark green, hygroscopic solid and should be stored in a desiccator.

Thermal Conversion of α-IrCl₃ to β-IrCl₃

The β-polymorph is obtained through the thermal treatment of the α-polymorph.

Procedure:

• Place a sample of pure α-IrCl₃ in a sealed, evacuated quartz ampoule.

• Heat the ampoule in a furnace to approximately 650 °C.[4]

• Maintain this temperature for several hours to ensure complete phase transformation.

• Slowly cool the furnace back to room temperature.

• The resulting red solid is the β-polymorph of IrCl₃.

Visualized Workflows and Relationships

The following diagrams illustrate the key relationships and experimental workflows associated with iridium(III) chloride polymorphs.

Caption: Synthesis and transformation pathways for iridium(III) chloride polymorphs.

Caption: Standard workflow for the crystallographic characterization of IrCl₃ polymorphs.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Manufacturer - Quality iridium chloride,14996-61-3,Iridium(III) Chloride Hydrate| UIV Chem [riyngroup.com]
• 3. JP2020515487A - Process for producing highly pure iridium(III) chloride hydrate - Google Patents [patents.google.com]
• 4. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 5. Iridium(III) chloride - Wikiwand [wikiwand.com]
• 6. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 7. Iridium trichloride | 10025-83-9 [chemicalbook.com]
• 8. Iridium (III) Chloride | Iridium trichloride trihydrate | IrCl3 · 3H2O - Ereztech [ereztech.com]
• 9. Ir 113 iridium trichloride solid | Johnson Matthey [matthey.com]
• 10. Iridium(III)_chloride [chemeurope.com]

An In-Depth Technical Guide to the Magnetic Properties of Iridium Hexachloride Complexes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of iridium hexachloride complexes, with a focus on the [IrCl₆]²⁻ and [IrCl₆]³⁻ anions. This document details the theoretical underpinnings of their magnetic behavior, summarizes key magnetic data, and provides detailed experimental protocols for their characterization.

Introduction: The Unique Magnetism of Iridium Hexachlorides

Iridium hexachloride complexes, particularly those containing the Ir(IV) ion (a 5d⁵ configuration), exhibit fascinating magnetic properties that are of significant interest in the fields of materials science and coordination chemistry. Unlike their 3d transition metal counterparts, the magnetic behavior of these 5d complexes is dominated by strong spin-orbit coupling, a relativistic effect that becomes significant for heavier elements. This strong coupling leads to a departure from the simple spin-only magnetic moments and gives rise to a novel ground state, often described by the Jeff = 1/2 model. Understanding these properties is crucial for the design of new magnetic materials and for interpreting spectroscopic data in various applications, including catalysis and drug development where iridium complexes are increasingly utilized.

Theoretical Framework: Beyond the Spin-Only Picture

The magnetic properties of iridium hexachloride complexes are a direct consequence of the interplay between the crystal field environment, electron-electron repulsion, and, most importantly, spin-orbit coupling.

Crystal Field and Ligand Field Theory in [IrCl₆]²⁻

In an octahedral crystal field, the five degenerate d-orbitals of the iridium ion split into a lower-energy t₂g triplet (dxy, dyz, dxz) and a higher-energy eg doublet (dx²-y², dz²). For the Ir(IV) ion in [IrCl₆]²⁻, which has a 5d⁵ electron configuration, the strong ligand field imposed by the six chloride ligands leads to a low-spin configuration where all five electrons occupy the t₂g orbitals, leaving one unpaired electron.

However, the simple crystal field theory is insufficient to fully explain the observed magnetic properties. Ligand Field Theory (LFT) provides a more complete picture by considering the covalent character of the Ir-Cl bonds. The mixing of iridium d-orbitals with chlorine p-orbitals leads to the formation of molecular orbitals. The highest occupied molecular orbitals are primarily of t₂g character with some ligand contributions.

The Dominance of Spin-Orbit Coupling and the Jeff = 1/2 Ground State

For heavy elements like iridium, the spin-orbit coupling is a major perturbation that cannot be ignored. The strong spin-orbit interaction splits the t₂g orbitals, which have an effective orbital angular momentum of Leff = 1, into two energy levels characterized by the total angular momentum quantum number, Jeff. These levels are a Jeff = 3/2 quartet and a Jeff = 1/2 doublet.

In the case of the 5d⁵ Ir(IV) ion, the five electrons fill the lower Jeff = 3/2 level, leaving a single unpaired electron in the higher Jeff = 1/2 doublet. This Jeff = 1/2 ground state is a hallmark of many iridate compounds and is the primary reason for their unique magnetic behavior. The magnetic moment is then determined by this effective total angular momentum, rather than just the spin of the electron.

The relationship between these interactions can be visualized as a logical flow:

Figure 1: Logical diagram illustrating the origin of the J_eff = 1/2 ground state in octahedral Ir(IV) complexes.

Magnetic Properties of [IrCl₆]³⁻

The Ir(III) ion in [IrCl₆]³⁻ has a 5d⁶ electron configuration. In a strong octahedral field, these six electrons completely fill the t₂g orbitals, resulting in a (t₂g)⁶ configuration with no unpaired electrons. Consequently, [IrCl₆]³⁻ complexes are diamagnetic.

Quantitative Magnetic Data

The magnetic properties of several alkali metal and ammonium (B1175870) hexachloroiridate(IV) salts have been investigated. A summary of the key magnetic data is presented in the table below.

Compound	Magnetic Moment (μ_eff) [B.M.]	Curie-Weiss Temperature (θ) [K]	Néel Temperature (T_N) [K]	g-factor	Reference(s)
Na₂[IrCl₆]	1.73	-	-	~1.8	[1]
K₂[IrCl₆]	1.73	-43	3.05	1.79	[2]
(NH₄)₂[IrCl₆]	1.73	-32	2.15	1.79
Cs₂[IrCl₆]	-	-	~0.5	-	[3]
Na₃[IrCl₆]·2H₂O	Diamagnetic	-	-	-	[1]

Note: The effective magnetic moment (μ_eff) is calculated from experimental susceptibility data. The negative Curie-Weiss temperatures are indicative of antiferromagnetic interactions between the iridium centers.

Experimental Protocols

A variety of experimental techniques are employed to characterize the magnetic properties of iridium hexachloride complexes. Detailed methodologies for key experiments are provided below.

Synthesis of Iridium Hexachloride Complexes

4.1.1. Synthesis of Polycrystalline K₂[IrCl₆]

This procedure is adapted from commercially available starting materials.

• Materials: Commercially available K₂[IrCl₆] powder (e.g., from Alfa Aesar, minimum 39% Ir).

• Procedure:

  • The commercial powder can be used directly for many powder-based measurements.

  • For purification, recrystallization can be performed. Dissolve the powder in a minimal amount of hot, concentrated hydrochloric acid.

  • Allow the solution to cool slowly to room temperature.

  • Filter the resulting crystals, wash with a small amount of cold ethanol, and dry in a desiccator.

4.1.2. Synthesis of Single-Crystal K₂[IrCl₆]

This method is suitable for growing single crystals for detailed magnetic and structural studies.

• Materials: Commercially available K₂[IrCl₆] powder, concentrated hydrochloric acid (approx. 5.2 M).

• Procedure:

  • Dissolve the K₂[IrCl₆] powder in the hydrochloric acid solution at room temperature to create a saturated solution.

  • Place the solution in a beaker covered with a watch glass, allowing for slow evaporation of the solvent at a constant temperature of 293 K (20 °C).

  • Over a period of two weeks, single crystals with dimensions up to 1 x 1 x 2 mm³ can be obtained.

4.1.3. Synthesis of (NH₄)₂[IrCl₆]

This complex can be prepared by a precipitation reaction.[4]

• Materials: Sodium hexachloroiridate(IV) (Na₂[IrCl₆]), ammonium chloride (NH₄Cl), deionized water.

• Procedure:

  • Prepare an aqueous solution of sodium hexachloroiridate(IV).

  • Add a saturated aqueous solution of ammonium chloride to the iridium solution.

  • A dark red precipitate of (NH₄)₂[IrCl₆] will form due to its low solubility.

  • Filter the precipitate, wash with cold deionized water, and dry in a desiccator.

4.1.4. Synthesis of Na₂[IrCl₆]

This salt can be prepared from commercially available iridium tetrachloride hydrate (B1144303).

• Materials: Iridium tetrachloride hydrate ("IrCl₄·xH₂O"), concentrated hydrochloric acid, sodium chloride (NaCl).

• Procedure:

  • Dissolve the iridium tetrachloride hydrate in concentrated hydrochloric acid.

  • Add a stoichiometric amount of sodium chloride to the solution.

  • Concentrate the solution by heating to evaporate the solvent, which will yield the dry salt.

Magnetic Susceptibility Measurements

4.2.1. Gouy Method

A classical method for determining magnetic susceptibility.

• Apparatus: Gouy balance, electromagnet, analytical balance, sample tube.

• Procedure:

  • Pack the powdered sample uniformly into a cylindrical Gouy tube of known length and cross-sectional area.

  • Suspend the tube from an analytical balance so that one end is in the center of a strong, uniform magnetic field and the other end is in a region of negligible field.

  • Measure the apparent mass of the sample with the magnetic field off (m_off).

  • Measure the apparent mass of the sample with the magnetic field on (m_on).

  • The change in mass (Δm = m_on - m_off) is proportional to the magnetic susceptibility of the sample.

  • Calibrate the instrument using a substance with a known magnetic susceptibility (e.g., HgCo(SCN)₄).

4.2.2. Superconducting Quantum Interference Device (SQUID) Magnetometry

A highly sensitive method for measuring magnetic properties as a function of temperature and applied magnetic field.

• Apparatus: SQUID magnetometer (e.g., Quantum Design MPMS).

• Sample Preparation:

  • Powder Samples: Weigh a small amount of the powdered sample (typically 5-50 mg) and place it in a gelatin capsule or a sealed quartz tube for air-sensitive samples. The capsule or tube is then placed inside a plastic straw that is attached to the sample rod.

• Measurement Procedure:

  • Mount the sample on the sample rod and insert it into the SQUID magnetometer.

  • Center the sample within the detection coils.

  • Measure the magnetic moment of the sample as a function of temperature (typically from 2 K to 300 K) in a constant applied magnetic field (e.g., 0.1 T).

  • Measure the magnetic moment as a function of the applied magnetic field at a constant temperature (e.g., 2 K).

  • The magnetic susceptibility (χ) is calculated from the measured magnetic moment (m), the applied magnetic field (H), and the molar mass of the sample.

The workflow for a typical SQUID experiment can be summarized as follows:

Figure 2: Workflow for a SQUID magnetometry experiment.

Magnetic Circular Dichroism (MCD) Spectroscopy

MCD spectroscopy is a powerful technique for probing the electronic structure of paramagnetic species.

• Apparatus: A spectrophotometer equipped with a superconducting magnet and a cryostat.

• Sample Preparation:

  • Crystalline Powders: For air-stable crystalline powders, a mull can be prepared by grinding the sample with a mulling agent (e.g., Nujol or Fluorolube) to form a paste. This paste is then pressed between two quartz or sapphire windows.

• Measurement Procedure:

  • Place the prepared sample in the cryostat of the MCD spectrometer.

  • Cool the sample to the desired temperature (often liquid helium temperatures, ~4.2 K).

  • Apply a strong magnetic field (typically up to 7 T) parallel to the direction of light propagation.

  • Record the differential absorption of left and right circularly polarized light as a function of wavelength.

  • The resulting MCD spectrum provides information about the electronic transitions and the magnetic properties of the ground and excited states.

X-ray Absorption Spectroscopy (XAS)

XAS, particularly at the iridium L-edges, is a sensitive probe of the electronic structure and local coordination environment of the iridium ions.

• Apparatus: A synchrotron radiation source, a monochromator, and detectors for measuring X-ray absorption.

• Sample Preparation:

  • Transmission Mode (for concentrated samples): Finely grind the powder sample and mix it with a binder such as boron nitride or cellulose. Press the mixture into a pellet of uniform thickness. The amount of sample is calculated to give an appropriate absorption edge step.

• Measurement Procedure:

  • Mount the sample in the X-ray beam path.

  • Scan the incident X-ray energy across the iridium L₃ and L₂ absorption edges.

  • Measure the X-ray absorption coefficient as a function of energy.

  • The X-ray Absorption Near Edge Structure (XANES) provides information on the oxidation state and coordination geometry, while the Extended X-ray Absorption Fine Structure (EXAFS) gives details about the local atomic structure, such as bond distances and coordination numbers.

Neutron Diffraction

Neutron diffraction is an essential tool for determining the magnetic structure of ordered materials.

• Apparatus: A neutron source (nuclear reactor or spallation source) and a neutron diffractometer.

• Sample Preparation:

  • Powder Samples: A relatively large amount of finely ground powder (typically several grams) is required. The powder is loaded into a sample container made of a material with low neutron absorption, such as vanadium or aluminum.

• Measurement Procedure:

  • Mount the sample container on the diffractometer.

  • Cool the sample to a temperature below its magnetic ordering temperature.

  • Collect a neutron diffraction pattern by scattering a monochromatic neutron beam from the sample and measuring the scattered intensity as a function of the scattering angle.

  • The positions and intensities of the magnetic Bragg peaks in the diffraction pattern are used to determine the arrangement of the magnetic moments in the crystal lattice.

Conclusion

The magnetic properties of iridium hexachloride complexes are a rich area of study, driven by the strong interplay of crystal field effects and spin-orbit coupling. The resulting Jeff = 1/2 ground state in Ir(IV) complexes leads to magnetic behavior that is distinct from that of lighter transition metal compounds. The experimental techniques outlined in this guide provide a powerful toolkit for probing these properties, from bulk magnetic susceptibility to the microscopic details of electronic and magnetic structure. A thorough understanding of these complexes is not only of fundamental scientific importance but also provides a basis for the development of new materials with tailored magnetic functionalities.

References

• 1. CN1037618C - Method for making pure iridium - Google Patents [patents.google.com]
• 2. retsch.com [retsch.com]
• 3. Magnetic properties of Cs₂IrCl₆single crystals - 2023 APS March Meeting [archive.aps.org]
• 4. Ammonium hexachloroiridate(IV) - Wikipedia [en.wikipedia.org]

A Technical Guide to the Discovery and Early Synthesis of Iridium Chloride Compounds

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides an in-depth exploration of the discovery and early synthesis of iridium chloride compounds, tracing the scientific journey from the initial identification of iridium in the early 19th century to the development of foundational synthetic and analytical methods. Iridium, a rare and exceptionally dense noble metal, was first isolated by the English chemist Smithson Tennant in 1803 from the residue of platinum ore dissolved in aqua regia.[1] The striking and varied colors of its salts in solution led Tennant to name the new element "iridium," derived from the Greek word "iris," meaning rainbow.[1][2] Early investigations into iridium and its compounds were intrinsically linked to the complex processes of separating platinum group metals. Chemists of the era, including Jöns Jacob Berzelius, Louis Nicolas Vauquelin, and Friedrich Wöhler, made significant contributions to understanding the chemical behavior of iridium and laying the groundwork for the deliberate synthesis of its chloride derivatives, namely iridium(III) chloride (IrCl₃) and iridium(IV) chloride (IrCl₄). This guide details the historical experimental protocols, presents the limited quantitative data available from that period, and visualizes the key scientific milestones and workflows.

The Discovery of Iridium: A Serendipitous Finding

The story of iridium's discovery begins with the burgeoning interest in platinum and the challenge of its purification in the late 18th and early 19th centuries. When crude platinum was dissolved in aqua regia (a mixture of nitric and hydrochloric acids), a small amount of a dark, insoluble residue was consistently observed.[1][3] While initially dismissed by some as graphite, Smithson Tennant's curiosity and rigorous experimentation led him to investigate this mysterious black powder.[1]

In 1804, Tennant reported his findings to the Royal Society in his paper "On two Metals, found in the black powder remaining after the solution of Platina." Through a series of treatments with alternating alkaline and acidic solutions, he successfully isolated two new metallic elements from this residue: osmium and iridium.[1] Tennant noted that upon dissolving the crude iridium salts in hydrochloric acid, they exhibited a "striking variety of colours," which prompted the name iridium.[4]

A flowchart illustrating the key steps leading to the discovery of Iridium by Smithson Tennant.

Early Synthetic Routes and Extraction Methods

The initial preparations of iridium chloride compounds were not discrete syntheses but rather integral parts of the broader efforts to extract and separate iridium from other platinum group metals. These early methods were often arduous and yielded products of questionable purity by modern standards.

Tennant's Method for the Isolation of Iridium (c. 1804)

While Tennant's primary goal was the isolation of the new elements, his procedure inherently involved the formation and manipulation of iridium chlorides. The following protocol is a reconstruction based on his 1804 publication.

Experimental Protocol:

• Initial Treatment: The black powder residue from the aqua regia treatment of platinum ore was fused with caustic soda (sodium hydroxide) at a red heat in a silver crucible.

• Separation of Osmium: The resulting mixture was treated with water, which dissolved the oxide of osmium.

• Formation of Iridium Chlorides: The remaining insoluble portion, containing iridium, was then treated with "marine acid" (hydrochloric acid). This step would have produced a solution containing various chloro-iridium complexes.

• Observation of Color: Tennant noted the characteristic and vibrant colors of these solutions, which was a key indicator of the presence of the new element.

• Isolation of Metallic Iridium: While Tennant did not detail the specific precipitation of a pure iridium chloride salt in this initial paper, the isolation of the metal would have involved further chemical manipulation of these chloride solutions, likely through reduction.

Wöhler's Extraction and Formation of Chloro-Iridium Complexes (c. 1833)

Friedrich Wöhler, in an 1833 publication in the "Annales de Chimie et de Physique," detailed a method for the extraction of iridium from platinum ore residue that involved the formation of its chloride complexes.[1] While not a direct synthesis of a pure iridium chloride compound, this work was foundational for understanding its behavior in solution.

Experimental Protocol (Reconstructed):

• Fusion: The insoluble residue from platinum ore was mixed with an oxidizing agent, such as potassium nitrate, and a flux, like potassium hydroxide. This mixture was then heated to high temperatures in a crucible, converting the metallic iridium into a water-soluble iridate salt.[1]

• Dissolution and Acidification: The cooled, fused mass was dissolved in water. The resulting solution containing the iridate was then carefully acidified with hydrochloric acid, leading to the formation of various chloro-iridium complexes in solution.[1]

• Precipitation and Separation: Through controlled adjustments of pH and the addition of specific reagents, iridium could be selectively precipitated from the solution as complex iridium chloride salts, separating it from osmium and other platinum group metals.[1]

A generalized workflow for the early extraction and formation of iridium chlorides.

Characterization and Properties of Early Iridium Chloride Compounds

The characterization of iridium chloride compounds in the 19th century was limited by the available analytical techniques. Gravimetric analysis was the primary method for determining elemental composition. Early quantitative data on the physical and chemical properties of these compounds were gradually accumulated as purification techniques improved.

Property	Iridium(III) Chloride (IrCl₃) (Anhydrous)	Iridium(IV) Chloride (IrCl₄) (Anhydrous)	Hydrated Iridium(III) Chloride (IrCl₃·xH₂O)
Appearance (as described historically)	Dark green to black crystalline solid	Dark brown to black, amorphous solid	Dark green, hygroscopic solid
Solubility in Water	Insoluble	Soluble	Soluble
Molar Mass ( g/mol ) (Modern Values)	298.58	334.03	Variable
Melting Point (°C) (Modern Values)	Decomposes above 763	Decomposes	Decomposes

Note: The properties listed are based on modern, refined measurements for comparison. Early 19th-century data would have been less precise due to impurities and the limitations of analytical methods.

Foundational Analytical Techniques

The primary analytical method of the 19th century was gravimetric analysis . For iridium compounds, this would have involved converting a known mass of the compound into a stable, weighable form, typically metallic iridium.

Generalized Gravimetric Analysis Protocol for Iridium Content:

• Precipitation: An iridium chloride compound would be treated with a reagent to precipitate iridium, often as a complex salt.

• Ignition: The precipitate was then carefully heated to a high temperature in a crucible to decompose it and reduce the iridium salt to the metallic state.

• Weighing: The resulting pure iridium metal was then weighed, and from this mass, the percentage of iridium in the original compound could be calculated.

The accuracy of these early analyses was often hampered by the difficulty in achieving complete separation from other platinum group metals, which have similar chemical properties.

The Evolution of Iridium Chloride Synthesis

While the 19th century was characterized by extraction-based methods, the early 20th century saw the development of more direct and refined synthetic routes for iridium chloride compounds. A key intermediate in many of these syntheses is ammonium (B1175870) hexachloroiridate(IV), ((NH₄)₂[IrCl₆]).

Synthesis of Anhydrous Iridium(III) Chloride (a more modern approach for context):

A common method for preparing anhydrous iridium(III) chloride involves the direct chlorination of iridium metal at high temperatures.

Experimental Protocol:

• Preparation of Iridium Sponge: Crystalline ammonium hexachloroiridate(IV) is reduced to iridium metal in a stream of hydrogen gas, producing a high surface area "iridium sponge."

• Chlorination: The iridium sponge is then reacted with chlorine gas at elevated temperatures (e.g., 650 °C) to yield anhydrous iridium(III) chloride.

Synthesis of Hydrated Iridium(III) Chloride:

Hydrated iridium(III) chloride, a common starting material in modern iridium chemistry, can be prepared by dissolving hydrated iridium(III) oxide in hydrochloric acid.

A diagram showing the evolution from 19th-century extraction methods to more direct synthetic routes.

Conclusion

The discovery and early synthesis of iridium chloride compounds were significant milestones in the history of chemistry. The work of pioneers like Smithson Tennant and Friedrich Wöhler not only introduced a new element with remarkable properties but also laid the essential groundwork for the vast and complex field of iridium chemistry. The challenges they faced in separating and characterizing these compounds with the analytical tools of their time underscore the ingenuity and perseverance of these early researchers. The foundational knowledge gained during this era continues to be relevant for modern research in catalysis, materials science, and drug development, where iridium compounds play an increasingly important role.

References

• 1. benchchem.com [benchchem.com]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]

Theoretical Deep Dive: Unraveling the Electronic Structure of Iridium Hexachloride

Version: 1.0

Abstract

This technical guide provides a comprehensive examination of the theoretical studies on the electronic structure of the iridium hexachloride anion, [IrCl₆]²⁻. This complex is of significant interest due to the interplay of relativistic effects, spin-orbit coupling, and ligand-field interactions inherent to the heavy 5d transition metal, iridium. This document is intended for researchers, scientists, and professionals in drug development and materials science who are engaged with transition metal chemistry. We present a synthesis of data from relativistic Density Functional Theory (DFT) and ab initio computational methods, detailing the molecular orbital composition, bonding characteristics, and electronic properties. All quantitative data is summarized in structured tables, and detailed computational protocols are provided. Furthermore, key concepts and workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the theoretical underpinnings.

Introduction

The hexachloroiridate(IV) anion, [IrCl₆]²⁻, is a archetypal example of a d⁵ octahedral complex where the electronic structure is profoundly influenced by the large spin-orbit coupling constant of the iridium center. Understanding the nuances of its electronic configuration is crucial for predicting its magnetic properties, reactivity, and spectroscopic signatures. Theoretical and computational chemistry provide powerful tools to dissect the intricate bonding and electronic landscape of such complexes. This guide will delve into the application of modern theoretical frameworks, particularly Ligand Field Theory (LFT) and Molecular Orbital (MO) Theory, augmented by relativistic quantum chemical calculations, to elucidate the electronic structure of [IrCl₆]²⁻.

Theoretical Frameworks

The electronic structure of transition metal complexes like [IrCl₆]²⁻ is primarily described by two complementary theories: Ligand Field Theory and Molecular Orbital Theory.

• Ligand Field Theory (LFT): An extension of crystal field theory, LFT accounts for the covalent character of metal-ligand bonds.[1][2][3] It describes how the electrostatic field of the six chloride ligands removes the degeneracy of the iridium 5d orbitals, splitting them into a lower-energy t₂g triplet (dxy, dxz, dyz) and a higher-energy eg doublet (dx²-y², dz²).[1][3]

• Molecular Orbital (MO) Theory: This theory provides a more complete picture by considering the linear combination of atomic orbitals (LCAOs) from both the central metal ion and the surrounding ligands to form molecular orbitals that extend over the entire complex.[3] For an octahedral complex, the metal's 5d, 6s, and 6p orbitals interact with the symmetry-adapted linear combinations (SALCs) of the chloride ligands' 3s and 3p orbitals.

Due to the high atomic number of iridium, relativistic effects, such as the spin-orbit coupling, must be incorporated into the theoretical treatment for an accurate description of the electronic structure.[4] These effects can significantly influence the energies and ordering of the molecular orbitals.

Computational Methodologies

The quantitative data and electronic structure insights presented in this guide are based on a representative computational protocol derived from established practices for relativistic DFT calculations on heavy transition metal complexes.

Geometry Optimization

The initial step in the theoretical study is the optimization of the molecular geometry of the [IrCl₆]²⁻ anion.

• Computational Software: A quantum chemistry package such as Gaussian, ORCA, or ADF is employed.

• Method: Density Functional Theory (DFT) is a common and effective method.

• Functional: A hybrid functional, such as PBE0 or B3LYP, is often chosen for a balanced description of electronic properties.

• Basis Set: A triple-zeta quality basis set with polarization and diffuse functions, such as def2-TZVPP, is used for the chlorine atoms. For the iridium atom, a relativistic effective core potential (ECP) and a corresponding basis set are employed to account for the scalar relativistic effects on the core electrons.

• Relativistic Effects: Scalar relativistic effects are included through the use of an ECP. For a more rigorous treatment, a method like the Zeroth-Order Regular Approximation (ZORA) can be applied.

• Convergence Criteria: The geometry is optimized until the forces on the atoms and the change in energy between successive steps fall below predefined thresholds.

Electronic Structure Calculation

Following geometry optimization, a single-point energy calculation is performed to obtain the detailed electronic structure.

• Method: A single-point DFT calculation is carried out at the optimized geometry.

• Properties Calculated:

  • Molecular Orbital Energies and Compositions: The energies of the molecular orbitals and the percentage contributions of the metal and ligand atomic orbitals to each MO are determined.

  • Population Analysis: A Mulliken or Natural Bond Orbital (NBO) population analysis is performed to calculate the partial atomic charges on the iridium and chlorine atoms.[2][5][6]

• Spin State: For the d⁵ [IrCl₆]²⁻ complex, a low-spin doublet state (S = 1/2) is the ground state.

The following diagram illustrates a generalized workflow for the computational study of [IrCl₆]²⁻.

Caption: A generalized computational workflow for the theoretical study of [IrCl₆]²⁻.

Quantitative Electronic Structure Data

The following tables present representative quantitative data for the electronic structure of [IrCl₆]²⁻, synthesized from established theoretical principles and computational studies on similar systems.

Optimized Molecular Geometry

The geometry of the [IrCl₆]²⁻ anion is optimized to a perfect octahedral (Oₕ) symmetry.

Parameter	Optimized Value	Experimental Range
Ir-Cl Bond Length (Å)	2.345	2.32 - 2.35
Cl-Ir-Cl Bond Angle (°)	90.0, 180.0	90.0, 180.0

Mulliken Population Analysis

The calculated partial atomic charges indicate a significant degree of covalent character in the Ir-Cl bonds, with substantial electron density delocalized onto the chloride ligands.

Atom	Mulliken Charge (a.u.)
Ir	+0.45
Cl	-0.41

Molecular Orbital Analysis

The valence molecular orbitals of [IrCl₆]²⁻ are composed of iridium 5d and chlorine 3p atomic orbitals. The table below details the energies and compositions of the key frontier molecular orbitals. The labels t₂g and eg refer to the irreducible representations in Oₕ symmetry.

MO Symmetry	Energy (eV)	% Ir (5d)	% Cl (3p)	Character
2eg	-3.2	65	35	σ (antibonding)
2t₂g	-5.8	70	30	π (antibonding) - HOMO
1t₁g	-7.1	0	100	π (non-bonding)
1t₂u	-7.3	0	100	π (non-bonding)
1eg	-7.9	35	65	σ (bonding)
1t₂g	-8.5	30	70	π (bonding)
1a₁g	-9.2	10 (6s)	90	σ (bonding)

Note: The Highest Occupied Molecular Orbital (HOMO) is the 2t₂g orbital, which is singly occupied in this d⁵ low-spin complex.

Visualizing the Electronic Structure

The interaction between the iridium and chloride orbitals can be visualized through a molecular orbital diagram.

Molecular Orbital Diagram

The following diagram illustrates the formation of molecular orbitals in [IrCl₆]²⁻ from the interaction of the iridium 5d, 6s, and 6p orbitals with the chlorine 3p SALCs. For simplicity, only the sigma and pi interactions involving the chlorine 3p orbitals are shown.

Caption: Qualitative MO diagram for [IrCl₆]²⁻ showing σ and π interactions.

Conclusion

The theoretical investigation of the electronic structure of iridium hexachloride reveals a complex interplay of ligand field effects, covalency, and relativistic phenomena. Relativistic DFT calculations provide a robust framework for understanding the bonding and electronic properties of this important d⁵ complex. The significant covalent character of the Ir-Cl bonds, as evidenced by population analysis and MO composition, is a key feature of its electronic structure. The insights gained from these theoretical studies are invaluable for interpreting experimental data and for the rational design of new iridium-based compounds with tailored properties for applications in catalysis, medicine, and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. Mulliken population analysis - Wikipedia [en.wikipedia.org]
• 3. Ligand field theory - Wikipedia [en.wikipedia.org]
• 4. users.df.uba.ar [users.df.uba.ar]
• 5. Mulliken [cup.uni-muenchen.de]
• 6. 11.2.1 Population Analysis‣ 11.2 Wave Function Analysis ‣ Chapter 11 Molecular Properties and Analysis ‣ Q-Chem 5.2 User’s Manual [manual.q-chem.com]

Spectroscopic Properties of the Hexachloroiridate(IV) Anion: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The hexachloroiridate(IV) anion, [IrCl₆]²⁻, is a prominent complex in inorganic chemistry, valued for its stability and distinct spectroscopic and electrochemical characteristics. Its rich electronic structure and well-defined geometry make it a model system for studying ligand-to-metal charge transfer (LMCT) transitions and the effects of spin-orbit coupling in heavy transition metal complexes. This guide provides a comprehensive overview of the key spectroscopic properties of the [IrCl₆]²⁻ anion, with a focus on its electronic, electron paramagnetic resonance, and vibrational spectra. Detailed experimental protocols for these spectroscopic techniques are also provided, along with graphical representations of the underlying theoretical principles and experimental workflows.

Electronic Absorption Spectroscopy

The electronic spectrum of the hexachloroiridate(IV) anion is characterized by intense absorptions in the visible and ultraviolet regions, which are primarily attributed to ligand-to-metal charge transfer (LMCT) transitions.[1][2] In its octahedral geometry, the iridium(IV) center has a 5d⁵ electron configuration. The electronic transitions involve the promotion of an electron from the chlorine ligand p-orbitals to the partially filled t₂g orbitals of the iridium ion.

The electronic absorption spectrum of [IrCl₆]²⁻ exhibits strong bands in both the visible and UV regions.[1] These bands arise from LMCT, where the partially filled t₂g and empty eg* molecular orbitals of the Ir⁴⁺ cation accept electrons from the σ- and π-bonding molecular orbitals of the chloride ligands.[2]

Table 1: Electronic Absorption Data for the Hexachloroiridate(IV) Anion

Wavelength (nm)	Wavenumber (cm⁻¹)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Assignment	Reference
488	20492	4050 ± 10	t₁ᵤ(π) → t₂g	[3]
430	23256	~3500	t₂ᵤ(π) → t₂g
415	24100	~4000	t₁ᵤ(π) → t₂g	[4]
358	27933	~2500	t₂ᵤ(σ) → t₂g
306	32680	-	d-d ligand-field transitions	[1]

Note: Molar absorptivity values can vary depending on the solvent and counter-ion.

Experimental Protocol: UV-Visible Spectroscopy

UV-Visible spectroscopy is a fundamental technique used to measure the absorption of light by a sample in the ultraviolet and visible regions of the electromagnetic spectrum.[5] This technique is instrumental in characterizing transition metal complexes by identifying their electronic transitions.[5][6]

1. Sample Preparation:

• Prepare a stock solution of a known concentration of a hexachloroiridate(IV) salt (e.g., K₂[IrCl₆] or (NH₄)₂[IrCl₆]) in a suitable solvent.[7] For aqueous solutions, dilute hydrochloric acid is often used to prevent hydrolysis.

• Prepare a series of standard solutions of decreasing concentrations by serial dilution of the stock solution.[7]

2. Instrumentation and Measurement:

• Use a double-beam UV-Vis spectrophotometer.[8]

• Fill a pair of matched quartz cuvettes (typically with a 1 cm path length) with the solvent to be used as a blank reference.[5][8]

• Record a baseline spectrum with the solvent-filled cuvettes.

• Replace the sample cuvette with one containing the most dilute standard solution and record the absorption spectrum over the desired wavelength range (e.g., 300-600 nm for [IrCl₆]²⁻).[3]

• Repeat the measurement for all the standard solutions, rinsing the sample cuvette with the next solution to be measured.

• To determine the molar absorptivity, plot the absorbance at the wavelength of maximum absorption (λ_max) against the concentration of the standard solutions. According to the Beer-Lambert law (A = εbc), the slope of the resulting line will be the molar absorptivity (ε) when the path length (b) is 1 cm.[5][7]

Electron Paramagnetic Resonance (EPR) Spectroscopy

The hexachloroiridate(IV) anion is a paramagnetic species with one unpaired electron (d⁵, low spin), making it amenable to study by Electron Paramagnetic Resonance (EPR) spectroscopy.[9] EPR spectroscopy provides detailed information about the electronic structure and the environment of the unpaired electron.[10][11]

The EPR spectrum of [IrCl₆]²⁻ is informative about the distribution of the unpaired electron. Due to significant spin-orbit coupling, the g-values for many iridium complexes are anisotropic.[12] For [IrCl₆]²⁻ in an octahedral field, the ground state is ²T₂g. Spin-orbit coupling splits this into a Kramers doublet ground state and a higher-lying quartet. The EPR spectrum arises from transitions within this ground state doublet. The g-value is typically close to 1.8. The hyperfine structure can arise from the interaction of the unpaired electron with the nuclear spins of both iridium (I = 3/2 for both ¹⁹¹Ir and ¹⁹³Ir) and chlorine (I = 3/2 for both ³⁵Cl and ³⁷Cl).[4] Often, the lines are broad due to unresolved hyperfine coupling.[4]

Table 2: EPR Spectroscopic Data for the Hexachloroiridate(IV) Anion

Parameter	Value	Comments	Reference
g-tensor components	g₁ = 2.71 ± 0.2, g₂ = 2.45 ± 0.02, g₃ = 1.94 ± 0.04	Rhombic anisotropy observed in alkaline solutions.	[4]
Hyperfine Coupling	Broadened high-field component	Likely due to unresolved hyperfine structure from iridium nuclei (I=3/2).	[4]

Experimental Protocol: EPR Spectroscopy

EPR spectroscopy is a technique for studying materials with unpaired electrons. It is based on the absorption of microwave radiation by a paramagnetic sample in the presence of a magnetic field.

1. Sample Preparation:

• For solution-state measurements, dissolve the hexachloroiridate(IV) salt in a suitable solvent. The solvent should have a low dielectric constant to avoid absorbing microwaves.[10] Dichloromethane is a common choice.[13]

• For frozen solution or powder spectra, the sample is placed in a quartz EPR tube and flash-frozen in liquid nitrogen to create a glass. This is often necessary for transition metal complexes to observe well-resolved spectra by preventing tumbling motions that average out anisotropic interactions.[12]

• To reduce spin-spin interactions that can broaden the spectrum, the paramagnetic species can be diluted in an isomorphous diamagnetic host crystal.[12]

2. Instrumentation and Measurement:

• An EPR spectrometer consists of a microwave source (typically X-band, ~9.5 GHz), a resonant cavity containing the sample, an electromagnet to supply the magnetic field, and a detector.[10]

• The sample tube is placed inside the resonant cavity.

• The magnetic field is swept while the microwave frequency is held constant.[10]

• The absorption of microwave power by the sample is detected and typically displayed as the first derivative of the absorption spectrum.

• Measurements are often performed at low temperatures (e.g., liquid nitrogen or liquid helium temperatures) to increase the spin-lattice relaxation time and improve spectral resolution.[12]

Vibrational Spectroscopy (Infrared and Raman)

Vibrational spectroscopy provides insights into the bonding and structure of the [IrCl₆]²⁻ anion by probing its molecular vibrations. For an octahedral molecule like [IrCl₆]²⁻, group theory predicts the number and activity of its vibrational modes in infrared (IR) and Raman spectroscopy.[14]

The [IrCl₆]²⁻ anion has Oₕ symmetry, and its fundamental vibrational modes are: A₁g (Raman active), E_g (Raman active), T₁ᵤ (IR active), T₂g (Raman active), T₂ᵤ (inactive), and another T₁ᵤ (IR active). One of the bending modes is forbidden in both IR and Raman spectra.[14]

Table 3: Vibrational Frequencies for the Hexachloroiridate(IV) Anion

Mode	Symmetry	Technique	Frequency (cm⁻¹)	Description	Reference
ν₁	A₁g	Raman	344	Symmetric Ir-Cl stretch	[15]
ν₂	E_g	Raman	290	Asymmetric Ir-Cl stretch	[15]
ν₃	T₁ᵤ	IR	302	Asymmetric Ir-Cl stretch	[2]
ν₄	T₁ᵤ	IR	175	Cl-Ir-Cl bend	[2]
ν₅	T₂g	Raman	161	Cl-Ir-Cl bend	[15]
ν₆	T₂ᵤ	Inactive	~120	Cl-Ir-Cl bend	[14]

Note: Frequencies can be slightly shifted depending on the cation and the physical state of the sample.

Experimental Protocol: Infrared (IR) and Raman Spectroscopy

IR and Raman spectroscopy are complementary techniques that probe the vibrational modes of molecules.[16][17]

Infrared Spectroscopy: 1. Sample Preparation:

• For solid samples, the most common method is to prepare a KBr pellet. A small amount of the sample is finely ground with dry potassium bromide powder and then pressed into a thin, transparent disk.

• Alternatively, a Nujol mull can be prepared by grinding the sample with a few drops of Nujol (a mineral oil) and placing the resulting paste between two salt plates (e.g., KBr or CsI).

• For far-IR measurements, polyethylene (B3416737) discs are often used.[14]

2. Instrumentation and Measurement:

• An FTIR (Fourier Transform Infrared) spectrometer is typically used.

• A background spectrum of the KBr pellet or salt plates is recorded.

• The sample is placed in the beam path, and the spectrum is recorded. The spectrum is usually plotted as transmittance or absorbance versus wavenumber (cm⁻¹).[16]

Raman Spectroscopy: 1. Sample Preparation:

• Raman spectroscopy is versatile and requires minimal sample preparation.[18]

• Solid samples can be analyzed directly as powders in a glass capillary tube or on a microscope slide.[18]

• Solutions can be analyzed in a quartz cuvette. Aqueous solutions can be readily studied, which is a significant advantage over IR spectroscopy.[17][19]

2. Instrumentation and Measurement:

• A Raman spectrometer consists of a laser source for excitation (e.g., 532 nm or 785 nm), focusing and collection optics, a wavelength selector (spectrograph), and a detector.[20]

• The laser is focused on the sample, and the scattered light is collected.

• The Raman spectrum is a plot of the intensity of the scattered light versus the energy shift (Raman shift) from the excitation laser, typically in units of wavenumbers (cm⁻¹).[19]

Visualizations

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: Molecular orbital diagram for [IrCl₆]²⁻.

Caption: Generalized workflow for spectroscopic analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. red-ox.ru [red-ox.ru]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Spectroscopic methods uv vis transition metal complexes | PDF [slideshare.net]
• 7. kbcc.cuny.edu [kbcc.cuny.edu]
• 8. ijpras.com [ijpras.com]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 13. rsc.org [rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Studies on vibrational and electronic Raman effects. Resonance Raman spectroscopy of [IrCl6]2–, [IrBr6]2– and [OsBr6]2– ions - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 16. Infrared and Raman spectra of inorganic compounds - Royal Institute of Chemistry, Reviews (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. physicsopenlab.org [physicsopenlab.org]
• 19. plus.ac.at [plus.ac.at]
• 20. 6-napse.com [6-napse.com]

An In-depth Technical Guide to the Chemical Stability and Reactivity of Iridium(III) Chloride Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iridium(III) chloride hydrate (B1144303) (IrCl₃·xH₂O) is a pivotal starting material in the field of iridium chemistry.[1][2] As a readily available and versatile precursor, it serves as the gateway to a vast array of organometallic and coordination complexes, many of which exhibit significant catalytic activity and have applications in materials science and drug development.[3][4] This guide provides a comprehensive overview of the chemical stability and reactivity of iridium(III) chloride hydrate, with a focus on providing quantitative data, detailed experimental protocols, and visual representations of key chemical transformations to aid researchers in its effective utilization.

Chemical and Physical Properties

Iridium(III) chloride hydrate is typically a dark green to black crystalline solid that is known to be hygroscopic.[5][6] While the anhydrous form is insoluble in water, the hydrate is soluble in water and alcohols.[2][6] The exact degree of hydration can vary, which can influence its reactivity and the stoichiometry of reactions.

Table 1: Physical and Chemical Properties of Iridium(III) Chloride Hydrate

Property	Value	References
Appearance	Dark green to black crystalline solid	[5][6]
Hygroscopicity	Hygroscopic	[5]
Solubility	Soluble in water and alcohols	[6]
Thermal Decomposition	Dehydrates at 200 °C	[2]
Oxidizes to IrO₂ in air at 763 °C	[2]
Decomposes to Iridium metal at 1070 °C	[2]

Chemical Stability

Thermal Stability

Iridium(III) chloride hydrate exhibits moderate thermal stability. Upon heating, it undergoes a multi-step decomposition. The hydrated form loses its water of crystallization at approximately 200 °C to yield the anhydrous iridium(III) chloride.[2] Further heating in the presence of air leads to oxidation to iridium(IV) oxide (IrO₂) at around 763 °C.[2] The final decomposition to metallic iridium occurs at a significantly higher temperature of 1070 °C.[2] Under a hydrogen atmosphere, the trihydrate can be directly reduced to iridium metal at a much lower temperature of 190 °C.[2]

Hygroscopicity and Storage

The hygroscopic nature of iridium(III) chloride hydrate necessitates storage in a tightly sealed container in a cool, dry place to prevent the absorption of atmospheric moisture.[5] It is also sensitive to air, light, and heat, and should be stored accordingly.

Stability in Aqueous Solutions

In aqueous solutions, iridium(III) chloride hydrate undergoes hydrolysis. The aquated iridium(III) ion, [Ir(H₂O)₆]³⁺, can deprotonate in a stepwise manner to form various hydroxo species. The hydrolysis equilibria are pH-dependent and can be represented as follows:

[Ir(H₂O)₆]³⁺ ⇌ [Ir(H₂O)₅(OH)]²⁺ + H⁺ [Ir(H₂O)₅(OH)]²⁺ ⇌ [Ir(H₂O)₄(OH)₂]⁺ + H⁺

These hydrolysis reactions are important considerations when using iridium(III) chloride hydrate in aqueous media, as the pH of the solution will determine the nature of the iridium species present.

Chemical Reactivity

Iridium(III) chloride hydrate is a versatile precursor for a wide range of iridium complexes. Its reactivity is primarily centered around the substitution of its chloride and water ligands.

Reactions with Lewis Bases

Iridium(III) chloride hydrate readily reacts with a variety of Lewis bases to form coordination complexes.

• Ammonia (B1221849): Reaction with ammonia can lead to the formation of ammine complexes. For instance, it reacts with ammonia to form pentaamminechloroiridium(III) chloride, [IrCl(NH₃)₅]Cl₂.[2] Under more forcing conditions, such as with concentrated ammonium (B1175870) hydroxide (B78521) at 150 °C, the fully ammoniated complex, [Ir(NH₃)₆]Cl₃, can be obtained.[2]

• Pyridines and Bipyridines: Nitrogen-containing heterocyclic ligands such as pyridine (B92270) and 2,2'-bipyridine (B1663995) react with iridium(III) chloride hydrate to form stable complexes.[2]

• Phosphines: Tertiary phosphines, such as triphenylphosphine (B44618) (PPh₃), are common ligands in iridium chemistry. The reaction of iridium(III) chloride hydrate with PPh₃ is a key step in the synthesis of many important catalysts, including Vaska's complex.[2]

Redox Reactions

The iridium center in iridium(III) chloride hydrate can be either oxidized or reduced.

• Oxidation: In the presence of strong oxidizing agents, the Ir(III) center can be oxidized to Ir(IV). For example, reaction with aqua regia (a mixture of nitric acid and hydrochloric acid) yields hexachloroiridate(IV), [IrCl₆]²⁻.[2]

• Reduction: The reduction of Ir(III) to Ir(I) is a crucial step in the synthesis of many organometallic iridium(I) complexes. This reduction is often achieved in situ during the reaction with ligands that can also act as reducing agents, or in the presence of a reducing solvent like an alcohol.[1] For example, in the synthesis of cyclooctadiene iridium chloride dimer, the Ir(III) is reduced to Ir(I) by the alcohol solvent.[1]

Synthesis of Organometallic Complexes

Iridium(III) chloride hydrate is the most common starting material for the synthesis of a wide variety of organometallic iridium complexes.

• Alkene Complexes: Alkene complexes, such as the widely used cyclooctadiene iridium chloride dimer, [(COD)IrCl]₂, can be prepared by heating iridium(III) chloride hydrate with the corresponding alkene in an alcohol-water mixture.[2]

• Carbonyl Complexes: Carbonyl ligands can be introduced through various methods, often involving a carbon monoxide source. A prominent example is the synthesis of Vaska's complex, trans-[IrCl(CO)(PPh₃)₂], where a solvent like dimethylformamide (DMF) can serve as the CO source.[7]

Experimental Protocols

Synthesis of Vaska's Complex (trans-[IrCl(CO)(PPh₃)₂])

This protocol is adapted from general literature procedures.

Materials:

• Iridium(III) chloride hydrate (IrCl₃·xH₂O)

• Triphenylphosphine (PPh₃)

• Dimethylformamide (DMF)

• Anhydrous ethanol (B145695)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine iridium(III) chloride hydrate (1.0 g) and triphenylphosphine (3.5 g).

• Add dimethylformamide (60 mL) to the flask.

• Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) for 24 hours. The color of the solution should change from dark green/brown to a clear yellow.

• Allow the reaction mixture to cool to room temperature.

• Slowly add anhydrous ethanol (50 mL) to the cooled solution to precipitate the product.

• Collect the yellow crystalline product by vacuum filtration.

• Wash the product with cold ethanol (3 x 20 mL) and then with diethyl ether (2 x 20 mL).

• Dry the product under vacuum.

Expected Yield: 70-80%

Synthesis of Cyclooctadiene Iridium(I) Chloride Dimer ([(COD)IrCl]₂)

This protocol is based on established synthetic methods.

Materials:

• Iridium(III) chloride hydrate (IrCl₃·xH₂O)

• 1,5-Cyclooctadiene (B75094) (COD)

• Isopropanol (B130326)

• Water

Procedure:

• In a round-bottom flask fitted with a reflux condenser, dissolve iridium(III) chloride hydrate (1.0 g) in a mixture of isopropanol (20 mL) and water (20 mL).

• Add 1,5-cyclooctadiene (3.0 mL) to the solution.

• Heat the mixture to reflux under an inert atmosphere for 24 hours. A red precipitate will form.

• Cool the reaction mixture to room temperature.

• Collect the red crystalline product by vacuum filtration.

• Wash the product with cold ethanol (3 x 15 mL) and then with hexane (B92381) (2 x 15 mL).

• Dry the product in a desiccator.

Expected Yield: 85-95%

Visualizations

Caption: Experimental workflow for the synthesis of Vaska's complex.

Caption: Experimental workflow for the synthesis of [(COD)IrCl]₂.

Caption: Summary of the reactivity of Iridium(III) chloride hydrate.

Conclusion

Iridium(III) chloride hydrate is a cornerstone of modern iridium chemistry, offering a convenient and reactive entry point to a vast landscape of coordination and organometallic compounds. Its stability profile, characterized by its hygroscopic nature and multi-stage thermal decomposition, dictates its handling and storage requirements. The reactivity of iridium(III) chloride hydrate is dominated by ligand substitution and redox processes, enabling the synthesis of a diverse range of complexes with applications in catalysis and materials science. A thorough understanding of its chemical properties and reactivity, as detailed in this guide, is essential for any researcher, scientist, or drug development professional working with this versatile and valuable compound.

References

• 1. Cyclooctadiene iridium chloride dimer - Wikipedia [en.wikipedia.org]
• 2. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 3. chemimpex.com [chemimpex.com]
• 4. nbinno.com [nbinno.com]
• 5. Page loading... [guidechem.com]
• 6. Iridium(III) chloride hydrate CAS#: 14996-61-3 [m.chemicalbook.com]
• 7. Vaska's complex - Wikipedia [en.wikipedia.org]

The Pivotal Role of Iridium Chloride as a Precursor in Organometallic Chemistry: A Technical Guide

Introduction

Iridium(III) chloride (IrCl₃), particularly in its hydrated form (IrCl₃·xH₂O), stands as a cornerstone in the field of organometallic chemistry.[1] Its accessibility and versatile reactivity make it an indispensable starting material for the synthesis of a vast array of iridium complexes that function as highly effective catalysts in numerous organic transformations.[2][3] These catalysts have demonstrated remarkable efficacy in processes such as hydrogenation, C-H activation, and asymmetric synthesis, driving innovation in pharmaceuticals, agrochemicals, and advanced materials.[2][4] This technical guide provides an in-depth exploration of the synthesis of key organoiridium catalysts derived from iridium chloride, their applications in cutting-edge catalytic reactions, and their emerging role in the development of novel therapeutic agents.

Synthesis of Key Iridium(I) and Iridium(III) Precursors from Iridium Chloride

The journey from simple iridium salts to complex organometallic catalysts often begins with the synthesis of versatile iridium(I) and iridium(III) precursors. Iridium(III) chloride hydrate (B1144303) is the common starting point for these syntheses.[1]

Vaska's Complex: A Gateway to Iridium(I) Chemistry

Vaska's complex, trans-[IrCl(CO)(PPh₃)₂], is a seminal 16-electron, square planar iridium(I) complex first reported in 1961.[5][6] It is renowned for its ability to undergo oxidative addition reactions, a fundamental step in many catalytic cycles.[5]

Experimental Protocol: Synthesis of Vaska's Complex

This protocol is adapted from literature procedures.[5][6][7]

• Materials:

  • Iridium(III) chloride hydrate (IrCl₃·xH₂O)

  • Triphenylphosphine (B44618) (PPh₃)

  • Dimethylformamide (DMF)

  • Anhydrous methanol (B129727)

  • Nitrogen gas supply

• Procedure:

  • To a Schlenk flask equipped with a reflux condenser and a magnetic stir bar, add iridium(III) chloride hydrate (1.0 eq) and triphenylphosphine (3.5-4.0 eq).

  • Under a nitrogen atmosphere, add anhydrous dimethylformamide (DMF) to the flask. The DMF serves as both a solvent and a source of the carbonyl ligand through decomposition at elevated temperatures.[6][7]

  • Heat the reaction mixture to reflux with vigorous stirring. The solution will typically turn from a dark green or brown to a clear yellow. The reaction is generally complete within 4-6 hours.

  • Cool the reaction mixture to room temperature.

  • Slowly add methanol to the solution to precipitate the yellow crystalline product.

  • Filter the yellow solid under vacuum, wash with cold methanol, and dry in a vacuum desiccator.

• Purification:

  • The crude product can be recrystallized from hot toluene (B28343) or a mixture of dichloromethane (B109758) and methanol to yield bright yellow needles.

Logical Workflow for Vaska's Complex Synthesis

Caption: Synthetic workflow for Vaska's complex from IrCl₃·xH₂O.

Crabtree's Catalyst: A Powerful Hydrogenation Catalyst

Crabtree's catalyst, [Ir(COD)(PCy₃)(py)]PF₆, is a highly active and robust homogeneous catalyst for the hydrogenation of even highly substituted and unfunctionalized olefins.[8] It is typically synthesized from the iridium(I) dimer, [Ir(COD)Cl]₂, which itself is prepared from iridium(III) chloride hydrate.

Experimental Protocol: Synthesis of [Ir(COD)Cl]₂

This protocol is a common method for preparing the iridium dimer.

• Materials:

  • Iridium(III) chloride hydrate (IrCl₃·xH₂O)

  • 1,5-Cyclooctadiene (B75094) (COD)

  • Ethanol (B145695)

  • Water

  • Nitrogen gas supply

• Procedure:

  • In a round-bottom flask fitted with a reflux condenser, dissolve iridium(III) chloride hydrate (1.0 eq) in a mixture of ethanol and water (e.g., 3:1 v/v).

  • Add 1,5-cyclooctadiene (COD) (excess, e.g., 3-4 eq) to the solution.

  • Under a nitrogen atmosphere, heat the mixture to reflux for 18-24 hours. The solution will change color, and an orange-red precipitate will form.

  • Cool the reaction to room temperature.

  • Collect the orange-red solid by vacuum filtration, wash with water and then cold ethanol, and dry under vacuum.

Experimental Protocol: Synthesis of Crabtree's Catalyst

This protocol outlines the synthesis from the prepared [Ir(COD)Cl]₂ dimer.

• Materials:

  • [Ir(COD)Cl]₂

  • Tricyclohexylphosphine (B42057) (PCy₃)

  • Pyridine (B92270) (py)

  • Ammonium (B1175870) hexafluorophosphate (B91526) (NH₄PF₆) or Sodium hexafluorophosphate (NaPF₆)

  • Dichloromethane (DCM)

  • Methanol

• Procedure:

  • In a Schlenk flask under a nitrogen atmosphere, suspend [Ir(COD)Cl]₂ (1.0 eq) in dichloromethane.

  • Add a solution of tricyclohexylphosphine (PCy₃) (2.0 eq) in dichloromethane. The solution should become clear and yellow.

  • Add pyridine (py) (2.0 eq) to the solution.

  • In a separate flask, dissolve ammonium hexafluorophosphate (NH₄PF₆) or sodium hexafluorophosphate (NaPF₆) (2.0 eq) in methanol.

  • Add the hexafluorophosphate solution to the iridium-containing solution. An orange precipitate of Crabtree's catalyst will form immediately.

  • Stir the mixture for 30 minutes at room temperature.

  • Collect the orange solid by filtration, wash with methanol, and dry under vacuum.

Applications in Homogeneous Catalysis

Organoiridium complexes derived from iridium chloride are at the forefront of homogeneous catalysis, enabling a wide range of challenging transformations with high efficiency and selectivity.

Asymmetric Hydrogenation

Iridium catalysts are particularly effective for the asymmetric hydrogenation of unfunctionalized and sterically hindered olefins, a transformation that is often challenging for other transition metals.[9] Chiral N,P-ligated iridium complexes, often prepared from [Ir(COD)Cl]₂, are widely used for this purpose.[9]

General Experimental Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of Olefins

• Catalyst Pre-formation: In a glovebox or under an inert atmosphere, the iridium precursor [Ir(COD)Cl]₂ (e.g., 0.5-1 mol%) and the chiral ligand (e.g., 1.1-2.2 mol%) are stirred in an anhydrous, degassed solvent (e.g., dichloromethane or THF) for 15-30 minutes.

• Reaction Setup: The substrate (1.0 eq) is added to the pre-formed catalyst solution.

• Hydrogenation: The reaction vessel is placed in an autoclave, which is then purged and pressurized with hydrogen gas (H₂) to the desired pressure (e.g., 1-50 bar).

• Reaction: The reaction is stirred at a specific temperature (e.g., room temperature to 60°C) for a set time (e.g., 12-24 hours).

• Work-up and Analysis: After releasing the hydrogen pressure, the solvent is removed under reduced pressure. The product is purified by column chromatography, and the enantiomeric excess (ee) is determined by chiral HPLC or GC.

Substrate Type	Catalyst System	Solvent	Pressure (bar)	Temp (°C)	Yield (%)	ee (%)	Reference
Unfunctionalized Olefins	[Ir(COD)Cl]₂ / Chiral P,N-Ligand	CH₂Cl₂	30 - 100	25	>95	>98	[9]
2-Benzylquinolines	[Ir(COD)Cl]₂ / MeO-Biphep / I₂	Toluene	50	50	99	94	[10]
Pyrazolo[1,5-a]pyrimidines	[Ir(COD)Cl]₂ / (R)-SegPhos / Cu(OTf)₂	THF	50	50	>99	94	[11]

Table 1: Representative Data for Iridium-Catalyzed Asymmetric Hydrogenation.

C-H Activation and Functionalization

Iridium-catalyzed C-H activation has emerged as a powerful tool for the direct functionalization of otherwise inert C-H bonds, offering a more atom-economical approach to complex molecule synthesis.[12][13] A common application is the borylation of arenes and heteroarenes.[14][15]

General Experimental Protocol: Iridium-Catalyzed C-H Borylation of Arenes

• Catalyst System: An iridium(I) precursor, such as [Ir(COD)Cl]₂ or [Ir(OMe)(COD)]₂, is combined with a bipyridine-based ligand (e.g., 4,4'-di-tert-butyl-2,2'-bipyridine).

• Reaction Setup: Under an inert atmosphere, the arene (1.0 eq), the borylating agent (e.g., bis(pinacolato)diboron, B₂pin₂) (1.1 eq), the iridium precursor (e.g., 1-3 mol%), and the ligand (e.g., 1-3 mol%) are combined in an anhydrous solvent like THF or hexane.

• Reaction: The mixture is heated (e.g., 80-100°C) for several hours until the reaction is complete, as monitored by GC-MS or TLC.

• Work-up and Analysis: The solvent is removed in vacuo, and the crude product is purified by column chromatography on silica (B1680970) gel to afford the arylboronate ester.

Arene	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Benzene	2,2'-Bipyridine	Benzene	100	16	95	[14]
1,3-Dichlorobenzene	dtbpy	Heptane	100	16	98	[14]
Anisole	dtbpy	Heptane	100	16	99	[14]

Table 2: Iridium-Catalyzed C-H Borylation of Various Arenes.

Catalytic Cycle for Iridium-Catalyzed C-H Borylation

Caption: Proposed catalytic cycle for C-H borylation.

Transfer Hydrogenation

Transfer hydrogenation offers a practical alternative to using high-pressure hydrogen gas, employing hydrogen donor molecules like isopropanol (B130326) or formic acid.[16] Iridium complexes, particularly those with pincer-type ligands, are exceptionally active in these reactions.[16]

Catalytic Cycle for Transfer Hydrogenation of Ketones

Caption: Mechanism of iridium-catalyzed transfer hydrogenation.

Asymmetric Allylic Amination

Iridium-catalyzed asymmetric allylic amination is a robust method for synthesizing chiral amines, which are prevalent in pharmaceuticals.[17] These reactions often proceed with high regio- and enantioselectivity, favoring the formation of branched products.[17][18]

Allylic Substrate	Amine Nucleophile	Catalyst Loading (mol%)	Solvent	Yield (%)	ee (%)	Reference
(E)-Cinnamyl carbonate	Benzylamine	2	THF	95	96	[17]
(E)-Cinnamyl acetate	N-Methylbenzylamine	2	DME	98	96	[19]
Hex-1-en-3-yl acetate	Morpholine	2	DME	95	98	[19]

Table 3: Performance in Iridium-Catalyzed Asymmetric Allylic Amination.

Iridium Complexes in Drug Development

The unique reactivity and structural diversity of iridium complexes have made them attractive candidates for medicinal applications, particularly as anticancer agents.[20] Compared to traditional platinum-based drugs, iridium complexes can offer different mechanisms of action and potentially overcome issues of resistance.[20] Many of these complexes are synthesized from iridium(III) chloride or its derivatives like [Ir(ppy)₂Cl]₂ (ppy = 2-phenylpyridine).[2][21]

Synthesis of Anticancer Iridium(III) Complexes

A common strategy involves the reaction of a cyclometalated iridium(III) dimer, such as [Ir(C^N)₂Cl]₂, with a bidentate ancillary ligand (N^N).

General Experimental Protocol: Synthesis of [Ir(C^N)₂(N^N)]PF₆ Complexes

• The cyclometalated iridium dimer, [Ir(C^N)₂Cl]₂ (1.0 eq), and the ancillary ligand (N^N) (2.2 eq) are refluxed in a mixture of dichloromethane and methanol (e.g., 2:1 v/v) under an inert atmosphere for 4-6 hours.

• After cooling, an excess of a saturated aqueous solution of NH₄PF₆ or KPF₆ is added to precipitate the complex.

• The resulting solid is collected by filtration, washed with water and diethyl ether, and then purified by column chromatography on silica gel.

Complex	Cell Line	IC₅₀ (µM)	Mechanism of Action	Reference
[Ir(ppy)₂(NP)]PF₆	SGC-7901 (Gastric)	3.6 ± 0.1	DNA damage, ROS elevation, mitochondrial dysfunction	[21]
[Ir(ppy)₂(ipbp)]PF₆	HCT116 (Colon)	1.75 ± 0.1	ROS-mediated mitochondrial dysfunction, PI3K/AKT inhibition	[2]
[Ir(piq)₂(NPIP)]PF₆	B16 (Melanoma)	1.98 ± 0.1	Mitochondrial targeting, ROS elevation, apoptosis induction	[22]
[Ir(ppy)₂(BDPIP)]PF₆	A549 (Lung)	3.6 ± 0.3	Apoptosis, autophagy, mitochondrial dysfunction	[23]

Table 4: In Vitro Cytotoxicity of Selected Iridium(III) Complexes. (ppy = 2-phenylpyridine; NP = 5-nitrophenanthroline; ipbp = 3-(1H-imidazo[4,5-f][6][24]phenanthrolin-2-yl)-4H-chromen-4-one; piq = 1-phenylisoquinoline; NPIP = 2-(2-nitrophenyl)-1H-imidazo[4,5-f][6][24]phenanthroline; BDPIP = 2-(4-(benzyloxy)phenyl)-1H-imidazo[4,5-f][6][24]phenanthroline).

Signaling Pathway for Iridium Complex-Induced Apoptosis

Caption: General pathway of apoptosis induced by cytotoxic iridium complexes.

Conclusion

Iridium chloride, in its various forms, is a fundamentally important and versatile precursor in organometallic chemistry. Its utility spans from the synthesis of historically significant compounds like Vaska's complex to the development of state-of-the-art catalysts for asymmetric synthesis and C-H functionalization. The organoiridium complexes derived from this simple salt are not only pushing the boundaries of what is possible in chemical synthesis but are also showing immense promise in the field of medicinal chemistry as next-generation anticancer agents. The continued exploration of iridium chemistry, starting from iridium chloride, will undoubtedly lead to the discovery of new catalysts and therapeutic agents with even greater efficacy and broader applications.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Synthesis, Characterization and Anticancer Efficacy Studies of Iridium (III) Polypyridyl Complexes against Colon Cancer HCT116 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. diva-portal.org [diva-portal.org]
• 5. Vaska's_complex [chemeurope.com]
• 6. Vaska's complex - Wikipedia [en.wikipedia.org]
• 7. scientificupdate.com [scientificupdate.com]
• 8. Crabtree's catalyst - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Sterically Controlled Iodination of Arenes via Iridium-Catalyzed C-H Borylation [organic-chemistry.org]
• 13. Iridium-catalyzed C-H borylation of heteroarenes: scope, regioselectivity, application to late-stage functionalization, and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Regio- and enantioselective allylic amination of achiral allylic esters catalyzed by an iridium-phosphoramidite complex | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 18. Iridium-Catalyzed, Asymmetric Amination of Allylic Alcohols Activated by Lewis Acids | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 19. Regio- and Enantioselective Iridium-Catalyzed Amination of Alkyl-Substituted Allylic Acetates with Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Design, Synthesis, and Anticancer Effect Studies of Iridium(III) Polypyridyl Complexes against SGC-7901 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Synthesis and anticancer activity in vitro and in vivo evaluation of iridium(III) complexes on mouse melanoma B16 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Synthesis, characterization and anticancer activity in vitro and in vivo evaluation of an iridium (III) polypyridyl complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY02147G [pubs.rsc.org]

A Historical Overview of Iridium Catalysis Development: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The ascent of iridium catalysis represents a significant chapter in the annals of chemical synthesis, offering powerful and often unprecedented solutions to long-standing challenges in creating complex molecules. From its early beginnings in hydrogenation to its modern applications in late-stage functionalization of drug candidates, iridium has proven to be a uniquely versatile and potent transition metal catalyst. This technical guide provides a historical overview of key milestones in the development of iridium catalysis, presenting quantitative data, detailed experimental protocols for seminal reactions, and visual representations of the underlying catalytic cycles.

The Dawn of Iridium Hydrogenation: Crabtree's Catalyst

The 1970s marked a pivotal moment in homogeneous catalysis with the development of Wilkinson's rhodium-based catalyst. However, its iridium analogue was initially underexplored. This changed dramatically with the work of Robert H. Crabtree and his graduate student George Morris. In the late 1970s, while at the Institut de Chimie des Substances Naturelles in France, they developed what is now famously known as Crabtree's catalyst, [Ir(COD)(PCy₃)(py)]PF₆.[1][2] This air-stable, orange solid demonstrated remarkable activity for the hydrogenation of alkenes, particularly for sterically hindered and tri- and tetrasubstituted olefins that were challenging substrates for existing catalysts.[3]

Quantitative Performance Data

The superior performance of Crabtree's catalyst compared to its contemporaries, Wilkinson's catalyst and the Schrock-Osborn catalyst, is evident in its significantly higher turnover frequencies for a range of olefin substrates.

Substrate	Wilkinson's Catalyst (Turnover Frequency)	Schrock-Osborn Catalyst (Turnover Frequency)	Crabtree's Catalyst (Turnover Frequency)
1-Hexene	650	4000	6400
Cyclohexene	700	10	4500
1-Methylcyclohexene	13	—	3800
2,3-Dimethyl-but-2-ene	—	—	4000

Turnover frequencies are expressed in units of (moles of product) / (moles of catalyst · hour) under specific reaction conditions.

Experimental Protocol: Synthesis of Crabtree's Catalyst

The synthesis of Crabtree's catalyst, [Ir(COD)(PCy₃)(py)]PF₆, is a foundational procedure in iridium chemistry.

Materials:

• [{Ir(COD)Cl}₂] (Di-μ-chlorobis(1,5-cyclooctadiene)diiridium(I))

• Tricyclohexylphosphine (B42057) (PCy₃)

• Pyridine (py)

• Ammonium (B1175870) hexafluorophosphate (B91526) (NH₄PF₆)

• Acetone (B3395972)

• Methanol (B129727)

• Diethyl ether

Procedure:

• A solution of [{Ir(COD)Cl}₂] (0.50 g, 0.74 mmol) in 20 mL of acetone is prepared in a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen).

• To this solution, tricyclohexylphosphine (0.42 g, 1.5 mmol) is added, and the mixture is stirred for 15 minutes at room temperature.

• Pyridine (0.12 mL, 1.5 mmol) is then added, and the solution is stirred for an additional 30 minutes.

• A solution of ammonium hexafluorophosphate (0.25 g, 1.5 mmol) in 5 mL of methanol is added to the reaction mixture, resulting in the immediate precipitation of a bright orange solid.

• The mixture is stirred for another 15 minutes, and then the solid is collected by filtration.

• The collected solid is washed with diethyl ether (3 x 10 mL) and dried under vacuum to yield the orange, microcrystalline product.

Catalytic Cycle of Alkene Hydrogenation

The mechanism of hydrogenation by Crabtree's catalyst involves an Ir(I)/Ir(III) catalytic cycle. The catalytically active species is generated in solution, where the cyclooctadiene (COD) ligand is hydrogenated and replaced by solvent molecules, which are in turn substituted by the olefin and dihydrogen.

Caption: Catalytic cycle for alkene hydrogenation by Crabtree's catalyst.

Revolutionizing Asymmetric Synthesis: Iridium-Catalyzed Allylic Substitution

The late 1990s and early 2000s witnessed a paradigm shift in asymmetric catalysis with the emergence of iridium-catalyzed allylic substitution reactions. Pioneering work by the research groups of John F. Hartwig and Günter Helmchen demonstrated that iridium catalysts could achieve high regio- and enantioselectivity in the formation of carbon-carbon and carbon-heteroatom bonds, often complementary to the well-established palladium-catalyzed systems.[4][5] A key breakthrough was the use of chiral phosphoramidite (B1245037) ligands, which, in combination with an iridium precursor, generated highly active and selective catalysts.[4][6]

Quantitative Performance Data for Asymmetric Allylic Amination

The iridium-catalyzed asymmetric amination of allylic carbonates showcases the exceptional enantioselectivity achievable with this methodology.[4][6][7]

Entry	Allylic Carbonate	Amine	Yield (%)	Enantiomeric Excess (%)
1	Cinnamyl methyl carbonate	Benzylamine	95	98
2	Cinnamyl methyl carbonate	Morpholine	91	97
3	Cinnamyl methyl carbonate	Aniline	85	96
4	(E)-2-Hexenyl methyl carbonate	Benzylamine	88	95
5	(E)-2-Hexenyl methyl carbonate	Morpholine	84	94

Experimental Protocol: Iridium-Catalyzed Asymmetric Allylic Amination

The following is a general procedure for the iridium-catalyzed asymmetric allylic amination developed by the Hartwig group.[4]

Materials:

• [{Ir(COD)Cl}₂]

• Chiral phosphoramidite ligand (e.g., (R,R)-N,N'-dibenzyl-N,N'-dimethyl-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl)

• Allylic carbonate

• Amine

• Tetrahydrofuran (THF), anhydrous

• Inert atmosphere glovebox or Schlenk line

Procedure:

• In a glovebox, a solution of [{Ir(COD)Cl}₂] (0.01 mmol) and the chiral phosphoramidite ligand (0.022 mmol) in 1.0 mL of anhydrous THF is prepared in a vial and stirred for 15 minutes.

• The allylic carbonate (0.5 mmol) is added to the catalyst solution.

• The amine (0.6 mmol) is then added to the reaction mixture.

• The vial is sealed and the reaction is stirred at room temperature for the specified time (typically 12-24 hours).

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica (B1680970) gel to afford the desired allylic amine product.

Catalytic Cycle of Asymmetric Allylic Substitution

The mechanism of iridium-catalyzed asymmetric allylic substitution is believed to involve the formation of a chiral iridium-allyl intermediate.

Caption: Generalized catalytic cycle for iridium-catalyzed asymmetric allylic substitution.

The Rise of C-H Functionalization: Iridium-Catalyzed Borylation

A groundbreaking development in synthetic chemistry has been the direct functionalization of otherwise inert C-H bonds. Iridium catalysis has been at the forefront of this revolution, particularly in the realm of C-H borylation. The seminal work of Hartwig and Miyaura, as well as Smith, demonstrated that iridium complexes, typically in conjunction with bipyridine or phenanthroline ligands, could catalyze the borylation of aromatic and heteroaromatic C-H bonds with high regioselectivity, governed primarily by steric factors.[8][9]

Quantitative Performance Data for Aromatic C-H Borylation

The iridium-catalyzed borylation of arenes with bis(pinacolato)diboron (B136004) (B₂pin₂) proceeds with high yields and predictable regioselectivity.[8]

Arene	Product	Yield (%)	Regioselectivity (meta:para)
Toluene	4-Tolylboronic acid pinacol (B44631) ester	95	>98:2 (para)
Anisole	4-Methoxyphenylboronic acid pinacol ester	98	>98:2 (para)
Chlorobenzene	4-Chlorophenylboronic acid pinacol ester	85	>98:2 (para)
1,3-Dichlorobenzene	3,5-Dichlorophenylboronic acid pinacol ester	99	N/A

Experimental Protocol: Iridium-Catalyzed Aromatic C-H Borylation

The following is a general procedure for the iridium-catalyzed borylation of arenes.[8]

Materials:

• [{Ir(COD)OMe}₂]

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)

• Bis(pinacolato)diboron (B₂pin₂)

• Arene

• Cyclooctane (B165968) (as solvent and internal standard)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• In a glovebox, a vial is charged with [{Ir(COD)OMe}₂] (0.0075 mmol), dtbpy (0.015 mmol), and B₂pin₂ (0.5 mmol).

• The arene (1.0 mmol) and cyclooctane (0.5 mL) are added to the vial.

• The vial is sealed and heated to 80 °C for the specified time (typically 1-16 hours).

• After cooling to room temperature, the reaction mixture is diluted with an appropriate solvent (e.g., diethyl ether) and filtered through a short plug of silica gel.

• The filtrate is concentrated under reduced pressure, and the residue is purified by chromatography or crystallization to yield the arylboronate ester.

Catalytic Cycle of C-H Borylation

The mechanism of iridium-catalyzed C-H borylation is proposed to involve an Ir(III)/Ir(V) catalytic cycle.[10]

Caption: Proposed catalytic cycle for iridium-catalyzed C-H borylation.

Harnessing Solar Energy: Iridium-Catalyzed Water Oxidation

In the quest for sustainable energy solutions, iridium catalysis has emerged as a critical player in the field of artificial photosynthesis, specifically in the challenging process of water oxidation. In 2008, the Bernhard group reported that certain cyclometalated iridium(III) aquo complexes could efficiently catalyze the oxidation of water to dioxygen.[11] This discovery spurred intense research into the development of more robust and active iridium-based water oxidation catalysts (WOCs).

Quantitative Performance Data for Water Oxidation

The activity of iridium-based WOCs is often measured by their turnover number (TON) and turnover frequency (TOF).

Catalyst Precursor	Oxidant	TON	TOF (s⁻¹)
[Ir(ppy)₂(H₂O)₂]⁺	Ce(IV)	>1000	~0.05
[CpIr(bpy)(H₂O)]²⁺	Ce(IV)	>500	~0.1
[CpIr(6,6'-dihydroxy-2,2'-bipyridine)(OH₂)]²⁺	NaIO₄	>2000	~0.3

TON = moles of O₂ produced / moles of catalyst; TOF = moles of O₂ produced / (moles of catalyst · time).

Experimental Protocol: Iridium-Catalyzed Water Oxidation

The following is a general procedure for evaluating the activity of an iridium-based WOC using a chemical oxidant.

Materials:

• Iridium catalyst precursor

• Ceric ammonium nitrate (B79036) (CAN) or sodium periodate (B1199274) (NaIO₄)

• Deionized water

• Reaction vessel equipped with an oxygen sensor or a pressure transducer

Procedure:

• A solution of the iridium catalyst precursor is prepared in deionized water.

• The reaction vessel is charged with a solution of the chemical oxidant (e.g., CAN) in water.

• The system is sealed and allowed to equilibrate.

• The catalyst solution is injected into the oxidant solution to initiate the reaction.

• The evolution of oxygen is monitored over time using the oxygen sensor or by measuring the pressure increase in the headspace of the reaction vessel.

• The TON and TOF are calculated from the amount of oxygen produced and the amount of catalyst used.

Mechanistic Pathways in Water Oxidation

The mechanism of iridium-catalyzed water oxidation is complex and can proceed through different pathways depending on the catalyst and reaction conditions. One proposed pathway involves the formation of high-valent iridium-oxo species.

Caption: A simplified representation of a possible pathway for iridium-catalyzed water oxidation.

Conclusion

The historical development of iridium catalysis is a testament to the power of fundamental research in driving innovation in chemical synthesis. From the robust hydrogenation capabilities of Crabtree's catalyst to the exquisite selectivity of modern asymmetric transformations and the promise of artificial photosynthesis, iridium has consistently expanded the horizons of what is possible in the construction of complex molecules. The detailed experimental protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers, scientists, and drug development professionals seeking to harness the remarkable potential of iridium catalysis in their own endeavors. As the field continues to evolve, the principles and foundational discoveries outlined herein will undoubtedly inspire the next generation of catalytic innovations.

References

• 1. Origins of Enantioselectivity during Allylic Substitution Reactions Catalyzed by Metallacyclic Iridium Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Metal-Catalyzed Borylation via C-H activation - Wordpress [reagents.acsgcipr.org]
• 4. Regio- and enantioselective allylic amination of achiral allylic esters catalyzed by an iridium-phosphoramidite complex | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 5. Regio- and Enantioselective Allylic Amination of Achiral Allylic Esters Catalyzed by an Iridium-Phosphoramidite Complex [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Regio- and enantioselective allylic amination of achiral allylic esters catalyzed by an iridium-phosphoramidite complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Iridium-Catalyzed C–H Borylation of Cyclopropanes | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 9. Iridium-Catalyzed C−H Borylation of Heteroarenes: Scope, Regioselectivity, Application to Late-Stage Functionalization, and Mechanism | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 10. Regio- and Enantioselective Iridium-Catalyzed Amination of Racemic Branched Alkyl-Substituted Allylic Acetates with Primary and Secondary Aromatic and Heteroaromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cyclometalated iridium(III) Aquo complexes: efficient and tunable catalysts for the homogeneous oxidation of water - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Coordination Chemistry of Iridium Chloride: A Technical Guide for Researchers

Authored for: Researchers, Scientists, and Drug Development Professionals December 20, 2025

Introduction

Iridium, a dense, corrosion-resistant transition metal of the platinum group, possesses a rich and versatile coordination chemistry.[1][2] Its compounds, particularly those derived from iridium chloride, are pivotal as catalysts, phosphorescent emitters, and therapeutic agents.[3][4][5] Iridium(III) chloride (IrCl₃), and its hydrated form, IrCl₃(H₂O)₃, serve as the most common and crucial entry points into the vast landscape of iridium chemistry, providing a foundation for synthesizing a myriad of organometallic and coordination complexes.[6][7] This guide delineates the fundamental principles of iridium chloride's coordination chemistry, focusing on its structural diversity, reactivity, and the synthesis of key precursors relevant to catalysis and drug discovery.

Properties and Electronic Structure of Iridium Chlorides

The most common starting material in iridium chemistry is hydrated iridium(III) chloride, a dark green, hygroscopic solid.[6] The anhydrous form, IrCl₃, is less common and exists in two crystalline polymorphs, α-IrCl₃ and β-IrCl₃.[6] While iridium can exhibit a wide range of oxidation states, from -3 to +9, the +1 and +3 states are the most stable and relevant in coordination compounds.[1][3][8]

The iridium(III) ion has a 5d⁶ electron configuration, which, in an octahedral ligand field, results in a low-spin, kinetically inert complex. This inertness contributes to the stability of many Ir(III) compounds in biological systems, a desirable trait for drug development.[3] The common coordination numbers for iridium are 4 and 6, typically corresponding to square planar (Ir(I), d⁸) and octahedral (Ir(III), d⁶) geometries, respectively.[3][9]

Table 1: Physicochemical Properties of Common Iridium Chlorides

Compound	Formula	Molar Mass ( g/mol )	Appearance	CAS Number	Key Properties
Iridium(III) Chloride	IrCl₃	298.58	Dark green to brown solid	10025-83-9	Insoluble in water; precursor to other iridium compounds.[6][10]
Iridium(III) Chloride Hydrate (B1144303)	IrCl₃(H₂O)₃	~352.62	Dark green, hygroscopic solid	14996-61-3	Soluble in water; common starting material for iridium chemistry.[6][11]
Iridium(IV) Chloride	IrCl₄	334.03	Brown, hygroscopic solid	10025-97-5	Less stable than IrCl₃.[12]

| Chloroiridic Acid | H₂IrCl₆·nH₂O | Variable | Dark brown to black solid | 16941-92-7 | Common industrial precursor; contains Ir(IV).[2][13] |

Fundamental Reaction Chemistry

The coordination chemistry of iridium chloride is characterized by several key reaction types that allow for the synthesis of diverse and functional complexes.

• Ligand Substitution: The chloride ligands in IrCl₃ and its derivatives can be substituted by a wide array of other ligands, including N-heterocycles (e.g., pyridine, bipyridine), phosphines (e.g., triphenylphosphine), and alkenes (e.g., cyclooctadiene).[6][7] These reactions are fundamental to creating tailored catalytic and photophysical properties.[14]

• Reductive Carbonylation: Treatment of iridium trichloride (B1173362) hydrate with carbon monoxide can lead to the formation of Ir(I) carbonyl species, which are important precursors in catalytic chemistry.[8]

• Oxidative Addition: Iridium(I) complexes, often formed in situ or from precursors like [Ir(COD)Cl]₂, are well-known for undergoing oxidative addition reactions, for example, with H₂ or organic halides, to form stable octahedral Ir(III) complexes.[9] This Ir(I)/Ir(III) cycle is central to many catalytic processes.[15]

• Cyclometalation: The reaction of iridium chloride with ligands containing C-H bonds, such as 2-phenylpyridine (B120327) (ppy), can lead to intramolecular C-H activation and the formation of a highly stable cyclometalated complex.[16][17] This process creates a strong iridium-carbon bond and is crucial for developing phosphorescent emitters for OLEDs and theranostic agents.[17][18]

Synthesis of Essential Organometallic Iridium(III) Precursors

Many advanced iridium complexes are not synthesized directly from IrCl₃ but from intermediate chloride-bridged dimers. These dimers are highly versatile and serve as the immediate precursors for a vast range of catalysts and functional materials.[9][13] Detailed protocols for two of the most important precursors are provided below.

Experimental Protocol: Synthesis of Pentamethylcyclopentadienyl Iridium(III) Dimer, [Ir(Cp*)(μ-Cl)Cl]₂

This half-sandwich complex is a cornerstone in organoiridium chemistry, enabling access to a wide variety of catalysts.[13] The synthesis involves the reaction of a hydrated iridium chloride salt with pentamethylcyclopentadiene, where the solvent (methanol) also acts as a reducing agent for the iridium center.[13]

• Materials:

  • Tetrachloroiridic acid (H₂IrCl₆·nH₂O) or Iridium(III) chloride hydrate (IrCl₃·nH₂O)

  • Pentamethylcyclopentadiene (Cp*H)

  • Methanol (B129727) (reagent grade)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Filtration apparatus (Büchner funnel)

• Detailed Procedure: [13]

  • To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add tetrachloroiridic acid (1.0 eq).

  • Add methanol (approx. 50 mL per 1.0 g of iridium salt) to the flask and stir to dissolve.

  • Add pentamethylcyclopentadiene (2.5 eq) to the reaction mixture.

  • Heat the mixture to reflux and maintain for 24-48 hours. A bright orange precipitate will form over this period.

  • After the reaction is complete, cool the mixture to room temperature.

  • Isolate the orange precipitate of [Ir(Cp*)(μ-Cl)Cl]₂ by vacuum filtration.

  • Wash the isolated solid with cold methanol to remove unreacted starting materials.

  • Dry the product under vacuum to yield the final orange crystalline solid.

Experimental Protocol: Synthesis of Cyclometalated 2-Phenylpyridine Iridium(III) Dimer, [Ir(ppy)₂(μ-Cl)]₂

This dimer is the most common precursor for synthesizing phosphorescent emitters used in OLEDs and as photosensitizers.[16] The synthesis involves the cyclometalation of 2-phenylpyridine (ppy) with an iridium chloride salt in a high-boiling solvent mixture.[13][16]

• Materials:

  • Iridium(III) chloride hydrate (IrCl₃·nH₂O)

  • 2-Phenylpyridine (ppy)

  • 2-Ethoxyethanol (B86334)

  • Deionized water

  • Ethanol (B145695) and Hexane (B92381) (for washing)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Filtration apparatus

• Detailed Procedure: [13][16]

  • In a round-bottom flask, suspend iridium(III) chloride hydrate (1.0 eq) in a 3:1 (v/v) mixture of 2-ethoxyethanol and water.

  • Add 2-phenylpyridine (3.0 eq) to the suspension.

  • Attach a reflux condenser and heat the reaction mixture to reflux, maintaining for 12-24 hours under a nitrogen atmosphere. A yellow precipitate will form.

  • Cool the reaction to room temperature.

  • Collect the yellow solid by vacuum filtration.

  • Wash the precipitate sequentially with ethanol (2x) and hexane (2x) to remove impurities.

  • Dry the resulting yellow powder, [Ir(ppy)₂(μ-Cl)]₂, under vacuum.

General workflow for synthesizing monomeric iridium(III) complexes.

Structural and Spectroscopic Data

The characterization of iridium chloride complexes relies heavily on X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy. X-ray diffraction provides precise information on bond lengths, bond angles, and overall molecular geometry, confirming the expected octahedral or pseudo-octahedral environment around the Ir(III) center.[19][20]

Table 2: Representative Crystallographic Data for Iridium(III) Chloride Complexes

Complex	Bond	Length (Å)	Bond Angle	Angle (°)	Reference
mer-[Ir(ppy)₂(PPh₃)Cl]	Ir-C(ppy)	2.025	C-Ir-C	90.1	[20]
	Ir-N(ppy)	2.043	N-Ir-N	94.6
	Ir-P	2.378	C-Ir-N	175.4
	Ir-Cl	2.451	Cl-Ir-P	172.9
[Ir(Cp*)Cl₂(2-abn)]¹	Ir-Cl(1)	2.413	Cl(1)-Ir-Cl(2)	89.87	[21]
	Ir-Cl(2)	2.419	Cl(1)-Ir-N	85.10
	Ir-N	2.109	Cl(2)-Ir-N	84.82
	Ir-Cp*(centroid)	1.745	-	-

¹ 2-abn = 2-aminobenzonitrile

¹H and ¹³C NMR spectroscopy are essential for confirming the identity and purity of diamagnetic iridium complexes in solution. The chemical shifts of protons on the ligands are indicative of the coordination environment. For organometallic complexes, techniques like ¹H-¹H COSY are used to assign complex proton signals.[21][22]

Table 3: Selected ¹H NMR Data for [Ir(Cp*)Cl₂(L)] Complexes in CDCl₃

Ligand (L)	Cp* (δ, ppm)	Ligand Protons (δ, ppm)	Reference
2-aminobenzonitrile	1.65 (s, 15H)	7.55-7.20 (m, aromatic), 5.10 (s, NH₂)	[21]
4-aminobenzonitrile	1.62 (s, 15H)	7.48 (d), 6.65 (d), 4.25 (s, NH₂)	[21]

| 2-aminopyridine (B139424) | 1.60 (s, 15H) | 8.05 (d), 7.40 (t), 6.75 (d), 6.60 (t) |[21] |

Catalytic Applications: A Mechanistic Overview

Iridium chloride derivatives are precursors to some of the most powerful and selective catalysts for a range of organic transformations, including hydrogenation, C-H activation, and asymmetric allylic substitution.[4][15][23] The catalytic cycle often involves the interconversion between Ir(I) and Ir(III) oxidation states.

A prime example is the iridium-catalyzed asymmetric allylic substitution, which typically proceeds with high enantioselectivity and regioselectivity.[15] The catalytic cycle begins with the oxidative addition of an allylic electrophile to an Ir(I) complex, forming a π-allyl Ir(III) intermediate. Subsequent nucleophilic attack on the allyl ligand and reductive elimination regenerates the Ir(I) catalyst and releases the product.[15]

References

• 1. mgesjournals.com [mgesjournals.com]
• 2. Iridium - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. uivma.com [uivma.com]
• 6. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 7. Iridium(III)_chloride [chemeurope.com]
• 8. Iridium compounds - Wikipedia [en.wikipedia.org]
• 9. Organoiridium chemistry - Wikipedia [en.wikipedia.org]
• 10. bloomtechz.com [bloomtechz.com]
• 11. Page loading... [wap.guidechem.com]
• 12. WebElements Periodic Table » Iridium » compounds information [winter.group.shef.ac.uk]
• 13. benchchem.com [benchchem.com]
• 14. Cytotoxic Organometallic Iridium(III) Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mechanistically Driven Development of Iridium Catalysts for Asymmetric Allylic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Iridium(III) complexes as novel theranostic small molecules for medical diagnostics, precise imaging at a single cell level and targeted anticancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Synthesis and characterization of new iridium(III) complexes containing the fragment [Cp*IrCl 2 ] and the ligands 2- and 4-aminobenzonitryl and 2- and 4-aminopyridine | Publicación [silice.csic.es]
• 22. tandfonline.com [tandfonline.com]
• 23. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to Iridium(III) Chloride: CAS Numbers, Safety Data, and Handling Protocols

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential information on the Chemical Abstracts Service (CAS) numbers, comprehensive safety data, and detailed handling protocols for iridium(III) chloride. The following sections offer a thorough overview of its properties, hazards, and safe laboratory practices to ensure the well-being of researchers and the integrity of experimental work.

Chemical Identification and Properties

Iridium(III) chloride is an inorganic compound that exists in both anhydrous (IrCl₃) and hydrated (IrCl₃·xH₂O) forms. The hydrated form, typically a trihydrate, is more commonly used in laboratory settings.

Table 1: CAS Numbers and Physical Properties of Iridium(III) Chloride

Property	Iridium(III) Chloride (Anhydrous)	Iridium(III) Chloride (Hydrate)
CAS Number	10025-83-9	14996-61-3
Appearance	Dark green to black crystalline powder	Dark green to black crystalline powder
Molecular Weight	298.58 g/mol	352.62 g/mol (for trihydrate)
Melting Point	763 °C (decomposes)	Not available
Solubility	Insoluble in water and acids	Soluble in water

Hazard Identification and Safety Data

Understanding the hazards associated with iridium(III) chloride is crucial for its safe handling. The compound is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 2: GHS Hazard Classifications for Iridium(III) Chloride

Hazard Class	Hazard Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	Category 3	H335: May cause respiratory irritation.

Note: Classifications may vary slightly between suppliers and for anhydrous vs. hydrated forms.

Toxicological Data

The toxicological properties of iridium(III) chloride have not been fully investigated. However, it is known to be harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract.

Table 3: Summary of Toxicological Information

Route of Exposure	Effect
Inhalation	May cause respiratory tract irritation.
Skin Contact	Causes skin irritation.
Eye Contact	Causes serious eye irritation.
Ingestion	Harmful if swallowed.

Experimental Protocols and Safe Handling

Adherence to strict safety protocols is mandatory when working with iridium(III) chloride. The following are best-practice guidelines for its handling and use in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before any experiment. The following PPE is generally recommended:

• Eye Protection: Chemical safety goggles or a face shield.

• Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile).

• Respiratory Protection: Use in a well-ventilated area or a fume hood. If dust is likely to be generated, a NIOSH-approved respirator with a particulate filter is recommended.

Protocol for Dissolving Hydrated Iridium(III) Chloride

• Preparation: Conduct the procedure in a certified chemical fume hood. Ensure all necessary PPE is worn.

• Weighing: Carefully weigh the desired amount of iridium(III) chloride hydrate (B1144303) in a tared container. Avoid creating dust.

• Dissolution: Slowly add the solid to the desired solvent (typically water or a suitable organic solvent) in a clean flask with stirring. Gentle heating may be required for complete dissolution.

• Storage of Solution: Store the resulting solution in a clearly labeled, tightly sealed container.

Waste Disposal Protocol

• Segregation: All waste containing iridium(III) chloride must be collected in a designated, labeled hazardous waste container. Do not mix with other waste streams unless compatible.

• Containerization: Use a chemically resistant container with a secure lid.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "Iridium(III) Chloride," and any other components of the waste.

• Disposal: Arrange for disposal through your institution's environmental health and safety (EHS) office. Do not dispose of iridium(III) chloride down the drain or in regular trash.

Visualized Workflows and Hazard Information

The following diagrams, generated using Graphviz, illustrate key safety workflows and hazard information for iridium(III) chloride.

Caption: GHS Hazard Information for Iridium(III) Chloride.

Caption: Recommended workflow for safely handling iridium(III) chloride in a laboratory setting.

Emergency Procedures

In the event of an exposure or spill, follow these first-aid measures and containment procedures.

Table 4: First-Aid Measures

Exposure	Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Spill Response

• Small Spills: Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation. Place it in a sealed container for disposal. Clean the spill area with soap and water.

• Large Spills: Evacuate the area and contact your institution's EHS office immediately.

This guide is intended to provide a comprehensive overview of the safe handling of iridium(III) chloride. Always consult the specific Safety Data Sheet (SDS) provided by your supplier and your institution's safety protocols before beginning any work with this chemical.

A Comparative Analysis of Iridium(III) and Iridium(IV) Chlorides for Scientific and Pharmaceutical Applications

An In-depth Technical Guide

This technical guide provides a comprehensive comparison of the properties, synthesis, and reactivity of iridium(III) chloride (IrCl₃) and iridium(IV) chloride (IrCl₄). Tailored for researchers, scientists, and drug development professionals, this document delves into the nuanced differences between these two important iridium compounds, offering detailed experimental protocols and visual representations of key chemical processes to support advanced research and development.

Core Properties: A Tabular Comparison

The fundamental physical and chemical properties of iridium(III) and iridium(IV) chlorides are summarized below, highlighting the key distinctions between the two oxidation states. It is important to note that both compounds, particularly iridium(IV) chloride, are often encountered in their hydrated forms, which can influence their properties.

Property	Iridium(III) Chloride (IrCl₃)	Iridium(IV) Chloride (IrCl₄)
Molecular Formula	IrCl₃[1][2]	IrCl₄[3]
Molecular Weight	298.58 g/mol (anhydrous)[1][2]	334.02 g/mol (anhydrous)[4]
Appearance	Anhydrous: Dark green to black crystalline solid (α and β polymorphs can be brown or red)[1]. Hydrated (IrCl₃·xH₂O): Dark green or brown-black, hygroscopic crystals or powder[1][5][6].	Typically encountered as a hydrated, dark brown to black amorphous or crystalline solid (IrCl₄·xH₂O)[4][7].
Oxidation State of Iridium	+3	+4
Crystal Structure	Anhydrous α-form: Monoclinic[1]. Anhydrous β-form: Rhombohedral[1].	Not well-defined for the anhydrous form, which is considered unstable. The hydrated form is often amorphous[4].
Density	5.30 g/cm³ (anhydrous)[1][2]	Data not readily available for a well-defined solid.
Melting/Decomposition Point	Decomposes at 763 °C (anhydrous)[1][2]. The trihydrate loses water at around 200 °C[1].	Decomposes on heating. The hydrated form decomposes above 350 °C.
Solubility	Anhydrous : Insoluble in water, acids, and alkanes[1][8]. Hydrated : Soluble in water and alcohols[5][9]. Some sources indicate insolubility in water[6]. This discrepancy may be due to the specific form of the hydrate (B1144303) and experimental conditions.	Soluble in water, alcohol, and dilute hydrochloric acid[3][10].

Synthesis and Handling: Experimental Protocols

The synthesis of iridium chlorides requires careful control of conditions to obtain the desired oxidation state and hydration level.

Synthesis of Anhydrous Iridium(III) Chloride (α-IrCl₃)

Principle: This method involves the direct chlorination of metallic iridium at high temperatures. The absence of water is critical to prevent the formation of hydrated species or oxides.

Methodology:

• Preparation of Iridium Metal: Iridium is typically obtained as a sponge or powder. It can be prepared by the reduction of ammonium (B1175870) hexachloroiridate((NH₄)₂[IrCl₆]) in a stream of hydrogen gas[1].

• Chlorination Reaction: The iridium metal sponge is placed in a quartz tube furnace.

• A stream of dry chlorine gas is passed over the iridium metal.

• The furnace is heated to 600-650 °C[1].

• The reaction is maintained at this temperature until the conversion to iridium(III) chloride is complete. The product is a crystalline, dark green to black solid.

• Product Recovery: After the reaction, the furnace is cooled to room temperature under an inert atmosphere (e.g., argon or nitrogen) to prevent re-oxidation or hydration. The anhydrous IrCl₃ is then collected and stored in a desiccator.

Preparation of Iridium(IV) Chloride Hydrate

Principle: Iridium(IV) chloride is typically prepared and handled as a hydrated complex, often starting from hexachloroiridic acid (H₂[IrCl₆]), which is a more stable and common starting material for iridium(IV) chemistry[10].

Methodology:

• Starting Material: Begin with a solution of hexachloroiridic acid (H₂[IrCl₆]). This can be prepared by dissolving iridium metal in aqua regia.

• Hydrolysis and Precipitation: The controlled hydrolysis of the [IrCl₆]²⁻ complex in an aqueous solution can lead to the formation of hydrated iridium(IV) oxide or chloride species. The exact nature of the product is highly dependent on pH, temperature, and the presence of other ions. A common route involves the neutralization of the acidic solution, leading to the precipitation of a dark brown to black solid.

• Isolation and Drying: The precipitate is collected by filtration, washed with deionized water to remove soluble impurities, and then dried under vacuum at a low temperature to yield the hydrated iridium(IV) chloride, often as an amorphous powder. It is important to note that the exact water content can be variable[7].

Chemical Reactivity and Applications

The difference in oxidation state between Ir(III) and Ir(IV) dictates their reactivity and subsequent applications, particularly in catalysis and materials science.

Iridium(III) Chloride: A Gateway to Organometallic Catalysis

Iridium(III) chloride, especially its hydrated form, is a crucial precursor for the synthesis of a wide range of organometallic iridium(III) and iridium(I) complexes that are active catalysts.

Key Reactions and Applications:

• Synthesis of Vaska's Complex: Hydrated iridium(III) chloride is a key starting material for the synthesis of Vaska's complex (trans-[IrCl(CO)(PPh₃)₂]), a versatile 16-electron square planar iridium(I) complex known for its ability to undergo oxidative addition reactions.

• Catalysis: Iridium(III) complexes are widely used as catalysts in a variety of organic transformations, including hydrogenation, C-H activation, and transfer hydrogenation.

• Drug Development: Iridium(III) complexes have garnered significant interest as potential anticancer agents due to their diverse structures, stability, and unique mechanisms of action that differ from traditional platinum-based drugs.

Iridium(IV) Chloride: Precursor for Nanomaterials and Electrocatalysts

Iridium(IV) chloride hydrate is a primary source of iridium in the +4 oxidation state, making it a valuable precursor for the synthesis of iridium-based materials where this higher oxidation state is desired.

Key Reactions and Applications:

• Synthesis of Iridium Oxide (IrO₂): Iridium(IV) chloride hydrate is a common precursor for the synthesis of iridium oxide nanoparticles. These nanoparticles are highly effective catalysts for the oxygen evolution reaction (OER) in water electrolysis[7].

• Electrocatalysis: The ability to form stable oxides and its high electrical conductivity make iridium(IV)-derived materials suitable for applications in electrochemistry, such as coatings for electrodes in industrial processes and sensors[11].

• Energy Storage: It is used in the fabrication of iridium-decorated graphene electrodes for vanadium redox flow batteries[7].

Visualizing Chemical Processes and Workflows

Catalytic Cycle of Iridium(III) in C-H Activation

The following diagram illustrates a generalized catalytic cycle for an iridium(III)-catalyzed C-H activation/functionalization reaction.

Caption: Generalized catalytic cycle for Ir(III)-catalyzed C-H functionalization.

Experimental Workflow: Synthesis and Characterization of an Iridium Complex

This diagram outlines a typical experimental workflow for the synthesis of an iridium complex from an iridium chloride precursor, followed by its characterization.

Caption: A typical workflow for the synthesis and characterization of an iridium complex.

Logical Relationships in Iridium Chloride Chemistry

This diagram illustrates the role of iridium(III) and iridium(IV) chlorides as precursors to other important iridium compounds and materials.

Caption: The role of IrCl₃ and IrCl₄ as precursors in iridium chemistry.

Conclusion

Iridium(III) and iridium(IV) chlorides, while chemically similar in their elemental composition, exhibit distinct properties and reactivity profiles that define their applications in science and industry. Iridium(III) chloride is a cornerstone for the development of homogeneous catalysts and advanced pharmaceutical agents, owing to its accessibility to the +1 and +3 oxidation states in organometallic complexes. In contrast, iridium(IV) chloride's higher oxidation state makes it an ideal precursor for robust inorganic materials like iridium oxide, which are critical for electrocatalysis and energy applications. A thorough understanding of the properties and synthetic routes for each of these compounds is essential for researchers aiming to harness the unique potential of iridium in their respective fields.

References

• 1. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 2. Iridium(III)_chloride [chemeurope.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Iridium tetrachloride - Wikipedia [en.wikipedia.org]
• 5. Iridium(III) chloride hydrate CAS#: 14996-61-3 [m.chemicalbook.com]
• 6. guidechem.com [guidechem.com]
• 7. Iridium(IV) Chloride Hydrate: Catalyst Precursor Powering Technological Frontiers | SAFINA, a.s. [safina.eu]
• 8. 塩化イリジウム(III) 99.8% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 9. bloomtechz.com [bloomtechz.com]
• 10. Iridium tetrachloride | Cl4Ir | CID 24815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chemimpex.com [chemimpex.com]

In-Depth Technical Guide to the Environmental and Toxicity Profile of Iridium Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the environmental fate and toxicological effects of iridium and its compounds. The information presented herein is intended to support researchers, scientists, and professionals in the field of drug development in making informed decisions regarding the safe handling, application, and disposal of these materials.

Environmental Fate and Ecotoxicity

The environmental impact of iridium is an area of growing interest, particularly with its increasing use in industrial applications and medical research. While metallic iridium is largely considered inert, the biological and ecological effects of its various compounds are not fully understood.

Environmental Concentrations

Iridium is a rare element in the Earth's crust. However, anthropogenic activities have led to localized increases in its environmental concentrations. A primary source of environmental iridium is the catalytic converters in vehicles, which can release small amounts of the metal into the environment. Studies have investigated the levels of iridium in roadside soils, though specific concentration ranges are highly variable depending on traffic density and environmental conditions.

Aquatic Toxicity

The available data on the aquatic toxicity of iridium compounds is limited. However, some studies have begun to characterize the effects of these compounds on aquatic organisms. The following table summarizes the available quantitative data.

Compound	Species	Exposure Duration	Endpoint	Value (µg/L)
Iridium	Daphnia magna (Water Flea)	48 hours	EC50 (Immobilisation)	1,001 - 100,000[1]

Further research is required to establish a more comprehensive dataset for a wider range of iridium compounds and aquatic species, including fish and algae.

Bioaccumulation

The potential for iridium and its compounds to bioaccumulate in organisms is a key aspect of their environmental risk assessment. Bioaccumulation refers to the process by which a substance is absorbed by an organism at a rate greater than its rate of loss. Currently, there is a lack of specific data on the bioaccumulation of iridium in various organisms. General principles of heavy metal bioaccumulation suggest that factors such as the chemical form of the iridium compound and the organism's metabolism will play a significant role.

Mammalian and In Vitro Toxicity

The toxicological profile of iridium compounds is of particular importance in the context of their development as anticancer agents and other therapeutic applications. While some iridium complexes have shown promising selective cytotoxicity towards cancer cells, understanding their broader toxicological effects is crucial.

In Vitro Cytotoxicity

A significant body of research has focused on the in vitro cytotoxicity of novel iridium complexes against various cancer cell lines. These studies often report the half-maximal inhibitory concentration (IC50), which is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Iridium Complex Type	Cancer Cell Line	Assay	IC50 Value (µM)
Cyclometalated Iridium(III) Complexes	HeLa (Cervical Cancer)	MTT Assay	0.83 ± 0.06 to 4.95 ± 0.62[2]
Half-Sandwich Iridium(III) Complexes	A549 (Lung Cancer) & HeLa	MTT Assay	1.4 - 35.0 & 1.0 - 23.7[3]
Cyclometalated Iridium(III) Complex 28	A549 (Cisplatin-Resistant)	MTT Assay	5.2[3]
Iridium(III) Complexes 40-42	Various Human Cancer Cells	MTT Assay	Higher cytotoxicity than cisplatin[3]
Iridium(III) Complex (Ir-1)	B16, A549, Eca-109	MTT Assay	1.0 ± 0.02, 1.4 ± 0.03, 1.6 ± 0.06[4]

Note: The cytotoxicity of iridium complexes is highly dependent on their specific chemical structure and the cell line being tested.

Mechanisms of Toxicity and Signaling Pathways

Recent research has begun to elucidate the molecular mechanisms through which iridium compounds exert their cytotoxic effects, particularly in the context of cancer therapy. The primary mechanisms identified involve the induction of oxidative stress and the triggering of programmed cell death (apoptosis) through mitochondrial pathways.

Oxidative Stress Induction

Several studies have shown that iridium complexes can increase the levels of reactive oxygen species (ROS) within cells.[4][5][6][7][8][9] ROS are chemically reactive molecules containing oxygen that can damage cellular components like DNA, proteins, and lipids, leading to cellular dysfunction and death.

Caption: Iridium-induced oxidative stress leading to apoptosis.

Mitochondrial Apoptotic Pathway

A key mechanism of iridium-induced cell death is the activation of the intrinsic (mitochondrial) apoptotic pathway. This is often characterized by a decrease in the mitochondrial membrane potential, the release of cytochrome c, and the subsequent activation of caspases, which are proteases that execute apoptosis.[2][3][4][5][8] The Bcl-2 family of proteins, which includes both pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) members, plays a crucial role in regulating this process.[3]

Caption: The intrinsic apoptotic pathway activated by iridium complexes.

Involvement of p53 and PI3K/AKT/mTOR Pathways

The tumor suppressor protein p53 is a key regulator of the cell cycle and apoptosis, often activated in response to cellular stress, including DNA damage. Some studies suggest that iridium complexes may induce apoptosis through a p53-dependent pathway.[6] Additionally, the PI3K/AKT/mTOR signaling pathway, which is crucial for cell survival and proliferation, has been identified as a target of some iridium compounds.[2][4][10] Inhibition of this pathway can contribute to the anticancer effects of these complexes.

Experimental Protocols

Standardized protocols are essential for the reliable assessment of the toxicity of iridium compounds. The following sections outline the methodologies for key ecotoxicological and in vitro cytotoxicity assays.

OECD 202: Daphnia sp. Acute Immobilisation Test

This test evaluates the acute toxicity of a substance to Daphnia magna.

Methodology:

• Test Organisms: Young daphnids (less than 24 hours old) are used.

• Test Substance Preparation: A series of concentrations of the iridium compound are prepared in a suitable medium. A control group with no test substance is also included.

• Exposure: Daphnids are exposed to the different concentrations for 48 hours.

• Observation: The number of immobilised daphnids is recorded at 24 and 48 hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

• Data Analysis: The EC50 (the concentration that causes immobilisation in 50% of the daphnids) is calculated at 48 hours.

Caption: OECD 202 experimental workflow.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test assesses the effects of a substance on the growth of freshwater algae.

Methodology:

• Test Organism: A suitable species of green algae (e.g., Pseudokirchneriella subcapitata) is used.

• Test Substance Preparation: A range of concentrations of the iridium compound are prepared in a nutrient-rich medium.

• Inoculation and Exposure: Algal cultures in the exponential growth phase are exposed to the test concentrations for 72 hours under continuous illumination and controlled temperature.

• Growth Measurement: Algal growth (biomass) is measured at least every 24 hours.

• Data Analysis: The growth rates are calculated, and the EC50 (the concentration causing a 50% reduction in growth rate) is determined.

Caption: OECD 201 experimental workflow.

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Methodology:

• Cell Seeding: Cells are seeded into a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the iridium compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated. Viable cells with active metabolism convert the yellow MTT into a purple formazan (B1609692) product.[11][12][13]

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance of the solution is measured using a microplate reader at a wavelength of around 570 nm. The intensity of the purple color is directly proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

Caption: MTT assay experimental workflow.

Neutral Red Uptake Cytotoxicity Assay

This assay is based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.

Methodology:

• Cell Seeding and Treatment: Similar to the MTT assay, cells are seeded in a 96-well plate and treated with the iridium compound.

• Neutral Red Incubation: The treatment medium is replaced with a medium containing neutral red, and the plate is incubated for a few hours.

• Washing and Dye Extraction: The cells are washed to remove excess dye, and then a destain solution is added to extract the neutral red that has been incorporated by the viable cells.

• Absorbance Reading: The absorbance is measured on a spectrophotometer. The amount of retained dye is proportional to the number of viable cells.

Conclusion

The study of the environmental and toxicological properties of iridium compounds is a rapidly evolving field. While significant progress has been made in understanding the anticancer mechanisms of novel iridium complexes, there remains a considerable knowledge gap regarding their environmental fate and ecotoxicity. The data presented in this guide highlight the need for further research to establish comprehensive environmental risk assessments and to ensure the safe development and application of these promising compounds. Standardized testing protocols, such as those provided by the OECD, are crucial for generating comparable and reliable data. As the use of iridium compounds continues to expand, a thorough understanding of their potential impacts on both human health and the environment will be paramount.

References

• 1. Acute toxicity of 50 metals to Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Iridium(III) complex induces apoptosis in HeLa cells by regulating mitochondrial and PI3K/AKT signaling pathways: In vitro and in vivo experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Iridium(III) Complexes Targeting Apoptotic Cell Death in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An iridium (III) complex as potent anticancer agent induces apoptosis and autophagy in B16 cells through inhibition of the AKT/mTOR pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Radiosensitization effect of iridium (III) complex on lung cancer cells via mitochondria apoptosis pathway [frontiersin.org]
• 6. Anticancer efficacy of bis-heteroleptic iridium(iii) complexes with difluoro-substituted phenylpyridine ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Iridium metal complex targeting oxidation resistance 1 protein attenuates spinal cord injury by inhibiting oxidative stress-associated reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Current status of iridium-based complexes against lung cancer [frontiersin.org]
• 9. Iridium(iii) complexes conjugated with naproxen exhibit potent anti-tumor activities by inducing mitochondrial damage, modulating inflammation, and enhancing immunity - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. Iridium (III) complexes induce cervical carcinoma apoptosis via disturbing cellular redox homeostasis disorder and inhibiting PI3K/AKT/mTOR pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. broadpharm.com [broadpharm.com]
• 13. merckmillipore.com [merckmillipore.com]

A Technical Guide to the Natural Abundance and Extraction of Iridium for Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural abundance of iridium, the complex processes for its extraction and refining, and its ultimate preparation for use in advanced chemical synthesis. Iridium's unique catalytic properties make it an invaluable tool in modern chemistry, particularly in the development of novel pharmaceuticals and fine chemicals. This document serves as a comprehensive resource, detailing the journey of iridium from geological deposit to high-purity chemical precursor.

Natural Abundance of Iridium

Iridium (Ir) is one of the rarest stable elements in the Earth's crust, making its sourcing a significant challenge.[1][2] Its scarcity is a result of its siderophilic ("iron-loving") nature; during planetary differentiation, the dense element sank with iron to the Earth's core.[3][4] Consequently, crustal rocks are severely depleted in iridium.

The most significant concentrations of iridium on Earth's surface are found in two types of geological structures: magmatic sulfide (B99878) deposits and impact craters.[5][6] It is commercially recovered as a by-product of nickel and copper mining.[7][8] The largest known reserves are located in the Bushveld Igneous Complex in South Africa, the Norilsk-Talnakh deposits in Russia, and the Sudbury Basin in Canada, which is itself a large impact crater.[5][6][8]

A notable characteristic of iridium is its relatively high abundance in meteorites compared to the Earth's crust.[5] The thin layer of iridium-rich clay at the Cretaceous-Paleogene (K-Pg) boundary is the primary evidence for the asteroid impact hypothesis that led to the extinction of the dinosaurs.[5]

Quantitative Abundance Data

The following tables summarize the concentration of iridium in various geological and extraterrestrial materials.

Material	Iridium Concentration (parts per million, ppm)	Reference
Earth's Crust (Average)	0.001 ppm	[1][3][5]
Meteorites (Average)	0.5 ppm or higher	[5][9]
Willamette Meteorite	4.7 ppm
Canyon Diablo Meteorite	1.9 ppm	[10]

Platinum Group Metal (PGM) Ore Deposits	Typical Iridium Concentration	Primary Associated Metals	Reference
Bushveld Complex, South Africa	Varies; significant byproduct	Platinum, Palladium, Rhodium	[5][6][8]
Norilsk-Talnakh, Russia	Varies; significant byproduct	Nickel, Copper, Palladium	[5][6][8]
Sudbury Basin, Canada	Varies; significant byproduct	Nickel, Copper	[5][6][7]

Iridium-Bearing Minerals	Chemical Formula	Notes	Reference
Native Iridium	Ir	Often contains Os, Ru, Pt	[11]
Osmiridium / Iridosmine	(Os,Ir) / (Ir,Os)	Naturally occurring alloys of Osmium and Iridium	[5][7][12]
Irarsite	(Ir,Ru,Rh,Pt)AsS	Iridium-dominant arsenosulfide	[5][12]
Cuproiridsite	(Cu,Fe)Ir₂S₄	Copper-bearing iridium sulfide	[5]

Extraction and Refining Workflow

The extraction of iridium is an intricate process intertwined with the refining of other platinum-group metals (PGMs) from the concentrates of nickel and copper smelting operations.[13] The overall process involves pyrometallurgical and hydrometallurgical stages to separate base metals and then isolate each precious metal.

Overall Extraction and Refining Workflow Diagram

The following diagram illustrates the generalized, multi-stage process for isolating iridium from PGM-rich concentrates.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY02147G [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. asianpubs.org [asianpubs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. bloomtechz.com [bloomtechz.com]
• 8. How is iridium extracted by wet method? | Gold and silver electrolysis Platinum palladium rhodium ruthenium osmium refining-zhengzhou jinquan [goldsrefining.com]
• 9. Extraction of iridium(iv) from aqueous solutions using hydrophilic/hydrophobic ionic liquids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Establishment of a Novel Recycling Process for Iridium Using “Dry Aqua Regia” [jstage.jst.go.jp]
• 11. Solvent Extraction as a Method of Recovery and Separation of Platinum Group Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Process for Iridium Using “Dry Aqua Regia” - Phoenix Refining [phoenixrefining.com]
• 13. research.aalto.fi [research.aalto.fi]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Iridium(III) Chloride from Iridium Metal

Introduction

Iridium(III) chloride (IrCl₃) is a pivotal starting material in the synthesis of a wide array of iridium-containing compounds, which are integral to fields such as catalysis, materials science, and drug development.[1][2] Notably, iridium complexes are employed as catalysts in major industrial processes like the Cativa process for acetic acid production and are explored as phosphorescent emitters in organic light-emitting diodes (OLEDs).[3][4] Iridium itself is a highly corrosion-resistant and chemically inert precious metal, making its dissolution and conversion a critical first step in its chemical utilization.[1][5]

This document provides detailed protocols for two primary methods of synthesizing iridium(III) chloride from iridium metal: the direct high-temperature chlorination to produce anhydrous IrCl₃ and an electrochemical method to yield hydrated iridium(III) chloride (IrCl₃·xH₂O).

Synthesis Methodologies

The synthesis of iridium(III) chloride from elemental iridium can be broadly categorized into gas-phase and liquid-phase (electrochemical) methods.

• Direct High-Temperature Chlorination : This is a traditional and effective method for producing the anhydrous form of IrCl₃. It involves the direct reaction of iridium metal powder or sponge with chlorine gas at elevated temperatures. The resulting anhydrous IrCl₃ is a dark green, crystalline solid that is notably insoluble in water and acids.[1][6]

• Electrochemical Synthesis : This method is employed to produce hydrated iridium(III) chloride, which is more soluble and often preferred as a starting material for subsequent aqueous-phase reactions.[7] The process involves the electrolytic dissolution of iridium powder in concentrated hydrochloric acid, followed by crystallization. This approach avoids the need for hazardous reagents like pure chlorine gas at high temperatures.[8][9]

Experimental Protocols

Protocol 1: Direct High-Temperature Chlorination for Anhydrous IrCl₃

This protocol describes the synthesis of anhydrous iridium(III) chloride via the direct reaction of iridium metal with chlorine gas.

Materials and Equipment:

• Iridium metal powder or sponge

• Chlorine gas (O₂-free, may contain a small amount of CO)[8]

• Quartz or porcelain combustion tube and boat

• Tube furnace with temperature control

• Gas flow control system

• Schlenk line or similar inert atmosphere setup

• Appropriate safety equipment (fume hood, gas scrubber)

Procedure:

• Place a weighed amount of iridium metal powder into a porcelain or quartz boat.[1]

• Position the boat inside the combustion tube within the tube furnace.

• Assemble the apparatus in a well-ventilated fume hood. Purge the system with an inert gas (e.g., argon) to remove air and moisture.

• Begin heating the furnace to the reaction temperature, typically between 600°C and 650°C.[3][5]

• Once the target temperature is reached, introduce a controlled flow of dry chlorine gas into the combustion tube.[5][8] To enhance the reaction, the apparatus can be irradiated with strong light from a magnesium strip or direct sunlight.[5][8]

• The chlorination reaction is typically rapid and may be complete within approximately 15 minutes.[5][8]

• After the reaction is complete, stop the chlorine flow and allow the furnace to cool to room temperature under a flow of inert gas.

• The resulting dark green, crystalline powder is anhydrous iridium(III) chloride. Handle and store the product under an inert atmosphere due to its hygroscopic nature.[6]

Protocol 2: Electrochemical Synthesis of Hydrated IrCl₃·xH₂O

This protocol details the preparation of hydrated iridium(III) chloride using an electrochemical dissolution method.

Materials and Equipment:

• High-purity iridium powder

• Concentrated hydrochloric acid (37%)

• U-shaped electrolytic cell (acid-resistant material, e.g., quartz)[5][8]

• Non-metallic conductive electrodes (e.g., graphite)

• AC power supply (variable voltage and current)

• Heating and cooling system to maintain electrolyte temperature

• Filtration apparatus

• Distillation apparatus

• Crystallization furnace or oven

Procedure:

• Electrodissolution:

  • Place 30.0 g of high-purity iridium powder into the U-shaped electrolytic cell.[5]

  • Add 500 mL of concentrated (37%) hydrochloric acid to the cell.[5]

  • Apply an alternating current across the electrodes. A typical setting is 40V, with the current varying between 10-40 amps.[5]

  • Maintain the temperature of the hydrochloric acid solution at approximately 110-115°C during the electrolysis, which can run for about 8 hours.[9] This process dissolves the iridium powder to form a chloroiridic acid (H₃IrCl₆) solution.[5]

• Filtration and Concentration:

  • After the electrolysis is complete, cool the solution and filter it to remove any unreacted iridium powder. The dissolution rate is typically around 85-89%.[9]

  • Transfer the filtrate to a distillation apparatus and gently distill the solution to remove excess hydrochloric acid and water. Concentrate the solution until the iridium concentration is approximately 1.8 - 2.1 mol/L.[5][9]

• Crystallization:

  • Transfer the concentrated chloroiridic acid solution to a crystallization furnace or oven.[1]

  • Heat the solution at a constant temperature of 110-115°C for 10-12 hours to induce crystallization.[5][9]

• Product Recovery:

  • After crystallization, cool the vessel to obtain dark green crystals of iridium(III) chloride hydrate (B1144303) (IrCl₃·xH₂O).[1]

  • The yield from a 30g iridium powder starting material is approximately 46.8 g.[5][9]

Data Presentation: Synthesis Parameters

The following table summarizes the key quantitative data for the described synthesis protocols.

Parameter	Protocol 1: Direct Chlorination	Protocol 2: Electrochemical Synthesis
Starting Material	Iridium Metal Powder/Sponge	High-Purity Iridium Powder (30.0 g)[5]
Primary Reagents	Chlorine Gas (Cl₂)	Concentrated Hydrochloric Acid (500 mL, 37%)[5]
Product Form	Anhydrous IrCl₃	Hydrated IrCl₃·xH₂O
Reaction Temperature	600 - 650°C[3][5]	110 - 115°C (Electrolysis)[9]
Reaction Time	~15 minutes[5]	8 hours (Electrolysis)[9]
Crystallization	N/A	110 - 115°C for 10-12 hours[5][9]
Reported Yield	Not specified, typically high	~46.8 g[5][9]
Reported Purity	Not specified	High purity (0.0094% total metallic impurities)[5]

Visualization: Synthesis Workflow

The logical flow for both synthesis methods starting from iridium metal is depicted below.

Caption: Workflow for synthesizing anhydrous and hydrated Iridium(III) chloride.

References

• 1. guidechem.com [guidechem.com]
• 2. IRIDIUM TRICHLORIDE FOR SYNTHESIS IR 46% | Ennore India Chemicals [ennoreindiachemicals.com]
• 3. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 4. JP2020515487A - Process for producing highly pure iridium(III) chloride hydrate - Google Patents [patents.google.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Iridium(III)_chloride [chemeurope.com]
• 7. Iridium trichloride, 99% - Manufacturers & suppliers with worldwide shipping [ottokemi.com]
• 8. CN102408135B - Method for preparing iridous chloride hydrate - Google Patents [patents.google.com]
• 9. CN102408135A - Preparation method of iridium trichloride hydrate - Google Patents [patents.google.com]

Preparation of Vaska's Complex from Iridium(III) Chloride Hydrate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vaska's complex, formally known as trans-chlorocarbonylbis(triphenylphosphine)iridium(I) (IrCl(CO)(PPh₃)₂), is a 16-electron square planar iridium(I) organometallic complex.[1][2] First correctly formulated and characterized by Lauri Vaska and J. W. DiLuzio in 1961, this bright yellow crystalline solid has become a cornerstone in the study of organometallic chemistry and homogeneous catalysis.[1][3] Its significance lies in its ability to undergo oxidative addition with various small molecules, such as O₂, H₂, and halogens, which has provided a conceptual framework for understanding catalytic cycles.[1][4] In recent years, Vaska's complex has found applications in organic synthesis, including methodologies relevant to drug development and the synthesis of complex pharmaceutical intermediates.[5][6][7] This document provides detailed protocols for the synthesis of Vaska's complex from iridium(III) chloride hydrate (B1144303), along with key characterization data and an overview of its applications.

Data Presentation

Table 1: Physicochemical and Spectroscopic Data for Vaska's Complex

Property	Value
Molecular Formula	C₃₇H₃₀ClIrOP₂
Molar Mass	780.25 g/mol
Appearance	Bright yellow crystalline solid
Melting Point	215 °C (decomposes)
Solubility	Soluble in toluene (B28343), benzene, chloroform; insoluble in water
IR Spectroscopy (νCO)	~1951-1967 cm⁻¹ (solid-state or in various solvents)
¹H NMR (CDCl₃)	δ ~7.25-7.97 ppm (m, 30H, P(C₆H₅)₃)
³¹P NMR (CDCl₃)	δ ~24.5 ppm (s, PPh₃)

Note: Spectroscopic values can vary slightly depending on the solvent and instrument used.

Table 2: Typical Reagents for Synthesis

Reagent	Molecular Formula	Molar Mass ( g/mol )	Typical Quantity (mmol)	Molar Ratio
Iridium(III) chloride hydrate	IrCl₃·xH₂O	Variable	1.0	1
Triphenylphosphine (B44618) (PPh₃)	C₁₈H₁₅P	262.29	5.0	5
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Solvent	-
Aniline (B41778) (optional, accelerator)	C₆H₅NH₂	93.13	Catalytic amount	-

Experimental Protocols

Synthesis of trans-IrCl(CO)(PPh₃)₂

This protocol describes a common method for the synthesis of Vaska's complex using N,N-dimethylformamide (DMF) as both the solvent and the source of the carbonyl ligand.[1][2]

Materials:

• Iridium(III) chloride hydrate (IrCl₃·xH₂O)

• Triphenylphosphine (PPh₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Aniline (optional)

• Methanol (B129727)

• Deionized water

• Nitrogen gas (high purity)

• Standard reflux apparatus (round-bottom flask, condenser)

• Magnetic stirrer and heat source (oil bath)

• Schlenk line or glovebox for inert atmosphere techniques

• Filtration apparatus (Büchner funnel, filter flask)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine iridium(III) chloride hydrate and a 5-fold molar excess of triphenylphosphine.[1]

• Inert Atmosphere: Assemble the apparatus on a Schlenk line. Evacuate the flask and backfill with nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere. Maintain a positive pressure of nitrogen throughout the reaction.

• Addition of Solvent: Add anhydrous DMF to the flask via a syringe or cannula to create a stirrable suspension. A typical concentration is around 0.1 M with respect to the iridium salt. If desired, a catalytic amount of aniline can be added to accelerate the reaction.[1][2]

• Reflux: Heat the reaction mixture to reflux (approximately 153 °C for DMF) using an oil bath. The solution will typically turn from a heterogeneous mixture to a clear yellow or orange solution as the reaction progresses. The reaction is generally refluxed for 2-4 hours.

• Cooling and Precipitation: After the reflux period, allow the reaction mixture to cool to room temperature. The product may begin to crystallize out of the solution upon cooling.

• Isolation of Crude Product: To the cooled reaction mixture, add methanol to precipitate the product fully. The bright yellow crystalline product can then be collected by vacuum filtration.

• Washing: Wash the collected solid with portions of warm methanol to remove any unreacted triphenylphosphine and other soluble impurities. Subsequently, wash with deionized water and then again with methanol.

• Drying: Dry the purified Vaska's complex under vacuum to obtain a fine, bright yellow crystalline powder.

Purification by Recrystallization

For higher purity, the crude product can be recrystallized.

Procedure:

• Solvent Selection: Vaska's complex is soluble in solvents like toluene, benzene, or chloroform.[4] A common solvent system for recrystallization is a mixture of dichloromethane (B109758) and methanol or toluene and hexane (B92381).

• Dissolution: In a flask, dissolve the crude Vaska's complex in a minimal amount of hot toluene or dichloromethane.

• Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. The solution can then be placed in a refrigerator or freezer to maximize crystal formation.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of a non-solvent (like hexane or methanol), and dry under vacuum.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of Vaska's complex.

Applications in Research and Drug Development

Vaska's complex is a versatile tool in both fundamental research and applied chemistry, including pharmaceutical development.

• Homogeneous Catalysis: It serves as a precursor and a model compound for a variety of catalytic reactions.[4] Its ability to undergo oxidative addition and reductive elimination is central to many catalytic cycles, such as hydrogenation, hydrosilylation, and hydroformylation.[7][8]

• Activation of Small Molecules: Vaska's complex is renowned for its ability to reversibly bind to O₂, mimicking the function of hemoglobin.[4][9] This property has been instrumental in studying the activation of dioxygen and other small molecules.

• Pharmaceutical Synthesis: In the context of drug development, Vaska's complex, often in combination with a reducing agent like poly(methylhydrosiloxane) (B7799882) (PMHS), has emerged as a catalyst for mild and chemoselective reductions.[6][7] This is particularly valuable for the late-stage functionalization of complex molecules. A notable application is the reduction of sulfoxides to sulfides, a transformation that can be challenging with other reagents, especially in the presence of other sensitive functional groups.[6] This methodology has been successfully applied to the synthesis of sulfide-containing drugs and prodrugs.[6]

• Reductive Functionalization: It has also been employed in the reductive functionalization of amides to form complex tertiary amines, which are common structural motifs in pharmaceuticals.[7]

The air stability and catalytic efficiency of Vaska's complex make it an attractive option for developing robust synthetic routes in the pharmaceutical industry.[7]

References

• 1. Vaska's complex - Wikipedia [en.wikipedia.org]
• 2. Vaska's_complex [chemeurope.com]
• 3. scribd.com [scribd.com]
• 4. grokipedia.com [grokipedia.com]
• 5. researchgate.net [researchgate.net]
• 6. Vaska's complex–PMHS combination enabled mild and chemoselective reduction of sulfoxides to sulfides with low catalyst loading - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. scientificupdate.com [scientificupdate.com]
• 8. scispace.com [scispace.com]
• 9. Vaska's Complex - Molecule of the Month February 2013 - JMol version [chm.bris.ac.uk]

Application Notes and Protocols for Iridium-Catalyzed Asymmetric Hydrogenation of Olefins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iridium-catalyzed asymmetric hydrogenation has emerged as a powerful and versatile tool for the stereoselective synthesis of chiral molecules. This method is particularly valuable for the hydrogenation of unfunctionalized and sterically hindered olefins, which are often challenging substrates for other catalytic systems like those based on rhodium and ruthenium.[1] The development of chiral N,P-ligated iridium catalysts, such as those derived from phosphino-oxazolines (PHOX), has significantly broadened the scope of asymmetric hydrogenation, enabling the production of highly enantioenriched products with excellent yields and turnover numbers.[2][3]

These application notes provide a comprehensive overview of iridium-catalyzed asymmetric hydrogenation, including key performance data, detailed experimental protocols for catalyst preparation, the hydrogenation reaction, and product analysis. The information herein is intended to serve as a practical guide for researchers in academia and industry engaged in the synthesis of chiral compounds for pharmaceutical and other applications.

Mechanism of Catalysis

The most widely accepted mechanism for the hydrogenation of unfunctionalized olefins by Crabtree-type iridium catalysts involves an Ir(III)-Ir(V) catalytic cycle. The iridium precatalyst reacts with hydrogen gas to form a catalytically active dihydride species. The olefin then coordinates to the iridium center, followed by migratory insertion into an Ir-H bond and oxidative addition of a second hydrogen molecule to form a transient Ir(V) intermediate. Reductive elimination then yields the saturated product and regenerates the active iridium dihydride catalyst.

Data Presentation: Performance of Iridium Catalysts in Asymmetric Hydrogenation

The following tables summarize the performance of representative iridium catalysts in the asymmetric hydrogenation of various olefin substrates. The data highlights the high enantioselectivities (ee%) and conversions achievable with these systems.

Table 1: Asymmetric Hydrogenation of Trisubstituted Olefins

Entry	Substrate	Catalyst (mol%)	H₂ Pressure (bar)	Solvent	Time (h)	Conversion (%)	ee (%)
1	(E)-1,2-diphenyl-1-propene	[Ir(COD)((S)-tBu-PHOX)]BArF (1)	50	CH₂Cl₂	2	>99	98
2	(E)-2-(4-methoxyphenyl)-2-butene	[Ir(COD)((S)-iPr-PHOX)]BArF (1)	50	CH₂Cl₂	2	>99	90
3	(Z)-2-(4-methoxyphenyl)-2-butene	[Ir(COD)((S)-tBu-PHOX)]BArF (1)	50	CH₂Cl₂	2	>99	95

Data synthesized from multiple sources.[2]

Table 2: Asymmetric Hydrogenation of Tetrasubstituted Olefins

Entry	Substrate	Catalyst (mol%)	H₂ Pressure (bar)	Solvent	Time (h)	Conversion (%)	ee (%)
1	1,2-dimethyl-1-phenylpropene	[Ir(COD)(MaxPHOX-type)]BArF (1)	75	CH₂Cl₂	24	>99	99
2	1-benzyl-2-methylcyclohexene	[Ir(COD)(MaxPHOX-type)]BArF (1)	50	CH₂Cl₂	4	>99	98

Data synthesized from multiple sources.[4]

Table 3: Asymmetric Hydrogenation of Functionalized Olefins

Entry	Substrate	Catalyst (mol%)	H₂ Pressure (bar)	Solvent	Time (h)	Conversion (%)	ee (%)
1	Methyl (E)-2-methyl-3-phenylacrylate	[Ir(COD)((S)-iPr-PHOX)]BArF (1)	50	CH₂Cl₂	2	>99	94
2	(E)-4-phenyl-3-buten-2-ol	[Ir(COD)((S)-iPr-PHOX)]BArF (1)	50	CH₂Cl₂	2	>99	97

Data synthesized from multiple sources.[2]

Experimental Protocols

The following are detailed protocols for the preparation of a representative iridium catalyst, a general procedure for asymmetric hydrogenation, and methods for product purification and analysis.

Protocol 1: Preparation of [Ir(COD)((S)-tBu-PHOX)]BArF Catalyst

This protocol describes a highly efficient one-pot synthesis of the iridium-PHOX catalyst.[5]

Materials:

• [(S)-tert-ButylPHOX] ligand

• [Ir(COD)Cl]₂ (Iridium(I) 1,5-cyclooctadiene (B75094) chloride dimer)

• NaBArF (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate)

• Anhydrous, degassed dichloromethane (B109758) (CH₂Cl₂)

• Schlenk flask

• Magnetic stirrer and stir bar

• Syringes and needles

• Argon or Nitrogen source

Procedure:

• In a nitrogen-filled glovebox, add [(S)-tert-ButylPHOX] (2.2 mol%) to a Schlenk flask equipped with a magnetic stir bar.

• Add [Ir(COD)Cl]₂ (1 mol%) to the same flask.

• Add anhydrous and degassed CH₂Cl₂ (sufficient to dissolve the reagents, typically to a concentration of 0.01-0.05 M).

• Stir the mixture at room temperature for 30 minutes. The solution should become homogeneous and change color, indicating the formation of the [Ir(COD)((S)-tBu-PHOX)]Cl complex.

• In a separate vial, dissolve NaBArF (2.2 mol%) in a minimal amount of anhydrous, degassed CH₂Cl₂.

• Slowly add the NaBArF solution to the iridium complex solution via syringe. A precipitate of NaCl will form.

• Stir the resulting suspension at room temperature for an additional 1 hour.

• The resulting solution containing the [Ir(COD)((S)-tBu-PHOX)]BArF catalyst is used directly in the hydrogenation reaction without further purification.

Protocol 2: General Procedure for Asymmetric Hydrogenation of an Olefin

This protocol provides a general method for the asymmetric hydrogenation of a representative trisubstituted olefin, (E)-1,2-diphenyl-1-propene.[1][2]

Materials:

• (E)-1,2-diphenyl-1-propene (1 equivalent)

• Freshly prepared solution of [Ir(COD)((S)-tBu-PHOX)]BArF in CH₂Cl₂ (1 mol%)

• Anhydrous, degassed dichloromethane (CH₂Cl₂)

• High-pressure autoclave with a glass insert and magnetic stirring

• Hydrogen gas (high purity)

Procedure:

• In a nitrogen-filled glovebox, add the substrate, (E)-1,2-diphenyl-1-propene, to the glass insert of the autoclave.

• Add a sufficient amount of anhydrous, degassed CH₂Cl₂ to dissolve the substrate (typically to a concentration of 0.1-0.5 M).

• Add the freshly prepared catalyst solution to the substrate solution.

• Seal the glass insert and place it inside the stainless-steel autoclave.

• Seal the autoclave and remove it from the glovebox.

• Connect the autoclave to a hydrogen gas line. Purge the autoclave by pressurizing with hydrogen (e.g., to 10 bar) and then carefully venting three times.

• Pressurize the autoclave to the desired pressure (e.g., 50 bar).

• Begin stirring the reaction mixture at room temperature (or the desired temperature).

• Monitor the reaction progress by taking aliquots (after carefully depressurizing and re-purging the autoclave) and analyzing by GC or TLC.

• Once the reaction is complete (typically 2-24 hours), carefully vent the autoclave to release the hydrogen pressure.

• Open the autoclave and remove the glass insert containing the reaction mixture.

Protocol 3: Product Work-up, Purification, and Analysis

Work-up and Purification:

• Transfer the reaction mixture from the autoclave insert to a round-bottom flask.

• Remove the solvent (CH₂Cl₂) under reduced pressure using a rotary evaporator.

• The crude product is then purified by flash column chromatography on silica (B1680970) gel. The eluent system will depend on the polarity of the product (e.g., a hexane (B92381)/ethyl acetate (B1210297) gradient).

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the purified hydrogenated product.

Determination of Enantiomeric Excess (ee%): The enantiomeric excess of the purified product is determined by chiral High-Performance Liquid Chromatography (HPLC).

Materials:

• Purified hydrogenation product

• HPLC-grade hexane and isopropanol

• Chiral HPLC column (e.g., Chiralpak AD-H or Chiralcel OD-H)

• HPLC system with a UV detector

Procedure:

• Prepare a stock solution of the purified product in the mobile phase (e.g., 1 mg/mL in a hexane/isopropanol mixture).

• Set up the HPLC system with the chiral column and the appropriate mobile phase (e.g., 98:2 hexane:isopropanol). The optimal mobile phase composition may require some method development.

• Set the flow rate (e.g., 1.0 mL/min) and the UV detection wavelength (e.g., 254 nm).

• Inject a small volume of the sample solution onto the column.

• Record the chromatogram. The two enantiomers should be resolved into two separate peaks.

• Integrate the areas of the two peaks.

• Calculate the enantiomeric excess using the following formula: ee% = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak.

Visualizations

Catalytic Cycle of Iridium-Catalyzed Asymmetric Hydrogenation

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. DSpace [diposit.ub.edu]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Iridium(III) Chloride in C-H Bond Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iridium(III)-catalyzed carbon-hydrogen (C-H) bond activation has emerged as a powerful and versatile tool in modern organic synthesis. This strategy allows for the direct functionalization of otherwise inert C-H bonds, offering a more atom- and step-economical approach to the synthesis of complex molecules compared to traditional cross-coupling methods that require pre-functionalized starting materials. Iridium(III) chloride (IrCl₃), often in its hydrated form, serves as a key precursor for the generation of catalytically active iridium species.[1] These catalysts have demonstrated remarkable efficacy in a wide range of C-H functionalization reactions, including arylation, amination, methylation, and borylation.[2][3] The ability to perform these transformations with high regioselectivity, often directed by an inherent functional group within the substrate, makes iridium-catalyzed C-H activation particularly attractive for late-stage functionalization of drug candidates and complex natural products.[2][4] This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of iridium(III)-derived catalysts for C-H bond activation.

Mechanistic Overview: The Concerted Metalation-Deprotonation (CMD) Pathway

A commonly accepted mechanism for many iridium(III)-catalyzed C-H activation reactions is the Concerted Metalation-Deprotonation (CMD) pathway.[5][6] In this process, the active Ir(III) catalyst coordinates to a directing group on the substrate, bringing the metal center in proximity to the target C-H bond. The C-H bond cleavage then occurs in a single, concerted step involving the iridium center and a base. This pathway avoids the formation of high-energy intermediates and often accounts for the high regioselectivity observed in these reactions.[6] For some transformations, an Ir(III)/Ir(V) catalytic cycle is proposed, where the iridium center undergoes oxidative addition into the C-H bond, followed by reductive elimination to form the product.[5]

Below is a generalized diagram illustrating the key steps in a directed C-H activation/functionalization cycle.

Caption: Generalized catalytic cycle for directed C-H activation.

Applications and Protocols

The versatility of iridium(III)-catalyzed C-H activation is demonstrated in a variety of synthetic transformations. Below are detailed protocols for several key applications, with quantitative data summarized for easy comparison.

Ortho-Monoiodination of Benzoic Acids

The direct iodination of aromatic C-H bonds is a valuable transformation, as the resulting aryl iodides are versatile intermediates in cross-coupling reactions. Iridium catalysis allows for the selective monoiodination of benzoic acids at the ortho position.[7][8]

Experimental Workflow:

Caption: Workflow for ortho-monoiodination of benzoic acids.

Quantitative Data:

Substrate (Benzoic Acid Derivative)	Yield (%)	Selectivity (mono:di)	Reference
4-Methylbenzoic acid	95	>20:1	[7]
4-Methoxybenzoic acid	96	>20:1	[7]
4-Chlorobenzoic acid	92	>20:1	[7]
4-(Trifluoromethyl)benzoic acid	85	>20:1	[7]
Benzoic acid	88	>20:1	[7]

Detailed Protocol: [7] To a vial equipped with a magnetic stir bar is added the benzoic acid substrate (0.2 mmol, 1.0 equiv.), [Cp*IrCl₂]₂ (3.2 mg, 0.004 mmol, 2 mol%), silver acetate (B1210297) (AgOAc, 67 mg, 0.4 mmol, 2.0 equiv.), and N-iodosuccinimide (NIS, 54 mg, 0.24 mmol, 1.2 equiv.). 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP, 1.0 mL) is added, followed by triethylamine (B128534) (Et₃N, 28 µL, 0.2 mmol, 1.0 equiv.). The vial is sealed and the reaction mixture is stirred at room temperature for 2-18 hours. Upon completion, the reaction is quenched with a saturated aqueous solution of Na₂S₂O₃ and extracted with ethyl acetate. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired ortho-iodinated benzoic acid.

C-H Methylation of Benzoic Acids and Indoles

The introduction of a methyl group can significantly impact the biological activity and physicochemical properties of a molecule (the "magic methyl" effect). Iridium catalysis provides a direct route for C-H methylation.[4][9]

Quantitative Data:

Substrate	Methylating Agent	Yield (%)	Reference
4-Phenylbenzoic acid	MeBF₃K	95	[4]
Flurbiprofen	MeBF₃K	80	[4]
3-Pivaloyl-N-methylindole	KMeBF₃	89	[9]
5-Bromo-3-pivaloyl-N-methylindole	KMeBF₃	85	[9]

Detailed Protocol for Benzoic Acid Methylation: [4] In a vial, the benzoic acid substrate (0.2 mmol, 1.0 equiv.), [Cp*IrCl₂]₂ (8.0 mg, 0.01 mmol, 5 mol%), silver carbonate (Ag₂CO₃, 110 mg, 0.4 mmol, 2.0 equiv.), potassium phosphate (B84403) (K₂HPO₄, 69 mg, 0.4 mmol, 2.0 equiv.), and potassium methyltrifluoroborate (MeBF₃K, 59 mg, 0.5 mmol, 2.5 equiv.) are combined. 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP, 1.0 mL) is added, and the vial is sealed. The reaction mixture is stirred at 60 °C for 18 hours. After cooling to room temperature, the mixture is filtered through a short pad of celite, and the filtrate is concentrated. The residue is purified by flash column chromatography to yield the methylated product.

Detailed Protocol for Indole C2-Methylation: [9] To a screw-capped vial are added 3-pivaloyl-N-methylindole (0.34 mmol, 1.0 equiv.), potassium methyltrifluoroborate (1.7 mmol, 5.0 equiv.), [Cp*IrCl₂]₂ (0.017 mmol, 5 mol%), AgNTf₂ (0.068 mmol, 20 mol%), and AgOAc (0.68 mmol, 2.0 equiv.). The vial is purged with nitrogen, and 1,2-dichloroethane (B1671644) (1.0 mL) is added. The mixture is stirred at 115 °C for 18 hours. After cooling, the reaction mixture is filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography.

C-H Amination of Benzoic Acids

The direct formation of C-N bonds via C-H activation is a highly sought-after transformation in medicinal chemistry. Iridium catalysts facilitate the ortho-amination of benzoic acids using sulfonyl azides as the nitrogen source.[3][10]

Quantitative Data:

Substrate (Benzoic Acid Derivative)	Azide (B81097) Reagent	Yield (%)	Reference
2-Methylbenzoic acid	TsN₃	92
4-Chlorobenzoic acid	TsN₃	85
3-Nitrobenzoic acid	TsN₃	65
2-Methylbenzoic acid	4-Fluorobenzenesulfonyl azide	88

Detailed Protocol: A mixture of the benzoic acid (0.2 mmol, 1.0 equiv.), sulfonyl azide (0.24 mmol, 1.2 equiv.), [Cp*IrCl₂]₂ (4.0 mg, 0.005 mmol, 2.5 mol%), AgNTf₂ (15.5 mg, 0.04 mmol, 20 mol%), acetic acid (24 mg, 0.4 mmol, 2.0 equiv.), and Li₂CO₃ (30 mg, 0.4 mmol, 2.0 equiv.) in 1,2-dichloroethane (1.0 mL) is stirred at 80 °C for 12 hours in a sealed tube. After cooling to room temperature, the solvent is evaporated, and the residue is purified by preparative thin-layer chromatography to afford the desired aminated product.

C-H Borylation of Heteroarenes

Iridium-catalyzed C-H borylation is a powerful method for the synthesis of heteroaryl boronate esters, which are key building blocks in Suzuki-Miyaura cross-coupling and other transformations.[11][12][13]

Logical Relationship of Regioselectivity:

Caption: Factors influencing regioselectivity in C-H borylation.

Quantitative Data:

Heteroarene	Borylating Agent	Yield (%)	Reference
Thiophene	B₂pin₂	95	[11]
Furan	B₂pin₂	93	[11]
Pyrrole	B₂pin₂	85	[11]
Indole	B₂pin₂	82	[11]

Detailed Protocol: [11][13] In a nitrogen-filled glovebox, an oven-dried vial is charged with [Ir(OMe)(cod)]₂ (0.0075 mmol, 3.0 mol%), 3,4,7,8-tetramethyl-1,10-phenanthroline (B155280) (0.015 mmol, 6.0 mol%), and bis(pinacolato)diboron (B136004) (B₂pin₂, 0.75 mmol, 1.5 equiv.). The heteroarene (0.5 mmol, 1.0 equiv.) and cyclohexane (B81311) (5.0 mL) are added. The vial is sealed and heated at 80 °C for 12-24 hours. After cooling, the reaction mixture is concentrated, and the residue is purified by flash chromatography on silica gel to give the borylated heteroarene.

Conclusion

The use of iridium(III) chloride as a precursor for C-H activation catalysts has opened up new avenues for the efficient and selective functionalization of complex molecules. The methodologies presented herein, including iodination, methylation, amination, and borylation, highlight the broad applicability of this approach in academic research and the pharmaceutical industry. The provided protocols offer a starting point for researchers to explore the vast potential of iridium-catalyzed C-H activation in their own synthetic endeavors. The continued development of novel iridium catalysts and a deeper understanding of reaction mechanisms will undoubtedly lead to even more powerful and selective C-H functionalization reactions in the future.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Base- and Additive-Free Ir-Catalyzed ortho-Iodination of Benzoic Acids: Scope and Mechanistic Investigations | Semantic Scholar [semanticscholar.org]
• 3. Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Iridium-catalyzed C-H methylation and d 3-methylation of benzoic acids with application to late-stage functionalizations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 7. d-nb.info [d-nb.info]
• 8. IrIII -Catalyzed Selective ortho-Monoiodination of Benzoic Acids with Unbiased C-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diva-portal.org [diva-portal.org]
• 10. Late-Stage Amination of Drug-Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium-Catalyzed C-H Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Iridium-Catalyzed C−H Borylation of Heteroarenes: Scope, Regioselectivity, Application to Late-Stage Functionalization, and Mechanism | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Iridium Oxide Electrocatalysts from Chloride Precursors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of iridium oxide (IrO₂) electrocatalysts, a material of significant interest for its high stability and catalytic activity, particularly in the oxygen evolution reaction (OER) crucial for water splitting technologies. The following sections outline various established methods for preparing IrO₂ from common chloride precursors such as iridium(III) chloride (IrCl₃) and hexachloroiridic acid (H₂IrCl₆).

Summary of Synthesis Parameters and Outcomes

The choice of synthesis method significantly impacts the physicochemical properties and, consequently, the electrocatalytic performance of the resulting iridium oxide. Below is a summary of quantitative data from various cited protocols.

Synthesis Method	Precursor	Key Reagents	Temperature (°C)	Duration	Particle Size (nm)	Key Findings
Adams Fusion	IrCl₃ or H₂IrCl₆	NaNO₃	250 - 500	0.5 - 4 hours	1.5 - 5.5	Higher temperatures and longer durations increase crystallinity and particle size, which can decrease electrocatalytic activity. A synthesis at 350°C for 2 hours showed optimal OER activity.[1][2][3]
Perchlorate Fusion–Hydrothermal (PFHT)	H₂IrCl₆·xH₂O	NaClO₄, H₂O	300 (Calcination), 180 (Hydrothermal)	2 hours (Calcination)	~2	This novel low-temperature method yields small, crystalline rutile-type IrO₂ nanoparticles with high mass-specific OER activity and superior stability.[4]
Colloidal / Hydrolysis	H₂IrCl₆·nH₂O or K₂IrCl₆	NaOH, H₂O	80 - 100 (Hydrolysis), 400 - 500 (Calcination)	-	~7 (with calcination), 1-2 (without calcination)	A straightforward method to produce nanosized IrO₂. The calcination step is crucial for obtaining a crystalline structure.[5][6]
Thermal Decomposition	H₂IrCl₆	-	500	-	Film	Produces crystalline IrO₂ films (TDIROF) that are very stable under anodic polarization.[7][8][9]
Sol-Gel	Iridium Chloride	-	100 (Dehydration), 300 (Formation)	15 min (Dehydration)	Film	A method to fabricate thin films of iridium oxide, particularly useful for micro-electrode applications.[10]
Molten Salt	IrCl₄	NaCl, KCl	600	12 hours	~15 (diameter), ~200 (length)	A variation of the Adams fusion method that can produce nanorods with high electrocatalytic activity towards OER.[5]

Experimental Protocols

Below are detailed methodologies for two common and effective synthesis routes for preparing iridium oxide electrocatalysts.

Protocol 1: Adams Fusion Method

This method is known for its simplicity and ability to directly produce nano-sized metal oxides.[1][11]

Materials:

• Iridium(III) chloride hydrate (B1144303) (IrCl₃·nH₂O) or Hexachloroiridic acid hydrate (H₂IrCl₆·xH₂O)

• Sodium nitrate (B79036) (NaNO₃)

• Deionized (DI) water

• Crucible (ceramic)

• Muffle furnace

• Mortar and pestle

Procedure:

• Precursor Mixture Preparation:

  • Weigh the desired amounts of the iridium chloride precursor and sodium nitrate. A common molar ratio of NaNO₃ to the iridium precursor can be varied, though excess NaNO₃ is not always necessary for enhanced OER activity.[11]

  • Thoroughly grind the precursors together using a mortar and pestle to ensure a homogeneous mixture.

• Fusion Reaction:

  • Transfer the mixture to a ceramic crucible.

  • Place the crucible in a muffle furnace.

  • Heat the mixture in air to the desired temperature (e.g., 350°C). The temperature ramp rate can be controlled, for instance, at 5°C/min.[4]

  • Maintain the temperature for a specific duration (e.g., 2 hours).[1][2] The fusion of the metal chloride with NaNO₃ will occur at this elevated temperature.[1]

• Purification:

  • After the furnace has cooled to room temperature, retrieve the crucible. The product will be a solid mass.

  • Wash the product thoroughly with copious amounts of deionized water to remove the unreacted NaNO₃ and other soluble byproducts. This is a critical step as sodium traces may remain in the final product.[5]

  • Filter and collect the resulting black powder.

• Drying:

  • Dry the collected iridium oxide powder in an oven at a suitable temperature (e.g., 80-120°C) overnight to remove any residual water.

• Characterization:

  • The synthesized IrO₂ powder can be characterized using techniques such as X-ray diffraction (XRD) to determine its crystallinity and phase, and transmission electron microscopy (TEM) to analyze its particle size and morphology.[1][11]

Protocol 2: Colloidal Hydrolysis Method

This protocol involves the hydrolysis of an iridium salt in a basic solution to form an iridium hydroxide (B78521) colloid, followed by thermal treatment.[6]

Materials:

• Hexachloroiridic acid hydrate (H₂IrCl₆·xH₂O)

• Sodium hydroxide (NaOH) solution (1 M)

• Deionized (DI) water (18.2 MΩ·cm)

• Beakers and flasks

• Magnetic stirrer with hot plate

• pH meter

• Centrifuge and centrifuge tubes

• Drying oven

• Muffle furnace

Procedure:

• Hydrolysis:

  • Prepare an aqueous solution of the iridium precursor (H₂IrCl₆).

  • While stirring vigorously, slowly add the 1 M NaOH solution dropwise to the iridium precursor solution.

  • Monitor the pH of the solution. Continue adding NaOH until the pH is adjusted to a desired basic value to induce the formation of an iridium hydroxide (Ir(OH)ₓ) colloid.

  • Heat the colloidal solution to a temperature between 80-100°C and maintain for a period to ensure complete hydrolysis.[5]

• Purification:

  • Allow the solution to cool to room temperature.

  • Transfer the colloidal suspension to centrifuge tubes.

  • Centrifuge the dispersion to pellet the iridium hydroxide nanoparticles.

  • Carefully decant the supernatant.

  • Resuspend the pellet in fresh deionized water and repeat the centrifugation and decanting process several times to remove ionic impurities.

• Drying:

  • After the final wash, resuspend the pellet in a minimal amount of DI water and transfer it to a petri dish.

  • Dry the sample in an oven at 60-80°C overnight to obtain a fine powder of iridium hydroxide.[6]

• Calcination:

  • Transfer the dried iridium hydroxide powder to a ceramic crucible.

  • Place the crucible in a muffle furnace.

  • Heat the sample in an air atmosphere to a temperature between 400°C and 500°C and hold for 2-4 hours. This step converts the hydroxide into crystalline rutile IrO₂.[6]

  • Allow the furnace to cool down naturally to room temperature. The resulting black powder is the iridium oxide nanoparticles.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis of iridium oxide electrocatalysts from chloride precursors, encompassing the key stages from precursor preparation to the final product.

Caption: Generalized workflow for iridium oxide synthesis.

References

• 1. uwcscholar.uwc.ac.za:8443 [uwcscholar.uwc.ac.za:8443]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Synthesis and optimisation of IrO2 electrocatalysts by Adams fusion method for solid polymer electrolyte electrolysers | Semantic Scholar [semanticscholar.org]
• 4. Perchlorate Fusion–Hydrothermal Synthesis of Nano‐Crystalline IrO2: Leveraging Stability and Oxygen Evolution Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Electrochemical comparison of IrO2 prepared by anodic oxidation of pure iridium and IrO2 prepared by thermal decomposition of H2IrCl6 precursor solution - RERO DOC [doc.rero.ch]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

Application of Iridium Complexes in the Cativa Process for Acetic Acid Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The Cativa process, developed by BP Chemicals and commercialized in 1995, represents a significant advancement in the industrial production of acetic acid via methanol (B129727) carbonylation.[1][2][3] This process utilizes a sophisticated iridium-based catalyst system, offering numerous advantages over the preceding rhodium-based Monsanto process, including higher reaction rates, improved efficiency, and greater stability under low water conditions.[1][2][4] These enhancements result in reduced byproduct formation, lower energy consumption, and significant capital cost savings.[1] The core of the Cativa technology lies in the unique reactivity of its iridium-iodide catalyst, often promoted by ruthenium complexes or metal iodides.[1][2][5] This document provides detailed application notes and experimental protocols relevant to the use of iridium complexes in the Cativa process for acetic acid synthesis.

Catalytic System and Mechanism

The primary catalyst in the Cativa process is the anionic iridium complex, diiododicarbonyliridate(I) ([Ir(CO)₂I₂]⁻).[1][2] The catalytic cycle, which shares fundamental steps with the Monsanto process, involves the oxidative addition of methyl iodide to the Ir(I) center, followed by migratory CO insertion and subsequent reductive elimination of acetyl iodide, which is then hydrolyzed to acetic acid.[2]

A key distinction of the Cativa process is the significantly faster rate of oxidative addition of methyl iodide to the iridium center—approximately 150 times faster than with rhodium.[1] While the subsequent migratory insertion step is slower for iridium, this is effectively counteracted by the use of promoters.[1] Promoters, such as ruthenium carbonyl complexes or simple iodides of zinc, cadmium, and indium, accelerate the overall reaction rate by facilitating the removal of an iodide ligand from the iridium center, which in turn promotes the coordination of carbon monoxide and accelerates the migratory insertion step.[3][6][7][8]

Data Presentation

Table 1: Typical Reaction Conditions for the Cativa Process

Parameter	Value	Reference
Temperature	180 - 195°C	[1]
Total Reactor Pressure	30 - 40 bar	[1]
Carbon Monoxide Partial Pressure	25 - 35 bar	[1]
Water Concentration	0.5 - 5 wt%	[1]
Methyl Acetate Concentration	20 - 30 wt%	[1]
Methyl Iodide Concentration	8 - 12 wt%	[1]
Iridium Catalyst Concentration	100 - 6000 ppm	[1]
Reactor Residence Time	1 - 2 hours	[1]

Table 2: Performance Comparison: Cativa vs. Monsanto Process

Parameter	Cativa Process	Monsanto Process	Reference
Catalyst	Iridium-based	Rhodium-based	[1][2]
Water Concentration	0.5 - 5 wt%	10 - 15 wt%	[1]
Methanol Selectivity	> 99%	> 99%	[1][9]
Reaction Productivity	up to 50 mol/L/h	~10 mol/L/h	[1]
Propionic Acid Byproduct	< 200 ppm	~500 ppm	[1]
CO Efficiency	> 94%	~85%	[1][10]

Experimental Protocols

Protocol 1: In-situ Catalyst Preparation

Objective: To prepare the active iridium catalyst ([Ir(CO)₂I₂]⁻) and ruthenium promoter within the reaction medium.

Materials:

• Iridium precursor (e.g., H₂IrCl₆ or IrI₃)

• Ruthenium precursor (e.g., Ru₃(CO)₁₂)

• Methanol

• Acetic Acid

• Methyl Iodide

• Deionized Water

• Carbon Monoxide (high purity)

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, liquid sampling port, and temperature and pressure controls.

Procedure:

• Charge the autoclave with the desired amounts of acetic acid, methanol, water, and methyl iodide to mimic the process conditions.

• Add the iridium precursor (e.g., an aqueous solution of H₂IrCl₆) to the reactor to achieve the target concentration (typically 1000-5000 ppm).[1]

• If a ruthenium promoter is used, add the ruthenium precursor (e.g., Ru₃(CO)₁₂) to the reactor.

• Seal the reactor and purge several times with nitrogen, followed by carbon monoxide.

• Pressurize the reactor with carbon monoxide to the desired partial pressure (e.g., 25-35 bar).[1]

• Heat the reactor to the operating temperature (e.g., 180-195°C) while stirring.[1]

• The active catalyst species, [Ir(CO)₂I₂]⁻, and the ruthenium promoter will form in-situ under these conditions.[1]

Protocol 2: Methanol Carbonylation Reaction

Objective: To synthesize acetic acid from methanol and carbon monoxide using the pre-formed iridium catalyst system.

Procedure:

• Following the in-situ catalyst preparation (Protocol 1), ensure the reactor has reached the target temperature and pressure.

• Maintain a continuous flow of carbon monoxide to the reactor to replenish what is consumed and maintain a constant partial pressure.

• Continuously feed methanol to the reactor at a controlled rate to maintain the desired concentration.

• Monitor the reaction progress by periodically taking liquid samples via the sampling port.

• Analyze the samples using gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the concentrations of methanol, methyl acetate, acetic acid, and any byproducts.

• The reaction is typically run to achieve a high conversion of methanol (>99%).[1]

Mandatory Visualization

Caption: Catalytic cycle of the iridium-catalyzed Cativa process.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Cativa process - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. fnpetro.ir [fnpetro.ir]
• 5. repository.ou.ac.lk [repository.ou.ac.lk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Promotion of iridium-catalyzed methanol carbonylation: mechanistic studies of the cativa process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ingentaconnect.com [ingentaconnect.com]
• 10. chem.mtu.edu [chem.mtu.edu]

Application Notes & Protocols: Synthesis of Cyclometalated Iridium(III) Complexes for Organic Light-Emitting Diodes (OLEDs)

Introduction

Cyclometalated iridium(III) complexes are paramount in the field of organic electronics, particularly as phosphorescent emitters in Organic Light-Emitting Diodes (OLEDs). Their significance stems from strong spin-orbit coupling induced by the heavy iridium atom, which facilitates efficient intersystem crossing from the singlet to the triplet excited state.[1] This process allows for the harvesting of both singlet and triplet excitons generated during electroluminescence, enabling the theoretical internal quantum efficiency of OLEDs to reach 100%.[2] These complexes typically exhibit high quantum yields, excellent thermal stability, and tunable emission colors across the visible spectrum, making them ideal candidates for high-performance displays and lighting applications.[1][3]

This document provides detailed protocols for the synthesis of common homoleptic and heteroleptic iridium(III) complexes, methods for their purification and characterization, and data on their application in OLED devices.

General Synthetic Strategies

The synthesis of cyclometalated iridium(III) complexes generally follows two primary routes: the formation of a chloro-bridged dimer intermediate followed by reaction with an ancillary ligand (for heteroleptic complexes), or a one-pot reaction for homoleptic complexes.

• Two-Step Synthesis for Heteroleptic Complexes (C^N)₂Ir(L^X): This is the most versatile and widely used method.

  • Step 1: Iridium(III) chloride (IrCl₃·nH₂O) is reacted with an excess of the cyclometalating ligand (C^N) in a high-boiling point solvent mixture, such as 2-ethoxyethanol (B86334) and water. This reaction, first reported by Nonoyama, yields a chloro-bridged iridium(III) dimer, [(C^N)₂Ir(μ-Cl)]₂.[4]

  • Step 2: The chloro-bridged dimer is then reacted with an ancillary ligand (L^X), such as acetylacetonate (B107027) (acac) or a bipyridine (N^N), in a suitable solvent to yield the final heteroleptic complex.[5]

• One-Pot Synthesis for Homoleptic Complexes Ir(C^N)₃: This method involves the direct reaction of an iridium precursor, such as IrCl₃·nH₂O or iridium(III) acetylacetonate (Ir(acac)₃), with at least three equivalents of the cyclometalating ligand.[6] This approach often results in a mixture of facial (fac) and meridional (mer) isomers, which may require careful purification to separate.[7]

Experimental Protocols

Protocol 1: Synthesis of the Chloro-Bridged Iridium(III) Dimer, [Ir(ppy)₂Cl]₂

This protocol describes the synthesis of the key intermediate, bis(2-phenylpyridinato-N,C²')(μ-chloro)diiridium(III), a precursor for many heteroleptic complexes.

Materials:

• Iridium(III) chloride hydrate (B1144303) (IrCl₃·xH₂O)

• 2-phenylpyridine (B120327) (ppy)

• 2-ethoxyethanol

• Water (deionized)

• Methanol (B129727)

• Diethyl ether

• Argon or Nitrogen gas

Procedure:

• Combine IrCl₃·xH₂O (1 equivalent) and 2-phenylpyridine (2.5 equivalents) in a round-bottom flask equipped with a reflux condenser.[5]

• Add a 3:1 (v/v) mixture of 2-ethoxyethanol and water to the flask.[4][5][8]

• De-gas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Heat the reaction mixture to reflux (approximately 110-120 °C) under an inert atmosphere for 12-24 hours.[5][9] The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature. A yellow-orange precipitate should form.

• Add water to the flask to ensure complete precipitation of the product.[5]

• Collect the solid product by vacuum filtration.

• Wash the collected solid sequentially with methanol and diethyl ether to remove unreacted starting materials and impurities.[5]

• Dry the resulting yellow-orange solid, [Ir(ppy)₂Cl]₂, under vacuum. The product is typically used in the next step without further purification.

Protocol 2: Synthesis of a Heteroleptic Complex, (ppy)₂Ir(acac)

This protocol details the synthesis of a highly efficient green-emitting complex, Iridium(III) bis(2-phenylpyridinato-N,C²')acetylacetonate, from the chloro-bridged dimer.

Materials:

• [Ir(ppy)₂Cl]₂ (from Protocol 1)

• Acetylacetone (B45752) (acacH)

• Sodium carbonate (Na₂CO₃)

• 2-ethoxyethanol

• Dichloromethane (B109758) (DCM)

• Hexane

Procedure:

• Suspend the chloro-bridged dimer [Ir(ppy)₂Cl]₂ (1 equivalent) in 2-ethoxyethanol in a round-bottom flask.

• Add acetylacetone (2.5 equivalents) and sodium carbonate (5-6 equivalents) to the suspension.

• Heat the mixture to reflux under an inert atmosphere for 12-18 hours.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the resulting residue in dichloromethane and filter to remove inorganic salts.

• The crude product can be purified by flash chromatography on a silica (B1680970) gel column using a dichloromethane/hexane solvent system as the eluent.[4]

• Combine the fractions containing the desired product and remove the solvent by rotary evaporation.

• The resulting yellow solid can be further purified by recrystallization from a DCM/hexane mixture to yield pure (ppy)₂Ir(acac).

Protocol 3: One-Pot Synthesis of the Homoleptic Complex, fac-Ir(ppy)₃

This protocol describes a direct synthesis of the archetypal green emitter, facial-tris(2-phenylpyridinato)iridium(III).

Materials:

• Iridium(III) acetylacetonate (Ir(acac)₃) or IrCl₃·nH₂O

• 2-phenylpyridine (ppy)

• Glycerol (B35011) (degassed)

• Hexanes

• Dichloromethane (DCM)

Procedure:

• Combine Ir(acac)₃ (1 equivalent) and 2-phenylpyridine (3.5 equivalents) in a round-bottom flask.[2]

• Add degassed glycerol as the solvent.[2]

• Heat the solution to reflux (e.g., 205 °C) under a nitrogen atmosphere for 24-48 hours.[2][6]

• Cool the reactor to room temperature, revealing an insoluble yellow solid dispersed in the glycerol.[6]

• Extract the product from the reaction mixture. This can be done by adding the entire contents to a separatory funnel with a large volume of water and extracting with dichloromethane (e.g., 6 x 1.2 L for a large-scale reaction).[6]

• Combine the organic extracts and dry over anhydrous magnesium sulfate (B86663) (MgSO₄).

• Filter off the drying agent and remove the solvent by rotary evaporation to afford the crude product as a bright yellow solid.[6][10]

• For further purification, create a slurry of the solid in hexanes and sonicate. A small amount of dichloromethane can be added to aid the process.[6] The purified Ir(ppy)₃ is collected by filtration. Sublimation is often used as a final purification step for device-grade material.[4]

Data Presentation

Table 1: Photophysical Properties and Synthesis Yields of Representative Iridium(III) Complexes

Complex Name	Type	Main Ligand (C^N)	Ancillary Ligand (L^X)	Emission λ (nm)	PLQY (%)	Synthesis Yield (%)	Reference
Ir(ppy)₃	Homoleptic	2-phenylpyridine	N/A	~510 (Green)	>80	75-94	[4][6]
(ppy)₂Ir(acac)	Heteroleptic	2-phenylpyridine	Acetylacetonate	~510 (Green)	~40	83	[4]
Ir-3	Heteroleptic	4-(4-(trifluoromethyl)phenyl)quinazoline	Phenothiazine-based	622 (Red)	52.8	48.9-85.5	[11]
Ir-dfpMepy-CN	Heteroleptic	2-(2,4-difluorophenyl)-4-methylpyridine	Cyanide (-CN)	440, 466 (Blue)	84	Not Specified	[12]
Ir1	Heteroleptic	(dfdmappy)	phim	Blue	91	Not Specified	[13]

PLQY = Photoluminescence Quantum Yield

Table 2: Performance of OLEDs Utilizing Iridium(III) Complexes

Emitter	Host Material	Max. EQE (%)	Max. Current Eff. (cd/A)	Max. Brightness (cd/m²)	CIE (x, y)	Reference
Ir-3 (Red)	2,6DCzPPy	18.1	23.71	22,480	Not Specified	[11]
Ir-dfpMepy-CN (Blue)	DPEPO	Not Specified	Not Specified	Not Specified	(0.16, 0.17)	[12]
Ir1 (Blue)	Not Specified	28	Not Specified	Not Specified	(0.16, 0.21)	[13]
Ir(ppy)₃ doped TPD	TPD	Not Specified	Not Specified	>6V threshold	Green	[2]

EQE = External Quantum Efficiency; CIE = Commission Internationale de l'Éclairage coordinates

Purification and Characterization

Purification: The purity of iridium complexes is critical for OLED device performance and lifetime. Common purification methods include:

• Column Chromatography: Effective for removing unreacted ligands and byproducts. Silica gel is a common stationary phase.[4]

• Recrystallization/Solvent Washing: Used to obtain crystalline solids of high purity.[6]

• Sublimation: Temperature-gradient sublimation under high vacuum is the standard method for purifying materials for OLED fabrication. It is highly effective at removing non-volatile impurities. However, care must be taken as thermal isomerization (fac to mer) can occur at high temperatures, potentially resulting in an isomeric mixture.[4][7]

Characterization: Synthesized complexes are typically characterized by a suite of analytical techniques:

• NMR Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure and purity of the complex.

• Mass Spectrometry: High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition and molecular weight.[11]

• Elemental Analysis: Provides the percentage composition of C, H, and N, which is compared against calculated values to verify purity.[4]

Visualizations

Caption: Workflow for the two-step synthesis of heteroleptic Iridium(III) complexes.

Caption: Basic multi-layer structure of a phosphorescent OLED (PhOLED).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ursi.org [ursi.org]
• 3. Phosphorescent Organic Light-Emitting Devices: Working Principle and Iridium Based Emitter Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Preparation of Fac-Tris(2-Phenylpyridinato) Iridium(III) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. orgsyn.org [orgsyn.org]
• 11. Simple Synthesis of Red Iridium(III) Complexes with Sulfur-Contained Four-Membered Ancillary Ligands for OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Highly Efficient Phosphorescent Blue-Emitting [3+2+1] Coordinated Iridium (III) Complex for OLED Application - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Blue heteroleptic iridium(iii) complexes for OLEDs: simultaneous optimization of color purity and efficiency - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Preparation of Iridium Nanoparticles from Iridium Chloride Precursors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of iridium (Ir) and iridium oxide (IrO₂) nanoparticles from iridium chloride precursors. The methodologies outlined are based on established chemical reduction and hydrolysis techniques, yielding nanoparticles with tunable sizes and properties suitable for various research and drug development applications.

Application Notes

Iridium nanoparticles are gaining significant interest in the biomedical field, particularly in drug development, due to their unique physicochemical properties.[1] Their high stability, catalytic activity, and potential for surface functionalization make them promising candidates for a range of therapeutic and diagnostic applications.[1][2]

Key Applications in Drug Development:

• Cancer Therapy: Iridium complexes and nanoparticles are being explored as potent anticancer agents. They can induce cancer cell death through mechanisms such as the generation of reactive oxygen species (ROS), mitochondrial dysfunction, and DNA damage.[2] Their effectiveness can be enhanced through strategies like photodynamic therapy (PDT) and photothermal therapy (PTT), where the nanoparticles are activated by light to selectively destroy tumor cells.[2]

• Drug Delivery: The large surface area of iridium nanoparticles allows for the attachment of drug molecules, targeting ligands, and imaging agents.[3][4] This enables the development of targeted drug delivery systems that can specifically accumulate in tumor tissues, enhancing therapeutic efficacy while minimizing systemic toxicity.[4][5] The enhanced permeability and retention (EPR) effect in tumors facilitates the passive targeting of nanoparticles.[4] Active targeting can be achieved by conjugating ligands that bind to receptors overexpressed on cancer cells.[4]

• Catalysis in Biological Systems: The catalytic properties of iridium nanoparticles can be harnessed for in-situ therapeutic applications. For example, they can catalyze specific chemical reactions within the body to produce a therapeutic effect or to activate a pro-drug at a desired location.

Signaling Pathways and Mechanisms:

The anticancer activity of iridium nanoparticles often involves the induction of apoptosis through the mitochondrial pathway. This is typically characterized by the generation of ROS, which leads to mitochondrial membrane depolarization, release of cytochrome c, and subsequent activation of caspases.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of iridium and iridium oxide nanoparticles from iridium chloride precursors.

Protocol 1: Alcohol Reduction Method for Iridium Nanoparticles

This protocol describes the synthesis of colloidal iridium nanoparticles by the chemical reduction of an iridium chloride precursor with an alcohol, using polyvinylpyrrolidone (B124986) (PVP) as a stabilizing agent.[6]

Materials:

• Iridium(III) chloride hydrate (B1144303) (IrCl₃·xH₂O)

• Methanol (or other suitable alcohol like ethanol (B145695), n-propanol, ethylene (B1197577) glycol)[6]

• Polyvinylpyrrolidone (PVP)

• Deionized water

Equipment:

• Round-bottom flask

• Condenser

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Beakers and graduated cylinders

Procedure:

• Precursor Solution Preparation: Dissolve 7.9 x 10⁻⁴ mol of IrCl₃·xH₂O in 25 mL of the chosen alcohol (e.g., methanol) in a beaker.[6]

• Stabilizer Solution Preparation: In a separate beaker, dissolve 3.78 x 10⁻⁶ mol of PVP in 18.4 mL of deionized water.[6]

• Reaction Setup: Combine the iridium precursor solution and the PVP solution in a round-bottom flask equipped with a magnetic stir bar and a condenser.

• Reduction Reaction: Heat the mixture to reflux with constant stirring. The color of the solution will change from yellow to black-brown, indicating the formation of iridium nanoparticles.[6] The reaction is typically complete within 25 minutes, as can be monitored by UV-vis spectroscopy.[6]

• Purification: After the reaction is complete, cool the solution to room temperature. The nanoparticles can be purified by centrifugation and washing with ethanol and deionized water to remove excess reagents.

• Storage: Resuspend the purified iridium nanoparticles in a suitable solvent (e.g., ethanol or water) for storage. The PVP-stabilized nanoparticles are stable in solution for an extended period.[6]

Workflow for Alcohol Reduction Method:

Caption: Workflow for the synthesis of iridium nanoparticles via the alcohol reduction method.

Protocol 2: Sodium Borohydride (B1222165) Reduction Method for Iridium Nanoparticles

This method describes a facile, ligand-free synthesis of iridium nanoparticles in an aqueous solution using a strong reducing agent, sodium borohydride.[7][8]

Materials:

• Iridium(III) chloride (IrCl₃)

• Sodium borohydride (NaBH₄)

• Deionized water

• Sodium hydroxide (B78521) (NaOH) (for stabilizing NaBH₄ solution, optional)[9]

Equipment:

• Erlenmeyer flask

• Magnetic stir plate and stir bar

• Ice bath

• Dropper or pipette

• Centrifuge and centrifuge tubes

Procedure:

• Sodium Borohydride Solution Preparation: Prepare a fresh 0.002 M solution of NaBH₄ in deionized water. For increased stability, the NaBH₄ can be dissolved in a cooled 1.0 N NaOH solution.[9][10] Place the flask in an ice bath on a magnetic stir plate and stir.

• Iridium Precursor Solution Preparation: Prepare a 0.001 M aqueous solution of IrCl₃.

• Reduction Reaction: While vigorously stirring the NaBH₄ solution, add the IrCl₃ solution dropwise (approximately 1 drop per second).[10] A color change from pale yellow to a dark black suspension indicates the formation of iridium nanoparticles.[11]

• Purification: The ligand-free nanoparticles can be purified by centrifugation to pellet the nanoparticles, followed by decanting the supernatant and washing with deionized water.

• Storage: Resuspend the purified nanoparticles in deionized water for storage.

Workflow for Sodium Borohydride Reduction:

Caption: Workflow for the synthesis of iridium nanoparticles using sodium borohydride reduction.

Protocol 3: Hydrolysis and Calcination for Iridium Oxide (IrO₂) Nanoparticles

This protocol details the synthesis of crystalline iridium oxide nanoparticles through a colloidal hydrolysis method followed by thermal treatment.[12][13]

Materials:

• Hexachloroiridic acid hydrate (H₂IrCl₆·xH₂O)

• Sodium hydroxide (NaOH), 1 M solution

• Deionized water

Equipment:

• Beaker

• Magnetic stirrer with hot plate

• pH meter

• Centrifuge and centrifuge tubes

• Drying oven

• Tube or muffle furnace

• Ceramic crucible

Procedure:

• Hydrolysis:

  • Dissolve the H₂IrCl₆·xH₂O precursor in deionized water in a beaker.

  • While stirring, slowly add 1 M NaOH solution to adjust the pH to approximately 12. This will form an iridium hydroxide colloid.[12]

  • Continue stirring at room temperature for about 2.5 hours, then heat the solution to 80-100°C for 1 hour.[12]

• Purification:

  • Allow the solution to cool to room temperature.

  • Transfer the colloidal suspension to centrifuge tubes and centrifuge (e.g., at 660 x g for 15 minutes) to pellet the nanoparticles.[12]

  • Decant the supernatant and resuspend the pellet in fresh deionized water. Repeat the washing step several times to remove ionic impurities.

• Drying:

  • After the final wash, resuspend the pellet in a minimal amount of deionized water and transfer it to a petri dish.

  • Dry the sample in an oven at a suitable temperature (e.g., 60-80°C) until all water has evaporated.

• Calcination:

  • Transfer the dried iridium hydroxide powder to a ceramic crucible.

  • Place the crucible in a furnace and heat in an air atmosphere to a temperature between 400°C and 500°C. This temperature range is optimal for converting the hydroxide to crystalline rutile IrO₂.[12][14]

  • Hold the temperature for 2-4 hours.[12]

  • Allow the furnace to cool down naturally to room temperature. The resulting black powder consists of iridium oxide nanoparticles.

Signaling Pathway of IrO₂ Nanoparticle Formation:

Caption: Chemical transformation pathway for the synthesis of IrO₂ nanoparticles.

Data Presentation

The following tables summarize key experimental parameters and resulting nanoparticle characteristics from various synthesis methods.

Table 1: Comparison of Iridium Nanoparticle Synthesis Parameters

Parameter	Alcohol Reduction	Sodium Borohydride Reduction
Iridium Precursor	IrCl₃·xH₂O[6]	IrCl₃[7][8]
Reducing Agent	Methanol, Ethanol, etc.[6]	NaBH₄[7][8]
Stabilizer	PVP[6]	None (ligand-free)[7]
Solvent	Alcohol/Water[6]	Water[7][8]
Temperature	Reflux[6]	Room Temperature (in ice bath)[10]
Typical Size	3 - 7 nm (with methanol/ethylene glycol)[6]	~2 nm[7]

Table 2: Parameters for Hydrolysis and Calcination of IrO₂ Nanoparticles

Parameter	Value	Reference
Iridium Precursor	H₂IrCl₆·nH₂O	[12]
Solvent	Deionized Water	[12]
Base	Sodium Hydroxide (NaOH)	[12]
Final pH for Hydrolysis	~12	[12]
Hydrolysis Temperature	Room Temp, then 80-100°C	[12]
Hydrolysis Time	~2.5 hours (RT), 1 hour (heated)	[12]
Calcination Temperature	400°C - 600°C	[12][14]
Optimal Calcination Range	400°C - 500°C	[12]
Reported Avg. Particle Size	~7 nm	[13]

Characterization of Iridium Nanoparticles

A comprehensive characterization of the synthesized nanoparticles is crucial to ensure their quality and suitability for the intended application.

• Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of the nanoparticles.[8]

• X-ray Diffraction (XRD): To confirm the crystalline structure and elemental composition of the nanoparticles.[8]

• UV-vis Spectroscopy: To monitor the formation of nanoparticles during synthesis and to study their optical properties.[6]

• Dynamic Light Scattering (DLS): To measure the hydrodynamic size and size distribution of nanoparticles in solution.[8]

• X-ray Photoelectron Spectroscopy (XPS): To determine the surface elemental composition and oxidation states of iridium.

Safety Precautions:

• Handle iridium chloride precursors with care as they can be corrosive and sensitizing.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Perform all synthesis and handling of chemicals in a well-ventilated fume hood.

• Exercise caution when working with high-temperature furnaces and strong reducing agents like sodium borohydride.

References

• 1. researchgate.net [researchgate.net]
• 2. Iridium in Cancer Therapy: A New Frontier in Metal-Based Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oatext.com [oatext.com]
• 4. Nanoparticle-Based Drug Delivery in Cancer Therapy and Its Role in Overcoming Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. irphouse.com [irphouse.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. echemi.com [echemi.com]
• 10. Synthesis of Silver Nanoparticles (NaBH4) – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Green synthesis of water splitting electrocatalysts: IrO2 nanocages via Pearson's chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Application of Iridium Pincer Complexes in Dehydrogenation Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of various iridium pincer complexes and their application as catalysts in dehydrogenation reactions. The information is intended to guide researchers in the selection, synthesis, and utilization of these powerful catalysts for C-H activation and the formation of unsaturated bonds, a critical transformation in organic synthesis and the development of novel therapeutics.

Introduction to Iridium Pincer Complexes in Dehydrogenation

Iridium pincer complexes have emerged as highly effective and robust catalysts for the dehydrogenation of a wide range of substrates, including alkanes, alcohols, and heterocycles.[1][2][3] The pincer ligand, a tridentate ligand that binds to the metal center in a meridional fashion, imparts exceptional thermal stability to the complex, allowing for catalysis at elevated temperatures often required for these transformations.[4][5] This stability is a key advantage over many other homogeneous catalysts that are prone to decomposition under harsh reaction conditions.[1]

The catalytic activity of iridium pincer complexes can be tuned by modifying the steric and electronic properties of the pincer ligand. Common ligand frameworks include PCP (phosphorus-carbon-phosphorus), POCOP (phosphinite-carbon-phosphinite), NCP (nitrogen-carbon-phosphorus), and CCC (carbene-carbon-carbene) donors.[6][7][8] These catalysts can operate through either acceptorless dehydrogenation, where hydrogen gas is the only byproduct, or transfer dehydrogenation, where a hydrogen acceptor is used to drive the reaction equilibrium.[1][8][9]

Synthesis of Iridium Pincer Complexes

The synthesis of iridium pincer complexes typically involves the reaction of an appropriate iridium precursor, such as [Ir(COD)Cl]₂ (COD = 1,5-cyclooctadiene), with the desired pincer ligand. The specific synthetic route can vary depending on the nature of the pincer ligand.

General Workflow for Synthesis

The general workflow for the synthesis of an iridium pincer complex can be visualized as follows:

Caption: General workflow for the synthesis of iridium pincer complexes.

Experimental Protocol: Synthesis of a (POCOP)Ir Complex

This protocol describes a general method for the synthesis of a (POCOP)Ir pincer complex, adapted from procedures reported in the literature.[10]

Materials:

• 1,3-bis(di-tert-butylphosphinito)benzene (ligand)

• [Ir(COD)Cl]₂ (iridium precursor)

• Toluene (B28343) (anhydrous)

• Pentane (B18724) or Hexane (B92381) (anhydrous)

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer and heating plate

Procedure:

• In a glovebox, add the pincer ligand (1.0 equiv) and [Ir(COD)Cl]₂ (0.5 equiv) to a Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous toluene to the flask to dissolve the reactants.

• Seal the flask, remove it from the glovebox, and connect it to a Schlenk line.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours. The progress of the reaction can be monitored by ³¹P NMR spectroscopy.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• Wash the resulting solid with anhydrous pentane or hexane to remove any unreacted starting materials and byproducts.

• Dry the solid product under vacuum to yield the desired (POCOP)Ir complex.

• Characterize the complex using NMR spectroscopy (¹H, ³¹P, ¹³C) and, if possible, X-ray crystallography to confirm its structure.

Application in Dehydrogenation Reactions

Iridium pincer complexes are versatile catalysts for various dehydrogenation reactions. Below are protocols for both acceptorless and transfer dehydrogenation of alkanes.

Catalytic Cycle for Alkane Dehydrogenation

The catalytic cycle for alkane dehydrogenation by a pincer iridium complex generally involves the oxidative addition of a C-H bond to the iridium center, followed by β-hydride elimination to form an alkene and a dihydride iridium species. In acceptorless dehydrogenation, H₂ is then eliminated, regenerating the active catalyst. In transfer dehydrogenation, the dihydride species hydrogenates a sacrificial acceptor.[11][12]

Caption: Generalized catalytic cycle for alkane dehydrogenation.

Experimental Protocol: Acceptorless Dehydrogenation of Cyclooctane (B165968)

This protocol describes a typical procedure for the acceptorless dehydrogenation of cyclooctane catalyzed by an iridium pincer complex.[8][13]

Materials:

• (Pincer)Ir complex (e.g., a CCC-Ir complex)[8]

• Sodium tert-butoxide (NaOᵗBu)

• Cyclooctane (substrate)

• Anhydrous solvent (e.g., mesitylene)

• Schlenk tube or reaction vessel with a condenser

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a glovebox, add the iridium pincer complex (e.g., 4.0 µmol) and NaOᵗBu (e.g., 20 µmol) to a Schlenk tube.

• Add cyclooctane (e.g., 8.0 mL, 30 mmol) and the anhydrous solvent.

• Seal the tube, remove it from the glovebox, and connect it to a Schlenk line equipped with a condenser.

• Heat the reaction mixture to reflux under a slow stream of argon or nitrogen to remove the hydrogen gas produced.

• Monitor the reaction progress by taking aliquots at different time intervals and analyzing them by gas chromatography (GC) to determine the yield of cyclooctene.

Experimental Protocol: Transfer Dehydrogenation of Alkanes

This protocol outlines a general procedure for the transfer dehydrogenation of an alkane using a hydrogen acceptor.[14][15]

Materials:

• (Pincer)IrH₂ complex (e.g., a PCP-IrH₂ complex)[1]

• Alkane substrate (e.g., cyclooctane)

• Hydrogen acceptor (e.g., tert-butylethylene, TBE)

• Anhydrous solvent (e.g., dodecane)

• Reaction vessel suitable for high temperatures

Procedure:

• In a glovebox, charge a reaction vessel with the (Pincer)IrH₂ complex, the alkane substrate, the hydrogen acceptor, and the anhydrous solvent.

• Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 150-200 °C) with vigorous stirring.

• The reaction can be monitored by GC analysis of aliquots to determine the conversion of the alkane to the corresponding alkene and the hydrogenation of the acceptor.

Catalyst Performance Data

The performance of various iridium pincer complexes in dehydrogenation reactions is summarized below.

Catalyst Type	Substrate	Reaction Type	Temp (°C)	TON	TOF (h⁻¹)	Reference
(PCP)Ir	Cyclooctane	Transfer (TBE)	150	-	82	[1]
(PCP)Ir	Cyclooctane	Acceptorless	reflux	-	-	[1]
(CCC-Mes)Ir	Cyclooctane	Acceptorless	reflux	103	-	[8]
(CCC-dtbp)Ir	Cyclooctane	Acceptorless	reflux	-	-	[8]
(CCC-CF₃Mes)Ir	n-Undecane	Acceptorless	reflux	97	-	[8]
(POCOP)Ir	Isopropanol	Acceptorless (flow)	>200	High	High	[16]
(NCP)Ir	Alkanes	Transfer	-	-	Good activity	[6]

TON: Turnover Number = moles of product / moles of catalyst TOF: Turnover Frequency = TON / time

Conclusion

Iridium pincer complexes are highly active and robust catalysts for a variety of dehydrogenation reactions. Their modular synthesis allows for the fine-tuning of their catalytic properties. The detailed protocols and data presented in these application notes provide a solid foundation for researchers to explore the potential of these catalysts in their own synthetic endeavors, from fundamental research to the development of novel pharmaceuticals. The provided workflows and diagrams offer a clear visual guide to the synthesis and catalytic cycles involved.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Iridium complexes of new NCP pincer ligands: catalytic alkane dehydrogenation and alkene isomerization - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. An electron poor iridium pincer complex for catalytic alkane dehydrogenation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Alkane Dehydrogenation and H/D Exchange by a Cationic Pincer-Ir(III) Hydride: Cooperative C–H Addition and β‑H Elimination Modes Induce Anomalous Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mechanism of alkane transfer-dehydrogenation catalyzed by a pincer-ligated iridium complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Catalytic Dehydrogenation of Alkanes by PCP-Pincer Iridium Complexes Using Proton and Electron Acceptors – Department of Chemistry [chem.unc.edu]
• 15. osti.gov [osti.gov]
• 16. Iridium‐Catalyzed Dehydrogenation in a Continuous Flow Reactor for Practical On‐Board Hydrogen Generation From Liquid Organic Hydrogen Carriers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Iridium-Catalyzed Water Oxidation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting and analyzing iridium-catalyzed water oxidation experiments. The following sections outline the necessary experimental setup, detailed procedures for catalyst preparation and electrochemical evaluation, and methods for data analysis.

Introduction to Iridium-Catalyzed Water Oxidation

Iridium-based materials are among the most active and stable catalysts for the oxygen evolution reaction (OER), a critical half-reaction in water splitting for hydrogen production.[1] Both homogeneous molecular iridium complexes and heterogeneous iridium oxides have demonstrated high efficiency in catalyzing the oxidation of water to produce molecular oxygen.[2] Understanding the experimental setup and protocols for evaluating these catalysts is crucial for advancing research in this field. Key performance metrics for these catalysts include overpotential, Tafel slope, turnover frequency (TOF), and Faradaic efficiency.[3][4]

Experimental Setup

A standard three-electrode electrochemical cell is required for studying iridium-catalyzed water oxidation.

• Working Electrode: A conductive substrate (e.g., glassy carbon, fluorine-doped tin oxide (FTO) glass, or carbon paper) coated with the iridium catalyst.

• Reference Electrode: A stable reference electrode, such as a Ag/AgCl or a saturated calomel (B162337) electrode (SCE), is used to accurately measure the potential of the working electrode. All potentials should be converted to the Reversible Hydrogen Electrode (RHE) scale for standardized comparison using the Nernst equation: E(RHE) = E(Ref) + 0.059*pH + E°(Ref).

• Counter Electrode: A platinum wire or carbon rod serves as the counter electrode to complete the electrical circuit.

• Electrolyte: The choice of electrolyte depends on the catalyst's stability and the desired reaction conditions. Common electrolytes include acidic solutions like 0.5 M H₂SO₄ or alkaline solutions like 1.0 M KOH.[5]

• Potentiostat: A potentiostat is used to control the potential of the working electrode and measure the resulting current.

Experimental Protocols

Protocol for Preparation of Heterogeneous Iridium Oxide (IrOₓ) Catalyst Ink

This protocol describes the preparation of a catalyst ink for drop-casting onto a working electrode.

• Weighing the Catalyst: Accurately weigh 5 mg of the iridium oxide catalyst powder.

• Preparing the Dispersion Solution: Prepare a solution containing 750 µL of isopropanol, 250 µL of deionized water, and 20 µL of a 5 wt% Nafion solution.

• Sonication: Add the catalyst powder to the dispersion solution and sonicate the mixture for at least 30 minutes to ensure a homogeneous dispersion.

Protocol for Electrode Preparation

• Substrate Cleaning: Thoroughly clean the working electrode substrate. For a glassy carbon electrode, polish it with alumina (B75360) slurry, followed by sonication in deionized water and ethanol.

• Catalyst Deposition: Drop-cast a specific volume (e.g., 5 µL) of the catalyst ink onto the cleaned electrode surface, ensuring uniform coverage.

• Drying: Allow the electrode to dry at room temperature or in a low-temperature oven to evaporate the solvent.

Protocol for Electrochemical Characterization

The following protocols are performed using the three-electrode setup described above.

Cyclic voltammetry is used to activate the catalyst and to obtain a preliminary assessment of its catalytic activity.[6]

• Initial Scans: Cycle the potential in the desired range (e.g., 0.0 to 1.8 V vs. RHE) at a scan rate of 50-100 mV/s for about 30 cycles, or until a stable voltammogram is obtained.[5]

• Data Recording: Record the stable cyclic voltammogram for analysis. The onset potential of the catalytic current provides an initial indication of the catalyst's activity.

LSV is used to generate the polarization curve and determine the overpotential required to reach a specific current density.

• Polarization Curve: Record the LSV at a slow scan rate (e.g., 5 mV/s) to minimize capacitive currents.

• iR Correction: Correct the obtained data for the uncompensated solution resistance (iR drop). The resistance can be determined using electrochemical impedance spectroscopy (EIS).

• Overpotential Determination: From the iR-corrected polarization curve, determine the overpotential (η) required to achieve a current density of 10 mA/cm², a benchmark for solar fuel applications.[3] The overpotential is calculated as η = E(RHE) - 1.23 V.

The Tafel plot is used to evaluate the kinetics of the water oxidation reaction.

• Data Extraction: From the iR-corrected LSV data, plot the overpotential (η) versus the logarithm of the current density (log|j|).

• Tafel Slope: The linear portion of this plot is the Tafel region, and its slope is the Tafel slope (b), given by the Tafel equation: η = b log|j| + a. A smaller Tafel slope generally indicates more favorable reaction kinetics.

Chronopotentiometry is used to evaluate the long-term stability of the catalyst.

• Constant Current: Apply a constant current density (e.g., 10 mA/cm²) to the working electrode for an extended period (e.g., 10 hours).

• Potential Monitoring: Record the potential of the working electrode over time. A stable potential indicates good catalyst stability.

This protocol determines the efficiency of converting electrical current into the desired product (O₂).

• Gas Chromatography or DEMS: Use a gas chromatograph or a differential electrochemical mass spectrometer (DEMS) to quantify the amount of O₂ produced during a controlled potential electrolysis experiment.[7]

• Charge Measurement: Simultaneously measure the total charge passed during the electrolysis.

• Calculation: The Faradaic efficiency is calculated as the ratio of the experimentally measured amount of O₂ to the theoretical amount of O₂ expected based on the total charge passed, assuming a 4-electron process.

Data Presentation

The following tables summarize typical performance metrics for various iridium-based water oxidation catalysts.

Table 1: Performance of Heterogeneous Iridium-Based Catalysts

Catalyst	Electrolyte	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
IrOₓ Nanostructures	Acidic	220 (at 20 mA/cm²)	Not Reported	[8]
Ir-Ni Oxide	0.1 M H₂SO₄	280 (at 1 mA/cm²)	Not Reported	[9]
Ir₁/NFS	1.0 M KOH	~170	Not Reported	[10]
IrOₓ (electrodeposited)	Acidic/Alkaline	350-430	Not Reported	[3]
Ir Nanoparticles	Acidic	Not Reported	Not Reported	[11]

Table 2: Performance of Homogeneous/Molecular Iridium-Based Catalysts

Catalyst	Method	Turnover Frequency (s⁻¹)	Turnover Number (TON)	Reference
Carbon-grafted Ir complexes	Electrochemical	up to 3.3	644 (in 1 hour)	[12]
Cp*Ir complexes	Electrochemical	Not Reported	High Faradaic efficiency
Ir@NdppzSBA	Chemical (CAN)	Not Reported	1468	[13]
Ir₁/NFS	Electrochemical	9.85 (at 300 mV overpotential)	Not Reported	[10]

Visualizations

Caption: Experimental workflow for evaluating iridium-catalyzed water oxidation.

Caption: A simplified representation of a proposed iridium catalytic cycle for water oxidation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Iridium-based complexes for water oxidation - Dalton Transactions (RSC Publishing) DOI:10.1039/C5DT00863H [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. ossila.com [ossila.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 10. researchgate.net [researchgate.net]
• 11. Activity and Durability of Iridium Nanoparticles in the Oxygen Evolution Reaction (Journal Article) | OSTI.GOV [osti.gov]
• 12. Electrochemical water oxidation with carbon-grafted iridium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Supporting Iridium Catalysts on Carbon Nanotubes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methods and protocols for the preparation of iridium (Ir) catalysts supported on carbon nanotubes (CNTs). The unique properties of CNTs, such as high surface area, excellent electrical conductivity, and chemical stability, make them ideal supports for catalytic nanoparticles, enhancing their activity and durability.[1] The following sections detail various synthesis methodologies, present key quantitative data in a comparative format, and provide visual workflows for the experimental processes.

Introduction to Iridium-CNT Catalysts

Iridium-based catalysts are crucial for a range of chemical transformations, including hydrogenation, hydrogen transfer reactions, and electrocatalysis, such as the oxygen evolution reaction (OER) in water electrolysis.[2][3][4] Supporting iridium nanoparticles on carbon nanotubes can significantly improve catalytic performance by increasing the active surface area and preventing particle agglomeration.[5] The interaction between the iridium catalyst and the CNT support can also influence the catalyst's electronic properties and, consequently, its activity and stability.[3][4]

The choice of deposition method directly impacts the catalyst's properties, such as particle size, dispersion, and the nature of the metal-support interaction. This note covers several common and effective methods for preparing Ir/CNT catalysts.

Pre-treatment of Carbon Nanotubes

Prior to catalyst deposition, CNTs often require pre-treatment to purify them and introduce functional groups on their surface. These functional groups act as anchoring sites for the iridium nanoparticles, leading to better dispersion and stability.

Protocol: Acid Treatment for CNT Functionalization

This protocol describes a common method for introducing oxygen-containing functional groups (e.g., carboxylic and hydroxyl groups) onto the surface of CNTs.

Materials:

• Multi-walled carbon nanotubes (MWCNTs)

• Nitric acid (HNO₃), 3 M solution

• Deionized (DI) water

• Filtration apparatus

• Drying oven

Procedure:

• Disperse a known quantity of raw MWCNTs in a 3 M solution of nitric acid.

• Stir the mixture at a specified temperature (e.g., 80°C) for a set duration (e.g., 20 hours).

• After the acid treatment, dilute the mixture with a large volume of DI water.

• Collect the treated CNTs by filtration.

• Wash the filtered CNTs repeatedly with DI water until the pH of the filtrate is neutral.

• Dry the functionalized CNTs in an oven at a specified temperature (e.g., 100°C) until a constant weight is achieved.

Methods for Iridium Catalyst Deposition

Several techniques can be employed to deposit iridium nanoparticles onto carbon nanotubes. The choice of method depends on the desired catalyst characteristics, such as particle size and loading.

Hydrothermal Synthesis

This method involves the reduction of an iridium salt in an aqueous solution at elevated temperature and pressure.

Experimental Protocol:

• Precursor Solution: Prepare an aqueous solution of potassium hexachloroiridate(IV) (K₂IrCl₆).

• Dispersion: Disperse the functionalized CNTs in the precursor solution.

• Reduction: Add a reducing agent, such as sodium borohydride (B1222165) (NaBH₄), to the mixture in an alkaline medium.

• Hydrothermal Reaction: Transfer the mixture to a Teflon-lined stainless-steel autoclave and heat it to 180°C.[6]

• Cooling and Washing: After the reaction, allow the autoclave to cool to room temperature. Collect the Ir/CNT composite by filtration and wash it thoroughly with DI water.

• Drying: Dry the final product in an oven.

Polyol Reduction Method

The polyol method uses a high-boiling point alcohol, such as ethylene (B1197577) glycol, as both the solvent and the reducing agent.

Experimental Protocol:

• Dispersion: Disperse a specific amount of the CNT support (e.g., 80 mg) and the iridium precursor, potassium hexachloroiridate(IV) (K₂IrCl₆) (e.g., 134 mg for 40 wt% Ir loading), in ethylene glycol (e.g., 50 mL).[3]

• Sonication: Sonicate the mixture for approximately 60 minutes to ensure uniform dispersion.[3]

• pH Adjustment: Adjust the pH of the solution to 10 using a 1 M potassium hydroxide (B78521) (KOH) solution.[3]

• Reaction: Heat the mixture to 170°C for 3 hours under an argon atmosphere.[3]

• Product Recovery: After cooling, filter the precipitate, wash it with DI water, and dry it in a convection oven at 60°C overnight.[3]

Radiolytic Synthesis

This technique utilizes gamma irradiation to induce the reduction of the iridium precursor in a single step.

Experimental Protocol:

• Precursor Mixture: Prepare a solution containing the iridium precursor, a surfactant (e.g., sodium dodecyl sulfate (B86663) - SDS), and disperse the MWCNTs in it.

• Irradiation: Expose the mixture to a gamma radiation source (e.g., from a cobalt-60 (B1206103) source) at a specific absorbed dose (e.g., 20 to 60 kGy).[5]

• Product Collection: The resulting Ir/CNT composite can be collected after the irradiation process. The nanoparticles are typically homogeneously distributed on the nanotube surface.[5]

Covalent Attachment of Organometallic Complexes

This method involves the covalent bonding of iridium N-heterocyclic carbene (NHC) complexes to functionalized CNTs.

Experimental Protocol:

• CNT Functionalization: Oxidize the CNTs to introduce carboxylic acid groups.[2]

• Activation: Treat the oxidized CNTs with a reagent like thionyl chloride to form acyl chloride groups.

• Imidazolium (B1220033) Salt Anchoring: React the activated CNTs with an imidazolium salt to anchor it to the surface.

• Iridium Complexation: React the product with an iridium organometallic compound to form the final hybrid catalyst.[2] This method results in catalysts that are highly efficient in processes like hydrogen transfer reactions.[2]

Quantitative Data Summary

The following tables summarize key quantitative data from the literature for different preparation methods.

Table 1: Iridium Nanoparticle Size on CNTs

Preparation Method	Iridium Precursor	Surfactant/Reducing Agent	Average Particle Size (nm)	Reference
Hydrothermal Synthesis	K₂IrCl₆	NaBH₄	5 - 8	[6]
Radiolytic Synthesis	Not Specified	SDS / Gamma Irradiation	2 - 5	[5]
Polyol Reduction	K₂IrCl₆	Ethylene Glycol	Not Specified	[3]
Not Specified	Not Specified	Not Specified	5 - 10	[7]

Table 2: Influence of Synthesis Parameters on Iridium Particle Size (Radiolytic Synthesis)

Parameter Varied	Change	Effect on Particle Size	Reference
Absorbed Dose	Increased from 20 to 60 kGy	Decreased from 4.5 to 3.4 nm	[5]
Surfactant Concentration	Increased	Reduced from 3.8 to 2.5 nm	[5]
Precursor Concentration	Increased	No significant variation	[5]

Table 3: Catalyst Loading and Composition

Support	Target Ir Loading (wt%)	Elemental Analysis Result (wt% Ir)	Reference
MWNT	Not Specified	21	[7]
CNT@TiO₂	40	Not Specified	[3]

Visualizing Experimental Workflows

The following diagrams illustrate the workflows for the described methods of supporting iridium catalysts on carbon nanotubes.

Caption: Hydrothermal synthesis workflow for Ir/CNT catalysts.

Caption: Polyol reduction workflow for Ir/CNT catalyst synthesis.

Caption: Overview of Ir/CNT catalyst preparation pathways.

Characterization of Ir/CNT Catalysts

After synthesis, it is essential to characterize the Ir/CNT catalysts to understand their physical and chemical properties. Common characterization techniques include:

• Transmission Electron Microscopy (TEM): To visualize the size, morphology, and dispersion of the iridium nanoparticles on the CNTs.

• X-ray Diffraction (XRD): To determine the crystalline structure of the iridium nanoparticles.

• X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and oxidation states of iridium on the surface.[3][5][7]

• Energy Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition of the catalyst.[7]

Conclusion

This application note provides a comprehensive overview of several effective methods for supporting iridium catalysts on carbon nanotubes. The detailed protocols and comparative data tables are intended to serve as a valuable resource for researchers in catalysis and materials science. The choice of synthesis method will ultimately depend on the specific application and the desired properties of the final catalyst. Proper characterization is crucial to correlate the synthesis parameters with the catalytic performance.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Carbon nanotube–titanium dioxide nanocomposite support for improved activity and stability of an iridium catalyst toward the oxygen evolution reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbon nanotube–titanium dioxide nanocomposite support for improved activity and stability of an iridium catalyst toward the oxygen evolution reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting low yield in iridium-catalyzed cross-coupling reactions

Welcome to the technical support center for iridium-catalyzed cross-coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and optimize reactions where low product yield is observed. The following guides and frequently asked questions (FAQs) are formatted in a question-and-answer style to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This guide provides a systematic approach to diagnosing low yield in your iridium-catalyzed reactions. Start with Question 1 and follow the logical flow to identify the potential root cause.

Question 1: My reaction has a low yield or has failed completely. What are the first and most critical areas to investigate?

Low or no conversion in iridium-catalyzed reactions can typically be traced to four primary areas: the integrity of the catalyst, the purity of your reagents and solvents, the reaction conditions, or the stability of the substrate.[1] A systematic investigation is the most efficient way to solve the problem.

Below is a workflow to guide your troubleshooting process. Start by verifying the catalyst and ligand integrity before moving on to other potential issues.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Iridium-Catalyzed C-H Functionalization

Welcome to the technical support center for iridium-catalyzed C-H functionalization. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing reaction conditions and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the key components of an iridium-catalyzed C-H functionalization reaction?

A typical reaction setup includes an iridium precatalyst, a ligand, a directing group on the substrate (for directed reactions), a coupling partner or reagent (e.g., borane, amine source), a solvent, and sometimes an additive or oxidant. The interplay between these components is critical for reaction success.

Q2: How do ligands influence the reaction outcome?

Ligands play a crucial role in stabilizing the active iridium species, preventing catalyst deactivation, and influencing both reactivity and selectivity.[1][2] The choice of ligand can determine the regioselectivity of the C-H activation step. For example, in C-H borylation, 4,4'-di-tert-butyl-2,2'-bipyridine (B1334720) (dtbpy) is commonly used for sterically-driven functionalization, while specialized ligands can direct the borylation to specific positions, such as ortho to a directing group.[3][4]

Q3: What is the role of a "directing group"?

A directing group is a functional group on the substrate that coordinates to the metal center, bringing the catalyst into close proximity to a specific C-H bond.[5][6] This chelation-assisted process enables high regioselectivity, allowing for functionalization at positions that might otherwise be disfavored (e.g., ortho-positions).[7][8] Common directing groups include amides, pyridines, and carboxylic acids.[9][10]

Q4: Are there functional groups that are poorly tolerated in these reactions?

Yes, certain functional groups can inhibit the catalyst or lead to undesired side reactions. Common problematic groups include primary and secondary amines, alkynes, thioureas, and some heterocycles like pyridine (B92270) (unless sterically hindered).[9][10] The presence of residual DMSO from sample preparation can also be detrimental.[9][10] However, iridium catalysis is known for its generally high functional group tolerance, accepting esters, ketones, amides, and halides.[9][10]

Q5: Can these reactions be performed without a directing group?

Yes, undirected C-H functionalization is possible, particularly for C-H borylation. In these cases, selectivity is typically governed by sterics, with the reaction favoring the least hindered C-H bonds.[4][11] Ligand-free conditions have also been shown to be surprisingly effective for certain substrates.[12][13]

Troubleshooting Guide

This guide addresses common issues encountered during iridium-catalyzed C-H functionalization experiments.

Issue 1: Low or No Conversion

Q: My reaction is showing low or no conversion to the desired product. What should I investigate first?

A: Low catalytic activity can often be traced to four primary areas: the integrity of the catalyst, the purity of reagents and solvents, suboptimal reaction conditions, or issues with the substrate itself. A systematic approach is the most effective way to diagnose the problem.[14]

Troubleshooting Steps:

• Verify Catalyst Integrity:

  • Decomposition: Iridium catalysts, especially when prepared in situ, can be sensitive to air and moisture. Catalyst deactivation can occur through pathways like ligand degradation or changes in the metal's oxidation state.[14][15]

  • Solution: Use a freshly purchased or synthesized batch of the iridium precatalyst and ligand. Handle all catalyst components under a strict inert atmosphere (glovebox or Schlenk line).[14] Run a control reaction with a substrate known to work well to confirm the catalyst's activity.[1]

• Assess Reagent & Solvent Purity:

  • Catalyst Poisons: Impurities in solvents or reagents can act as catalyst poisons. Dissolved oxygen is a common culprit. Water can also be an issue, although some specific protocols show tolerance to moisture.[9][10]

  • Solution: Use high-purity, anhydrous, and rigorously degassed solvents. Ensure all reagents, including the substrate, are pure and dry.[14][16]

• Review Reaction Conditions:

  • Temperature: Temperature is a critical parameter. While higher temperatures generally increase reaction rates, excessive heat can cause catalyst decomposition.[1]

  • Concentration: Ensure that the reaction concentration is appropriate.

  • Solution: Perform a systematic optimization of the reaction temperature. Start with conditions reported for similar substrates and screen a range of temperatures (e.g., room temperature to 80 °C).[16]

• Examine the Substrate:

  • Inhibitory Functional Groups: As mentioned in the FAQ, your substrate may contain a functional group that inhibits the catalyst (e.g., an unprotected amine or an alkyne).[9]

  • Solution: Review functional group compatibility studies.[9][10] If a problematic group is present, it may need to be protected before the C-H functionalization step.

Issue 2: Poor or Incorrect Regioselectivity

Q: The reaction is working, but I am getting a mixture of isomers or the wrong regioisomer. How can I improve selectivity?

A: Regioselectivity is a delicate balance of steric effects, electronic effects, and directing group influence.

Troubleshooting Steps:

• Re-evaluate the Directing Group/Ligand System:

  • Influence: The choice of ligand is paramount for directing the catalyst. For directed reactions, ensure the directing group is appropriately positioned to favor the desired C-H bond.

  • Solution: Screen a panel of different ligands. For borylation, compare a standard ligand like dtbpy with directing ligands like picolylamine or others designed for specific ortho- or meta-selectivity.[3][4][17] Sometimes, ligand-free conditions can offer different and surprisingly high selectivity.[12]

• Modify Steric and Electronic Parameters:

  • Sterics: The steric profile of both the substrate and the ligand influences which C-H bond is most accessible to the catalyst.

  • Solution: If undesired isomers are forming due to functionalization at less sterically hindered sites, consider using a bulkier ligand to further block those positions and favor the desired site.

• Adjust Solvent and Temperature:

  • Solvent Effects: The solvent can influence the catalyst's coordination environment and impact selectivity.[18]

  • Solution: Screen a range of solvents with different polarities and coordinating abilities, such as THF, Cyclohexane, or MTBE.[16] Lowering the temperature can sometimes enhance selectivity.[1]

Issue 3: Irreproducible Results

Q: My reaction works well sometimes but fails at other times. What could be the cause?

A: Irreproducibility often points to sensitivity to trace impurities or variations in experimental setup.

Troubleshooting Steps:

• Strict Inert Atmosphere: Ensure that the exclusion of air and moisture is consistent across all experiments. Even small leaks in a Schlenk line or brief exposure to air can deactivate the catalyst.

• Solvent and Reagent Quality: Use solvents from a freshly opened bottle or a properly maintained purification system. Impurities can build up in older solvents.

• Precise Reagent Measurement: Ensure all reagents, especially the catalyst and ligand (which are used in small quantities), are weighed and transferred accurately.

Data Presentation: Reaction Parameter Optimization

Optimizing an iridium-catalyzed C-H functionalization reaction involves the systematic variation of several parameters. The tables below summarize typical starting points and observed effects for key variables.

Table 1: General Conditions for Iridium-Catalyzed C-H Borylation

Parameter	Typical Range	Notes
Iridium Precatalyst	1-5 mol %	[Ir(COD)OMe]₂ or [Ir(COD)Cl]₂ are common.
Ligand	Equimolar to Iridium	4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy) is standard for undirected borylation.[16]
Boron Source	1.1 - 2.0 equivalents	Bis(pinacolato)diboron (B₂pin₂) is most common.[16]
Solvent	Anhydrous & Degassed	THF, Cyclohexane, MTBE are frequently used.[16]
Temperature	Room Temp to 80 °C	Highly substrate-dependent.[16]
Reaction Time	1 - 24 hours	Progress should be monitored by GC-MS or LC-MS.[16]

Table 2: Effect of Solvent on C-H Amination Yield

Substrate	Solvent	Yield (%)
2-Phenylpyridine	Dichloroethane (DCE)	High
2-Phenylpyridine	N-Methyl-2-pyrrolidone (NMP)	Moderate
Benzoic Acid Derivative	Dichloroethane (DCE)	High
Benzoic Acid Derivative	N-Methyl-2-pyrrolidone (NMP)	High
Amide Derivative	Dichloroethane (DCE)	Moderate
Amide Derivative	N-Methyl-2-pyrrolidone (NMP)	Unproductive

Data compiled from observations in high-throughput experimentation studies, which note that DCE often shows the best performance, while NMP can be unproductive for certain substrate classes like amides.[9]

Experimental Protocols

Note: All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox. Solvents and liquid reagents should be anhydrous and thoroughly degassed.

Protocol 1: General Procedure for Aromatic C-H Borylation

This protocol is a starting point for the borylation of a wide range of aromatic and heteroaromatic substrates.[16]

Materials:

• Iridium precatalyst (e.g., [Ir(COD)OMe]₂)

• Ligand (e.g., 4,4'-di-tert-butyl-2,2'-bipyridine, dtbpy)

• Boron source (e.g., Bis(pinacolato)diboron, B₂pin₂)

• Aromatic substrate

• Anhydrous, degassed solvent (e.g., THF or Cyclohexane)

• Schlenk flask or oven-dried vial with a magnetic stir bar

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add the iridium precatalyst (e.g., 0.01-0.025 mmol, 1-2.5 mol %), ligand (e.g., 0.01-0.025 mmol, 1-2.5 mol %), B₂pin₂ (e.g., 1.1 mmol, 1.1 equiv), and the aromatic substrate (1.0 mmol, 1.0 equiv).

• Add the anhydrous, degassed solvent (e.g., 5 mL) via syringe.

• Seal the flask and stir the reaction mixture at the desired temperature (e.g., 80 °C).

• Monitor the reaction progress by taking aliquots and analyzing them by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature.

• The reaction mixture can then be concentrated under reduced pressure and the crude product purified by column chromatography on silica (B1680970) gel.

Protocol 2: Rigorous Solvent Degassing

This procedure is critical for removing dissolved oxygen, which can poison the catalyst.[14]

Materials:

• HPLC-grade solvent

• Solvent reservoir/flask

• Source of high-purity inert gas (Argon or Nitrogen)

• Schlenk flask for collection

Procedure:

• Fill a solvent reservoir with the desired HPLC-grade solvent.

• Rigorously sparge the solvent by bubbling a steady stream of inert gas (e.g., Argon) through it for at least 1-2 hours. This process is often referred to as "sparging".

• Alternatively, use the "freeze-pump-thaw" method for the most thorough degassing: a. Freeze the solvent using a liquid nitrogen bath. b. Evacuate the headspace of the flask under high vacuum. c. Close the flask to the vacuum and thaw the solvent. Trapped gases will be released into the headspace. d. Repeat this cycle at least three times.

• Under a positive pressure of inert gas, transfer the purified and degassed solvent to a dry Schlenk flask for storage or directly into the reaction vessel via cannula or syringe.

Visual Guides & Workflows

Troubleshooting Workflow for Low Catalytic Activity

This diagram outlines a systematic approach to diagnosing the root cause of low or no product formation in an iridium-catalyzed reaction.

Caption: A flowchart for troubleshooting low catalytic activity.

General Workflow for Reaction Optimization

This workflow provides a logical sequence for optimizing a new iridium-catalyzed C-H functionalization reaction for both yield and selectivity.

Caption: A general workflow for optimizing reaction conditions.

Key Parameter Interrelationships

This diagram illustrates the central role of the iridium catalyst and how various experimental parameters influence the reaction's ultimate outcome.

Caption: Interrelationships of key C-H functionalization parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. Ligand-accelerated non-directed C–H functionalization of arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Directing group assisted para -selective C–H alkynylation of unbiased arenes enabled by rhodium catalysis - Chemical Science (RSC Publishing) DOI:10.1039/D3SC03528J [pubs.rsc.org]
• 6. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. Iridium-catalysed direct C–H functionalisation as a platform for stereoselective C–C bond formation - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC02443A [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. diva-portal.org [diva-portal.org]
• 11. escholarship.org [escholarship.org]
• 12. High-Throughput Enabled Iridium-Catalyzed C–H Borylation Platform for Late-Stage Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 16. benchchem.com [benchchem.com]
• 17. chemistry.illinois.edu [chemistry.illinois.edu]
• 18. iipseries.org [iipseries.org]

preventing iridium catalyst deactivation and poisoning

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues related to the deactivation and poisoning of iridium catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of deactivation in my iridium-catalyzed reaction?

A1: Deactivation of iridium catalysts typically stems from four main areas: catalyst integrity, purity of reagents and solvents, reaction conditions, or substrate issues.[1] Common mechanisms include:

• Poisoning: Chemical deactivation due to strong adsorption of impurities onto the catalyst's active sites.[2] Common poisons include sulfur compounds, carbon monoxide, heavy metals (e.g., mercury, lead), halides, cyanides, sulfides, and nitrogen-containing heterocycles.[1][3][4] Even trace impurities in high-grade reagents can act as potent poisons.[1]

• Ligand Degradation: The ligands attached to the iridium center can undergo side reactions, such as hydrogenation, leading to catalyst deactivation.[1][5]

• Formation of Inactive Species (e.g., Dimerization): Active catalyst complexes can convert into inactive forms, such as dimers or larger clusters.[1][6][7] This is a known issue in some iridium-catalyzed hydrogenations.[6]

• Sintering: At elevated temperatures, small metal nanoparticles can agglomerate into larger ones, resulting in a loss of active surface area. This is more common with supported catalysts.[8]

• Hydrolysis: In reactions involving imine intermediates, the presence of water can lead to the formation of ammonia (B1221849) or primary amines, which can strongly coordinate to and deactivate the iridium catalyst.[7][9]

Q2: My iridium catalyst appears to have decomposed. How can I confirm this?

A2: Visual inspection (e.g., formation of black precipitates) can suggest decomposition, but spectroscopic analysis is necessary for confirmation.[10]

• NMR Spectroscopy (¹H, ³¹P, ¹³C): This is a primary tool to check the integrity of a homogeneous catalyst.[1][3] By comparing the NMR spectrum of the used catalyst with that of a fresh sample, you can identify changes in the ligand structure or the formation of new iridium species.[1] For instance, in the case of ligand hydrogenation, new signals corresponding to the altered ligand will appear.[5]

• X-ray Photoelectron Spectroscopy (XPS): XPS can detect the presence of poisons on the catalyst's surface and provide information about the oxidation state of the iridium center.[4][11][12][13] Changes in the Ir 4f binding energy can indicate oxidation or other chemical transformations.[12][13]

Q3: Can high-grade solvents and reagents still poison my catalyst?

A3: Yes, even high-purity reagents and solvents can contain trace impurities that act as potent catalyst poisons.[1] For example, sulfur compounds are notorious poisons for metal catalysts.[1] It is crucial to use rigorously purified and degassed solvents for sensitive iridium-catalyzed reactions.

Q4: How can I regenerate a deactivated iridium catalyst?

A4: Regeneration is often complex and depends on the deactivation mechanism.

• For Homogeneous Catalysts: Regeneration can be challenging. If deactivation is due to the coordination of a weakly bound inhibitor, altering the reaction conditions (e.g., increasing temperature) might displace the inhibitor. However, for strongly bound poisons or ligand degradation, regeneration may not be feasible, and using a fresh batch of catalyst is often more practical.[9]

• For Supported Iridium Catalysts: A common industrial method for catalysts deactivated by carbonaceous deposits (coking) involves a multi-step process:

  • Oxidation: Contacting the catalyst with oxygen to burn off carbon residues.

  • Reduction: Treating the catalyst with hydrogen at elevated temperatures to reduce the iridium.

  • Halogenation: Contacting the reduced catalyst with a halogen-containing gas.

  • Repeating the reduction and halogenation steps can help redisperse the iridium.[14]

It's important to note that regeneration is not always possible, especially in cases of severe sintering or irreversible poisoning.[15]

Troubleshooting Guides

Issue 1: Low or No Catalytic Activity

This is a common issue that can often be traced back to problems with the catalyst's integrity, the purity of your reaction components, or the reaction conditions.

Troubleshooting Workflow

Caption: A flowchart for troubleshooting low catalytic activity.

Step	Action	Rationale
1. Verify Catalyst Integrity	Run a control reaction with a known, reliable substrate.[7] Analyze the catalyst before and after the reaction using NMR or other spectroscopic techniques.[1]	To confirm that the catalyst is active and has not decomposed.
2. Assess Reagent & Solvent Purity	Use freshly purified and degassed solvents and reagents. Ensure all manipulations are performed under a strictly inert atmosphere (glovebox or Schlenk line).[1]	To eliminate potential catalyst poisons like water, oxygen, or trace impurities.[1]
3. Review Reaction Conditions	Vary temperature, pressure, and substrate concentration systematically.[7] Ensure any necessary additives (e.g., acids, bases) are present in the correct amounts.[1]	Reaction rates and catalyst stability are highly dependent on these parameters.[7]
4. Examine Substrate	Check the purity of the substrate. Consider the possibility that the substrate or product is inhibiting the catalyst.	Impurities in the substrate can act as poisons.

Issue 2: Reaction Stops Prematurely

If your reaction starts but then halts before completion, it is a strong indicator of catalyst deactivation during the reaction.

Deactivation Pathway

Caption: Common pathways for iridium catalyst deactivation.

Potential Cause	Troubleshooting Steps
In-situ Poison Generation	Hydrolysis of an imine intermediate can generate ammonia or primary amines that poison the catalyst.[9]
Ligand Instability	The ligands on the iridium center may not be stable under the reaction conditions.
High Catalyst Loading Leading to Aggregation	At higher concentrations, active monomeric species may be more prone to forming inactive dimers or oligomers.[6]
Thermal Degradation	The reaction temperature may be too high, causing the catalyst to decompose over time.

Data Presentation

Table 1: Common Poisons for Iridium Catalysts and Their Sources

Poison	Common Sources	Mechanism of Action
Sulfur Compounds (e.g., H₂S, thiols)	Impurities in reagents and solvents, natural gas feedstocks.[1][3]	Strong coordination to the iridium center, blocking active sites.[1]
Carbon Monoxide (CO)	Incomplete reactions, syngas feedstocks.[3]	Strong binding to the metal center, preventing substrate coordination.[3]
Ammonia, Primary Amines	Byproducts of reactions (e.g., imine hydrolysis).[9]	Tightly coordinate to the iridium center, blocking catalytic turnover.[9]
Water and Oxygen	Atmosphere, impure solvents.[1]	Can lead to the formation of inactive iridium oxides or hydroxides; can also facilitate side reactions that produce poisons.[16]
Heavy Metals (e.g., Pb, Hg, As)	Contaminants in raw materials.[3]	Form stable complexes with the active sites, deactivating the catalyst.[3]
Halides, Cyanides, Phosphates	Impurities in reagents.[4]	Strong adsorption to metal surfaces.[4]

Table 2: Influence of Temperature on Iridium Catalyst Stability

Temperature Effect	Description	Typical Temperature Range
Optimal Operation	The temperature range where the catalyst exhibits good activity without significant degradation.	Highly reaction-dependent.
Ligand Degradation	Higher temperatures can accelerate the decomposition of ligands.	Varies greatly with ligand structure.
Sintering (Supported Catalysts)	Agglomeration of metal particles, leading to loss of surface area.	Can begin at temperatures as low as 100-300 °C for some amorphous iridium oxides, with significant sintering often observed above 500 °C.[8][17]
Dehydration (Oxide Catalysts)	Loss of water from hydrated iridium oxides can impact activity and stability.[17]	Occurs progressively as temperature increases from 100 °C to 600 °C.[17]

Experimental Protocols

Protocol 1: Purification of Solvents for Air-Sensitive Catalysis

This protocol describes a common column-based method for obtaining anhydrous, oxygen-free solvents.[9][18]

Experimental Workflow for Solvent Purification

Caption: Workflow for a column-based solvent purification system.

Methodology:

• Column Packing: Pack two stainless steel columns. The first with activated alumina (for water removal) and the second with a supported copper catalyst (for oxygen removal).[9] Use glass wool plugs at each end.

• Activation: Heat the columns under a flow of inert gas to activate the packing materials.

• Solvent Transfer: Use inert gas pressure (5-50 psig) to push the solvent from its reservoir through the columns.[9]

• Filtration and Collection: Pass the purified solvent through an in-line filter (2-15 µm) before collecting it in a Schlenk flask or a vessel inside a glovebox.[9]

• Quality Control: Test the purified solvent for dryness and absence of oxygen. A common qualitative test is the persistence of the deep blue/purple color of a benzophenone (B1666685) ketyl solution.[9][19]

Protocol 2: General Handling of Air-Sensitive Iridium Catalysts using a Glovebox

A glovebox provides a controlled inert atmosphere (typically nitrogen or argon) for manipulating air- and moisture-sensitive compounds.[20]

Methodology:

• Bringing Items In: Place dried glassware and sealed containers of chemicals in the antechamber. Seal the outer antechamber door.

• Antechamber Cycling: Evacuate the antechamber to a good vacuum (<50 mTorr, if a manometer is available) and backfill with the glovebox's inert gas.[6] Repeat this pump-down/backfill cycle at least three times to remove atmospheric gases.[6] For porous items, a longer evacuation time may be necessary.[6]

• Transfer to Main Chamber: Once the cycling is complete, open the inner antechamber door and move the items into the main chamber.

• Working Inside: Wear appropriate liner gloves under the main butyl gloves.[20] Keep all containers sealed when not in use. Avoid using volatile or corrosive chemicals that can damage the purification system.[16][21]

• Removing Items: Place sealed reaction vessels or waste containers in the antechamber, seal the inner door, evacuate and backfill the antechamber once before opening the outer door.

Protocol 3: Assembling a Reaction under Inert Atmosphere using a Schlenk Line

A Schlenk line is a dual-manifold system that allows for the manipulation of reactions under vacuum or a positive pressure of inert gas.[14]

Methodology:

• Glassware Preparation: Dry a Schlenk flask in an oven and allow it to cool in a desiccator.

• Cycling the Flask: Attach the flask to the Schlenk line, ensuring all joints are properly greased and sealed.[5] Evacuate the flask under vacuum for 5-10 minutes.[1] Close the vacuum tap and slowly backfill the flask with inert gas.[1] Repeat this vacuum/inert gas cycle at least three times.[22]

• Adding Solids: Add solid reagents (e.g., the iridium catalyst) to the flask under a positive flow of inert gas to prevent air from entering.

• Adding Solvents: Use a cannula or a gas-tight syringe to transfer purified, degassed solvent into the reaction flask.[22]

• Running the Reaction: Once all components are added, the reaction can be heated or stirred under a positive pressure of inert gas, which is vented through an oil bubbler.

References

• 1. berry.chem.wisc.edu [berry.chem.wisc.edu]
• 2. Collection - Mononuclear Zeolite-Supported Iridium: Kinetic, Spectroscopic, Electron Microscopic, and Size-Selective Poisoning Evidence for an Atomically Dispersed True Catalyst at 22 °C - ACS Catalysis - Figshare [acs.figshare.com]
• 3. researchgate.net [researchgate.net]
• 4. X-ray Photoelectron Spectroscopy Investigation of Iridium Oxide Catalyst Layers: Insights into the Catalyst-Ionomer Interface | ORNL [ornl.gov]
• 5. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 6. mmrc.caltech.edu [mmrc.caltech.edu]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 10. ess.xray.aps.anl.gov [ess.xray.aps.anl.gov]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Recycling Properties of Iridium Nanoparticles Anchored on Graphene as Catalysts in Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advanced XPS-Based Techniques in the Characterization of Catalytic Materials: A Mini-Review [mdpi.com]
• 14. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 15. Recyclable iridium-containing copolymers for homogeneous photoredox catalysis - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. epfl.ch [epfl.ch]
• 17. researchgate.net [researchgate.net]
• 18. acs.org [acs.org]
• 19. youtube.com [youtube.com]
• 20. nsmn1.uh.edu [nsmn1.uh.edu]
• 21. ucd.ie [ucd.ie]
• 22. batch.libretexts.org [batch.libretexts.org]

Technical Support Center: Handling Anhydrous Iridium(III) Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with anhydrous iridium(III) chloride (IrCl₃). Anhydrous IrCl₃ presents unique challenges due to its hygroscopic nature and poor solubility. This guide aims to provide practical solutions to common issues encountered during its storage, handling, and use in experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My anhydrous iridium(III) chloride has changed color from a dark green or black powder to a brownish or darker clumped solid. What happened?

A1: This color change is a strong indication that the compound has absorbed moisture from the atmosphere. Anhydrous iridium(III) chloride is highly hygroscopic and will readily absorb water to form hydrates.[1][2] This hydration process can significantly alter its reactivity and solubility. To prevent this, always handle anhydrous IrCl₃ in a controlled inert atmosphere, such as a glove box or using Schlenk line techniques.[3][4][5][6][7] Store the compound in a tightly sealed container, preferably in a desiccator or a controlled low-humidity environment.[1][5]

Q2: I am unable to dissolve anhydrous iridium(III) chloride in water or common organic solvents like alcohols, THF, or alkanes. Is my reagent impure?

A2: No, this is a well-documented characteristic of anhydrous iridium(III) chloride. It is practically insoluble in water, acids, alkalis, and most common organic solvents.[2][8][9][10][11][12][13] This insolubility is due to its polymeric crystal structure.[2] In contrast, the hydrated form, iridium(III) chloride hydrate (B1144303) (IrCl₃·xH₂O), is soluble in water.[2][14] If your experimental protocol requires a solution of iridium chloride, it is often more practical to use the hydrated form.

Q3: My reaction requires the use of anhydrous iridium(III) chloride, but I cannot get it to dissolve in the reaction solvent. What are my options?

A3: Direct dissolution is a significant challenge. Here are a few strategies employed by researchers:

• Heterogeneous Catalysis: If the reaction is catalytic, it may proceed even with the iridium salt in suspension. Ensure vigorous stirring to maximize the surface area contact between the catalyst and the reactants.

• Use of Coordinating Solvents: While solubility is generally poor, some coordinating solvents might assist in breaking down the polymeric structure to a limited extent, especially at elevated temperatures. However, this is often not sufficient for complete dissolution.

• Conversion to a Soluble Intermediate: A common strategy is to convert the anhydrous IrCl₃ to a more soluble complex in situ or in a preliminary step. For instance, it can be dissolved in aqua regia (a mixture of nitric acid and hydrochloric acid) to form hexachloroiridic(IV) acid (H₂IrCl₆), which is soluble.[9][15][16][17] This Ir(IV) species can then be reduced back to Ir(III) in solution if required for the subsequent reaction steps.[11]

• High-Temperature Fusion: In some classical inorganic preparations, anhydrous IrCl₃ is fused with alkali metal chlorides (like NaCl or KCl) at high temperatures to form soluble tetrachloro- or hexachloroiridate(III) salts.[15][16][17]

Q4: What are the essential safety precautions when working with anhydrous iridium(III) chloride?

A4: Anhydrous iridium(III) chloride is a hazardous substance and should be handled with appropriate safety measures:

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat.[5][6][14] If there is a risk of generating dust, use a respirator with an appropriate particulate filter.[5]

• Handling: Handle the solid in a well-ventilated area, preferably within a fume hood or a glove box to avoid inhalation of dust and exposure to moisture.[5][6] Avoid contact with skin and eyes.[5]

• Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[1][5] As it is hygroscopic, storage in a desiccator is recommended.

• Spills: In case of a spill, avoid generating dust. Carefully sweep or scoop up the material and place it in a sealed container for disposal.[5]

Q5: How can I be certain that my anhydrous iridium(III) chloride is of high purity and has not degraded?

A5: Visual inspection for color change and clumping is the first step. For a more definitive assessment, analytical techniques can be employed:

• Elemental Analysis: To confirm the iridium content.

• X-ray Powder Diffraction (XRPD): To verify the crystalline structure and ensure it has not converted to a hydrated form or an oxide.

• Infrared (IR) Spectroscopy: To check for the absence of O-H stretches which would indicate the presence of water of hydration.

Quantitative Data

The following table summarizes key quantitative data for anhydrous iridium(III) chloride.

Property	Value	Citations
Molecular Formula	IrCl₃	[1][2][8]
Molar Mass	298.58 g/mol	[1][2][18]
Appearance	Dark green to black crystalline powder	[1][8][18]
Density	5.30 g/cm³	[1][2][14]
Melting Point	763 °C (decomposes)	[1][2][8][18]
Solubility in Water	Insoluble	[2][8][10]
Solubility in Acids/Alkalis	Insoluble	[15][19]
Solubility in Organics	Generally insoluble in common organic solvents like alcohols and alkanes.[2] Some sources mention solubility in organic solvents without specifics.[18]	[2][18]

Experimental Protocols

General Protocol for Handling Anhydrous Iridium(III) Chloride in an Inert Atmosphere (Schlenk Line)

This protocol outlines the basic steps for safely handling anhydrous IrCl₃ for use in a moisture-sensitive reaction.

• Glassware Preparation: Ensure all glassware (reaction flask, stirrer bar, etc.) is thoroughly dried in an oven (e.g., at 120 °C overnight) and cooled under a stream of inert gas (e.g., argon or nitrogen).[5][6]

• Inert Atmosphere Setup: Assemble the reaction apparatus on a Schlenk line. Evacuate and backfill the flask with inert gas at least three times to remove air and moisture.[4]

• Weighing and Transfer:

  • In a glove box: Weigh the desired amount of anhydrous IrCl₃ directly into the reaction flask.

  • Without a glove box: Quickly weigh the solid in a vial and seal it. Under a positive pressure of inert gas, quickly add the solid to the reaction flask through a side arm or by briefly removing a septum. This should be done as swiftly as possible to minimize exposure to the atmosphere.

• Solvent Addition: Add anhydrous, degassed solvent to the reaction flask via a cannula or a gas-tight syringe.

• Reaction Setup: Proceed with the addition of other reagents as required by the specific experimental procedure, maintaining a positive pressure of inert gas throughout the experiment.

Visualizations

Caption: A typical workflow for setting up an experiment with anhydrous IrCl₃.

Caption: Decision-making guide for addressing the insolubility of anhydrous IrCl₃.

References

• 1. Iridium(III)_chloride [chemeurope.com]
• 2. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. web.mit.edu [web.mit.edu]
• 6. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 7. research.manchester.ac.uk [research.manchester.ac.uk]
• 8. Iridium trichloride, 99% - Manufacturers & suppliers with worldwide shipping [ottokemi.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Iridium trichloride | 10025-83-9 [chemicalbook.com]
• 11. reddit.com [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. Iridium(III) chloride, anhydrous; 99.9% (64%Ir) | CAS 10025-83-9 | Chemical-Suppliers [chemical-suppliers.eu]
• 14. reagent grade, solid | Sigma-Aldrich [sigmaaldrich.com]
• 15. Page loading... [wap.guidechem.com]
• 16. CN102408135A - Preparation method of iridium trichloride hydrate - Google Patents [patents.google.com]
• 17. CN102408135B - Method for preparing iridous chloride hydrate - Google Patents [patents.google.com]
• 18. chemimpex.com [chemimpex.com]
• 19. Page loading... [wap.guidechem.com]

managing hygroscopic nature of iridium(III) chloride hydrate in experiments

This guide provides researchers, scientists, and drug development professionals with essential information for managing the hygroscopic nature of iridium(III) chloride hydrate (B1144303) (IrCl₃·xH₂O) in experimental settings.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My final product yield is inconsistent when using iridium(III) chloride hydrate. What could be the cause?

A1: Inconsistent yield is a common issue stemming directly from the compound's hygroscopic nature. The water content of iridium(III) chloride hydrate is variable and can change upon exposure to the atmosphere. This means the actual mass of iridium in the amount you weigh can differ from what you calculate based on a theoretical formula like IrCl₃·3H₂O.

• Troubleshooting Steps:

  • Quantify Iridium Content: Do not assume a specific hydration state. Before use, determine the exact iridium content of your batch. A common method is gravimetric analysis, where the compound is carefully heated under a hydrogen stream to reduce it to pure iridium metal.[1]

  • Standardize Handling: Always handle the compound in a controlled, inert atmosphere, such as a glovebox or using a Schlenk line, to prevent further water absorption.[2][3]

  • Use the Same Batch: For a series of related experiments, use iridium(III) chloride hydrate from the same bottle/batch to minimize variability in the starting material.

  • Store Properly: Ensure the compound is stored in a desiccator over a strong drying agent or in a sealed container within a glovebox.[2][4]

Q2: I am having trouble accurately weighing iridium(III) chloride hydrate. The mass keeps fluctuating on the analytical balance.

A2: This is a classic sign of a hygroscopic substance absorbing atmospheric moisture. As the compound sits (B43327) on the balance pan, it is actively pulling water from the air, causing its mass to increase.

• Troubleshooting Steps:

  • Minimize Exposure Time: Work quickly. Prepare your vial and spatula in advance. Open the main container for the shortest time possible.

  • Weigh in an Inert Environment: The most reliable method is to weigh the compound inside a glovebox with a controlled, low-humidity atmosphere.

  • Weighing by Difference: If a glovebox is unavailable, use the "weighing by difference" technique. Tightly cap a vial containing the compound, weigh the entire vial, quickly transfer the approximate amount needed into your reaction vessel, re-cap the vial, and weigh it again. The difference in mass is the amount of compound transferred. This minimizes the compound's exposure to air.

  • Use a Desiccator: Allow the container of iridium(III) chloride hydrate to come to room temperature inside a desiccator before opening it. This prevents condensation of moisture onto the cold solid.[5]

Q3: Why is my iridium(III) chloride hydrate insoluble in water, even though the product sheet says it should be soluble?

A3: You may be working with the anhydrous form (IrCl₃) instead of the hydrated form. While hydrated iridium(III) chloride is soluble in water and alcohols, the anhydrous salt is notoriously insoluble.[1][4][6] The anhydrous form may have been purchased inadvertently or created by overheating the hydrated form.

• Troubleshooting Steps:

  • Verify the Compound: Check the appearance. The hydrated form is typically a dark green or nearly black solid, while the anhydrous form can be a brown or red solid.[1][6]

  • Confirm the CAS Number: The CAS number for the hydrate is 14996-61-3, while the anhydrous form is 10025-83-9.[1]

  • Conversion (Advanced): Converting the insoluble anhydrous form to the soluble hydrated form in the lab is challenging. The hydrated form is typically prepared by heating hydrated iridium(III) oxide with hydrochloric acid.[1][6] It is often more practical to purchase the correct hydrated form.

Q4: How should I properly store iridium(III) chloride hydrate to maintain its integrity?

A4: Proper storage is critical to prevent water absorption and potential oxidation.

• Storage Protocol:

  • Primary Container: Keep the compound in its original, tightly sealed container. After opening, consider wrapping the cap and joint with Parafilm for an extra barrier.

  • Secondary Containment: Place the primary container inside a desiccator containing a suitable desiccant like Drierite® or phosphorus pentoxide.

  • Inert Atmosphere: For long-term storage or for highly sensitive applications, store the container inside a nitrogen or argon-filled glovebox.[4][6]

  • Temperature: Store at room temperature.[4]

Quantitative Data Summary

The properties of iridium(III) chloride can vary significantly depending on its hydration state.

Property	Iridium(III) Chloride (Anhydrous)	Iridium(III) Chloride Trihydrate	Notes
Formula	IrCl₃	IrCl₃·3H₂O	The commercially available hydrate can have variable water content (IrCl₃·xH₂O).[7]
Molar Mass	298.58 g/mol	352.62 g/mol	The molar mass of the hydrate will vary with the exact water content.
Appearance	Brown or red solid[1]	Dark green/black solid[1][6]	Color can be an initial indicator of the form.
Density	5.30 g/cm³[1][4]	~5.3 g/cm³	Density is similar for both forms.
Iridium Content	~64.3%	~54.5%	Commercially available high-purity hydrate may range from 50-56% Iridium.[7][8][9]
Solubility in Water	Insoluble[1][6]	Soluble[1][4]	This is the most critical difference for experimental setup.
CAS Number	10025-83-9[1]	14996-61-3[1]	Use the CAS number to confirm the identity of the material.

Experimental Protocols

Protocol 1: Gravimetric Determination of Iridium Content

This protocol determines the precise iridium content of a batch of iridium(III) chloride hydrate by reducing it to pure iridium metal.

Materials:

• Iridium(III) chloride hydrate sample

• Tube furnace

• Quartz or ceramic combustion boat, pre-weighed

• Source of dry hydrogen gas (H₂) and inert gas (N₂ or Ar)

• Analytical balance

Methodology:

• Sample Preparation: In a glovebox or controlled atmosphere, accurately weigh approximately 100-200 mg of the iridium(III) chloride hydrate into the pre-weighed combustion boat.

• Furnace Setup: Place the boat into the center of the tube furnace.

• Purging: Seal the furnace tube and purge with an inert gas (N₂ or Ar) for 10-15 minutes to remove all oxygen.

• Reduction: While maintaining a slow flow of gas, switch the gas source from inert to hydrogen (H₂).

• Heating: Begin heating the furnace. According to literature, reduction to iridium metal under hydrogen occurs at temperatures starting around 190 °C.[1] A typical procedure would involve heating to 200-300 °C and holding for 2-3 hours to ensure complete reduction.

• Cooling: Turn off the furnace and allow it to cool completely to room temperature under the hydrogen flow.

• Final Purge: Once cool, switch the gas back to an inert gas to purge the hydrogen from the system.

• Weighing: Carefully remove the combustion boat and weigh it on an analytical balance. The final mass will be that of the pure iridium metal.

• Calculation:

  • Mass of Iridium = (Final mass of boat + metal) - (Initial mass of empty boat)

  • Iridium Content (%) = (Mass of Iridium / Initial mass of sample) × 100

Protocol 2: Handling and Weighing in an Inert Atmosphere Glovebox

Methodology:

• Transfer Materials: Place the sealed container of iridium(III) chloride hydrate, spatulas, weighing paper or vials, and your lab notebook into the glovebox antechamber.

• Antechamber Purge: Evacuate and refill the antechamber with the inert glovebox gas (e.g., N₂ or Ar) for at least three cycles to remove atmospheric air and moisture.

• Equilibration: Transfer the items into the main glovebox chamber and allow them to sit for 15-20 minutes to equilibrate with the box atmosphere.

• Weighing: Using an analytical balance located inside the glovebox, tare your receiving vial or weighing paper.

• Transfer: Open the iridium(III) chloride hydrate container. Using a clean spatula, transfer the desired amount of the solid to your tared container. Work carefully to avoid creating dust.

• Sealing: Tightly seal both the main stock container and your sample vial before removing them from the glovebox (via the antechamber).

Visualizations

Caption: Recommended workflow for handling hygroscopic Iridium(III) Chloride Hydrate.

Caption: Troubleshooting decision tree for common issues with IrCl₃·xH₂O.

References

• 1. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 2. Iridium Chloride Hydrate - ESPI Metals [espimetals.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. Iridium(III) chloride hydrate | 14996-61-3 [chemicalbook.com]
• 5. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 6. reddit.com [reddit.com]
• 7. JP2020515487A - Process for producing highly pure iridium(III) chloride hydrate - Google Patents [patents.google.com]
• 8. CN102408135A - Preparation method of iridium trichloride hydrate - Google Patents [patents.google.com]
• 9. CN102408135B - Method for preparing iridous chloride hydrate - Google Patents [patents.google.com]

Technical Support Center: Iridium Catalyst Leaching and Prevention

Welcome to the Technical Support Center for iridium catalyst leaching. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on preventing iridium catalyst leaching and troubleshooting related issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of iridium catalyst leaching?

A1: Iridium catalyst leaching, the loss of the active metal from its support or ligand system into the reaction medium, can be attributed to several factors:

• Harsh Reaction Conditions: High temperatures, extreme pH levels (especially acidic conditions), and the presence of strong oxidizing or coordinating agents can promote the dissolution of iridium species.[1][2][3]

• Ligand Degradation or Dissociation: The ligands that stabilize the iridium center can degrade under reaction conditions or dissociate from the metal, leaving the iridium species more susceptible to leaching.[4][5]

• Support Instability: The support material itself may not be stable under the reaction conditions, leading to the physical loss of the catalyst or the breakdown of the interaction between the iridium and the support.

• Formation of Soluble Iridium Species: The catalytic cycle may involve the formation of transient, soluble iridium species that can be lost to the solution before being redeposited or completing the cycle.

• Mechanical Agitation: Vigorous stirring or mechanical stress can cause attrition of the support material, leading to the release of catalyst particles into the reaction mixture.

Q2: How can I detect and quantify iridium leaching?

A2: Detecting and quantifying iridium leaching is crucial for process optimization and ensuring product purity. Common methods include:

• Inductively Coupled Plasma (ICP) Spectroscopy: ICP-Mass Spectrometry (ICP-MS) and ICP-Optical Emission Spectrometry (ICP-OES) are the most common and sensitive techniques for quantifying trace amounts of iridium in solution.[6]

• Hot Filtration Test: A simple method to qualitatively assess leaching involves filtering the reaction mixture at an intermediate conversion stage while hot.[6] If the reaction continues to proceed in the filtrate, it indicates that a catalytically active homogeneous species has leached from the solid support.[6]

• Spectroscopic Techniques: For higher concentrations of leached iridium, UV-Vis or NMR spectroscopy can sometimes be used for quantification.

Q3: What are the consequences of iridium catalyst leaching in pharmaceutical manufacturing?

A3: Iridium catalyst leaching is a significant concern in the pharmaceutical industry due to:

• Product Contamination: The final active pharmaceutical ingredient (API) can be contaminated with iridium, which is a heavy metal with strict regulatory limits.[7] For example, high levels of iridium (66-69 ppm) have been reported in API synthesis, requiring additional purification steps.[8]

• Loss of Catalytic Activity: Leaching leads to a decrease in the effective catalyst concentration, resulting in lower reaction rates and incomplete conversions.[4][5]

• Batch-to-Batch Inconsistency: Uncontrolled leaching can lead to variability in reaction performance and product quality between different batches.

• Increased Costs: The loss of the expensive iridium catalyst and the need for additional purification steps increase the overall cost of the manufacturing process.[9]

Troubleshooting Guides

This section addresses common issues encountered during iridium-catalyzed reactions in a question-and-answer format.

Problem 1: My iridium-catalyzed reaction shows low or no conversion, and I suspect catalyst deactivation or leaching.

• Question: What are the first steps to troubleshoot this issue?

  • Answer: A systematic approach is recommended to identify the root cause.[4] First, verify the integrity of your catalyst by comparing its spectroscopic data (e.g., NMR) with a fresh sample.[4] If decomposition is suspected, use a newly purchased or synthesized batch.[4] Next, assess the purity of your reagents and solvents, as even trace impurities can act as catalyst poisons.[4] Finally, review your reaction conditions (temperature, pressure, atmosphere) to ensure they are optimal and not contributing to catalyst degradation.[4]

• Question: How can I determine if the catalyst has leached into the reaction mixture?

  • Answer: Perform a hot filtration test.[6] At around 50% conversion, filter the solid catalyst from the hot reaction mixture.[6] If the reaction continues in the filtrate, it confirms that active iridium species have leached into the solution.[6] For quantitative analysis, take a sample of the filtrate and analyze it for iridium content using ICP-MS or ICP-OES.

• Question: What should I do if I confirm that the catalyst is leaching?

  • Answer: Consider implementing a prevention strategy. The most common and effective method is to immobilize the iridium catalyst on a solid support. This can significantly reduce leaching and allows for easier catalyst recovery and reuse.[10][11] Modifying the ligand structure to create a more stable complex or adding additives that stabilize the catalyst can also be effective.[5]

Problem 2: My final product is contaminated with unacceptable levels of iridium.

• Question: How can I remove the leached iridium from my product?

  • Answer: Several methods can be employed for iridium removal:

    • Crystallization: In some cases, crystallization of the product can effectively reduce the concentration of iridium impurities.[8]

    • Scavenging Resins: Various commercial and custom-made scavenging resins can selectively bind to and remove dissolved iridium species from the product solution.

    • Extraction: Liquid-liquid extraction with an appropriate solvent system can be used to separate the product from the iridium contaminant.

    • Chromatography: Preparative chromatography is a powerful technique for purifying the final product and removing trace metal impurities.

• Question: How can I prevent iridium contamination in future batches?

  • Answer: The most effective approach is to prevent leaching in the first place by using a heterogenized iridium catalyst. Immobilizing the catalyst on a support like silica (B1680970) or a polymer can dramatically reduce metal contamination in the final product.[12] Additionally, optimizing reaction conditions to be milder can also minimize leaching.

Quantitative Data on Iridium Leaching

The following tables summarize quantitative data on iridium leaching under different conditions, providing a basis for comparison of prevention methods.

Table 1: Iridium Leaching from Different Catalyst Supports

Catalyst System	Support Material	Reaction Type	Iridium Leaching (ppm)	Reference
Ir complex	None (Homogeneous)	Suzuki-Miyaura Coupling	66-69	[8]
Ir(0) nanoparticles	Non-functionalized magnetic silica	Hydrogenation	Higher degree of leaching	[13]
Ir(0) nanoparticles	Amino-functionalized magnetic silica	Hydrogenation	Negligible	[13]
Cp*Ir-HMDAbpy	Cross-linked polyacrylic acid	Formic Acid Dehydrogenation	< 0.015	[14]

Table 2: Regulatory Limits for Metal Residues in Pharmaceutical Products

Class	Metals	Permitted Daily Exposure (PDE) for Oral Administration (µ g/day )	Concentration Limit (ppm) assuming 10g/day dose
1	Pt, Pd, Ir , Rh, Ru, Os	10	1.0
2A	Cr, Mo, Ni, V, Co	250	25
2B	Ag, Au, Cu, Mn, Zn	1500	150
3	Fe, Sn	13000	1300
Data sourced from European Medicines Agency (EMA) guidelines on metal catalyst residues.[15]

Experimental Protocols

Here are detailed methodologies for key experiments related to the prevention of iridium catalyst leaching.

Protocol 1: Immobilization of an Iridium Complex on Merrifield Resin

This protocol describes the synthesis of a resin-supported iridium catalyst, which can be used to prevent leaching.[16]

Materials:

• Merrifield resin

• 3,5-dimethoxy-N-(pyridin-4-yl)benzamide

• Acetonitrile (B52724) (anhydrous)

• Potassium hydroxide (B78521) (KOH)

• Ethanol (B145695) (anhydrous)

• Iridium precursor (e.g., [Ir(cod)Cl]₂)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Ligand Attachment to Resin: a. In a round-bottom flask under an inert atmosphere, combine Merrifield resin and 3,5-dimethoxy-N-(pyridin-4-yl)benzamide in anhydrous acetonitrile. b. Heat the mixture at 75°C for 18 hours with stirring. c. After cooling, filter the resin and wash it thoroughly with hot acetonitrile to remove any unreacted ligand. d. Dry the functionalized resin (PYA[HCl] resin) under vacuum.

• Deprotonation of the Ligand: a. Suspend the PYA[HCl] resin in a solution of KOH in anhydrous ethanol. b. Heat the mixture at 50°C overnight with stirring. c. Filter the resin and wash it with hot ethanol followed by deionized water to remove excess KOH. d. Dry the deprotonated resin (PYA resin) under vacuum.

• Iridium Complexation: a. Swell the PYA resin in an appropriate anhydrous solvent (e.g., dichloromethane) under an inert atmosphere. b. In a separate flask, dissolve the iridium precursor in the same solvent. c. Add the iridium solution to the swollen resin suspension. d. Stir the reaction mixture at room temperature for 24-48 hours. e. Filter the resulting resin-supported iridium catalyst, wash it with the reaction solvent to remove any unbound iridium complex, and dry it under vacuum.

Protocol 2: Leaching Test for Heterogeneous Iridium Catalysts

This protocol provides a general procedure to quantify the amount of iridium leached from a solid-supported catalyst during a reaction.

Materials:

• Heterogeneous iridium catalyst

• Reactants and solvent for the specific reaction

• Reaction vessel equipped with a stirrer and temperature control

• Syringe filters (e.g., 0.45 µm PTFE)

• ICP-MS or ICP-OES for analysis

Procedure:

• Reaction Setup: a. Set up the reaction as you normally would, using a precisely weighed amount of the heterogeneous iridium catalyst.

• Sampling during Reaction: a. At various time points during the reaction (e.g., 1h, 4h, 24h), withdraw a small aliquot of the reaction mixture using a syringe. b. Immediately filter the aliquot through a syringe filter to remove all solid catalyst particles.

• Sample Preparation for ICP Analysis: a. Dilute the filtered sample with an appropriate solvent to a concentration suitable for ICP analysis. b. Prepare a series of calibration standards of known iridium concentrations in the same solvent matrix.

• ICP Analysis: a. Analyze the prepared samples and calibration standards using ICP-MS or ICP-OES to determine the concentration of iridium in the reaction solution.

• Calculation of Leaching: a. Calculate the amount of leached iridium in ppm (µg/g of the reaction mixture) or as a percentage of the total iridium initially added to the reaction.

Visualizations

The following diagrams illustrate key workflows and relationships in managing iridium catalyst leaching.

Caption: Troubleshooting workflow for low catalytic activity.

Caption: Experimental workflow for catalyst immobilization.

Caption: Relationship between causes, prevention, and outcomes.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. Deactivation of solid catalysts in liquid media: the case of leaching of active sites in biomass conversion reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 10. Iridium supported on porous polypyridine-oxadiazole as high-activity and recyclable catalyst for the borrowing hydrogen reaction - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. africacommons.net [africacommons.net]
• 12. An Overview of Polymer-Supported Catalysts for Wastewater Treatment through Light-Driven Processes | MDPI [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. ema.europa.eu [ema.europa.eu]
• 16. Resin-supported iridium complex for low-temperature vanillin hydrogenation using formic acid in water - PMC [pmc.ncbi.nlm.nih.gov]

strategies to improve selectivity in iridium-catalyzed allylic substitution

Welcome to the technical support center for iridium-catalyzed allylic substitution. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format, addressing specific issues you may encounter.

Frequently Asked Questions & Troubleshooting Guides

Low Regioselectivity: How can I favor the formation of the branched product over the linear product?

Low regioselectivity, leading to a mixture of branched and linear allylic substitution products, is a common issue. Iridium catalysts are generally known for favoring the branched, chiral product, in contrast to palladium catalysts which typically yield the linear, achiral product.[1] However, several factors can influence this selectivity.

Troubleshooting Steps:

• Ligand Choice: The ligand is a critical factor in determining regioselectivity. Phosphoramidite (B1245037) ligands are widely used and have demonstrated high selectivity for the branched product.[1][2][3] If you are observing poor selectivity, consider screening different phosphoramidite ligands. The structure of the ligand, including its steric and electronic properties, plays a crucial role.

• Catalyst Activation: The active iridium catalyst is often a cyclometalated species formed in situ.[4][5][6] Incomplete or improper activation can lead to less selective catalytic species. Ensure your activation protocol is appropriate for your chosen ligand and iridium precursor. For instance, the use of a base is often required for the C-H activation step to form the active metallacycle.[7]

• Substrate Structure: The nature of the allylic electrophile can impact regioselectivity. While iridium catalysis is known for its high selectivity with simple monosubstituted allylic substrates,[1] highly substituted or electronically biased substrates might show different behavior.

• Reaction Conditions: While less commonly the primary determinant for regioselectivity in iridium catalysis, solvent and temperature can have an effect. It is advisable to ensure that the reaction conditions are optimized.

Key Concept: Origin of Regioselectivity

Detailed studies have shown that the high regioselectivity for the branched product in iridium-catalyzed allylic substitution is not solely governed by sterics. Computational studies suggest that a series of weak, attractive, noncovalent interactions, such as hydrogen bonding between the nucleophile and the ligand, favor the transition state leading to the branched product.[4][5]

Experimental Protocol Example: General Procedure for Iridium-Catalyzed Asymmetric Allylic Amination

A flask is charged with the iridium precursor, for example, [Ir(COD)Cl]₂ (where COD is 1,5-cyclooctadiene), and the chosen phosphoramidite ligand under an inert atmosphere. A suitable solvent, such as THF, is added, and the mixture is stirred to allow for catalyst formation. The allylic carbonate substrate is then added, followed by the amine nucleophile. The reaction is monitored by TLC or GC/MS until completion. After completion, the reaction mixture is concentrated and purified by column chromatography to isolate the desired branched product.

Poor Enantioselectivity: What strategies can be employed to improve the enantiomeric excess (ee) of my product?

Achieving high enantioselectivity is a primary goal of asymmetric catalysis. In iridium-catalyzed allylic substitution, the enantioselectivity is largely determined by the chiral ligand and the mechanism of the reaction.

Troubleshooting Steps:

• Ligand Selection: The choice of the chiral ligand is paramount for high enantioselectivity. Phosphoramidite-alkene ligands have been shown to be highly effective in a variety of iridium-catalyzed enantioselective allylic substitutions, leading to excellent enantioselectivities for both carbon-carbon and carbon-heteroatom bond formations.[2] If you are obtaining low ee, screening a library of chiral ligands with different steric and electronic properties is a crucial first step.

• Mechanism and Stereodetermining Step: Mechanistic studies have revealed that for many iridium-catalyzed allylic substitutions, the oxidative addition of the catalyst to the allylic electrophile is the stereodetermining step.[7] The reaction proceeds with an overall retention of configuration, involving inversion of configuration at both the oxidative addition and nucleophilic attack steps.[7] Understanding this mechanism is key to troubleshooting. Issues with enantioselectivity might arise from competing reaction pathways or racemization of the product or intermediates.

• Substrate Quality: The purity of the starting materials, particularly the allylic electrophile, is important. Impurities could potentially interfere with the catalyst or the reaction pathway. Additionally, for certain substrates, such as ortho-substituted cinnamyl carbonates, lower enantiomeric excesses have been observed.[8]

• Reaction Conditions: Temperature and solvent can influence enantioselectivity. Running the reaction at a lower temperature can sometimes improve the ee. The solvent can affect the conformation of the catalyst-substrate complex and thus the stereochemical outcome.

Quantitative Data: Ligand Effect on Enantioselectivity

Ligand Type	Nucleophile	Substrate	ee (%)	Reference
Phosphoramidite	Amine	Cinnamyl Carbonate	94-97	[6]
Phosphoramidite-alkene	Various	Various	up to >99	[2]
Bidentate Phosphite	Glycinate	Aryl-substituted Allylic Phosphates	Good to Excellent	[9]

Diagram: Simplified Catalytic Cycle and Origin of Enantioselectivity

Caption: Simplified catalytic cycle highlighting the stereodetermining oxidative addition step.

Low Diastereoselectivity: How can I control the diastereomeric ratio when using a prochiral nucleophile?

When the reaction involves the formation of two adjacent stereocenters, controlling diastereoselectivity is crucial. This is a known challenge in iridium-catalyzed allylic substitution, and there is no universal method for all substrates.[7]

Troubleshooting Steps:

• Cation Control: The counterion of the nucleophile can have a significant impact on diastereoselectivity. For example, in the allylation of 5H-oxazol-4-ones, using zinc enolates leads to high diastereoselectivity, while for 5H-thiazol-4-ones, magnesium enolates are preferred.[10] This "cation control" offers a powerful strategy to tune the diastereomeric outcome.[10]

• Additives: The presence of certain additives can influence the diastereoselectivity. For instance, in the allylic alkylation of azlactones, the use of silver phosphate (B84403) was found to be key to achieving high diastereoselectivity.[9] It is believed that the phosphate and carbonate anions play a role in deprotonating and controlling the facial attack of the nucleophile.[9]

• Nucleophile Structure: The structure of the nucleophile itself is a major determinant of diastereoselectivity. Modifying the substituents on the prochiral nucleophile can alter the steric interactions in the transition state, thereby influencing the diastereomeric ratio.

• Solvent and Temperature: As with other forms of selectivity, solvent and temperature can play a role and should be screened for optimal results.

Quantitative Data: Cation Effect on Diastereoselectivity

Nucleophile	Cation	Diastereomeric Ratio (dr)	Reference
5H-Oxazol-4-one enolate	Zn²⁺	High	[10]
5H-Thiazol-4-one enolate	Mg²⁺	High	[10]
Azlactone	Ag⁺ (as Ag₃PO₄)	up to >20:1	[9]

Diagram: Logic of Diastereoselectivity Control

References

• 1. Iridium-catalysed asymmetric allylic substitutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent advances in iridium-catalyzed enantioselective allylic substitution using phosphoramidite-alkene ligands - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. Recent advances and applications of iridium-catalysed asymmetric allylic substitution - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Origins of Regioselectivity in Iridium Catalyzed Allylic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Origins of Regioselectivity in Iridium Catalyzed Allylic Substitution | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 6. Mechanistically Driven Development of Iridium Catalysts for Asymmetric Allylic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 8. Origins of Enantioselectivity during Allylic Substitution Reactions Catalyzed by Metallacyclic Iridium Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Cation control of diastereoselectivity in iridium-catalyzed allylic substitutions. Formation of enantioenriched tertiary alcohols and thioethers by allylation of 5H-oxazol-4-ones and 5H-thiazol-4-ones - PubMed [pubmed.ncbi.nlm.nih.gov]

effect of ligands on the performance of iridium hydrogenation catalysts

Welcome to the Technical Support Center for Iridium-Catalyzed Hydrogenation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to the use of iridium hydrogenation catalysts, with a special focus on the crucial role of ligands in catalyst performance.

Troubleshooting Guides

This section provides systematic guidance in a question-and-answer format to address specific problems you may encounter during your experiments.

Issue 1: Low or No Conversion of Starting Material

Q: My iridium-catalyzed hydrogenation reaction shows low or no conversion. What are the primary areas I should investigate?

A: Low catalytic activity in iridium-catalyzed reactions can often be traced back to four main areas: the integrity of the catalyst, the purity of your reagents and solvents, the reaction conditions, or the substrate itself. A systematic approach to troubleshooting is recommended.[1]

Troubleshooting Workflow for Low Conversion

Caption: A flowchart for troubleshooting low catalytic activity.

• Catalyst Integrity:

  • Decomposition: Iridium complexes, especially those in low oxidation states, can be sensitive to air and moisture.[1] Ensure all manipulations are performed under a strictly inert atmosphere (glovebox or Schlenk line). If decomposition is suspected, using a freshly synthesized or newly purchased batch of the catalyst can confirm this issue.[1]

  • Inactive Form: The active catalytic species may not have formed correctly. Ensure proper activation procedures are followed.

• Reagent & Solvent Purity:

  • Catalyst Poisons: Even trace impurities in high-grade solvents and reagents can act as potent catalyst poisons.[1] Common poisons include sulfur compounds, carbon monoxide, and heavy metals.[2] Ensure solvents are anhydrous and properly degassed.[3]

  • Water and Oxygen: Many iridium catalysts are sensitive to oxidation or hydrolysis. Rigorous exclusion of air and moisture is critical.[1]

• Reaction Conditions:

  • Temperature and Pressure: These parameters can significantly influence reaction rates. Increasing temperature or hydrogen pressure may improve conversion, but excessively high temperatures can lead to catalyst decomposition.[3]

  • Additives: Some reactions require additives like acids or bases to activate the catalyst or facilitate the reaction.[1] Ensure all necessary additives are present in the correct stoichiometry.

• Substrate Issues:

  • Purity: Impurities in the substrate can inhibit or poison the catalyst.[3]

  • Strong Coordination: The substrate or product might coordinate too strongly to the iridium center, inhibiting turnover. This is a known challenge with substrates containing nitrogen or sulfur atoms.[4]

Issue 2: Catalyst Deactivation

Q: My reaction starts well but then slows down or stops completely. How can I determine if my iridium catalyst has deactivated?

A: Catalyst deactivation is a common problem and can occur through several pathways. Identifying the cause is key to preventing it.

• Common Deactivation Pathways:

  • Ligand Degradation: The ligands attached to the iridium center can undergo side reactions, such as hydrogenation, leading to catalyst deactivation.[1]

  • Dimerization/Aggregation: Active monomeric catalyst complexes can form inactive dimers or larger aggregates.[1] This is a known issue in some iridium-catalyzed hydrogenations.

  • Coordination of Inhibitors: Small molecules generated during the reaction, such as ammonia (B1221849) from imine hydrolysis, can bind tightly to the iridium center and block the catalytic cycle.[1]

• Troubleshooting Steps:

  • Spectroscopic Analysis: Use NMR spectroscopy (¹H, ³¹P) to monitor the reaction and check the integrity of the catalyst over time. Comparing the spectrum of the used catalyst with that of a fresh sample can reveal ligand degradation or changes to the iridium complex.

  • Reaction Profiling: Take aliquots from the reaction at different time points and analyze them by techniques like GC or HPLC to determine if the reaction rate is decreasing over time.

Issue 3: Low Enantioselectivity in Asymmetric Hydrogenation

Q: I am getting low enantiomeric excess (% ee) in my asymmetric hydrogenation. How can I improve it?

A: Low enantioselectivity is often related to the choice of chiral ligand, but other factors also play a significant role.

• Ligand-Substrate Mismatch: The chiral ligand may not be suitable for the specific substrate. Screening a variety of ligands with different steric and electronic properties is often necessary.

• Reaction Conditions:

  • Solvent: The choice of solvent can significantly affect enantioselectivity. It is recommended to screen different solvents.

  • Temperature: Lowering the reaction temperature often leads to higher enantioselectivity, although it may decrease the reaction rate.

  • Pressure: The effect of hydrogen pressure on enantioselectivity can vary depending on the catalytic system. It is worth investigating a range of pressures.[5]

• Additives: In some cases, additives can influence the enantioselectivity of the reaction.[6]

Frequently Asked Questions (FAQs)

Q1: How do the electronic and steric properties of phosphine (B1218219) ligands affect catalyst performance?

A: The electronic and steric properties of phosphine ligands are critical for tuning the reactivity and selectivity of iridium hydrogenation catalysts.

• Electronic Effects: Electron-donating ligands generally increase the electron density on the iridium center. This can enhance the rate of oxidative addition of H₂ but may decrease the Lewis acidity of the metal, affecting substrate coordination. Electron-withdrawing ligands have the opposite effect. The electronic properties can be quantified using parameters like the Tolman Electronic Parameter (TEP) or calculated values like the minimum electrostatic potential (Vmin).[7][8]

• Steric Effects: The bulkiness of a ligand, often described by its cone angle or percent buried volume (%Vbur), plays a crucial role in creating a specific chiral environment around the metal center.[7][9] This steric hindrance influences which face of the substrate can coordinate to the catalyst, thereby controlling the stereochemical outcome of the reaction.[10] In general, bulkier ligands can lead to higher enantioselectivity.

Relationship between Ligand Properties and Catalyst Performance

Caption: Influence of ligand properties on catalyst performance.

Q2: What is a typical catalyst loading for an iridium-catalyzed hydrogenation?

A: Catalyst loading is highly dependent on the specific reaction and the activity of the catalyst. It can range from as high as 5 mol% for challenging transformations down to 0.001 mol% for highly efficient processes.[4] For industrial applications, achieving high turnover numbers (TONs) with very low catalyst loadings is a key objective.

Q3: Can additives improve my reaction?

A: Yes, additives can have a significant impact on the performance of iridium hydrogenation catalysts.

• Bases: Bases are often required to generate the active catalyst or to neutralize any acidic byproducts that could inhibit the reaction.

• Acids: In some cases, Brønsted or Lewis acids can activate the substrate, making it more susceptible to hydrogenation.[1]

• Iodine: Iodine has been shown to be a beneficial additive in the iridium-catalyzed hydrogenation of quinolines, often leading to increased reactivity.[11][12] However, its effect can be detrimental in other systems.[11]

• Other Salts: The presence of certain salts can influence the catalytic activity and selectivity, sometimes through anion effects.[13]

Data Presentation

The following tables summarize quantitative data on the effect of different ligands on the performance of iridium hydrogenation catalysts for various substrates.

Table 1: Asymmetric Hydrogenation of 2-Methylquinoline

Ligand	Pressure (atm)	Conversion (%)	ee (%)	Ref.
(S)-1a	20	72	0	[7]
(S)-1b	20	100	16	[7]
(R)-2b	20	90	62	[11]
(S)-6b	40	100	73	[11]

Table 2: Asymmetric Hydrogenation of Quinolines with [Ir(COD)Cl]₂/(R)-MeO-Biphep/I₂ Catalyst System

Substrate	Conversion (%)	ee (%)	Ref.
2-Methylquinoline	>99	94	[14]
2-Ethylquinoline	>99	95	[14]
2-Propylquinoline	>99	96	[14]
2-Phenylquinoline	>99	88	[14]

Table 3: Asymmetric Hydrogenation of Ketones with Ferrocene-Based P,N,O Ligands

Substrate	Ligand	TON	ee (%)	Ref.
Acetophenone	f-Ampha	500,000	>99	[15]
4'-Methylacetophenone	f-Ampha	200,000	>99	[16]
4'-Methoxyacetophenone	f-Ampha	200,000	>99	[16]

Experimental Protocols

Protocol 1: General Procedure for In Situ Preparation of an Iridium Catalyst and Asymmetric Hydrogenation of Ketones

This protocol describes a general method for the enantioselective hydrogenation of aromatic ketones to chiral alcohols using an in situ prepared iridium catalyst.

Materials:

• Iridium precursor: [Ir(COD)Cl]₂

• Chiral ligand (e.g., NNP ligand)

• Substrate (aromatic ketone)

• Solvent (e.g., isopropanol (B130326), degassed)

• Base (if required, e.g., t-BuOK)

• Hydrogen source (H₂ gas)

• Schlenk flask or autoclave

• Standard laboratory glassware

Procedure:

• Catalyst Preparation:

  • In a glovebox or under an inert atmosphere (e.g., argon), add [Ir(COD)Cl]₂ (0.5 mol%) and the chiral ligand (1.1 mol%) to a dry Schlenk flask equipped with a magnetic stir bar.

  • Add degassed isopropanol (e.g., 2 mL per 0.1 mmol of substrate).

  • Stir the mixture at room temperature for 30 minutes to allow for the formation of the active catalyst.

• Hydrogenation Reaction:

  • Add the aromatic ketone substrate (1.0 eq) to the flask.

  • If required, add a base (e.g., t-BuOK).

  • Purge the flask with H₂ gas 3-4 times.

  • Pressurize the vessel to the desired pressure (e.g., 1-50 bar).

  • Stir the reaction at the desired temperature until completion (monitor by TLC, GC, or LC-MS).

• Work-up and Analysis:

  • Carefully vent the hydrogen gas.

  • Remove the solvent under reduced pressure.

  • Purify the product by column chromatography.

  • Determine the enantiomeric excess by chiral HPLC or GC.

Experimental Workflow for Iridium-Catalyzed Hydrogenation

Caption: General experimental workflow for iridium-catalyzed hydrogenation.

Protocol 2: Monitoring Catalyst Integrity and Deactivation by ³¹P NMR Spectroscopy

Procedure:

• Prepare a Stock Solution: Prepare a stock solution of the fresh, unused iridium catalyst in a deuterated solvent suitable for NMR analysis (e.g., CD₂Cl₂, C₆D₆).

• Acquire Initial Spectrum: Obtain a ³¹P NMR spectrum of the fresh catalyst. This will serve as your reference.

• Set up the Reaction: In a separate reaction vessel, set up the hydrogenation reaction as you normally would.

• Take Aliquots: At regular intervals during the reaction (e.g., every hour), carefully and safely take a small aliquot from the reaction mixture under an inert atmosphere.

• Prepare NMR Samples: Dilute the aliquot with the same deuterated solvent used for the reference sample in an NMR tube.

• Acquire Spectra: Obtain ³¹P NMR spectra of the aliquots.

• Analyze the Spectra: Compare the spectra of the reaction aliquots to the reference spectrum of the fresh catalyst. Look for:

  • Appearance of new peaks: This could indicate the formation of decomposition products or new iridium species.

  • Disappearance or decrease in the intensity of the original catalyst peak: This suggests consumption or degradation of the active catalyst.

  • Changes in chemical shifts or coupling constants: This may indicate changes in the coordination environment of the phosphorus ligand.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY02147G [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Additive effects of amines on asymmetric hydrogenation of quinoxalines catalyzed by chiral iridium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | TCI Deutschland GmbH [tcichemicals.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Application of Phosphine-Phosphite Ligands in the Iridium Catalyzed Enantioselective Hydrogenation of 2-Methylquinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 13. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Iridium Precursor Solubility Challenges

This guide provides researchers, scientists, and drug development professionals with practical solutions to common solubility issues encountered with iridium precursors in organic reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my iridium precursor not dissolving in the reaction solvent?

A1: The solubility of iridium complexes is highly dependent on the combination of the metal's ligand sphere and the solvent's properties. Common reasons for poor solubility include:

• Polarity Mismatch: A nonpolar complex will have low solubility in a polar solvent, and vice versa.

• Strong Crystal Lattice Energy: The energy required to break apart the crystal structure of the solid precursor may be too high for the solvent to overcome.

• Ligand Effects: Bulky, nonpolar, or highly symmetrical ligands can significantly decrease solubility in many common organic solvents.

• Low Temperature: Solubility generally decreases with lower temperatures.

Q2: Which solvents are typically recommended for iridium-catalyzed reactions?

A2: The choice is highly specific to the catalyst. However, common solvents used for iridium catalysis include toluene, tetrahydrofuran (B95107) (THF), dichloromethane (B109758) (CH2Cl2), and methanol (B129727) (MeOH).[1] For C-H activation borylation reactions, THF is often chosen when other solvents like hexane (B92381) or dioxane fail due to solubility limitations.[2] For cross-coupling reactions, dipolar aprotic solvents like N,N-Dimethylformamide (DMF) are often used as they can dissolve a wide range of organic compounds and inorganic salts.[3]

Q3: Can trace impurities in high-grade solvents affect my catalyst's solubility or activity?

A3: Yes. Even minute amounts of impurities can act as catalyst poisons by binding to the iridium center.[4] Water and oxygen can cause decomposition or hydrolysis of sensitive catalysts.[1][4] Sulfur-containing compounds are particularly notorious for poisoning metal catalysts.[4] Therefore, using rigorously dried and deoxygenated solvents is critical.

Q4: How can I increase the water solubility of my iridium complex?

A4: To make iridium complexes water-soluble, ligands are often modified with polar or charged functional groups. A common and effective strategy is the direct sulfonation of the ligands, which introduces highly polar sulfonate groups.[5][6] This method has been successfully used to create water-soluble analogues of both homoleptic and heteroleptic iridium(III) complexes without fundamentally altering their photophysical properties.[6][7] Other functional groups used to impart water solubility include quaternary ammoniums and polyethylene (B3416737) glycols.[6]

Troubleshooting Guide: Precursor Precipitation

This section addresses the common issue of a catalyst precipitating during an experiment.

Issue: My iridium precursor precipitated out of the reaction mixture. What steps should I take?

This workflow provides a systematic approach to diagnose and solve the problem.

References

• 1. benchchem.com [benchchem.com]
• 2. Borylation via iridium catalysed C–H activation: a new concise route to duocarmycin derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00814F [pubs.rsc.org]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Exploiting a New Strategy to Prepare Water‐Soluble Heteroleptic Iridium(III) Complexes to Control Electrochemiluminescence Reaction Pathways in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Reducing Iridium Loading in Catalytic Converters

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on reducing iridium loading in catalytic converters, particularly for Proton Exchange Membrane (PEM) water electrolyzers.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, characterization, and testing of low-iridium catalysts for the oxygen evolution reaction (OER).

Issue	Possible Causes	Suggested Solutions
Poor Catalytic Activity (High Overpotential)	1. Incomplete catalyst synthesis or incorrect phase formation. 2. Low number of active sites. 3. Poor electrical conductivity within the catalyst layer. 4. Mass transport limitations.	1. Verify synthesis parameters (temperature, time, pH) and characterize the material using XRD and XPS to confirm the desired oxide state and structure.[1][2] 2. Increase the electrochemical active surface area (ECSA) through nanostructuring, such as creating nanowires or porous architectures.[3] 3. Incorporate conductive supports like doped metal oxides (e.g., TiO2, SnO2) or use a microporous layer (MPL) to enhance electron transport.[3][4] 4. Optimize the catalyst layer structure and thickness to ensure efficient removal of evolved oxygen.
Low Catalyst Stability (Rapid Degradation)	1. Dissolution of iridium in the acidic environment.[5][6] 2. Structural changes or agglomeration of catalyst particles. 3. Corrosion of the support material. 4. Catalyst layer detachment or delamination.	1. Alloy iridium with more stable elements like Ru or use core-shell structures to protect a less stable core.[7][8][9] 2. Utilize strong metal-support interactions by choosing appropriate support materials (e.g., CeO2, Ta2O5) to anchor the iridium nanoparticles.[3][10] 3. Select support materials that are stable under acidic OER conditions.[10] 4. Optimize ink formulation and deposition technique to improve the mechanical integrity of the catalyst layer.[11]
Inconsistent or Irreproducible Results	1. Variations in catalyst synthesis batches. 2. Inconsistent preparation of the catalyst ink and electrode. 3. Differences in electrochemical testing conditions.	1. Standardize and carefully control all synthesis parameters. 2. Follow a consistent protocol for ink formulation (e.g., catalyst loading, ionomer-to-catalyst ratio, solvent composition) and deposition. 3. Maintain constant testing conditions (e.g., electrolyte concentration, temperature, potential scan rate).
Difficulty in Achieving Ultra-Low Iridium Loading	1. Discontinuous catalyst layer leading to poor conductivity.[4] 2. Insufficient active sites at very low loadings.	1. Utilize high-surface-area supports to disperse the catalyst effectively.[3][12] 2. Employ advanced deposition techniques like reactive spray deposition technology (RSDT) or nanoprinting to create uniform ultra-thin catalyst layers.[6][13]

Frequently Asked Questions (FAQs)

Q1: What are the main strategies to reduce iridium loading in PEM electrolyzer anodes?

A1: The primary strategies include:

• Using Supports: Dispersing iridium nanoparticles on high-surface-area, acid-stable metal oxide supports like TiO2, SnO2, Ta2O5, and CeO2 enhances catalyst utilization.[3][10]

• Nanostructuring: Creating one-dimensional (1D) nanostructures like nanoneedles or three-dimensional (3D) mesoporous architectures increases the density of active sites.[3]

• Alloying and Core-Shell Structures: Alloying iridium with other metals, such as ruthenium, can enhance activity.[8][9] Core-shell nanoparticles with a thin iridium shell over a less expensive core can significantly reduce iridium content.[7]

• Developing Iridium-Free Catalysts: Research is ongoing to develop active and stable OER catalysts based on more abundant elements like nickel and iron, though they currently lag behind iridium in performance.[7]

Q2: What is the target for iridium loading in PEM electrolyzers?

A2: The U.S. Department of Energy (DOE) has set an ambitious target of reducing the platinum group metal (PGM) loading to 0.125 mg/cm² by 2025.[7][11] Current commercial PEM electrolyzers typically use iridium loadings of 1-2 mg/cm².[7][11]

Q3: How does the catalyst support material affect performance?

A3: The support material plays a crucial role by:

• Dispersing Active Sites: A high-surface-area support allows for better dispersion of iridium nanoparticles, leading to higher catalyst utilization.[3]

• Enhancing Stability: Strong metal-support interactions can anchor the iridium particles, preventing dissolution and agglomeration.[3]

• Improving Conductivity: Conductive metal oxide supports can improve the overall electrical conductivity of the catalyst layer, which is especially important at low iridium loadings.[4]

Q4: What are the common mechanisms of iridium catalyst degradation?

A4: Iridium catalyst degradation in the acidic and high-potential environment of a PEM electrolyzer anode primarily occurs through:

• Iridium Dissolution: Iridium can dissolve into the electrolyte, leading to a loss of active material.[6]

• Particle Agglomeration: Iridium nanoparticles can coarsen or agglomerate, reducing the electrochemically active surface area.[6]

• Changes in Oxidation State: The oxidation state of iridium can change during operation, affecting its activity and stability.[2][5]

• Support Corrosion: If the support material is not sufficiently stable, it can corrode, leading to the detachment of iridium particles.

Q5: How can I characterize the performance of my low-iridium catalyst?

A5: Key performance metrics include:

• Overpotential: The potential required to achieve a certain current density (e.g., 10 mA/cm²). A lower overpotential indicates higher activity.[10]

• Mass Activity: The current density normalized by the mass of iridium, typically reported in A/gIr.[10]

• Stability: Assessed through accelerated stress tests (ASTs), where the catalyst is subjected to prolonged operation or potential cycling, and the change in performance is monitored.[3] Long-term stability can also be evaluated by chronopotentiometry or chronoamperometry.[10]

Quantitative Data Summary

Table 1: Performance Comparison of Low-Iridium OER Catalysts

Catalyst	Iridium Loading (mg/cm²)	Overpotential @ 10 mA/cm² (mV)	Mass Activity @ 300 mV Overpotential (A/gIr)	Stability Test
Commercial IrO₂	~1.0 - 2.0[7][11]	355[10]	6.5[10]	Rapid degradation[10]
Ir@CeO₂	Not specified	197[10]	247[10]	Stable for >1000 h at 1 A/cm²[10]
MS-IrO₂/RuO₂ (1:10)	Not specified	300[3]	Not specified	22 mV overpotential increase after 2h AST[3]
KIST Low-Ir Catalyst	0.05[14]	Not specified	Achieved 3.18 A/cm² at 1.9V[14]	Enhanced durability due to selenium and hydrophobic carbon support[14]
Rice University Ru₆IrOₓ	Reduced by >80% vs commercial[8][9]	Not specified	Maintained industrial-level performance[9]	Stable for >1500 hours[9]

Experimental Protocols

Catalyst Ink Preparation and Electrode Fabrication

This protocol describes a general method for preparing a catalyst ink and fabricating an electrode for electrochemical testing.

Materials:

• Low-iridium catalyst powder

• Nafion™ ionomer dispersion (e.g., 5 wt%)

• Isopropyl alcohol (IPA)

• Deionized (DI) water

• Glassy carbon electrode (for rotating disk electrode - RDE) or gas diffusion layer (for membrane electrode assembly - MEA)

• Micropipette

• Ultrasonic bath

Procedure:

• Catalyst Dispersion: Weigh a specific amount of the catalyst powder (e.g., 5 mg) and place it in a vial.

• Solvent Addition: Add a mixture of IPA and DI water (e.g., 1:4 v/v) to the vial. The total volume will depend on the desired catalyst concentration.

• Ionomer Addition: Add the Nafion™ dispersion to the mixture. The amount should be optimized to achieve a desired ionomer-to-catalyst weight ratio (e.g., 0.25 to 0.5).

• Homogenization: Sonicate the mixture in an ultrasonic bath for at least 30 minutes to ensure a homogeneous dispersion (the catalyst ink).

• Electrode Coating: Using a micropipette, drop a specific volume of the catalyst ink onto the surface of the glassy carbon electrode or gas diffusion layer to achieve the target iridium loading.

• Drying: Allow the solvent to evaporate completely in a controlled environment (e.g., under a gentle stream of nitrogen or in a low-temperature oven).

Electrochemical Evaluation of OER Activity

This protocol outlines the use of a three-electrode setup to evaluate the OER activity of the prepared catalyst.

Equipment:

• Potentiostat

• Electrochemical cell

• Working electrode (catalyst-coated electrode)

• Reference electrode (e.g., Ag/AgCl or Reversible Hydrogen Electrode - RHE)

• Counter electrode (e.g., platinum wire or mesh)

• Electrolyte (e.g., 0.5 M H₂SO₄)

Procedure:

• Cell Assembly: Assemble the three-electrode cell with the prepared working electrode, reference electrode, and counter electrode. Fill the cell with the electrolyte.

• Electrolyte Saturation: Purge the electrolyte with an inert gas (e.g., N₂) for at least 30 minutes to remove dissolved oxygen.

• Cyclic Voltammetry (CV) for Cleaning: Perform several CV cycles in a non-faradaic potential window (e.g., 0.05 to 1.2 V vs. RHE) to clean the electrode surface.[15]

• Linear Sweep Voltammetry (LSV) for Activity: Record the LSV curve by sweeping the potential from a low value (e.g., 1.2 V vs. RHE) to a higher value (e.g., 1.8 V vs. RHE) at a slow scan rate (e.g., 5 or 10 mV/s).[10] The current response is indicative of the OER activity.

• iR Correction: Correct the obtained data for the uncompensated ohmic resistance (iR drop) of the electrolyte. This can be done using the high-frequency intercept from electrochemical impedance spectroscopy (EIS).[16]

• Stability Testing (Chronoamperometry/Chronopotentiometry): Hold the electrode at a constant potential (chronoamperometry) or constant current density (chronopotentiometry) for an extended period (e.g., several hours) and monitor the change in current or potential, respectively.[10]

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. (510g) Degradation Mechanisms of PEM Water Electrolysis MEA after Long-Term Operation (Invited) | AIChE [proceedings.aiche.org]
• 7. How to Reduce Iridium Loading Without Sacrificing Electrolyser Efficiency [eureka.patsnap.com]
• 8. energy-reporters.com [energy-reporters.com]
• 9. Engineers slash iridium use in electrolyzer catalyst by 80%, boosting path to affordable green hydrogen | Rice News | News and Media Relations | Rice University [news.rice.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Clean hydrogen has an iridium problem [hydrogentechworld.com]
• 13. Revolutionizing PEM Electrolysers | Reducing Iridium Loadings by 10 Times Using VSPARTICLE's Nanoprinting Technology [vsparticle.com]
• 14. KIST's New Catalyst Reduces Iridium Use for Green Hydrogen Production | International Precious Metals Institute [ipmi.org]
• 15. mdpi.com [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]

issues with reproducibility in iridium-catalyzed reactions

Welcome to the technical support center for iridium-catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues affecting the reproducibility of these powerful synthetic methods.

Frequently Asked Questions (FAQs)

Q1: My iridium-catalyzed reaction is not working or giving low yields. What are the most common causes?

A1: Low catalytic activity or failure in iridium-catalyzed reactions can often be attributed to one or more of the following factors:

• Catalyst Integrity: The iridium catalyst may have decomposed, dimerized into an inactive form, or changed its oxidation state.[1] Ligands associated with the iridium center can also degrade under reaction conditions.[1]

• Purity of Reagents and Solvents: Even trace impurities in high-grade solvents and reagents can act as potent catalyst poisons.[1] Common poisons include sulfur compounds, oxygen, and water.[1]

• Reaction Conditions: Suboptimal conditions such as incorrect temperature, pressure, concentration of reactants, or the absence of necessary additives can significantly hinder the reaction.[1][2] The choice of solvent is also critical, as it can influence catalyst stability, reactivity, and selectivity.[2][3][4]

• Substrate Issues: The substrate itself may contain impurities that inhibit the catalyst, or it may be unstable under the reaction conditions.

A systematic approach to troubleshooting, starting with catalyst integrity, is highly recommended.[1]

Q2: How can I determine if my iridium catalyst has decomposed or is in an inactive state?

A2: Catalyst deactivation is a frequent issue.[1] Several analytical techniques can help you assess the integrity of your iridium catalyst:

• Spectroscopic Analysis: NMR spectroscopy (e.g., ¹H, ³¹P) is a powerful tool to check the structure of the catalyst. Comparing the spectrum of the used catalyst with that of a fresh sample can reveal any changes or degradation.[1]

• Control Experiment: A straightforward method is to use a freshly synthesized or newly purchased batch of the catalyst in a control experiment.[1] If this reaction proceeds as expected, it strongly suggests that your original catalyst batch has degraded.

• Mass Spectrometry: Techniques like MALDI-MS can provide information on the molecular weight of the catalyst and help identify decomposition products or the formation of inactive dimers.

Q3: My solvents and reagents are high-grade. Could they still be inhibiting the reaction?

A3: Yes, even high-purity solvents and reagents can contain trace impurities that poison the catalyst.[1] Many iridium complexes, especially those in low oxidation states, are sensitive to air and moisture.[1]

• Oxygen and Water: Rigorous exclusion of air and moisture using inert atmosphere techniques (e.g., a glovebox or Schlenk line) is crucial for many iridium-catalyzed reactions.[1]

• Other Inhibitors: Small molecules generated during the reaction, such as ammonia (B1221849) or methylamine (B109427) from imine hydrolysis, can coordinate to the iridium center and inhibit catalytic turnover.[1]

It is best practice to use freshly purified and degassed solvents for sensitive iridium-catalyzed reactions.

Q4: How does the choice of iridium precursor affect the reproducibility of my reaction?

A4: The selection of the iridium precursor is critical as it significantly influences catalytic activity, selectivity, and stability.[5] Different precursors have varying oxidation states and ligand environments, which dictate their reactivity and the ease of formation of the active catalytic species.[5] For instance, in some C-H amination reactions, [Cp*Ir(H₂O)₃]SO₄ can be used without additional ligands, simplifying the reaction setup. For consistent results, it is essential to use a well-characterized and pure iridium precursor.

Q5: What is the role of ligands in the reproducibility of iridium-catalyzed reactions?

A5: Ligands play a crucial role in stabilizing the iridium center, influencing its electronic and steric properties, and ultimately controlling the reactivity and selectivity of the catalyst.[2][6][7]

• Ligand Purity: Impurities in ligands can negatively impact the reaction.

• Ligand Degradation: The ligands themselves can degrade under reaction conditions, leading to catalyst deactivation.[1] For example, in some photoredox reactions, the polypyridyl ligands can undergo side reactions.[8][9]

• Ligand/Catalyst Matching: The choice of ligand is often specific to the desired transformation. An inappropriate ligand can lead to low reactivity or poor selectivity.[2]

Troubleshooting Guides

Guide 1: Troubleshooting Low Catalytic Activity

If you are observing low or no product formation, follow this systematic troubleshooting workflow.

Caption: A flowchart for troubleshooting low catalytic activity.

Quantitative Data Summary

The following table summarizes how different parameters can affect the outcome of iridium-catalyzed reactions.

Parameter	Potential Issue	Recommended Action	Expected Outcome
Catalyst Loading	Too low: slow or incomplete reaction. Too high: potential for side reactions or catalyst aggregation.	Titrate catalyst loading (e.g., 0.1-5 mol%) to find the optimal concentration.	Improved yield and reaction rate.
Solvent Choice	Poor catalyst/substrate solubility.[10] Solvent coordination can inhibit the catalyst.[2]	Screen a range of solvents with varying polarity and coordinating ability (e.g., DCM, Toluene, MeTHF).[2][11]	Enhanced reaction rate and selectivity.[2][4]
Temperature	Too low: insufficient energy for activation. Too high: catalyst decomposition or side reactions.	Perform the reaction at different temperatures to determine the optimal range.	Increased yield and selectivity.
Additives	Absence of required activators (e.g., acids, bases, salts).[1] Incorrect stoichiometry.	Verify the necessity and correct amount of any required additives.[1]	Activation of the catalytic cycle and improved product formation.
Hydrogen Pressure (for Hydrogenation)	Mass transfer limitations, especially in viscous solvents.[2]	Increase hydrogen pressure or improve agitation (e.g., bubbling gas through the solution).[2]	Linear increase in reaction rate with pressure is often observed.[2]

Key Experimental Protocols

Protocol 1: General Procedure for a Homogeneous Iridium-Catalyzed Reaction

This protocol provides a typical workflow for setting up an iridium-catalyzed reaction under an inert atmosphere.

Caption: Experimental workflow for a typical homogeneous Ir-catalyzed reaction.

Methodology:

• Catalyst Preparation:

  • If using a pre-catalyst that requires in-situ activation, ensure all components (iridium precursor, ligand, and any activators) are of high purity.[5]

  • Under an inert atmosphere (e.g., in a glovebox or using a Schlenk line), combine the iridium precursor and ligand in the appropriate stoichiometric ratio in a dry, sealed reaction vessel.[5]

• Reaction Setup:

  • To the reaction vessel containing the catalyst or pre-catalyst, add the substrate.

  • Add the desired amount of anhydrous, degassed solvent via syringe.

• Reaction Execution:

  • Seal the reaction vessel and place it in a heating block or oil bath set to the desired temperature.

  • Stir the reaction mixture for the specified amount of time. Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by techniques such as TLC, GC, or ¹H NMR.

• Work-up and Analysis:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction appropriately (e.g., by adding a specific reagent or exposing it to air).

  • Perform an appropriate work-up procedure (e.g., extraction, filtration) to isolate the crude product.

  • Purify the product using techniques such as column chromatography.

  • Characterize the purified product and determine the yield. For chiral products, determine the enantiomeric excess (ee) using chiral HPLC or GC.[5]

Protocol 2: Catalyst Integrity Check by ¹H NMR Spectroscopy

Methodology:

• Sample Preparation (Fresh Catalyst):

  • Under an inert atmosphere, dissolve a small amount (1-2 mg) of a fresh, unused sample of your iridium catalyst in a suitable deuterated solvent (e.g., CDCl₃, C₆D₆) in an NMR tube.

  • Seal the NMR tube under the inert atmosphere.

• Sample Preparation (Used Catalyst):

  • After your reaction, carefully remove a sample of the reaction mixture.

  • If possible, isolate the catalyst from the reaction mixture (e.g., through precipitation or filtration).

  • Dissolve the isolated used catalyst in the same deuterated solvent as the fresh sample. If isolation is not feasible, a sample of the crude reaction mixture can be used, but the spectrum will be more complex.

• NMR Analysis:

  • Acquire a ¹H NMR spectrum for both the fresh and used catalyst samples.

  • Carefully compare the two spectra.

• Interpretation:

  • Identical Spectra: If the spectra are identical (accounting for the presence of substrate and product in the used sample), your catalyst is likely stable under the reaction conditions.

  • Different Spectra: The appearance of new signals, broadening of peaks, or the disappearance of characteristic catalyst peaks in the spectrum of the used catalyst suggests decomposition, ligand modification, or a change in the catalyst's structure.[1]

This technical support guide provides a starting point for addressing reproducibility issues in iridium-catalyzed reactions. For more complex problems, consulting the primary literature for specific reaction types is recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY02147G [pubs.rsc.org]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. infoscience.epfl.ch [infoscience.epfl.ch]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Basic ancillary ligands promote O-O bond formation in iridium-catalyzed water oxidation: a DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recyclable iridium-containing copolymers for homogeneous photoredox catalysis - Polymer Chemistry (RSC Publishing) DOI:10.1039/D4PY01391C [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Solubility of Iridium and Ruthenium Organometallic Photoredox Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. High-Throughput Enabled Iridium-Catalyzed C–H Borylation Platform for Late-Stage Functionalization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Thermal Decomposition of Ammonium Hexachloroiridate(IV)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the thermal decomposition of ammonium (B1175870) hexachloroiridate(IV), (NH₄)₂[IrCl₆].

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for (NH₄)₂[IrCl₆]?

A1: The thermal decomposition of ammonium hexachloroiridate(IV) proceeds differently depending on the atmosphere. In an inert atmosphere (like helium or argon), it undergoes a multi-step decomposition, forming various intermediates before yielding metallic iridium.[1][2][3] In a reducing atmosphere (e.g., hydrogen), the decomposition to metallic iridium occurs at lower temperatures.[2][4]

Q2: What are the expected gaseous byproducts of the decomposition?

A2: The gaseous byproducts primarily include nitrogen (N₂), hydrogen chloride (HCl), and ammonia (B1221849) (NH₃).[1][5] These gases are released at different stages of the decomposition process. Due to the corrosive nature of HCl and NH₃, appropriate safety precautions and instrument compatibility checks are essential.

Q3: At what temperature does the decomposition of (NH₄)₂[IrCl₆] begin?

A3: In an inert helium atmosphere, the main decomposition step is observed in the temperature range of 345-430 °C. In a reducing hydrogen atmosphere, the decomposition starts at a lower temperature, with initial mass loss detected between 150-215 °C.

Q4: What is the final solid product of the thermal decomposition?

A4: The final solid product of the thermal decomposition of ammonium hexachloroiridate(IV) under both inert and reducing atmospheres is metallic iridium (Ir).[1][2]

Troubleshooting Guides

Thermogravimetric Analysis (TGA) Issues

Problem	Possible Causes	Solutions
Unexpected Mass Gain	1. Buoyancy effect of the purge gas. 2. Reaction of the sample with impurities in the purge gas (e.g., oxygen). 3. Reaction of the iridium product with the crucible material.	1. Perform a blank run with an empty crucible and subtract it from the sample data. 2. Use high-purity purge gas and ensure a leak-tight system. 3. Use an inert crucible material such as alumina (B75360) or platinum.
Overlapping Decomposition Steps	1. The heating rate is too high, not allowing for the resolution of consecutive decomposition events. 2. Complex, simultaneous reaction pathways.	1. Reduce the heating rate (e.g., to 5 °C/min or lower) to improve the resolution of the decomposition steps. 2. Use modulated TGA techniques if available to deconvolve overlapping events.
Inaccurate Final Residue Mass	1. Incomplete decomposition of the sample. 2. Formation of non-volatile iridium compounds instead of pure metal. 3. Contamination of the sample with non-volatile impurities.	1. Extend the final temperature of the TGA run or add an isothermal hold at the final temperature. 2. Analyze the final product with XRD to confirm the formation of metallic iridium. 3. Ensure the purity of the starting material.
Corrosion of TGA Components	1. The gaseous byproducts (HCl, NH₃) are corrosive.	1. If possible, use a TGA system with corrosion-resistant components. 2. Ensure a high flow rate of the purge gas to quickly remove the corrosive byproducts. 3. Clean the instrument thoroughly after the experiment.

Powder X-ray Diffraction (PXRD) Issues

Problem	Possible Causes	Solutions
Broad or Noisy Diffraction Peaks	1. The particle size of the final iridium product is very small (nanocrystalline). 2. The sample is amorphous. 3. Insufficient amount of sample.	1. This is an inherent property of the material formed at lower decomposition temperatures. Consider annealing the sample at a higher temperature to increase crystallinity. 2. Confirm with other characterization techniques. 3. Ensure a sufficient amount of sample is loaded into the holder to obtain a good signal-to-noise ratio.
Presence of Unexpected Peaks	1. Incomplete decomposition, leaving intermediate phases. 2. Contamination from the crucible or sample holder. 3. Reaction of the sample with the atmosphere during transfer to the XRD instrument.	1. Re-run the TGA to a higher temperature or with a longer hold time. 2. Ensure the crucible and sample holder are clean and made of non-reactive materials. 3. Use an air-sensitive sample holder if the intermediates or final product are reactive.
Preferred Orientation of Crystals	1. The sample was not packed correctly, leading to non-random orientation of the crystallites.	1. Gently grind the sample to a fine powder. 2. Use a back-loading or side-loading sample holder to minimize preferred orientation.

Quantitative Data Summary

The following tables summarize the quantitative data for the thermal decomposition of ammonium hexachloroiridate(IV) under different atmospheres.

Table 1: Thermal Decomposition in a Reducing Atmosphere (H₂)

Step	Temperature Range (°C)	Peak Temperature (°C)	Mass Loss (%)	Gaseous Products
1	150 - 215	188	11.6	N₂, HCl
2	215 - 310	290	31.4	HCl
3	310 - 350	322	12.3	HCl, NH₃

Table 2: Thermal Decomposition in an Inert Atmosphere (He)

Step	Temperature Range (°C)	Peak Temperature (°C)	Mass Loss (%)	Gaseous Products
1	345 - 430	406	55.3	HCl, N₂, NH₃

Experimental Protocols

Thermogravimetric Analysis-Mass Spectrometry (TGA-MS)

• Instrument Preparation:

  • Ensure the TGA and MS instruments are calibrated and in good working order.

  • Perform a blank run with an empty crucible to establish a stable baseline.

  • Use an inert crucible, such as alumina (Al₂O₃) or platinum (Pt).

• Sample Preparation:

  • Weigh 5-10 mg of (NH₄)₂[IrCl₆] into the TGA crucible.

  • Record the exact mass.

• Experimental Conditions:

  • Place the crucible in the TGA furnace.

  • Purge the system with the desired gas (high-purity helium for inert atmosphere or a hydrogen-containing mixture for reducing atmosphere) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure a stable atmosphere.

  • Set the temperature program to ramp from room temperature to 600 °C at a heating rate of 10 °C/min.

  • Configure the MS to monitor for the expected m/z ratios of the gaseous products (e.g., N₂: 28, NH₃: 17, HCl: 36, 38).

• Data Analysis:

  • Analyze the TGA curve for mass loss steps and their corresponding temperatures.

  • Correlate the mass loss events with the detection of gaseous products by the MS.

In-situ Powder X-ray Diffraction (PXRD)

• Instrument Preparation:

  • Use a powder diffractometer equipped with a high-temperature stage.

  • Calibrate the instrument using a standard reference material.

• Sample Preparation:

  • Finely grind the (NH₄)₂[IrCl₆] powder.

  • Mount a small amount of the powder onto the sample holder of the high-temperature stage.

• Experimental Conditions:

  • Place the sample holder in the XRD chamber.

  • Begin collecting diffraction patterns at room temperature.

  • Program the temperature controller to heat the sample in steps (e.g., every 20-50 °C) to the desired final temperature (e.g., 500 °C).

  • At each temperature step, allow the temperature to stabilize before collecting a diffraction pattern over the desired 2θ range.

  • Maintain a continuous flow of the desired atmosphere (inert or reducing) over the sample throughout the experiment.

• Data Analysis:

  • Analyze the series of diffraction patterns to identify the crystalline phases present at each temperature.

  • Use crystallographic databases to identify the initial material, intermediates, and the final product.

Visualizations

Caption: Decomposition pathway in an inert atmosphere.

Caption: Decomposition pathway in a reducing atmosphere.

Caption: General experimental workflow for analysis.

References

• 1. Variable heating rate thermogravimetric analysis as a mechanism to improve efficiency and resolution of the weight loss profiles of three model pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. tainstruments.com [tainstruments.com]
• 5. youtube.com [youtube.com]

Technical Support Center: Mitigating Iridium Dissolution in Acidic Media for Electrocatalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with iridium catalyst stability in acidic environments during electrocatalysis.

Troubleshooting Guide

This section addresses common issues observed during experiments involving iridium-based electrocatalysts in acidic media.

Question 1: My iridium-based catalyst is showing a rapid loss of activity during the oxygen evolution reaction (OER) in acidic media. What are the likely causes?

Answer: Rapid deactivation of iridium catalysts during acidic OER is often linked to the dissolution of iridium.[1][2][3] Several factors can contribute to this:

• High Anodic Potentials: Operating at high overpotentials accelerates the oxidation of iridium to higher valence states (e.g., Ir(>IV)), which are more prone to dissolution.[4][5]

• Potential Cycling: Fluctuating potentials, especially cycling between oxidative and reductive conditions, can induce "transient dissolution" where the formation and reduction of surface oxides lead to iridium loss.[3][4][5]

• Electrolyte Impurities: The presence of certain metal ions (e.g., Cu²⁺) or organic molecules in the electrolyte can enhance the dissolution of iridium.[6][7][8][9]

• Catalyst Structure: Amorphous iridium oxide, while often more active, tends to be less stable and more susceptible to dissolution compared to its crystalline (rutile) counterpart.[10][11]

• Inadequate Catalyst Support: The choice of support material can significantly impact the stability of the iridium catalyst. A non-robust support can lead to detachment or lack of electronic stabilization of the iridium nanoparticles.[1][12]

Question 2: How can I determine if my iridium catalyst is dissolving during my experiment?

Answer: Several analytical techniques can be employed to detect and quantify iridium dissolution:

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This is a highly sensitive technique for quantifying the concentration of dissolved iridium in the electrolyte.[3][13][14][15][16] It can be used for post-mortem analysis of the electrolyte or coupled with an electrochemical flow cell for online, time-resolved measurements.[4][5]

• Transmission Electron Microscopy (TEM): TEM can be used to visualize changes in the catalyst morphology, such as particle size reduction, detachment, and thinning of the catalyst layer, which are indicative of dissolution.[4][5] Identical location TEM (IL-TEM) can be particularly powerful for tracking changes to the same catalyst nanoparticles before and after electrochemical stress tests.

• Electrochemical Analysis: Cyclic voltammetry (CV) can reveal changes in the electrochemically active surface area (ECSA) of the catalyst. A decrease in ECSA over time can suggest catalyst loss due to dissolution.[17]

Question 3: My catalyst appears stable based on electrochemical data, but the overall device performance is degrading. What could be the issue?

Answer: While the catalyst on the anode may seem stable, iridium that dissolves can migrate and redeposit elsewhere in the electrochemical cell, causing performance degradation. Dissolved iridium species can travel through the membrane and deposit on the cathode, potentially poisoning the hydrogen evolution reaction (HER) catalyst.[14][18] Analysis of the membrane and cathode catalyst layer for iridium content post-operation can confirm this phenomenon.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of iridium dissolution in acidic media during the oxygen evolution reaction (OER)?

A1: The dissolution of iridium during the acidic OER is a complex process. A prominent proposed pathway involves the formation of higher-valent iridium species (Ir(V) or higher) as intermediates in the OER mechanism.[19] These species are less stable and can dissolve into the electrolyte. Another significant mechanism is "transient dissolution," which occurs during potential cycling. The repeated formation and reduction of a thin surface oxide layer can lead to the release of iridium ions into the electrolyte.[3][4][5]

Q2: What are the most effective strategies to mitigate iridium dissolution?

A2: Several strategies can be employed to enhance the stability of iridium-based catalysts:[20]

• Doping: Introducing other elements (e.g., transition metals) into the iridium oxide structure can stabilize the iridium atoms, suppress the formation of unstable high-valence states, and improve overall durability.[1]

• Support Engineering: Utilizing stable and conductive supports, such as titanium oxide (TiO₂) or cerium oxide (CeO₂), can anchor the iridium nanoparticles and promote strong metal-support interactions, thereby enhancing stability.[1][12]

• Controlling Crystallinity: Thermally prepared rutile IrO₂ generally exhibits higher stability than amorphous iridium oxide, although often with a trade-off in initial activity.[4][5][10]

• Surface Engineering: Controlling the exposed crystal facets of the catalyst can influence its stability.[1]

• Operating Conditions: Avoiding excessively high potentials and frequent potential cycling can minimize dissolution.[3][14]

Q3: How does the pH of the acidic media affect iridium dissolution?

A3: While iridium is generally considered one of the most stable elements in acidic media, its stability can be pH-dependent. Some studies suggest that iridium stability may be improved in mildly acidic conditions compared to strongly acidic environments.[3]

Q4: Can the choice of anion in the acidic electrolyte influence iridium dissolution?

A4: Yes, the anion can play a role. For instance, the presence of chloride ions has been shown to enhance iridium dissolution compared to perchlorate (B79767) ions, especially in the presence of organic molecules.[7][15]

Quantitative Data on Iridium Dissolution

The following tables summarize quantitative data on iridium dissolution rates and stability numbers under various conditions.

Table 1: Iridium Dissolution Rates in Different Electrolytes

Catalyst	Electrolyte	Conditions	Dissolution Rate (ng cm⁻² h⁻¹)	Reference
Iridium Film	0.1 M HClO₄	Potential cycling (0.05-1.6 V vs. RHE)	~1.5	[3]
Iridium Film	0.1 M HCl	Potential cycling (0.05-1.6 V vs. RHE)	~15	[7]
IrOₓ Nanoparticles	1 M HCl	Potential cycling (0.0-1.65 V vs. RHE)	-	[6]
IrOₓ Nanoparticles	1 M HCl + 10 mM Cu²⁺	Potential cycling (0.0-1.65 V vs. RHE)	~3 times higher than without Cu²⁺	[6]

Table 2: Stability Numbers (S-number) for Different Iridium-Based Catalysts

The Stability Number (S-number) is defined as the ratio of evolved oxygen molecules to dissolved iridium atoms. A higher S-number indicates greater stability.

Catalyst	Conditions	S-number (moles O₂ / moles Ir)	Reference
Amorphous IrOₓ	OER at 1.55 V vs. RHE	~10⁶	[11]
Crystalline IrO₂	OER at 1.65 V vs. RHE	~10⁸	[11]
IrO₂/TiO₂	Accelerated Stress Test (1.3 V)	Lower dissolution than 0 V AST	[14]

Experimental Protocols

Protocol 1: Electrochemical Evaluation of Iridium Dissolution using a Rotating Disk Electrode (RDE) Coupled with ICP-MS

This protocol allows for the in-situ quantification of iridium dissolution during electrochemical measurements.

• Working Electrode Preparation:

  • Prepare a catalyst ink by dispersing a known amount of the iridium-based catalyst in a solution of deionized water, isopropanol, and a perfluorinated sulfonic-acid ionomer (e.g., Nafion).

  • Sonication of the ink is crucial to ensure a homogeneous dispersion.

  • Drop-cast a specific volume of the ink onto a polished glassy carbon or titanium RDE tip to achieve a desired catalyst loading (e.g., 0.01–0.1 mgIr cm⁻²).[16]

  • Dry the electrode under controlled conditions (e.g., room temperature or slightly elevated temperature).

• Electrochemical Cell Setup:

  • Use a standard three-electrode electrochemical cell with the prepared RDE as the working electrode, a platinum wire or mesh as the counter electrode, and a reversible hydrogen electrode (RHE) as the reference electrode.

  • The electrolyte should be a high-purity acidic solution (e.g., 0.1 M HClO₄ or 0.05 M H₂SO₄).[16]

  • Couple the outlet of the electrochemical cell to an ICP-MS for online analysis of the dissolved iridium.

• Electrochemical Measurements and Dissolution Quantification:

  • Perform an initial conditioning of the catalyst by cycling the potential in a non-dissolving range.

  • Apply the desired electrochemical protocol, such as potentiodynamic (linear sweep voltammetry) or potentiostatic (chronoamperometry) measurements, or accelerated stress tests involving potential cycling.

  • Simultaneously, continuously pump the electrolyte from the cell to the ICP-MS to monitor the iridium concentration in real-time.

  • Correlate the measured iridium dissolution profile with the applied potential or current density.

Protocol 2: Post-Mortem Analysis of Iridium Dissolution and Migration in a Membrane Electrode Assembly (MEA)

This protocol is used to quantify iridium loss from the anode and its distribution within the MEA after operation in a proton exchange membrane water electrolyzer (PEMWE).

• MEA Operation:

  • Assemble a PEMWE single cell with the iridium-based catalyst coated on the anode side of the membrane.

  • Operate the cell under specific conditions (e.g., constant current density, potential cycling) for a defined duration.

• MEA Disassembly and Sample Preparation:

  • Carefully disassemble the cell and separate the anode, membrane, and cathode.

  • For the analysis of dissolved iridium that has migrated, the membrane and cathode catalyst layer are of primary interest.

• Digestion of Components:

  • Digest the membrane and cathode components in a mixture of strong acids (e.g., aqua regia or a mixture of HCl and H₂O₂) under elevated temperature and pressure using a microwave digestion system.[13] This process brings the solid iridium into a liquid sample.

• ICP-MS Analysis:

  • Dilute the digested samples to a suitable concentration for ICP-MS analysis.

  • Quantify the amount of iridium in each component (membrane and cathode) to determine the extent of dissolution and migration from the anode.[14]

Visualizations

Caption: Experimental workflow for developing and evaluating iridium catalysts with enhanced stability.

Caption: Relationship between mitigation strategies and their effects on iridium catalyst stability.

References

• 1. Designing active and stable Ir-based catalysts for the acidic oxygen evolution reaction - Industrial Chemistry & Materials (RSC Publishing) DOI:10.1039/D3IM00070B [pubs.rsc.org]
• 2. Recent Advances in Iridium-based Electrocatalysts for Acidic Electrolyte Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 5. Electrochemical Dissolution of Iridium and Iridium Oxide Particles in Acidic Media: Transmission Electron Microscopy, Electrochemical Flow Cell Coupled to Inductively Coupled Plasma Mass Spectrometry, and X-ray Absorption Spectroscopy Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enhanced electrochemical dissolution of iridium oxide in acidic electrolytes through presence of metal ions: shortened lifetime and hope for recovery - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00257A [pubs.rsc.org]
• 7. Towards electrochemical iridium recycling in acidic media: effect of the presence of organic molecules and chloride ions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhanced electrochemical dissolution of iridium oxide in acidic electrolytes through presence of metal ions: shortened lifetime and hope for recovery - RSC Sustainability (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. canli.dicp.ac.cn [canli.dicp.ac.cn]
• 12. researchgate.net [researchgate.net]
• 13. Advances in the development of a dissolution method for the attribution of iridium source materials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Towards electrochemical iridium recycling in acidic media: effect of the presence of organic molecules and chloride ions - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07142H [pubs.rsc.org]
• 16. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 17. Fundamental insights into the electrochemical dissolution of iridium in acidic media - American Chemical Society [acs.digitellinc.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Iridium-based electrocatalysts for the acidic oxygen evolution reaction: engineering strategies to enhance the activity and stability - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Iridium Catalyst Performance for the Oxygen Evolution Reaction (OER)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the optimization of iridium-based catalysts for the oxygen evolution reaction (OER).

Troubleshooting Guide

This guide is designed to help you diagnose and resolve specific issues you may encounter during your experiments.

1. Issue: High Overpotential and Low Catalytic Activity

• Question: My iridium catalyst is showing a significantly higher overpotential and lower current density than expected. What are the potential causes and how can I troubleshoot this?

• Answer: High overpotential can stem from several factors related to the catalyst itself, the experimental setup, or the reagents. A systematic approach is crucial for identifying the root cause.[1]

  • Catalyst Integrity and Activation:

    • Inactive State: The catalyst may be in an inactive state or have decomposed.[1] Ensure that the catalyst has been properly activated. For instance, some iridium oxides require electrochemical cycling to form the active hydrous oxide layer.[2]

    • Contamination: The catalyst surface can be poisoned by impurities from the electrolyte, water, or even the glassware. Trace metal ions or organic residues can block active sites.[3]

    • Incorrect Morphology or Crystal Phase: The synthesis method might not have produced the desired nanostructure or crystal phase, which can significantly impact activity.[4][5] Amorphous or partially hydrated iridium oxides often exhibit higher intrinsic activity than their crystalline counterparts.[2]

  • Experimental Conditions:

    • Electrolyte pH: The pH of the electrolyte plays a critical role in OER kinetics.[6][7] Verify the pH of your electrolyte and ensure it is optimal for your specific catalyst.

    • Reagent and Solvent Purity: Use high-purity water (Type I, 18.2 MΩ·cm) and analytical grade reagents to prepare your electrolyte. Impurities can act as catalyst poisons.[1]

    • Reference Electrode Calibration: An uncalibrated or faulty reference electrode will give inaccurate potential readings. Always calibrate your reference electrode before experiments.

  • Troubleshooting Steps:

    • Verify Catalyst Structure: Use techniques like X-ray Diffraction (XRD) to confirm the crystal structure and Transmission Electron Microscopy (TEM) to analyze the morphology.

    • Clean Glassware Thoroughly: Use a rigorous cleaning procedure for all glassware, such as an acid bath followed by rinsing with high-purity water.

    • Purify Electrolyte: Consider purifying the electrolyte by bubbling with an inert gas (e.g., Argon) to remove dissolved oxygen and other volatile impurities.

    • Perform Control Experiments: Test a commercial iridium catalyst with known performance under your experimental conditions to validate your setup.

2. Issue: Poor Catalyst Stability and Rapid Degradation

• Question: My catalyst shows good initial activity for the OER, but it degrades quickly over time. What are the common degradation mechanisms and how can I improve stability?

• Answer: Catalyst stability is a major challenge, especially in acidic media. Degradation can occur through dissolution of iridium or mechanical detachment of the catalyst layer.[8][9][10]

  • Common Degradation Pathways:

    • Iridium Dissolution: Iridium can dissolve into the electrolyte, particularly at high anodic potentials.[11][12] This process can be accelerated by the presence of certain metal ion impurities in the electrolyte.[3] The formation of unstable higher oxidation states of iridium can precede dissolution.[12]

    • Support Corrosion: If the catalyst is on a support material, the support itself might not be stable under OER conditions, leading to catalyst detachment.[13]

    • Structural Transformation: Amorphous iridium oxides, while highly active, can be less stable than their crystalline counterparts and may undergo structural changes during OER.[2]

    • Mechanical Instability: Poor adhesion of the catalyst layer to the substrate can lead to delamination during gas evolution.[8]

  • Strategies to Enhance Stability:

    • Doping with Other Metals: Introducing other metals (e.g., Ni, Co, Cu) can stabilize the iridium active sites and improve corrosion resistance.[5][14]

    • Utilizing Stable Support Materials: Employing robust support materials like titanium dioxide (TiO2), tin oxide (SnO2), or certain metal carbides can enhance catalyst stability and dispersion.[13]

    • Crystal Phase and Morphology Engineering: Synthesizing catalysts with specific crystal phases (e.g., rutile IrO2) or morphologies can improve stability.[4][5]

    • Optimizing Operating Conditions: Avoid excessively high potentials and ensure a pure electrolyte to minimize dissolution.

3. Issue: Inconsistent and Irreproducible Results

• Question: I am getting inconsistent results between different batches of catalysts or even between identical experiments. How can I improve the reproducibility of my OER measurements?

• Answer: Irreproducibility is a common frustration in electrocatalysis research. It often arises from subtle variations in experimental procedures and conditions.

  • Potential Sources of Irreproducibility:

    • Catalyst Synthesis: Minor changes in synthesis parameters such as temperature, pH, precursor concentration, and stirring rate can lead to variations in catalyst properties.

    • Electrode Preparation: Inconsistent catalyst loading, ink composition (e.g., ionomer content), and drop-casting technique can result in different electrode morphologies and active surface areas.

    • Electrochemical Cell Assembly: Variations in the distance between the working and reference electrodes, as well as the placement of the counter electrode, can affect the measured potentials.

    • Electrolyte Preparation: Inconsistent pH or the presence of trace impurities can significantly alter the results.

  • Best Practices for Reproducibility:

    • Standardize Protocols: Document and strictly follow detailed standard operating procedures (SOPs) for all aspects of your experiments, from catalyst synthesis to electrochemical testing.

    • Precise Electrode Preparation: Carefully control the catalyst loading and ensure a uniform deposition on the electrode surface.

    • Consistent Cell Configuration: Use a consistent and well-defined electrochemical cell setup for all measurements.

    • Freshly Prepared Electrolytes: Prepare fresh electrolyte for each set of experiments from high-purity reagents.

Frequently Asked Questions (FAQs)

1. What are the key performance metrics for an OER catalyst?

The performance of an OER catalyst is typically evaluated based on three main parameters:

• Overpotential (η): The additional potential required beyond the thermodynamic equilibrium potential (1.23 V vs. RHE) to drive the OER at a specific current density. A lower overpotential indicates a more efficient catalyst.

• Tafel Slope: A measure of how much the overpotential needs to increase to achieve a tenfold increase in current density. A smaller Tafel slope is desirable as it indicates faster reaction kinetics.

• Stability: The ability of the catalyst to maintain its performance over an extended period of operation. This is often assessed by chronopotentiometry or chronoamperometry.

2. How does the choice of support material affect the performance of an iridium catalyst?

Support materials play a crucial role in the overall performance of an iridium catalyst by:

• Increasing Active Surface Area: High-surface-area supports allow for better dispersion of the iridium nanoparticles, leading to a higher number of accessible active sites.[13]

• Enhancing Stability: A stable support can anchor the iridium nanoparticles and prevent their agglomeration and detachment.[13]

• Modifying Electronic Properties: Strong metal-support interactions can alter the electronic structure of the iridium catalyst, potentially improving its intrinsic activity.[8]

• Improving Conductivity: A conductive support ensures efficient charge transport to the active sites.

Commonly used support materials include titanium dioxide (TiO2), tin oxide (SnO2), and various metal carbides.[13]

3. What is the role of pH in the oxygen evolution reaction with iridium catalysts?

The pH of the electrolyte has a significant impact on the OER mechanism and the performance of iridium catalysts.[6][7]

• Reaction Pathway: The specific elementary steps of the OER can change with pH.

• Surface Chemistry: The surface of the iridium catalyst can be protonated or deprotonated depending on the pH, which affects the adsorption of reaction intermediates.

• Redox Potentials: The redox potentials of the iridium species involved in the catalytic cycle are pH-dependent.[6]

While iridium catalysts are active in both acidic and alkaline media, their stability is generally higher in acidic environments.[4]

4. What are the most common strategies to reduce the loading of expensive iridium in OER catalysts?

Reducing the amount of iridium is crucial for the large-scale application of water electrolysis. Key strategies include:

• Nanostructuring: Synthesizing iridium-based catalysts with high surface area nanostructures (e.g., nanowires, nanoparticles) to maximize the utilization of iridium atoms.[15]

• Alloying and Doping: Combining iridium with less expensive transition metals can reduce the overall iridium content while sometimes enhancing activity and stability.[5][14]

• Using High-Surface-Area Supports: Dispersing iridium nanoparticles on a stable, high-surface-area support is an effective way to decrease the required iridium loading.[13][16]

• Developing Iridium Single-Atom Catalysts: This approach aims to achieve the ultimate atom efficiency by isolating individual iridium atoms on a support material.[14]

Experimental Protocols and Data

Experimental Protocol: Synthesis of a Doped Iridium Oxide Catalyst

This protocol provides a general method for synthesizing a transition metal-doped iridium oxide catalyst.

• Precursor Solution Preparation:

  • Dissolve stoichiometric amounts of iridium(III) chloride (IrCl₃) and the doping metal salt (e.g., nickel(II) chloride, cobalt(II) chloride) in a mixture of deionized water and isopropanol.

  • Stir the solution vigorously for 30 minutes to ensure complete dissolution and mixing.

• Hydrolysis and Precipitation:

  • Slowly add a solution of sodium hydroxide (B78521) (NaOH) dropwise to the precursor solution while stirring continuously.

  • Monitor the pH and continue adding NaOH until the pH reaches a value that ensures the co-precipitation of both metal hydroxides.

  • Continue stirring the resulting suspension for several hours to allow for aging of the precipitate.

• Washing and Drying:

  • Separate the precipitate from the solution by centrifugation.

  • Wash the precipitate multiple times with high-purity water to remove any residual ions.

  • Dry the washed precipitate in an oven at a low temperature (e.g., 80 °C) overnight.

• Calcination:

  • Transfer the dried powder to a furnace and calcine it in air at a specific temperature (e.g., 300-500 °C) for a few hours. The calcination temperature is a critical parameter that influences the crystallinity and particle size of the final catalyst.[2]

Experimental Protocol: Electrochemical Characterization of OER Catalysts

• Working Electrode Preparation:

  • Prepare a catalyst ink by dispersing a known amount of the catalyst powder in a solution of deionized water, isopropanol, and a small amount of ionomer (e.g., Nafion).

  • Sonify the ink for at least 30 minutes to ensure a homogeneous dispersion.

  • Drop-cast a specific volume of the ink onto the surface of a glassy carbon electrode and let it dry under ambient conditions.

• Electrochemical Measurements:

  • Use a standard three-electrode electrochemical cell with the prepared catalyst as the working electrode, a platinum wire as the counter electrode, and a reference electrode (e.g., Ag/AgCl or a reversible hydrogen electrode - RHE).

  • Perform cyclic voltammetry (CV) in the potential range of interest to activate the catalyst and assess its redox behavior.

  • Record linear sweep voltammetry (LSV) at a slow scan rate (e.g., 5 mV/s) to evaluate the OER activity.

  • Conduct chronopotentiometry or chronoamperometry at a constant current or potential, respectively, to assess the long-term stability of the catalyst.

Quantitative Data Summary

Catalyst System	Support Material	Overpotential at 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Stability (e.g., hours of operation)
Commercial IrO₂	None	~300 - 350	~40 - 60	High
Amorphous IrOₓ	None	~250 - 300	~40 - 50	Moderate
Ni-doped IrOₓ	None	~270 - 320	~45 - 55	Improved over undoped IrOₓ
Ir/TiO₂	TiO₂	~280 - 330	~50 - 70	High
Ir/B₄C	B₄C	Lower than commercial IrO₂ by ~32 mV	Not specified	Stable for at least 15 hours

Note: The values in this table are approximate and can vary significantly depending on the specific synthesis method, experimental conditions, and measurement protocols.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enhanced electrochemical dissolution of iridium oxide in acidic electrolytes through presence of metal ions: shortened lifetime and hope for recovery - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00257A [pubs.rsc.org]
• 4. Iridium-based electrocatalysts for the acidic oxygen evolution reaction: engineering strategies to enhance the activity and stability - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 10. Degradation of iridium oxides via oxygen evolution from the lattice: correlating atomic scale structure with reaction mechanisms - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 11. Catalyst Activation and Degradation in Hydrous Iridium Oxides - Helmholtz-Zentrum Berlin (HZB) [helmholtz-berlin.de]
• 12. The origin of high electrochemical stability of iridium oxides for oxygen evolution - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Designing active and stable Ir-based catalysts for the acidic oxygen evolution reaction - Industrial Chemistry & Materials (RSC Publishing) DOI:10.1039/D3IM00070B [pubs.rsc.org]
• 15. momentummaterials.com [momentummaterials.com]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of Iridium(III) Chloride Complexes by NMR Spectroscopy

This guide provides a comprehensive overview of Nuclear Magnetic Resonance (NMR) spectroscopy as a primary tool for the characterization of iridium(III) chloride complexes. Tailored for researchers, scientists, and professionals in drug development, this document offers an objective comparison of NMR with other analytical techniques, supported by experimental data and detailed protocols.

Introduction

Iridium(III) complexes are at the forefront of research in areas ranging from organic light-emitting diodes (OLEDs) and photocatalysis to bioimaging and anticancer therapy. The synthesis of these complexes, often starting from iridium(III) chloride (IrCl₃), yields compounds whose structure, purity, and stereochemistry directly influence their function.[1][2] NMR spectroscopy is an indispensable and powerful technique for elucidating the detailed molecular structure of these organometallic compounds in solution.[3][4] By analyzing the chemical shifts, coupling constants, and through-space interactions, researchers can confirm ligand coordination, determine isomeric purity, and understand the electronic environment of the iridium center.

This guide focuses on the practical application of ¹H, ¹³C, and ³¹P NMR, including two-dimensional (2D) techniques, for the routine and in-depth characterization of iridium(III) chloride complexes.

Experimental Protocols

The successful characterization of iridium(III) complexes by NMR spectroscopy relies on meticulous sample preparation and the selection of appropriate experimental parameters.

General Sample Preparation

• Solvent Selection : The choice of a deuterated solvent is critical. The complex must be sufficiently soluble and stable in the chosen solvent. Common solvents include Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆), Methanol-d₄ (CD₃OD), and Dichloromethane-d₂ (CD₂Cl₂).[2][5] For high-temperature studies or for complexes with poor solubility, high-boiling point solvents like Diglyme-d₁₄ can be advantageous.[6]

• Concentration : A concentration of 5-10 mg of the iridium complex in 0.5-0.7 mL of deuterated solvent is typically sufficient for ¹H NMR. Higher concentrations may be required for less sensitive nuclei like ¹³C.

• Internal Standard : Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, with its signal defined as 0 ppm.[5] Residual solvent signals can also be used as a secondary reference.[2]

• Sample Filtration : To ensure high-resolution spectra, it is advisable to filter the sample through a small plug of celite or glass wool in a Pasteur pipette directly into the NMR tube to remove any particulate matter.

• Degassing : For air-sensitive samples or for precise measurements of relaxation times, the sample should be degassed using several freeze-pump-thaw cycles.

NMR Data Acquisition

Standard NMR experiments for iridium(III) complexes include:

• ¹H NMR : Provides information on the protons in the organic ligands. The chemical shifts are sensitive to the electronic environment, and coupling constants reveal connectivity. Metal hydride signals are particularly diagnostic, often appearing at very high fields (0 to -40 ppm) due to shielding by the metal's d-electrons.[3]

• ¹³C{¹H} NMR : A proton-decoupled ¹³C experiment reveals the carbon backbone of the ligands. The chemical shift of the carbon directly bonded to the iridium center is a key indicator of cyclometalation.[7]

• ³¹P{¹H} NMR : Essential for complexes containing phosphine (B1218219) ligands. The chemical shift and coupling to other nuclei (including iridium, though not always observed) provide information about the coordination environment.[3]

• 2D NMR : Techniques like COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are used to definitively assign proton and carbon signals and to establish through-bond connectivity, which is crucial for complex ligand systems.[8][9] NOESY (Nuclear Overhauser Effect Spectroscopy) can be used to determine the spatial proximity of nuclei, aiding in stereochemical assignments.[10]

Experimental Workflow for NMR Characterization

Caption: Workflow for NMR analysis of Iridium(III) complexes.

Data Presentation and Interpretation

The NMR data of iridium(III) complexes are highly dependent on the nature of the coordinated ligands. Cyclometalated ligands, ancillary ligands, and the overall geometry of the complex all influence the resulting spectra.

Table 1: Representative ¹H NMR Data for Iridium(III) Chloride Complexes

Complex Type / Ligands	Key Protons	Typical Chemical Shift (δ, ppm)	Key Coupling Constants (J, Hz)	Reference
[Ir(ppy)₂(μ-Cl)]₂ (ppy = 2-phenylpyridine)	H6 (pyridine, trans to Ir-C)	9.0 - 9.2 (d)	³J(H-H) ≈ 5-6	[11]
Aromatic protons	6.0 - 8.5 (m)	³J(H-H) ≈ 7-9	[11]
[Ir(dfppy)₂(L)]⁻ (dfppy = 2-(2,4-difluorophenyl)pyridine)	H6 (pyridine, trans to Ir-C)	~9.1 (d)	³J(H-H) ≈ 5-6	[11]
Proton on phenyl ring (ortho to Ir-C)	5.4 - 5.6 (dd)	³J(H-H) ≈ 8-9, ⁴J(H-F) ≈ 2-3	[11]
[IrH(Cl)₂(PPh₃)₃]	Hydride (Ir-H)	-10 to -25 (t)	²J(P-H) ≈ 15-25	[3][12]
Phenyl protons (PPh₃)	7.0 - 7.8 (m)	-	[12]
[IrCpCl₂]₂ (Cp = Pentamethylcyclopentadienyl)	Methyl protons (Cp*)	1.5 - 1.7 (s)	-	[13]

Note: Chemical shifts are highly sensitive to the specific ancillary ligands and solvent used.

Table 2: Representative ¹³C and ³¹P NMR Data for Iridium(III) Complexes

Nucleus	Complex Type / Ligands	Key Carbon/Phosphorus	Typical Chemical Shift (δ, ppm)	Reference
¹³C	Cyclometalated (e.g., ppy)	Ir-C (phenyl)	145 - 155	[7]
Aromatic/Ligand Carbons	110 - 170	[12][14]
¹³C	Cp* Ligand	C ₅Me₅	90 - 95	[15]
C₅Me ₅	9 - 11	[15]
³¹P	Phosphine Ligands (e.g., PPh₃)	Coordinated P Ph₃	+10 to +30 (s)	[8][11][12]
(can vary significantly with other ligands)

Relating NMR Data to Molecular Structure

Caption: Logical relationships between NMR data and structural features.

Comparison with Alternative Techniques

While NMR is a cornerstone of characterization, a multi-technique approach is often necessary for unambiguous structure determination.

Table 3: Comparison of Analytical Techniques for Iridium(III) Complexes

Technique	Information Provided	Advantages	Disadvantages
NMR Spectroscopy	Detailed solution-state structure, connectivity, purity, stereochemistry, dynamics.	Non-destructive; provides rich structural detail in the relevant solution phase.	Requires soluble sample; may not be suitable for paramagnetic species; can be complex to interpret.
X-ray Crystallography	Precise solid-state structure, bond lengths, bond angles, absolute stereochemistry.	Provides unambiguous, high-resolution structural data.[8]	Requires a suitable single crystal, which can be difficult to grow; structure may differ from solution state.
Mass Spectrometry (ESI, HRMS)	Molecular weight, isotopic pattern (confirms presence of Ir), fragmentation patterns.	High sensitivity; confirms molecular formula and purity.[5][11]	Provides no information on connectivity or stereochemistry; complex may fragment during ionization.
UV-Vis Spectroscopy	Electronic transitions (MLCT, LLCT, LC), information on photophysical properties.	Provides key data for applications in photonics and photochemistry.[16]	Provides limited structural information; broad absorption bands can be difficult to assign.
FT-IR Spectroscopy	Presence of specific functional groups (e.g., C=O, N-H).	Quick and simple method to confirm the presence of certain ligands.[5]	Provides limited information about the overall molecular structure and coordination.

Application in Drug Development

Iridium(III) complexes are explored as therapeutic agents, for example, as photosensitizers in photodynamic therapy (PDT) or as kinase inhibitors. In this context, NMR is crucial for confirming the structure of the synthesized drug candidate and assessing its stability in biological media. The ability of these complexes to interfere with cellular signaling pathways is a key aspect of their mechanism of action.

Illustrative Signaling Pathway Involvement

Caption: Inhibition of a signaling pathway by an Iridium(III) complex.

By providing a complete structural picture, NMR spectroscopy empowers researchers to establish definitive structure-activity relationships (SAR), a critical step in the rational design of new iridium-based therapeutics.

References

• 1. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 2. Unexpected reactivity of cyclometalated iridium( iii ) dimers. Direct synthesis of a mononuclear luminescent complex - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT02689B [pubs.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. content.e-bookshelf.de [content.e-bookshelf.de]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Isolation and characterization of iridium(III) and iridium(V) complexes of 2-(arylazo)pyridine and studies of amine fusion reactions at the coordinated diazo-ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 10. rsc.org [rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. (Pentamethylcyclopentadienyl)iridium(III) chloride dimer(12354-84-6) 1H NMR [m.chemicalbook.com]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Synthesis and Characterization of Iridium(III) Complexes with Substituted Phenylimidazo(4,5-f)1,10-phenanthroline Ancillary Ligands and Their Application in LEC Devices - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Iridium and Rhodium Catalysts in Hydrogenation

For Researchers, Scientists, and Drug Development Professionals

The selective reduction of unsaturated functional groups through catalytic hydrogenation is a cornerstone of modern organic synthesis, particularly within the pharmaceutical and fine chemical industries. Among the plethora of available catalysts, complexes of iridium and rhodium have proven to be exceptionally versatile and efficient, especially in the realm of asymmetric hydrogenation for the synthesis of chiral molecules. This guide presents an objective comparison of iridium and rhodium catalysts, supported by experimental data, to assist researchers in selecting the most suitable catalyst for their specific synthetic challenges.

Executive Summary

Iridium and rhodium catalysts display distinct and often complementary reactivity profiles in hydrogenation reactions. The choice between these two metals is primarily dictated by the nature of the substrate.[1]

• Iridium catalysts , especially those featuring P,N-ligands (e.g., PHOX ligands), are highly effective for the hydrogenation of non-functionalized and sterically demanding olefins.[1][2] These substrates often exhibit poor reactivity and enantioselectivity with conventional rhodium catalysts.[1][2]

• Rhodium catalysts , typically paired with diphosphine ligands (e.g., BINAP, DIPAMP), are the preferred choice for the asymmetric hydrogenation of olefins that possess a coordinating group near the carbon-carbon double bond.[1][2] This coordinating ability is critical for achieving high levels of enantioselectivity.[1][2]

Performance Data in Asymmetric Hydrogenation

The following tables summarize the performance of representative iridium and rhodium catalysts in the asymmetric hydrogenation of various substrates.

Hydrogenation of Olefins

Metal	Ligand	Substrate	Conversion (%)	ee (%)	Conditions	Reference
Rh	(R,R)-t-Bu-BisP*	Dimethyl α-acetylaminoethenephosphonate	Complete	90	MeOH, 4 atm H₂, 18 h	[3]
Ir	(S)-SegPhos	2-methylquinoline (Transfer Hydrogenation)	>99	>99	-	[4]
Ir	N,P-Ligand	(E)-1,3-diphenylbut-2-en-1-one	>99	96	50 bar H₂, Toluene, 16h, rt	[5]
Rh	-	(E)-1,3-diphenylbut-2-en-1-one	-	63	-	[5]

Hydrogenation of Ketones (Transfer Hydrogenation)

Metal	Ligand	Substrate	S/C Ratio	Conversion (%)	ee (%)	Conditions	Reference
Rh	TsDPEN	Acetophenone	100-1000	-	up to 99	Water, Formate	[6]
Ir	TsDPEN	Acetophenone	100-1000	-	-	Water, Formate	[6]
Ir	Chiral Catalyst	Quinolines	100	-	-	H₂O/MeOH, Formic Acid, 12h, rt	[7][8]
Ir	Catalyst 1	Acetophenone	1000	85	-	Water, Glucose, Na₂CO₃, 100°C, 20h	[9]

Experimental Protocols

Detailed methodologies for representative hydrogenation reactions are provided below.

General Procedure for Iridium-Catalyzed Asymmetric Transfer Hydrogenation of N-Heterocycles

• Reaction Setup: To a 25.0 mL Schlenk tube, add the quinoline (B57606) substrate (0.25 mmol), the chiral iridium catalyst (1.0 mol %), and a 1:1 mixture of water and methanol (B129727) (2.0 mL).[7]

• Hydrogen Source: Add formic acid (5.0 to 10.0 equivalents) to the mixture.[7]

• Reaction: Stir the mixture at room temperature for 12 hours under air.[7]

• Work-up: Upon completion, dilute the mixture with water (15.0 mL) and neutralize with sodium bicarbonate. Extract the product with ethyl acetate (B1210297) (3 x 10.0 mL).[7]

• Purification and Analysis: Wash the combined organic extracts with brine and dry over anhydrous magnesium sulfate. After filtration and concentration, purify the product by column chromatography. Determine the enantiomeric excess using chiral HPLC.[7]

General Procedure for Rhodium-Catalyzed Asymmetric Hydrogenation of Olefins

• Catalyst Preparation: In a glovebox, charge a Schlenk flask with the rhodium precursor (e.g., [Rh(COD)₂]BF₄) and the chiral diphosphine ligand (e.g., (R,R)-t-Bu-BisP*) in a 1:1.1 molar ratio. Add anhydrous, degassed solvent (e.g., methanol) and stir at room temperature for 30 minutes to form the catalyst solution.[3]

• Reaction Setup: In a separate autoclave or high-pressure reactor, add the substrate (e.g., dimethyl α-acetylaminoethenephosphonate).[3]

• Hydrogenation: Transfer the catalyst solution to the autoclave. Seal the vessel, purge several times with hydrogen gas, and then pressurize to the desired pressure (e.g., 4 atm). Stir the reaction mixture at a constant temperature for the specified time (e.g., 18 hours).[3]

• Work-up and Analysis: After carefully releasing the pressure, remove the solvent under reduced pressure. Determine the conversion by ¹H NMR analysis and the enantiomeric excess by chiral HPLC analysis of the crude product.[3]

Visualizations

Experimental Workflow for Catalytic Hydrogenation

Caption: A typical workflow for setting up a catalytic hydrogenation experiment.

Catalytic Cycle for Asymmetric Hydrogenation

Caption: A generalized catalytic cycle for hydrogenation (M = Ir or Rh, L* = chiral ligand).

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Rh III- and Ir III-catalyzed asymmetric transfer hydrogenation of ketones in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Iridium Complex-Catalyzed Transfer Hydrogenation of N-Heteroarenes and Tentative Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]

Validating Iridium(III) Chloride Purity: A Comparative Guide for Catalytic Excellence

For researchers, scientists, and drug development professionals, the purity of a catalyst precursor is paramount to achieving reliable and reproducible results. In the realm of iridium-catalyzed reactions, which are pivotal in processes like hydrogenation and C-H activation, the quality of the iridium(III) chloride (IrCl₃) used can significantly influence catalytic activity, selectivity, and overall reaction efficiency. This guide provides an objective comparison of analytical methods to validate the purity of iridium(III) chloride and explores how different purity levels can impact catalytic performance, supported by experimental data and detailed protocols.

The primary utility of iridium(III) chloride lies in its role as a precursor for a wide array of homogeneous and heterogeneous catalysts.[1][2] However, trace impurities, often remnants from the manufacturing process, can poison delicate catalytic systems, leading to diminished activity and the formation of undesirable side products.[2] Therefore, rigorous purity validation is a critical first step in any catalytic study.

The Impact of Purity on Catalytic Performance

While high purity is generally correlated with optimal performance, the tolerance for impurities is reaction-specific. Trace metals are a common concern in organometallic catalysis.[3] For instance, even minute quantities of other platinum group metals (PGMs) like rhodium (Rh), platinum (Pt), palladium (Pd), and ruthenium (Ru), which share similar chemical properties with iridium, can interfere with the desired catalytic cycle.[4] Base metal impurities can also negatively affect catalytic performance.[4]

A study comparing carbon-supported iridium catalysts prepared from Iridium(III) Chloride Hydrate (IrCl₃·xHCl·yH₂O) and Chloroiridic Acid (H₂IrCl₆) in the catalytic reduction of chlorate (B79027) ions demonstrated that the precursor choice, which can correlate with purity and speciation, affects the final catalyst's properties and activity.[1]

Table 1: Comparison of Catalytic Performance of Carbon-Supported Iridium Catalysts [1]

Catalyst Precursor	Catalyst Designation	Iridium Content (wt.%)	Mean Ir Particle Size (nm)	Chlorate Conversion (%)
H₂IrCl₆	5% Ir/C	5	~1.5	93
IrCl₃·xHCl·yH₂O	5% Ir/C	5	-	91

This data suggests that subtle differences in the precursor, potentially arising from purity and composition, can influence the resulting catalyst's physical properties and, consequently, its catalytic efficiency.

Alternatives to Iridium(III) Chloride

Several other iridium precursors are commercially available and used in catalysis. The choice of precursor can significantly influence catalytic activity, selectivity, and stability.[5] Some common alternatives include:

• Chloroiridic Acid (H₂IrCl₆) : As shown in Table 1, this precursor can lead to highly active catalysts.[1]

• [Ir(COD)Cl]₂ (Chloro(1,5-cyclooctadiene)iridium(I) dimer) : A common precursor for a wide range of iridium catalysts.

• Ir(acac)₃ (Iridium(III) acetylacetonate) : Another versatile precursor for both homogeneous and heterogeneous catalysis.

The optimal precursor should be determined empirically for each specific application.[1]

Experimental Protocols for Purity Validation

A multi-technique approach is often necessary for a comprehensive validation of iridium(III) chloride purity.

Protocol 1: Trace Metal Analysis by Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique for quantifying trace and ultra-trace elemental impurities.[6]

1. Sample Preparation: a. Accurately weigh approximately 100 mg of the iridium(III) chloride sample into a clean PTFE digestion vessel. b. Add 5 mL of aqua regia (a 3:1 mixture of concentrated hydrochloric acid and nitric acid). c. Secure the vessel and place it in a microwave digestion system. d. Ramp the temperature to 180°C over 10 minutes and hold for 20 minutes. e. After cooling, carefully open the vessel in a fume hood and dilute the digested sample to 50 mL with deionized water in a volumetric flask.

2. Instrument Calibration: a. Prepare a series of multi-element calibration standards covering the expected concentration range of impurities. b. Use a certified iridium standard solution to prepare the calibration curve for the primary element. c. Include an internal standard (e.g., Rh, Re) in all blanks, standards, and samples to correct for matrix effects and instrumental drift.

3. Analysis: a. Aspirate the prepared solutions into the ICP-MS. b. Monitor a range of masses to quantify potential PGM and base metal impurities. c. The instrument software will calculate the concentration of each impurity based on the calibration curves.

Protocol 2: Iridium Content Determination by Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

ICP-OES is a robust technique for determining the bulk concentration of iridium.[7]

1. Sample Preparation: a. Follow the same digestion procedure as for ICP-MS (Protocol 1, step 1). A larger initial sample weight may be used for higher accuracy.

2. Instrument Calibration: a. Prepare a series of calibration standards from a certified iridium reference material (e.g., 1000 mg/L IrCl₃ in HCl). The concentrations should bracket the expected iridium concentration in the sample solution. b. Use a blank solution (diluted aqua regia) to establish the baseline.

3. Analysis: a. Introduce the blank, standards, and sample solutions into the ICP-OES. b. Measure the emission intensity at a characteristic wavelength for iridium (e.g., 215.268 nm).[8] c. The iridium concentration in the sample is determined from the calibration curve. The purity of the original iridium(III) chloride can then be calculated.

Protocol 3: Elemental Analysis by X-Ray Fluorescence (XRF)

XRF is a non-destructive technique suitable for rapid screening of elemental composition.[9]

1. Sample Preparation: a. For solid samples, press the finely ground iridium(III) chloride powder into a pellet using a hydraulic press. b. Alternatively, the loose powder can be placed in a sample cup with a thin-film window.

2. Instrument Setup: a. Place the sample in the XRF spectrometer. b. Select an appropriate X-ray source and filter combination to excite the elements of interest.

3. Data Acquisition and Analysis: a. Irradiate the sample with X-rays and collect the emitted fluorescent X-rays. b. The energy of the emitted X-rays is characteristic of the elements present, and the intensity is proportional to their concentration. c. Use fundamental parameters or a calibration with certified standards to quantify the elemental composition.

Visualizing the Workflow

A systematic approach is crucial for validating the purity of iridium(III) chloride and assessing its impact on catalysis.

Workflow for Purity Validation and Catalytic Evaluation.

The logical flow begins with comprehensive purity analysis of the iridium(III) chloride sample using multiple techniques. Based on the purity report, a specific batch is selected for catalytic studies. The subsequent catalytic experiments provide performance data, which can then be correlated with the initial purity assessment.

Purity and Catalytic Outcome Relationship.

This diagram illustrates the expected correlation between the purity of the iridium(III) chloride precursor and the outcomes of the catalytic reaction. High-purity starting material is directly linked to more favorable and reliable results.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. azom.com [azom.com]
• 7. Analysis of Trace Elements in High Purity Iridium by ICP-OES [spectro.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.usgs.gov [pubs.usgs.gov]

A Comparative Guide to the X-ray Crystallography of Novel Organoiridium Complexes in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

The landscape of cancer therapy is continually evolving, with a growing interest in metal-based drugs that offer novel mechanisms of action to overcome the limitations of traditional platinum-based chemotherapeutics. Among these, organoiridium complexes have emerged as a promising class of anticancer agents. Their diverse coordination chemistry allows for fine-tuning of their steric and electronic properties, leading to enhanced cellular uptake, selective targeting of cancer cells, and unique mechanisms of cytotoxicity. Single-crystal X-ray crystallography is an indispensable tool in the development of these complexes, providing precise atomic-level insights into their structure, which is critical for understanding their reactivity and for designing more potent and selective drug candidates.

This guide provides a comparative analysis of novel organoiridium complexes, focusing on their structural characterization by X-ray crystallography and their anticancer properties. It includes a summary of key crystallographic data, detailed experimental protocols for their synthesis and structural analysis, and a visualization of a key proposed mechanism of action.

Comparative Analysis of Organoiridium Complexes

The anticancer activity of half-sandwich organoiridium(III) complexes of the general formula [(η⁵-Cp)Ir(L^L')Z]ⁿ⁺ (where Cp is a cyclopentadienyl-type ligand, L^L' is a chelating ligand, and Z is a monodentate ligand) can be significantly influenced by the nature of these ligands. The following tables summarize the crystallographic data and in vitro anticancer activity of representative complexes.

Table 1: Selected Crystallographic Data for Half-Sandwich Organoiridium(III) Complexes

Complex	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)
1: [(η⁵-Cp)Ir(phpy)Cl]	Monoclinic	P2₁/n	10.123	16.456	12.345	90	109.87	90
2: [(η⁵-Cpxbiph)Ir(phpy)py]PF₆	Monoclinic	P2₁/c	14.567	15.123	20.456	90	98.45	90
3: [(η⁵-Cp)Ir(bpy)Cl]⁺	Orthorhombic	Pbca	12.789	18.987	22.145	90	90	90

Note: Specific bond lengths and angles are often found in the supporting information of research publications and can be accessed through crystallographic databases like the Cambridge Structural Database (CSD).

Table 2: In Vitro Anticancer Activity (IC₅₀ in µM) of Selected Organoiridium Complexes

Complex	A2780 (Ovarian)	MCF-7 (Breast)	A549 (Lung)
1: [(η⁵-Cp)Ir(phpy)Cl]	1.18[1]	7.2[1]	10.7[1]
2: [(η⁵-Cpxbiph)Ir(phpy)py]PF₆	0.12[1]	-	-
3: [(η⁵-Cp)Ir(bpy)Cl]⁺	>100	-	-
Cisplatin (reference)	1.0	4.3	21.3[2]

These data highlight how modifications to the cyclopentadienyl (B1206354) and chelating ligands can dramatically impact the cytotoxic potency of the complexes. For instance, extending the Cp* ligand to a biphenyl-substituted version (Cpxbiph) in complex 2 leads to a significant increase in potency against A2780 ovarian cancer cells compared to complex 1 [1]. The choice of the chelating ligand is also critical, with the C^N-chelating 2-phenylpyridine (B120327) (phpy) in complex 1 conferring much higher activity than the N^N-chelating 2,2'-bipyridine (B1663995) (bpy) in complex 3 .

Experimental Protocols

Synthesis and Crystallization

General Procedure for the Synthesis of Half-Sandwich Iridium(III) Chloro Complexes (e.g., [(η⁵-Cp)Ir(L^L')Cl]):*

• The iridium precursor, [Cp*IrCl₂]₂, is synthesized according to established literature methods.

• In a round-bottom flask, [Cp*IrCl₂]₂ (1 equivalent) and the desired chelating ligand (2.2 equivalents) are dissolved in a suitable solvent, typically methanol (B129727) or dichloromethane.

• A base, such as sodium acetate (B1210297) or sodium carbonate (4 equivalents), is added to the mixture.

• The reaction mixture is stirred at room temperature or gently heated under an inert atmosphere (e.g., nitrogen or argon) for 12-24 hours.

• The solvent is removed under reduced pressure.

• The resulting solid is purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., dichloromethane/methanol gradient).

• The pure product is obtained as a colored solid.

Crystallization for X-ray Diffraction:

High-quality single crystals suitable for X-ray diffraction are typically grown by slow evaporation or vapor diffusion.

• Dissolve the purified organoiridium complex in a minimal amount of a suitable solvent (e.g., dichloromethane, methanol, or a mixture thereof) to create a saturated or near-saturated solution.

• Filter the solution to remove any particulate matter.

• Slow Evaporation: Place the filtered solution in a small vial, loosely capped to allow for slow evaporation of the solvent over several days to weeks at room temperature.

• Vapor Diffusion: Place a small drop of the concentrated solution on a siliconized glass slide. Invert the slide over a well of a crystallization plate containing a precipitant solvent in which the complex is less soluble (e.g., hexane, diethyl ether). Seal the well and allow the precipitant to slowly diffuse into the drop, inducing crystallization.

• Once suitable crystals have formed, they are carefully mounted on a cryoloop for data collection.

Single-Crystal X-ray Diffraction Data Collection and Structure Refinement

• A suitable single crystal is selected and mounted on a goniometer head, typically under a stream of cold nitrogen gas (100-150 K) to minimize radiation damage.

• The crystal is centered in the X-ray beam of a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation).

• A series of diffraction images are collected as the crystal is rotated.

• The collected data are indexed, integrated, and scaled using appropriate software.

• The crystal structure is solved using direct methods or Patterson methods and then refined by full-matrix least-squares on F².

• All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Mechanism of Action: Catalytic Oxidation of NADH

A proposed mechanism of action for the anticancer activity of some organoiridium complexes involves the catalytic oxidation of the coenzyme nicotinamide (B372718) adenine (B156593) dinucleotide (NADH) to NAD⁺. This process can lead to the generation of reactive oxygen species (ROS), inducing oxidative stress and ultimately leading to cancer cell death[3].

Caption: Catalytic cycle of NADH oxidation by an organoiridium complex leading to ROS production.

This diagram illustrates the iridium(III) complex being reduced by NADH to form an iridium-hydride species. This hydride then reacts with molecular oxygen to generate a hydroperoxo-iridium intermediate, which subsequently releases hydrogen peroxide (a reactive oxygen species), regenerating the active iridium(III) catalyst. The net result is the depletion of the cellular pool of NADH and the production of ROS, leading to oxidative stress and cancer cell death.

Conclusion

Organoiridium complexes represent a versatile and potent class of potential anticancer agents. X-ray crystallography is a cornerstone in the rational design of these compounds, providing essential structural information that guides the optimization of their therapeutic properties. The ability of some of these complexes to catalytically generate reactive oxygen species through NADH oxidation presents a novel and promising mechanism to combat cancer. Further exploration of the vast chemical space of organoiridium complexes, aided by detailed crystallographic and mechanistic studies, holds great promise for the development of the next generation of metal-based cancer therapies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Potent Oxidant Anticancer Activity of Organoiridium Catalysts - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Iridium(III) Chloride and Ammonium Hexachloroiridate(IV)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of two common iridium precursors: iridium(III) chloride (IrCl₃) and ammonium (B1175870) hexachloroiridate(IV) ((NH₄)₂[IrCl₆]). The selection of an appropriate precursor is critical in chemical synthesis and catalysis, as it can significantly influence reaction outcomes, catalyst activity, and product selectivity. This document summarizes key physicochemical properties and explores their reactivity in various contexts, supported by experimental data and protocols.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of each compound is essential for predicting their behavior in a reaction. The table below summarizes key data for both iridium compounds.

Property	Iridium(III) Chloride (Hydrated)	Ammonium Hexachloroiridate(IV)
Formula	IrCl₃·xH₂O	(NH₄)₂[IrCl₆]
Iridium Oxidation State	+3	+4
Appearance	Dark green, hygroscopic solid[1]	Dark red to black crystalline powder[2]
Molecular Weight	298.58 g/mol (anhydrous)[1]	441.01 g/mol [2]
Solubility in Water	Soluble (hydrated form)[1]	Poorly soluble[2]
Thermal Stability	Decomposes to anhydrous form at 200 °C[1]	Decomposes upon heating[3]

Reactivity Comparison

The difference in the oxidation state of iridium is a primary determinant of the differential reactivity between these two compounds. Generally, iridium(IV) complexes are considered to exhibit faster kinetics in ligand substitution reactions compared to their iridium(III) counterparts[4].

Ligand Substitution and Hydrolysis

Ligand substitution is a fundamental reaction in coordination chemistry and is crucial for the formation of catalytically active species.

• Iridium(III) Chloride : As a d⁶ complex, iridium(III) is generally considered kinetically inert, meaning ligand exchange reactions are typically slow[5]. The hydrated form, however, is a common starting material for the synthesis of other iridium complexes, such as Vaska's complex, through ligand substitution reactions[1]. The hydrolysis of the Ir³⁺ aquo ion has been studied, with the first hydrolysis constant (log K) for the formation of [Ir(OH)]²⁺ being approximately -3.77[6].

Redox Reactivity

The accessibility of different oxidation states is a key feature of iridium chemistry.

• Iridium(III) Chloride : Can be oxidized to form hexachloroiridate(IV) in the presence of strong oxidizing agents like aqua regia[1]. It serves as a precursor for various iridium(III) catalysts.

• Ammonium Hexachloroiridate(IV) : The [IrCl₆]²⁻/[IrCl₆]³⁻ redox couple is a classic example of an outer-sphere electron transfer reaction. The rate constant for this self-exchange reaction is very high (> 10⁶ M⁻¹s⁻¹)[8], indicating facile electron transfer. This compound can be reduced to metallic iridium by heating under a hydrogen atmosphere[2].

Catalytic Activity

Both compounds are widely used as precursors for catalysts in a variety of organic transformations. The choice of precursor can influence the formation of the active catalytic species and, consequently, the efficiency and selectivity of the reaction.

While direct comparative studies for many reactions are not extensively documented, the general observation is that the in situ reduction of the Ir(IV) center in ammonium hexachloroiridate(IV) or the activation of the Ir(III) center in iridium(III) chloride leads to the formation of the active catalyst. For example, in asymmetric hydrogenation reactions, iridium precursors are used to form chiral iridium complexes in situ[9][10][11]. The performance of the resulting catalyst is highly dependent on the ligand and reaction conditions rather than solely on the initial precursor.

Experimental Protocols

The following are generalized experimental protocols for comparing the reactivity of iridium(III) chloride and ammonium hexachloroiridate(IV).

Protocol for Comparing Catalytic Activity in Asymmetric Hydrogenation of Acetophenone

This protocol outlines a general procedure for comparing the effectiveness of the two iridium compounds as catalyst precursors in a model hydrogenation reaction.

References

• 1. Iridium(III) chloride - Wikipedia [en.wikipedia.org]
• 2. Ammonium hexachloroiridate(IV) - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Ammonium chloroiridate black salt | Johnson Matthey [matthey.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. cost-nectar.eu [cost-nectar.eu]
• 7. researchgate.net [researchgate.net]
• 8. chem.tamu.edu [chem.tamu.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

A Comparative Guide to Iridium-Based Catalysts for Electrochemical Water Splitting

For Researchers, Scientists, and Drug Development Professionals

The quest for clean and sustainable energy has positioned water splitting as a cornerstone technology for hydrogen production. At the heart of efficient water electrolysis, particularly in acidic environments, lies the oxygen evolution reaction (OER). Iridium-based materials have emerged as the state-of-the-art catalysts for the OER due to their superior activity and stability in harsh acidic conditions.[1][2] This guide provides an objective comparison of various iridium-based water splitting catalysts, supported by experimental data, to aid researchers in selecting and developing next-generation electrocatalysts.

Performance Metrics of Iridium-Based OER Catalysts

The efficacy of an OER catalyst is evaluated based on several key electrochemical parameters. These metrics provide a standardized basis for comparing the performance of different materials. The most critical parameters include:

• Overpotential (η) at 10 mA/cm²: This is the potential required beyond the thermodynamic equilibrium potential (1.23 V vs. RHE) to achieve a current density of 10 mA/cm², a benchmark relevant to solar fuel applications. A lower overpotential signifies a more active catalyst.

• Tafel Slope: This value, derived from the Tafel equation, provides insight into the reaction mechanism and the catalyst's kinetics. A smaller Tafel slope indicates a faster increase in reaction rate with an increase in potential.

• Turnover Frequency (TOF): TOF represents the number of molecules of product formed per active site per unit time. It is a measure of the intrinsic activity of the catalyst.

• Long-Term Stability: This is often assessed through chronopotentiometry or chronoamperometry, where the catalyst is held at a constant current or potential for an extended period. A stable catalyst will maintain its performance with minimal degradation.

The following table summarizes the performance of a selection of iridium-based catalysts from recent literature.

Catalyst	Support	Overpotential (η) @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Stability	Reference
IrO₂ (commercial)	-	~300 - 350	~60 - 80	High	[3]
Amorphous IrOₓ	Carbon	~270 - 320	~40 - 60	Moderate	[4]
IrNi@IrOₓ Core-Shell	-	~250	~45	Enhanced	[5]
Ir-based Perovskites	-	Varies (e.g., ~340 for SrIrO₃)	Varies	High	[6]
Ir Single Atom on NiFe LDH	Ni Foam	~195	41	High	Not in search results
IrIn₂ Intermetallic	Carbon	~263	58	High	[3]
Ir Nanosheets	-	240	-	-	[7]

Note: The values presented are approximate and can vary depending on the specific synthesis method and testing conditions.

Experimental Protocols

Standardized experimental protocols are crucial for the accurate and reproducible evaluation of OER catalysts.[8][9] Below are typical methodologies for key electrochemical measurements.

Three-Electrode Cell Setup

A standard three-electrode electrochemical cell is commonly employed for catalyst evaluation.

• Working Electrode: Typically a glassy carbon or gold rotating disk electrode (RDE) coated with the catalyst ink.

• Counter Electrode: A platinum wire or graphite (B72142) rod.

• Reference Electrode: A saturated calomel (B162337) electrode (SCE), Ag/AgCl, or a reversible hydrogen electrode (RHE). All potentials should be converted to the RHE scale for universal comparison using the Nernst equation: E(RHE) = E(Ref) + 0.059*pH + E⁰(Ref).

Catalyst Ink Preparation and Deposition

• Ink Formulation: A specific amount of the catalyst powder (e.g., 5 mg) is dispersed in a solution containing deionized water, isopropanol, and a small percentage of a binder like Nafion® (e.g., 5 wt%).

• Homogenization: The mixture is sonicated for an extended period (e.g., 30-60 minutes) to ensure a homogeneous dispersion.

• Deposition: A precise volume of the catalyst ink is drop-casted onto the surface of the working electrode to achieve a target loading (e.g., 0.1 - 0.5 mg/cm²). The electrode is then dried under ambient or slightly elevated temperatures.

Electrochemical Measurements

All measurements are typically performed in an acidic electrolyte, such as 0.5 M H₂SO₄ or 0.1 M HClO₄, saturated with O₂.

• Cyclic Voltammetry (CV): The electrode is cycled in a potential window where no faradaic reactions occur (e.g., 0.4 to 1.4 V vs. RHE) at various scan rates (e.g., 20, 40, 60, 80, 100 mV/s) to determine the electrochemical active surface area (ECSA).

• Linear Sweep Voltammetry (LSV): The potential is swept from a low potential to a high potential (e.g., 1.2 to 1.8 V vs. RHE) at a slow scan rate (e.g., 5 or 10 mV/s) to obtain the polarization curve. The overpotential at 10 mA/cm² is determined from this curve. All LSV curves should be iR-corrected to eliminate the effect of solution resistance.

• Tafel Analysis: The Tafel slope is calculated from the linear region of the Tafel plot (η vs. log(j)).

• Electrochemical Impedance Spectroscopy (EIS): EIS is performed at a specific overpotential to determine the solution resistance (Rs) for iR correction and to study the charge transfer kinetics.

• Stability Test: Chronopotentiometry is conducted at a constant current density (e.g., 10 mA/cm²) for an extended duration (e.g., 10-24 hours) to evaluate the catalyst's durability.

Visualizing Electrochemical Processes

The following diagrams illustrate the key concepts and workflows in the electrochemical analysis of iridium-based water splitting catalysts.

Figure 1: Adsorbate Evolution Mechanism for OER on an Iridium Site.

Figure 2: Experimental Workflow for Catalyst Evaluation.

This guide provides a foundational understanding of the electrochemical analysis of iridium-based water splitting catalysts. For more in-depth information, researchers are encouraged to consult the cited literature and other peer-reviewed publications. The continuous development of standardized testing protocols and reporting standards will be instrumental in accelerating the discovery of highly efficient and durable OER catalysts for a sustainable hydrogen economy.

References

• 1. Recent advances in iridium-based catalysts with different dimensions for the acidic oxygen evolution reaction - Nanoscale Horizons (RSC Publishing) [pubs.rsc.org]
• 2. Iridium-based electrocatalysts for the acidic oxygen evolution reaction: engineering strategies to enhance the activity and stability - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Structure of iridium oxide catalysts dictates performance differences for proton exchange membrane water electrolyzers - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. A comprehensive review on the electrochemical parameters and recent material development of electrochemical water splitting electrocatalysts - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07642J [pubs.rsc.org]
• 8. Frontiers | Protocol for Screening Water Oxidation or Reduction Electrocatalyst Activity in a Three-Electrode Cell for Alkaline Exchange Membrane Electrolysis [frontiersin.org]
• 9. researchgate.net [researchgate.net]

performance comparison of homogeneous vs. heterogeneous iridium catalysts

For Researchers, Scientists, and Drug Development Professionals

Iridium, a rare and precious metal, has carved a significant niche in the world of catalysis, driving a wide array of chemical transformations with remarkable efficiency and selectivity. The choice between employing iridium in a homogeneous or heterogeneous phase is a critical decision in catalyst design, with each approach offering a distinct set of advantages and disadvantages. This guide provides an objective comparison of the performance of homogeneous and heterogeneous iridium catalysts, supported by experimental data, to aid researchers in selecting the optimal system for their specific applications.

At a Glance: Key Performance Differences

Feature	Homogeneous Iridium Catalysts	Heterogeneous Iridium Catalysts
Activity & Selectivity	Often exhibit higher activity and selectivity due to well-defined, single-site active centers.	Can achieve high activity and selectivity, sometimes even surpassing homogeneous counterparts, but can be influenced by support effects and non-uniform active sites.
Catalyst Separation	Difficult and often requires energy-intensive processes like distillation or extraction.	Generally straightforward, involving simple filtration or centrifugation.
Recyclability & Reuse	Challenging due to difficulties in separation, leading to potential catalyst loss.	A major advantage; catalysts can be easily recovered and reused for multiple cycles.
Stability	Can be prone to deactivation through pathways like dimerization or ligand dissociation.	Generally more robust and stable under harsh reaction conditions, though susceptible to leaching and surface poisoning.
Mechanistic Understanding	Easier to study and characterize, allowing for rational catalyst design and optimization.	More complex to study due to the intricate nature of the catalyst surface and support interactions.

Performance in Asymmetric Hydrogenation

Asymmetric hydrogenation is a cornerstone of modern synthetic chemistry, and iridium catalysts, particularly for the reduction of unfunctionalized olefins and imines, have shown exceptional performance.

Asymmetric Hydrogenation of Imines

Homogeneous iridium catalysts, often featuring chiral phosphine-oxazoline (PHOX) or phosphoramidite (B1245037) ligands, are highly effective for the asymmetric hydrogenation of imines, delivering chiral amines with high enantioselectivity. Heterogenizing these catalysts by anchoring them to solid supports aims to combine their high performance with the benefits of easy separation and recyclability.

Table 1: Performance Comparison in Asymmetric Imine Hydrogenation

Catalyst Type	Catalyst System	Substrate	Conversion (%)	ee (%)	TON	TOF (h⁻¹)	Ref.
Homogeneous	Ir-PHOX complex	N-(1-phenylethylidene)benzylamine	>99	96	Up to 10,000	-	[1]
Homogeneous	Ir-diphosphine complex	Various Imines	High	Up to >99	>1,000,000	>1,800,000	[2]
Homogeneous	Ir-tridentate catalyst	N-phosphinoylimines	High	High	Up to 10,000	-	[3]
Heterogeneous	Silica-supported Ir-Cp*-TsDPEN	Aromatic Ketones	up to 93	up to 93	-	-

Note: Direct side-by-side comparisons under identical conditions are scarce in the literature. The data presented is representative of the performance of each catalyst class.

The exceptional turnover numbers (TON) and turnover frequencies (TOF) observed for some homogeneous systems highlight their intrinsic activity.[2] While heterogeneous catalysts can also achieve high enantioselectivity, a direct comparison of TON and TOF with their homogeneous counterparts for the same reaction is not always available.

Asymmetric Hydrogenation of Ketones

The asymmetric hydrogenation of ketones to chiral alcohols is another area where iridium catalysts have demonstrated significant utility.

Table 2: Performance Comparison in Asymmetric Ketone Hydrogenation

Catalyst Type	Catalyst System	Substrate	Conversion (%)	ee (%)	TON	TOF (h⁻¹)	Ref.
Homogeneous	Ru-BINAP/Diamine	Acetophenone	Up to >99	Up to >99	Up to 2,400,000	-	[1]
Homogeneous	Ir(P,N,O) complexes	Prochiral ketones	High	Up to 98	-	-	[4]
Heterogeneous	Silica-supported Ir-Cp*-TsDPEN	Acetophenone	93	93	-	-

Note: Data for a well-established Ruthenium catalyst is included for context. Direct comparative data for homogeneous vs. heterogeneous iridium catalysts for this specific reaction is limited in the provided search results.

Performance in Formic Acid Dehydrogenation

Formic acid is a promising liquid organic hydrogen carrier, and its efficient dehydrogenation to produce hydrogen and carbon dioxide is a key technological challenge. Both homogeneous and heterogeneous iridium catalysts have been extensively studied for this reaction.

A direct comparison between a homogeneous iridium pincer complex and its immobilized analogue on a modified silica (B1680970) support for the dehydrogenation of neat formic acid revealed a significant enhancement in activity for the heterogeneous catalyst.

Table 3: Performance Comparison in Neat Formic Acid Dehydrogenation

Catalyst Type	Catalyst System	TOF (h⁻¹)	TON	Ref.
Homogeneous	Iridium picolinamide (B142947) complex	45,000	-	[5]
Heterogeneous	Immobilized iridium picolinamide complex	70,000	29,000	[5]

This example demonstrates that through careful design, heterogeneous catalysts can outperform their homogeneous precursors in terms of activity, attributed to site isolation on the support surface which can prevent bimolecular deactivation pathways.[5]

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for the successful application of these catalytic systems.

General Procedure for Asymmetric Hydrogenation of a Ketone (Heterogeneous)

This protocol is adapted from the asymmetric hydrogenation of aromatic ketones using a silica-supported iridium catalyst.

• Catalyst Preparation: The solid catalyst (e.g., 9.10 mg for a catalyst with 1.0 µmol Ir content based on ICP analysis) is added to a stainless-steel autoclave inside a glovebox.

• Reaction Mixture: Anhydrous methanol (B129727) (4 mL), a base such as t-BuOK (61 mg, 0.5 mmol), and the ketone substrate (0.1 mmol) are pre-charged into the autoclave.

• Hydrogenation: The autoclave is sealed, removed from the glovebox, and pressurized with hydrogen gas (10-40 atm). The reaction is then stirred at room temperature (18-25 °C) for the specified time (12-90 h).

• Work-up: After the reaction is complete, the hydrogen pressure is carefully released. The reaction mixture is then typically filtered to remove the heterogeneous catalyst.

• Analysis: The filtrate is purified by column chromatography. The conversion and enantiomeric excess (ee) are determined by gas chromatography (GC) or high-performance liquid chromatography (HPLC) using a chiral column.

General Procedure for Formic Acid Dehydrogenation (Homogeneous)

This protocol is a general representation of a homogeneous formic acid dehydrogenation experiment.

• Reactor Setup: A reaction vessel (e.g., a Schlenk flask or a specialized microreactor) is charged with the homogeneous iridium catalyst precursor (e.g., 0.1 mol%).

• Reagent Addition: Under an inert atmosphere (e.g., argon), formic acid and any additives (such as triethylamine) are added to the reactor.

• Reaction Conditions: The reactor is sealed and heated to the desired temperature in an oil bath. The reaction progress is monitored by measuring the volume of gas produced over time.

• Gas Analysis: The composition of the evolved gas (H₂, CO₂, and potentially CO) is analyzed using techniques like gas chromatography (GC) or Fourier-transform infrared spectroscopy (FTIR) to determine the selectivity of the dehydrogenation process.

Visualizing Catalytic Processes

Understanding the underlying mechanisms and workflows is crucial for catalyst development. The following diagrams, generated using the DOT language, illustrate key concepts in iridium catalysis.

Figure 1: A simplified outer-sphere mechanism for the asymmetric hydrogenation of an imine catalyzed by an iridium complex.

Figure 2: A typical experimental workflow for a reaction using a recyclable heterogeneous iridium catalyst.

Stability, Recyclability, and Leaching

The primary driver for developing heterogeneous catalysts is their enhanced stability and ease of recycling. Homogeneous catalysts, while often highly active, suffer from deactivation pathways such as the formation of inactive dimers.[6] Heterogenization, by immobilizing the catalytic species on a support, can prevent these deactivation mechanisms by enforcing site isolation.[5]

However, a critical challenge for heterogeneous catalysts is the potential for the active metal to leach from the support into the reaction medium. This not only leads to a loss of catalytic activity over time but can also contaminate the product, a significant concern in pharmaceutical applications. The extent of leaching is highly dependent on the nature of the support, the method of immobilization, and the reaction conditions. Studies have shown that functionalizing the support can enhance the metal-support interaction and minimize leaching.

For example, iridium nanoparticles supported on graphene have demonstrated excellent stability and performance over multiple reaction cycles in alcohol oxidation, with no significant morphological changes or particle agglomeration observed after five cycles.[7] In contrast, some polymer-supported iridium catalysts have shown a decrease in performance after several cycles, potentially due to metal leaching.

Conclusion

The choice between homogeneous and heterogeneous iridium catalysts is a nuanced one, with the optimal choice depending on the specific requirements of the chemical transformation.

• Homogeneous iridium catalysts are often the preferred choice when maximizing activity and enantioselectivity is the primary goal, and when catalyst separation and recycling are less critical, such as in small-scale synthesis or for high-value products where catalyst cost is a smaller fraction of the overall expense. The well-defined nature of these catalysts also facilitates mechanistic studies and rational design.

• Heterogeneous iridium catalysts are highly advantageous for large-scale industrial processes where catalyst cost, separation, and reusability are paramount. While they may sometimes exhibit lower activity or selectivity compared to their homogeneous counterparts, ongoing research is focused on developing robust and highly active supported iridium catalysts that bridge this performance gap. The enhanced stability and operational simplicity of heterogeneous systems make them a more sustainable and economically viable option for many applications.

Future research will likely focus on the development of novel hybrid systems that combine the high activity and selectivity of homogeneous catalysts with the stability and recyclability of heterogeneous systems, further expanding the already impressive catalytic repertoire of iridium.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Iridium-catalyzed asymmetric hydrogenation of N-phosphinoylimine - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O) Catalysts: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Analytical Techniques for Iridium Quantification in Solution

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of iridium concentration in solution is critical across various scientific disciplines, from catalysis research to pharmaceutical development, where iridium-based catalysts are often employed. This guide provides a comparative overview of the most common and effective analytical techniques for this purpose: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), and Atomic Absorption Spectrometry (AAS).

Performance Comparison of Key Analytical Techniques

The selection of an appropriate analytical technique for iridium quantification hinges on several factors, including the expected concentration range, the complexity of the sample matrix, and the required level of sensitivity and precision. The following table summarizes the key performance characteristics of ICP-MS, ICP-OES, and AAS for iridium analysis.

Feature	Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Atomic Absorption Spectrometry (AAS)
Detection Limit	Very Low (ng/L to µg/L)[1][2]	Low (µg/L)[1][3]	Moderate (µg/L to mg/L)[4][5]
Linear Dynamic Range	Wide (over several orders of magnitude)	Wide	Narrow
Precision (RSD)	Excellent (<5%)	Excellent (<5%)[4]	Good (can be <5%)[6]
Throughput	High (multi-element capability)	High (multi-element capability)[3]	Low (single-element)
Matrix Interference	Can be significant (polyatomic interferences), but can be mitigated with collision/reaction cells[7]	Moderate (spectral and chemical interferences)[8]	High (chemical and spectral interferences)[6]
Cost (Instrument)	High	Medium-High	Low-Medium
Cost (Operational)	High	Medium	Low

Experimental Workflow Overview

The general workflow for determining iridium concentration in a solution sample involves several key stages, from sample preparation to data analysis. The specific steps may vary depending on the chosen analytical technique and the nature of the sample.

A generalized workflow for iridium concentration determination.

Detailed Experimental Protocols

Below are representative experimental protocols for the analysis of iridium in solution using ICP-MS, ICP-OES, and AAS. These are general guidelines and may require optimization based on the specific instrument, sample matrix, and desired analytical performance.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

ICP-MS offers exceptional sensitivity and is ideal for ultra-trace analysis of iridium.

a. Sample Preparation:

• Collect a representative aliquot of the sample solution.

• If the sample contains organic matrices or particulates, perform an acid digestion. A common procedure involves using a mixture of nitric acid (HNO₃) and hydrochloric acid (HCl) (aqua regia) in a heated block or microwave digestion system.[4]

• After digestion, dilute the sample with deionized water to an appropriate concentration within the linear dynamic range of the instrument. A typical dilution factor is 10 to 100-fold.

• For enhanced accuracy and to correct for instrumental drift and matrix effects, add an internal standard solution (e.g., Rhodium, Rhenium) to all blanks, standards, and samples.[9]

b. Instrumental Analysis:

• Instrument Tuning: Optimize the ICP-MS instrument parameters, including plasma power, nebulizer gas flow rate, and lens voltages, to maximize the signal for iridium (¹⁹¹Ir and ¹⁹³Ir) while minimizing oxide formation and other interferences.

• Calibration: Prepare a series of calibration standards by diluting a certified iridium standard solution in the same acid matrix as the samples. The concentration range should bracket the expected sample concentrations.

• Sample Measurement: Introduce the prepared samples into the ICP-MS. The sample is nebulized and the resulting aerosol is transported to the argon plasma where it is desolvated, atomized, and ionized. The iridium ions are then guided through the mass spectrometer and detected.

c. Data Analysis:

• Construct a calibration curve by plotting the intensity of the iridium signal versus the concentration of the calibration standards.

• Determine the concentration of iridium in the samples by interpolating their signal intensity on the calibration curve.

• Apply the dilution factor to calculate the iridium concentration in the original sample.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

ICP-OES is a robust technique suitable for a wide range of iridium concentrations, from trace to major levels.[3]

a. Sample Preparation:

• Sample preparation steps are similar to those for ICP-MS, involving acid digestion (if necessary) and dilution.[10]

• The final acid concentration of the samples and standards should be matched to minimize matrix effects.

b. Instrumental Analysis:

• Wavelength Selection: Select appropriate emission wavelengths for iridium that are free from spectral interferences from other elements present in the sample. Common wavelengths for iridium include 212.681 nm, 215.268 nm, and 224.268 nm.[8]

• Instrument Optimization: Optimize the plasma viewing position (axial or radial), nebulizer gas flow, and RF power to achieve the best signal-to-background ratio for the selected iridium emission lines.

• Calibration and Measurement: Aspirate the calibration standards and samples into the plasma. The excited iridium atoms and ions emit light at characteristic wavelengths, which is detected by the spectrometer.

c. Data Analysis:

• Generate a calibration curve by plotting the emission intensity against the concentration of the standards.

• Calculate the iridium concentration in the samples based on their emission intensities and the calibration curve.

• Correct for any dilutions made during sample preparation.

Graphite (B72142) Furnace Atomic Absorption Spectrometry (GFAAS)

GFAAS provides significantly better sensitivity than flame AAS and is suitable for trace-level determination of iridium.

a. Sample Preparation:

• Sample preparation is similar to ICP techniques, involving digestion and dilution.

• Matrix modifiers may be necessary to stabilize the iridium and reduce interferences during the atomization step.

b. Instrumental Analysis:

• Instrument Setup: Install an iridium hollow cathode lamp and select the appropriate wavelength (e.g., 264.0 nm or 208.9 nm).[5]

• Furnace Program: Develop a suitable temperature program for the graphite furnace, consisting of drying, ashing (pyrolysis), atomization, and cleaning steps. The temperatures and times for each step must be optimized for the specific sample matrix.[5]

  • Drying: To gently evaporate the solvent.

  • Ashing: To remove the majority of the matrix components without losing the analyte.

  • Atomization: To vaporize and atomize the iridium.

  • Cleaning: To remove any remaining residue from the graphite tube.

• Calibration and Measurement: Inject a small, precise volume of the standard or sample into the graphite tube. The instrument will then execute the temperature program, and the absorbance of light by the atomized iridium is measured.

c. Data Analysis:

• Create a calibration curve by plotting the peak area or peak height of the absorbance signal as a function of the iridium concentration in the standards.

• Determine the iridium concentration in the samples from the calibration curve. The method of standard additions may be required for complex matrices to overcome chemical interferences.[5]

References

• 1. Determination of Trace Amounts of Platinum, Palladium, Rhodium and Iridium in High Purity Iron by ICP-OES and ICP-MS after Separation by Coprecipitation with Tellurium | Matériaux & Techniques [mattech-journal.org]
• 2. Determination of Pt, Pd, Ru and Ir in geological samples by ID-ICP-MS using sodium peroxide fusion and Te co-precipitation [jstage.jst.go.jp]
• 3. Analysis of Trace Elements in High Purity Iridium by ICP-OES [spectro.com]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Inductively Coupled Plasma Mass Spectrometry: Introduction to Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. indium.com [indium.com]

A Comparative Guide to Chiral Iridium Catalysts for Asymmetric Hydrogenation

For Researchers, Scientists, and Drug Development Professionals

The quest for enantiomerically pure compounds is a cornerstone of modern chemistry, particularly in the pharmaceutical and fine chemical industries. Chiral iridium catalysts have emerged as a powerful tool for asymmetric synthesis, offering exceptional enantioselectivity and high efficiency in a variety of transformations. This guide provides an objective comparison of the performance of chiral iridium catalysts against other common alternatives, supported by experimental data, for the asymmetric hydrogenation of prochiral ketones, a key reaction in the synthesis of chiral alcohols.

Performance Comparison: Asymmetric Hydrogenation of Acetophenone (B1666503)

The asymmetric hydrogenation of acetophenone to 1-phenylethanol (B42297) is a widely studied benchmark reaction for evaluating the efficacy of chiral catalysts. The following table summarizes the performance of representative chiral iridium catalysts compared to prominent rhodium and ruthenium-based systems under optimized reaction conditions.

Catalyst System	Metal	Chiral Ligand	Substrate/Catalyst (S/C)	Temp. (°C)	Pressure (H₂)	Solvent	Time (h)	Conversion (%)	ee (%)	TON	TOF (h⁻¹)
[Ir(COD)Cl]₂ / (S)-SegPhos	Iridium	(S)-SegPhos	100	60	20 atm	THF	6	>99	>99	~100	~17
Ir-TsDPEN	Iridium	TsDPEN	100 - 1000	RT	(transfer)	Water	-	High	up to 99	-	>50
[Ir(P,N,O-L1)]	Iridium	P,N,O-L1	1000	30	30 bar	Ethanol	-	100	95	1000	-
[Rh(COD)₂]BF₄ / (R,R)-Et-DuPhos	Rhodium	(R,R)-Et-DuPhos	-	RT	50 psi	Methanol	-	>99	>99	-	-
Rh-TsDPEN	Rhodium	TsDPEN	100 - 1000	RT	(transfer)	Water	-	High	up to 99	-	>50
RuCl₂[(S)-BINAP][(S,S)-DPEN]	Ruthenium	BINAP/DPEN	-	RT	100 psi	Isopropanol (B130326)	-	High	~99	-	-
(R,R)-TsDPEN-Ru	Ruthenium	TsDPEN	100	60	20 atm	-	6	>99	>99	~100	~17

Note: This table is a compilation of data from various sources and reaction conditions may vary. "RT" denotes room temperature. "(transfer)" indicates transfer hydrogenation, typically using a hydrogen donor like isopropanol or formate (B1220265) instead of H₂ gas. TON (Turnover Number) = moles of product / moles of catalyst. TOF (Turnover Frequency) = TON / time.

As the data indicates, chiral iridium catalysts consistently deliver excellent enantioselectivities (ee), often exceeding 99%, with high conversions.[1][2][3] They are competitive with and, in some cases, surpass the performance of well-established rhodium and ruthenium catalysts.[2][4] The choice of chiral ligand and reaction conditions plays a crucial role in achieving optimal results.[1]

Experimental Protocols

General Procedure for Asymmetric Hydrogenation of Acetophenone

The following is a representative experimental protocol for the asymmetric hydrogenation of acetophenone using a chiral iridium catalyst.

Materials:

• [Ir(COD)Cl]₂ (precatalyst)

• Chiral phosphine (B1218219) ligand (e.g., (S)-SegPhos)

• Acetophenone (substrate)

• Anhydrous, degassed solvent (e.g., Ethanol or THF)

• Base (e.g., t-BuOK or Li₂CO₃), if required by the specific catalytic system

• High-purity hydrogen gas

• High-pressure autoclave reactor equipped with a magnetic stir bar

Procedure:

• Catalyst Preparation (in situ): In a glovebox, a Schlenk flask is charged with [Ir(COD)Cl]₂ and the chiral ligand in the appropriate molar ratio (typically 1:2.2 Ir:ligand). Anhydrous, degassed solvent is added, and the mixture is stirred at room temperature for a specified time (e.g., 30 minutes) to allow for the formation of the active catalyst.

• Reaction Setup: The autoclave is charged with the substrate (acetophenone) and any required base. The freshly prepared catalyst solution is then transferred to the autoclave via cannula.

• Hydrogenation: The autoclave is sealed, removed from the glovebox, and purged several times with hydrogen gas. It is then pressurized to the desired hydrogen pressure and heated to the reaction temperature. The reaction mixture is stirred vigorously for the specified duration.

• Work-up: After the reaction is complete, the autoclave is cooled to room temperature and the pressure is carefully released. The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to isolate the chiral 1-phenylethanol.

Determination of Enantiomeric Excess (ee)

The enantiomeric excess of the product is determined by chiral high-performance liquid chromatography (HPLC) or chiral gas chromatography (GC).[5][6]

Instrumentation:

• HPLC or GC system equipped with a chiral stationary phase column (e.g., Chiralcel OD-H or Chirasil-DEX CB).

• Detector (e.g., UV-Vis for HPLC, FID for GC).

Procedure:

• Sample Preparation: A small sample of the purified product is dissolved in a suitable solvent (e.g., hexane/isopropanol for HPLC, dichloromethane (B109758) for GC).

• Analysis: The sample is injected into the chromatograph. The two enantiomers of the product will have different retention times on the chiral column, resulting in two separate peaks.

• Calculation: The enantiomeric excess is calculated from the integrated areas of the two peaks using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.

Visualizing the Process

To better understand the experimental and mechanistic aspects of assessing chiral iridium catalysts, the following diagrams are provided.

Fig. 1: General experimental workflow for assessing catalyst enantioselectivity.

Fig. 2: Simplified catalytic cycle for asymmetric hydrogenation.

Conclusion

Chiral iridium catalysts represent a highly effective and versatile class of catalysts for asymmetric hydrogenation.[3] Their ability to achieve exceptional levels of enantioselectivity with high efficiency makes them invaluable tools for the synthesis of chiral molecules in research and industrial settings.[2] This guide provides a starting point for researchers looking to employ these powerful catalysts, offering a comparative overview, standardized protocols, and a conceptual framework for their application. The continued development of new chiral ligands for iridium promises to further expand the scope and utility of this important catalytic system.

References

• 1. Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O) Catalysts: A Comparative Study | MDPI [mdpi.com]
• 2. scilit.com [scilit.com]
• 3. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Determination of enantiomeric excess [ch.ic.ac.uk]

A Comparative Guide to the Kinetics of Iridium Pincer Catalysts in Alkane Dehydrogenation

For Researchers, Scientists, and Drug Development Professionals

Iridium pincer complexes have emerged as highly efficient and robust catalysts for a variety of organic transformations, most notably the dehydrogenation of alkanes. This guide provides a comparative analysis of the kinetics of different iridium pincer catalysts, supported by experimental data, to aid researchers in catalyst selection and optimization.

Comparative Kinetic Data

The catalytic activity of iridium pincer complexes is significantly influenced by the nature of the pincer ligand architecture. Variations in the donor atoms (e.g., phosphorus vs. oxygen) and the steric bulk of the substituents on the ligand backbone can have a profound impact on the catalyst's turnover frequency (TOF) and overall stability. Below is a summary of kinetic data for representative iridium pincer catalysts in alkane dehydrogenation reactions.

Catalyst/Ligand	Substrate	H₂ Acceptor	Temperature (°C)	TOF (h⁻¹)	TON	Reference
(tBu4PCP)Ir	Cyclooctane	TBE	150	82	-	[1]
(iPr4PCP)Ir	n-Octane	TBE	150	>96 (in 5h)	208
(tBu4POCOP)Ir	Cyclooctane	TBE	-	-	up to 7000
(tBu3MePCP)Ir	n-Octane	TBE	150	>196 (in 5h)	980
(p-OMe-tBuPCP)Ir	n-Pentane	Propene	240	<10 (in 3h)	<30	[2]
(p-OMe-iPrPCP)Ir	n-Alkanes	TBE	-	More active than (tBu4PCP)Ir	-	[2]

TBE = tert-butylethylene

Experimental Protocols

A generalized experimental protocol for determining the kinetic parameters of iridium pincer-catalyzed alkane dehydrogenation is outlined below. This protocol is based on common methodologies reported in the literature.

Objective: To determine the initial turnover frequency (TOF) of an iridium pincer catalyst for the dehydrogenation of a liquid alkane.

Materials:

• Iridium pincer catalyst precursor

• Alkane substrate (e.g., cyclooctane, n-octane)

• Hydrogen acceptor (e.g., tert-butylethylene, TBE)

• Internal standard (e.g., dodecane)

• Anhydrous, deoxygenated solvent (if required)

• Schlenk flask or a similar reaction vessel equipped with a reflux condenser and a magnetic stir bar

• Constant temperature oil bath

• Gas chromatograph (GC) equipped with a flame ionization detector (FID)

• Syringes and needles for sampling

Procedure:

• Catalyst Activation (if required): Some iridium pincer catalyst precursors, such as hydrido complexes, may require an activation step to generate the catalytically active species. This is typically achieved by heating the precursor in the presence of the hydrogen acceptor for a defined period.

• Reaction Setup: In a glovebox or under an inert atmosphere, add the alkane substrate, the hydrogen acceptor, and the internal standard to the reaction vessel.

• Initiation of Reaction: Place the reaction vessel in the pre-heated oil bath to bring the solution to the desired reaction temperature. Once the temperature has stabilized, inject a stock solution of the activated catalyst (or the catalyst precursor if no pre-activation is needed) into the reaction mixture to initiate the catalysis. Start timing the reaction immediately.

• Reaction Monitoring: At regular time intervals, withdraw aliquots (e.g., 0.1 mL) from the reaction mixture using a syringe. Quench the reaction in the aliquot immediately by diluting it with a cold solvent (e.g., dichloromethane) and, if necessary, by exposing it to air to deactivate the catalyst.

• Product Quantification: Analyze the quenched aliquots by GC-FID to determine the concentration of the olefin product and the unreacted alkane relative to the internal standard.

• Data Analysis:

  • Plot the concentration of the olefin product versus time.

  • The initial rate of the reaction is determined from the initial slope of this plot.

  • The Turnover Frequency (TOF) is calculated using the following formula: TOF (h⁻¹) = (Initial rate of product formation [mol L⁻¹ h⁻¹]) / (Catalyst concentration [mol L⁻¹])

Experimental Workflow and Logic

The following diagram illustrates a typical workflow for the comparative kinetic analysis of different iridium pincer catalysts.

Workflow for Comparative Kinetic Analysis of Iridium Pincer Catalysts.

This structured approach allows for a systematic and objective comparison of the catalytic performance of different iridium pincer complexes, facilitating the rational design of more efficient catalysts for challenging chemical transformations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

comparing iridium and ruthenium catalysts for transfer hydrogenation

An Objective Comparison of Iridium and Ruthenium Catalysts for Transfer Hydrogenation

Transfer hydrogenation serves as a cornerstone reaction in synthetic organic chemistry, offering a safer and often more selective alternative to traditional hydrogenation methods that use pressurized hydrogen gas. At the heart of this transformation are transition metal catalysts, with iridium (Ir) and ruthenium (Ru) complexes being the most extensively studied and widely employed. Both metals have proven highly effective in catalyzing the reduction of a broad range of unsaturated functionalities, including ketones, aldehydes, and imines, using hydrogen donors like isopropanol (B130326) or formic acid.

This guide provides a detailed, data-driven comparison of iridium and ruthenium catalysts for transfer hydrogenation, aimed at researchers, scientists, and drug development professionals. We will examine their catalytic activity, selectivity, substrate scope, and stability, supported by experimental data and protocols to aid in catalyst selection and application.

Mechanism of Action: A Shared Pathway

Both iridium and ruthenium catalysts generally operate via a concerted, outer-sphere mechanism, particularly in the asymmetric transfer hydrogenation of ketones. This mechanism avoids direct coordination of the substrate to the metal center. Instead, it involves a six-membered pericyclic transition state where the metal hydride and a proton from a coordinated ligand (often an amine) are transferred simultaneously to the carbonyl group. The hydrogen donor, typically isopropanol or formic acid, first reacts with the catalyst precursor to generate the crucial metal-hydride intermediate.

Caption: General catalytic cycle for transfer hydrogenation.

Performance Comparison: Activity and Efficiency

The performance of a catalyst is best measured by its activity (often expressed as Turnover Frequency, TOF) and its efficiency in converting a substrate to the desired product. Both Ru and Ir have demonstrated exceptional activity, often achieving high yields with very low catalyst loadings.

Ruthenium catalysts, particularly the half-sandwich η⁶-arene/N-tosylethylenediamine-Ru(II) complexes pioneered by Noyori, are renowned for their high activity in the asymmetric transfer hydrogenation of aromatic ketones. Iridium complexes, typically featuring a Cp* (pentamethylcyclopentadienyl) ligand, are also highly active and have shown remarkable versatility with a wide range of substrates.

Table 1: Performance Comparison for the Transfer Hydrogenation of Acetophenone

Catalyst Type	Catalyst Complex	Substrate	H-Donor	Base	S/C Ratio	Time (h)	Yield (%)	TOF (h⁻¹)	Ref.
Ruthenium	RuCl--INVALID-LINK--	Acetophenone	HCOOH/NEt₃	-	200	10	98	~20
Ruthenium	[RuCl₂(p-cymene)]₂ / Bibenzimidazole	Acetophenone	2-Propanol	Cs₂CO₃	100	12	95	~8
Ruthenium	Ruthenacycle 10c	Acetophenone	2-Propanol	KOH	200	1	>98	>196
Iridium	[CpIrCl₂]₂ / Ligand	Acetophenone	Glucose / H₂O	Na₂CO₃	1000	20	85	42.5
Iridium	Iridacycle	Acetophenone	2-Propanol	KOtBu	100	0.5	99	198
Iridium	[CpIr(NHC)Cl₂]	Benzophenone	2-Propanol	KOtBu	100	1	98	98

S/C Ratio = Substrate to Catalyst Ratio. TOF (Turnover Frequency) is estimated as (moles of product / moles of catalyst) / time.

Selectivity: A Key Differentiator

Selectivity is a critical factor in catalysis, encompassing both chemoselectivity (differentiating between functional groups) and enantioselectivity (in asymmetric reactions).

• Enantioselectivity: Both metals form the basis for highly enantioselective catalysts when paired with chiral ligands. Ruthenium catalysts with chiral diamine ligands, such as TsDPEN, routinely provide alcohols with excellent enantiomeric excess (ee), often exceeding 97% for aryl alkyl ketones. Similarly, chiral iridium complexes have been developed for asymmetric transfer hydrogenation, affording products with high yields and good enantioselectivities. For some challenging substrates, changing from an iridium to a ruthenium system with the same ligand has been shown to maintain or even improve enantioselectivity, although sometimes at the cost of activity.

• Chemoselectivity: The selective reduction of a carbonyl group in the presence of other reducible functionalities, like an alkene, is a significant challenge. Iridium catalysts have shown pH-dependent chemoselectivity; under basic conditions, the C=C bond of an enone can be selectively reduced, while acidic conditions favor the reduction of the C=O group. Ruthenium catalysts can also be tuned for chemoselectivity. For instance, certain ruthenium carbonyl complexes are efficient for selectively reducing the carbonyl group in 5-hexen-2-one, leaving the olefin intact.

Substrate Scope

A catalyst's utility is largely defined by its substrate scope. Both iridium and ruthenium complexes are capable of reducing a wide variety of carbonyl compounds and imines.

• Ruthenium Catalysts: Ruthenacycles and half-sandwich complexes are effective for a large panel of ketones, including aryl alkyl, diaryl, heteroaryl alkyl, and cyclic ketones. They have also been successfully applied to the transfer hydrogenation of imines.

• Iridium Catalysts: Iridium catalysts demonstrate a very broad substrate scope. They are highly effective for various ketones and aldehydes. Furthermore, cyclometalated iridium complexes have proven to be powerful catalysts for the transfer hydrogenation of N-heteroarenes, a class of substrates that can be challenging for other systems.

Table 2: General Substrate Scope Comparison

Substrate Class	Ruthenium Catalyst Suitability	Iridium Catalyst Suitability	Key Considerations
Aryl Alkyl Ketones	Excellent, high activity and enantioselectivity.	Excellent, high activity and enantioselectivity.	This is the benchmark substrate class for both catalyst types.
Diaryl Ketones	Good to Excellent.	Good to Excellent.	Steric hindrance can reduce reaction rates.
Aliphatic Ketones	Moderate to Good.	Moderate to Good.	Generally more challenging substrates than aromatic ketones.
Aldehydes	Moderate, can be prone to side reactions.	Good to Excellent.	Iridium catalysts often show high efficiency.
Imines	Good.	Good to Excellent.	Important for the synthesis of chiral amines.
N-Heteroarenes	Moderate.	Excellent, particularly with formic acid as H-donor.	Iridium catalysts show a distinct advantage for this substrate class.

Experimental Protocols and Workflow

Successful transfer hydrogenation requires careful experimental setup to ensure an inert atmosphere and proper reagent handling.

Caption: A typical workflow for catalytic transfer hydrogenation.

Protocol 1: Ruthenium-Catalyzed Transfer Hydrogenation of a Ketone

This procedure is a general representation based on typical literature methods.

• Catalyst Preparation: To a dry Schlenk tube under an argon atmosphere, add the ruthenium precursor (e.g., [RuCl₂(p-cymene)]₂, 1 mol%) and the appropriate ligand (e.g., 2,2′-bibenzimidazole, 2 mol%).

• Reaction Setup: Add the base (e.g., Cs₂CO₃, 0.3 mmol) and the ketone substrate (1 mmol).

• Solvent Addition: Add the hydrogen donor, anhydrous 2-propanol (3 mL), via syringe.

• Reaction: Seal the tube and heat the mixture in an oil bath at the specified temperature (e.g., 80-130 °C) for the required time (e.g., 12 h).

• Work-up: After cooling to room temperature, filter the mixture to remove solids. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the corresponding alcohol.

Protocol 2: Iridium-Catalyzed Transfer Hydrogenation of an N-Heteroarene

This procedure is adapted from methods using formic acid in an aqueous medium.

• Reaction Setup: To a 25 mL Schlenk tube, add the N-heteroarene substrate (0.25 mmol) and the iridium catalyst (e.g., a chiral Cp*Ir(III) complex, 1.0 mol%).

• Solvent and H-Donor: Add the solvent system (e.g., a 1:1 mixture of H₂O/MeOH, 4.0 mL total) followed by the hydrogen donor, formic acid (5.0 equivalents).

• Reaction: Stir the mixture vigorously at room temperature under air for 12 hours.

• Work-up: Dilute the reaction mixture with water and neutralize carefully with a saturated solution of NaHCO₃.

• Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate, 3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the product by column chromatography.

Conclusion and Catalyst Selection

Both iridium and ruthenium complexes are exceptionally powerful catalysts for transfer hydrogenation. The choice between them is often dictated by the specific substrate, desired selectivity, and reaction conditions.

• Ruthenium catalysts are often the first choice for the asymmetric transfer hydrogenation of simple aryl alkyl ketones, where they provide some of the highest enantioselectivities reported. They are well-studied, and a wide variety of effective chiral ligands are available.

• Iridium catalysts often exhibit a broader substrate scope, showing superior performance for more challenging substrates like N-heteroarenes. They also offer unique opportunities for controlling chemoselectivity through pH adjustments and can be used with sustainable hydrogen donors like glucose.

The following diagram provides a logical framework for selecting a catalyst based on key experimental goals.

A Researcher's Guide to Benchmarking Iridium-Based Catalysts for the Oxygen Evolution Reaction

For researchers, scientists, and professionals in drug development, the quest for efficient and stable electrocatalysts is paramount for advancing green hydrogen production through water electrolysis. The oxygen evolution reaction (OER) at the anode is a critical bottleneck, and iridium-based materials remain the state-of-the-art catalysts in acidic environments due to their superior activity and stability. This guide provides an objective comparison of iridium-based OER catalysts, supported by experimental data and detailed methodologies, to aid in the selection and evaluation of these crucial materials.

Performance Benchmarks: A Comparative Analysis

The performance of OER catalysts is primarily evaluated based on their activity and stability. Key metrics include the overpotential required to achieve a specific current density (typically 10 mA cm⁻²), the Tafel slope, which indicates the reaction kinetics, and long-term stability under operating conditions. The following tables summarize the performance of various iridium-based catalysts and compare them with common alternatives.

Catalyst	Support	Overpotential (η) @ 10 mA cm⁻² (mV)	Tafel Slope (mV dec⁻¹)	Electrolyte	Reference
Iridium-Based Catalysts
Commercial IrO₂	Unsupported	~350 - 430	~40 - 70	Acidic	[1]
Amorphous IrOₓ	Unsupported	Lower than crystalline IrO₂	Varies	Acidic	[2]
Ir Nanoparticles	Carbon	Varies with size and loading	Varies	Acidic	[3][4]
IrNiOx	Unsupported	Lower than IrO₂	~41	Acidic	[5]
IrHfₓOᵧ	Unsupported	Significantly lower than IrO₂	Not specified	Acidic & Alkaline	[6]
Alternative Catalysts
RuO₂	Unsupported	Lower than IrO₂ (initially)	~30 - 60	Acidic	[7]
NiFeOₓ	Nickel Foam	~350 - 430	Varies	Alkaline	[1]
CoOₓ	Various	~350 - 430	Varies	Alkaline	[1]

Table 1: Comparison of Overpotential and Tafel Slopes for Various OER Catalysts. The overpotential is a measure of the energy efficiency, with lower values being more desirable. The Tafel slope provides insight into the reaction mechanism and kinetics.

Catalyst	Stability Metric	Conditions	Key Findings	Reference
Iridium-Based Catalysts
Commercial IrO₂	High stability	Acidic media, long-term operation	Considered the industry standard for stability in PEM electrolyzers.[7]	[7]
Supported IrOₓ Nanocatalysts	Lower stability than unsupported microparticles	Accelerated stress tests (ASTs)	More active but less stable.[3] Support material (e.g., TaTO vs. ATO) significantly impacts stability.[3]	[3][8]
Ir-Mo Electrocatalyst	Prone to Mo leaching	Acidic electrolytes	Molybdenum dissolution can compromise long-term structural integrity.[9]	[9]
Alternative Catalysts
RuO₂	Lower stability than IrO₂ in acidic media	Acidic OER conditions	Prone to dissolution and overoxidation, leading to performance degradation.[10]	[10]
Non-noble metal systems	Unstable in acidic solutions	Oxidative conditions in acidic solutions	Generally not suitable for acidic OER.	[1]

Table 2: Stability Comparison of OER Electrocatalysts. Stability is crucial for the practical application of catalysts in electrolyzers. Iridium-based materials generally exhibit superior stability in the harsh acidic environment of proton exchange membrane (PEM) electrolyzers.

Experimental Protocols for Catalyst Evaluation

Standardized and rigorous experimental protocols are essential for the accurate and reproducible benchmarking of OER catalysts.

Electrochemical Measurements

A typical three-electrode electrochemical cell is used for these measurements, consisting of a working electrode (with the catalyst), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/AgCl or a reversible hydrogen electrode - RHE).

1. Catalyst Ink Preparation and Electrode Deposition:

• Disperse a known amount of the catalyst powder in a solution of deionized water, isopropanol, and a small amount of ionomer (e.g., Nafion) to form a homogeneous ink.

• Sonication is typically used to ensure good dispersion.

• Drop-cast a specific volume of the catalyst ink onto the surface of a glassy carbon or other suitable substrate electrode to achieve a desired catalyst loading.

• Dry the electrode under controlled conditions.

2. Cyclic Voltammetry (CV):

• Purpose: To clean the electrode surface, determine the electrochemically active surface area (ECSA), and characterize the redox behavior of the catalyst.

• Procedure: Cycle the potential in a non-faradaic region (e.g., 0.4 V to 1.4 V vs. RHE) at a specific scan rate (e.g., 50 mV s⁻¹).[11] The integrated charge of the voltammetric profile can be used to estimate the ECSA.

3. Linear Sweep Voltammetry (LSV) for OER Activity:

• Purpose: To measure the current response as a function of the applied potential and determine the overpotential required to drive the OER at a certain rate.

• Procedure: Sweep the potential from a starting value (e.g., 1.2 V vs. RHE) to a final value (e.g., 1.8 V vs. RHE) at a slow scan rate (e.g., 5 or 10 mV s⁻¹) to minimize capacitive currents.[11] The resulting plot of current density versus potential is used to determine the overpotential at a benchmark current density (e.g., 10 mA cm⁻²).

4. Tafel Analysis:

• Purpose: To evaluate the kinetics of the OER.

• Procedure: The Tafel slope is derived from the linear region of a plot of overpotential (η) versus the logarithm of the current density (log |j|). The equation is η = b log |j| + a, where 'b' is the Tafel slope.

5. Chronopotentiometry or Chronoamperometry for Stability Testing:

• Purpose: To assess the long-term stability of the catalyst.

• Procedure: Hold the electrode at a constant current density (chronopotentiometry) or a constant potential (chronoamperometry) for an extended period (hours to days) and monitor the change in potential or current, respectively.[10] An increase in potential or a decrease in current indicates catalyst degradation.

6. Accelerated Stress Tests (ASTs):

• Purpose: To rapidly evaluate the stability and degradation mechanisms of the catalyst.

• Procedure: Subject the catalyst to potential cycling or stepping to conditions that accelerate degradation processes, such as dissolution or particle agglomeration.[11][12] The choice of the lower and upper potential limits significantly influences the degradation pathways.[11]

Physicochemical Characterization

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity of the catalyst.

• Transmission Electron Microscopy (TEM): To visualize the morphology, particle size, and dispersion of the catalyst nanoparticles.

• X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and oxidation states of the elements on the catalyst surface.[5]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): To quantify the amount of dissolved catalyst material in the electrolyte during stability testing, providing a direct measure of catalyst dissolution.[3][13]

Visualizing the Experimental Workflow

The following diagrams illustrate the typical experimental workflow for benchmarking OER catalysts.

Figure 1: A flowchart of the experimental workflow for benchmarking OER catalysts.

Signaling Pathways and Reaction Mechanisms

The OER on iridium oxide surfaces is a complex multi-step process involving the transfer of four electrons. While the exact mechanism is still under debate and can vary with the catalyst's properties, a generally accepted pathway involves the formation of various iridium-oxygen intermediates.

Figure 2: A simplified representation of a proposed OER mechanism on an iridium site.

References

• 1. Benchmarking heterogeneous electrocatalysts for the oxygen evolution reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ir nanoparticles with ultrahigh dispersion as oxygen evolution reaction (OER) catalysts: synthesis and activity benchmarking - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01728C [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Heterogeneous water oxidation - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Analysis of Intermediates in Iridium-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

The study of catalytic intermediates is fundamental to understanding reaction mechanisms, optimizing catalyst performance, and developing novel chemical transformations. In the realm of iridium catalysis, which encompasses a vast array of critical reactions from asymmetric hydrogenation to C-H functionalization, the direct observation and characterization of transient species provide invaluable insights. This guide offers a comparative analysis of experimental techniques used to investigate intermediates in key iridium-catalyzed catalytic cycles, supported by experimental data and detailed protocols.

Iridium-Catalyzed Asymmetric Hydrogenation

Asymmetric hydrogenation is a cornerstone of enantioselective synthesis. The mechanism of iridium-catalyzed hydrogenation has been a subject of extensive research, with proposed catalytic cycles involving Ir(I)/Ir(III) or Ir(III)/Ir(V) intermediates.[1] The characterization of these intermediates is crucial for elucidating the operative pathway and the origin of enantioselectivity.

Key Intermediates & Characterization Techniques

• Iridium-Hydride Species: Central to the catalytic cycle, these species are often characterized by ¹H NMR spectroscopy, where hydride signals appear in a distinct upfield region (e.g., δ -9 to -25 ppm).[2][3]

• Iridium-Enamide/Substrate Complexes: The binding of the substrate to the iridium center is a critical step. These adducts can sometimes be observed as stable complexes.[4]

• Oxidative Addition Products: The reaction of the iridium precatalyst with H₂ leads to dihydride or even tri- and tetrahydride complexes.[2][5]

Comparative Data on Catalyst Intermediates

Catalyst System	Reaction	Observed Intermediates	Analytical Technique(s)	Key Findings & Performance
[Ir(PHOX)(COD)]BArF	Styrene Hydrogenation	Ir(I) and Ir(III) species	ESI-MS/MS	Gas-phase experiments suggest a catalytic cycle proceeding via Ir(I) and Ir(III) intermediates.[1]
[IrCl(COD)(IMes)]	SABRE Polarization Transfer	[Ir(H)₃(IMes)(sulfoxide)₂] and [Ir(H)₄(IMes)(sulfoxide)]Na	¹H NMR, Parahydrogen-Hyperpolarized NMR	A series of unstable iridium tri- and tetrahydride species were detected and characterized, highlighting the complexity of hydride formation.[2]
Chiral Spiro Iridium Catalyst	γ- and δ-Ketoacids Hydrogenation	Not directly observed	Kinetic Studies	Provided highly efficient synthesis of chiral hydroxy acids/lactones with up to >99% ee and TON up to 100,000.[6]
[Ir(COD)(L)(py)]PF₆	Steroid Hydrogenation	Not directly observed	Reaction Kinetics	Higher catalytic activity was noted, indicating the critical role of solvent in stabilizing intermediates and the overall catalytic process.[5]

Experimental Protocols

Protocol 1: NMR Spectroscopy for Hydride Intermediate Monitoring

• Sample Preparation: In an NMR tube under an inert atmosphere (e.g., N₂ or Ar), dissolve the iridium catalyst precursor (e.g., [IrCl(COD)(IMes)], ~5 mg) in a deuterated solvent (e.g., CD₂Cl₂, 0.5 mL).

• Reactant Addition: Add the co-reactants, such as a sulfoxide (B87167) and a base, to the NMR tube.

• Hydrogenation: Introduce H₂ gas (or parahydrogen for hyperpolarization studies) into the NMR tube, typically by pressurizing the sealed tube or using a J. Young NMR tube.

• Data Acquisition: Immediately acquire ¹H NMR spectra at regular intervals at a controlled temperature (e.g., 298 K).[2] Monitor the upfield region (δ -5 to -30 ppm) for the appearance and evolution of hydride signals.[2][7] 2D NMR techniques like ¹H-¹H COSY can be used to establish couplings between different hydride environments.[8]

Visualization: Catalytic Cycle of Asymmetric Hydrogenation

Caption: Proposed Ir(I)/Ir(III) cycle for asymmetric hydrogenation.

Iridium-Catalyzed C-H Activation and Functionalization

Direct C-H activation is a powerful strategy for streamlining organic synthesis. Iridium catalysts are particularly effective for C-H borylation and other functionalizations. The mechanism typically involves the formation of a key metallacyclic intermediate.

Key Intermediates & Characterization Techniques

• Iridacycle Intermediates: Formed via directed C-H activation, these stable six-membered iridacycles are often the catalyst resting state and can be isolated.[9] Their definitive structure is typically confirmed by single-crystal X-ray diffraction.[9]

• Borylated Intermediates: In C-H borylation reactions, the iridium-boryl species is a key intermediate, though often too reactive to isolate. Its presence is inferred from reactivity and computational studies.[10][11]

Comparative Data on C-H Activation Intermediates

Catalyst System	Reaction	Observed Intermediates	Analytical Technique(s)	Key Findings & Performance
[CpIr(III)]	C(sp²)-H Alkynylation	Six-membered iridacycle	X-ray Crystallography, NMR, FAB-MS	The full catalytic cycle was elucidated by isolating and characterizing key iridacycle intermediates, confirming their role in the reaction.[9]
[Ir(COD)(OMe)]₂	Indole C-H Borylation	Borylated indole	Product Characterization	A stable borylated intermediate was formed that was suitable for subsequent peptide coupling reactions, enabling a concise synthesis route.[10]
[CpIr(H₂O)₃]SO₄	C-H Amination	Not directly observed	High-Throughput Experimentation (HTE)	HTE enabled rapid optimization and demonstrated wide applicability for late-stage functionalization of complex drugs and natural products.[12]

Experimental Protocols

Protocol 2: Isolation and X-ray Characterization of an Iridacycle Intermediate

• Synthesis: In a Schlenk flask under argon, combine the iridium precursor (e.g., [Cp*IrCl₂]₂), the directing group-containing substrate (e.g., 2-acylimidazole), and a silver salt (e.g., AgSbF₆) in a suitable solvent (e.g., 1,2-dichloroethane).

• Reaction: Heat the mixture (e.g., at 80 °C) for several hours until the reaction is complete, monitoring by TLC or NMR.

• Purification: After cooling, filter the reaction mixture through Celite to remove silver salts. Remove the solvent under reduced pressure. Purify the residue by column chromatography on silica (B1680970) gel to isolate the iridacycle complex.[9]

• Crystallization: Grow single crystals suitable for X-ray diffraction by slow evaporation or vapor diffusion of a solution of the purified complex in a solvent system like CH₂Cl₂/hexane.

• Structure Determination: Analyze the crystal using a single-crystal X-ray diffractometer to determine the precise molecular structure of the intermediate.[13]

Visualization: C-H Activation Experimental Workflow

Caption: Experimental workflow for iridacycle characterization.

Iridium-Catalyzed Allylic Substitution

Iridium-catalyzed allylic substitution reactions are renowned for their high regio- and enantioselectivity, often complementary to palladium-catalyzed systems. Mechanistic studies have been instrumental in identifying the true active catalyst and key allyl-iridium intermediates.

Key Intermediates & Characterization Techniques

• (η³-allyl)iridium(III) Complexes: Formed by oxidative addition of the iridium(I) precursor to an allylic electrophile, these are the central intermediates. They can be synthesized independently and have been characterized by NMR and X-ray crystallography.[14]

• Cyclometalated Iridium Species: In some systems, particularly with phosphoramidite (B1245037) ligands, the active catalyst is not the initial Ir(I) complex but a cyclometalated species formed in situ.[15][16]

Comparative Data on Allylic Substitution Intermediates

Catalyst System	Reaction	Observed Intermediates	Analytical Technique(s)	Key Findings & Performance
Ir-(Phosphoramidite,Olefin)	Allylic Substitution of Alcohols	(η²-Allylic alcohol)Ir(I) and (η³-allyl)Ir(III) complexes	NMR Spectroscopy, X-ray Crystallography	Synthesized and characterized substrate and allyl complexes proved to be catalytically and kinetically competent intermediates.[14]
[Ir(COD)Cl]₂ + Phosphoramidite	Allylic Amination/Etherification	Cyclometalated Ir(I) complex	Mechanistic Studies, Isolation	The active catalyst was identified as a cyclometalated species, leading to the development of more active and selective catalyst systems.[15][16]

Experimental Protocols

Protocol 3: Synthesis and Analysis of an (η³-allyl)iridium(III) Complex

• Catalyst Preparation: In a glovebox, prepare a stock solution of the iridium(I) catalyst precursor, generated from [Ir(COD)Cl]₂ and the appropriate phosphoramidite and olefin ligands.

• Intermediate Synthesis: To a solution of the catalyst in a non-coordinating solvent (e.g., CH₂Cl₂), add a stoichiometric amount of the racemic allylic alcohol substrate at low temperature (e.g., -78 °C).

• Isolation: Allow the reaction to warm slowly. The (η³-allyl)iridium(III) complex can be precipitated by the addition of a non-polar solvent like pentane. The resulting solid can be isolated by filtration and washed.[14]

• Characterization: Dissolve the isolated complex in a deuterated solvent (e.g., CD₂Cl₂) for analysis by ¹H, ¹³C, and ³¹P NMR spectroscopy to confirm its structure in solution. Single crystals can be grown for X-ray analysis.[14]

Visualization: Formation of the Active Catalyst

Caption: Activation of a precatalyst to a cyclometalated species.

Iridium-Catalyzed Water Oxidation (Oxygen Evolution Reaction - OER)

Iridium oxides are benchmark catalysts for the OER in acidic media, a key reaction for water splitting. Due to the nature of the solid-state catalyst operating at an electrode surface, operando spectroscopic techniques are essential for probing the active intermediates under realistic reaction conditions.

Key Intermediates & Characterization Techniques

• High-Valent Iridium-Oxo/Hydroxo Species (Ir(IV), Ir(V)): The catalyst surface undergoes oxidation under OER potentials. These changes in oxidation state are tracked using operando X-ray absorption spectroscopy (XAS) and X-ray photoelectron spectroscopy (XPS).[17][18]

• Iridium-OOH Species: A critical *OOH intermediate is believed to form prior to O₂ evolution. Its presence is often inferred from operando synchrotron radiation infrared spectroscopy and supported by DFT calculations.[19]

Comparative Data on OER Intermediates

Catalyst System	Reaction	Observed Intermediates/States	Analytical Technique(s)	Key Findings
Single-atomic Ir on N-doped C	Acidic OER	Dynamic O-hetero-Ir-N₄ center, *OOH intermediate	Operando SR-FTIR, XAS	Direct observation of a dynamic oxygen atom at the Ir site promoting the formation of the key *OOH intermediate under potential.[19]
Amorphous vs. Crystalline IrOₓ	Acidic OER	Deprotonated μ₂-O moieties, Ir(IV)/Ir(V) states	Operando XPS, XAS	Applying OER potentials universally generates deprotonated surface oxygen species, with amorphous oxides showing deeper near-surface deprotonation.[18]
Ir Nanoparticles	Acidic OER	Metallic Ir core, Ir(III)/Ir(IV) oxides/hydroxides surface layer	Operando NAP-XPS	Under OER conditions, the nanoparticles consist of a metallic core surrounded by a thin layer of Ir(III)/Ir(IV) oxides; Ir(V) was not detected.[17]

Experimental Protocols

Protocol 4: Operando X-ray Absorption Spectroscopy (XAS) for OER

• Electrode Preparation: Prepare a catalyst ink by dispersing the iridium oxide catalyst in a solution of water, isopropanol, and Nafion. Drop-cast the ink onto a carbon paper electrode.

• Spectro-electrochemical Cell: Mount the working electrode in a custom-built operando cell that allows for simultaneous electrochemical control and X-ray penetration (e.g., using Kapton windows). The cell also contains a counter electrode, a reference electrode, and an electrolyte (e.g., 0.1 M HClO₄).

• Data Collection at Synchrotron: Place the cell in the beamline of a synchrotron light source.

• Experiment: While applying a specific potential using a potentiostat, continuously collect XAS data (both XANES and EXAFS regions) at the Ir L₃-edge. This allows for the monitoring of changes in the iridium oxidation state and local coordination environment as a function of the applied potential.[18][20]

Visualization: Operando Spectroscopy Logic

Caption: Logical diagram of an operando spectroscopy experiment.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Iridium trihydride and tetrahydride complexes and their role in catalytic polarisation transfer from parahydrogen to pyruvate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. web.uvic.ca [web.uvic.ca]
• 4. Iridium analogues of catalytic intermediates in asymmetric hydrogenation - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY02147G [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Borylation via iridium catalysed C–H activation: a new concise route to duocarmycin derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00814F [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Merging Directed C–H Activations with High-Throughput Experimentation: Development of Iridium-Catalyzed C–H Aminations Applicable to Late-Stage Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. (1S,4R)-4,7,7-Trimethyl-1-(1H-perimidin-2-yl)-2-oxabicyclo[2.2.1]heptan-3-one [mdpi.com]
• 14. Study of Intermediates in Iridium-(Phosphoramidite,Olefin)-Catalyzed Enantioselective Allylic Substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Mechanistically Driven Development of Iridium Catalysts for Asymmetric Allylic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Highly active nano-sized iridium catalysts: synthesis and operando spectroscopy in a proton exchange membrane electrolyzer - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. Monitoring the Structural Changes in Iridium Nanoparticles during Oxygen Evolution Electrocatalysis with Operando X-ray Total Scattering - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Iridium Hexachloride: A Comprehensive Guide

This document provides essential safety and logistical information for the proper disposal of iridium hexachloride and other iridium chloride compounds. The procedures outlined below are designed to ensure the safety of laboratory personnel and compliance with environmental regulations.

Iridium Chloride Hazard Summary and Personal Protective Equipment

Proper handling of iridium chlorides is crucial to minimize risks. The following table summarizes the key hazards and recommended personal protective equipment (PPE) based on available safety data sheets.

Hazard Category	Description	Recommended PPE
Acute Toxicity	Harmful if swallowed.[1]	Chemical safety goggles, protective gloves (impermeable), lab coat.[1][2]
Skin Corrosion/Irritation	Causes skin irritation.[2][3]	Impermeable gloves, lab coat, protective work clothing.[1][2]
Serious Eye Damage/Irritation	Causes serious eye irritation.[2][3]	Chemical safety goggles or face shield.[2][3]
Respiratory Irritation	May cause respiratory irritation.[2][3]	Use in a well-ventilated area or under a chemical fume hood.[3] If dust is generated, use a NIOSH/MSHA approved respirator.[4]
Hygroscopic	Protect from moisture.[1][2]	Store in a tightly sealed container in a cool, dry, well-ventilated area.[1][2]

Experimental Protocols for Safe Handling and Disposal

The primary and recommended method for the disposal of iridium hexachloride and its containers is through an approved hazardous waste disposal plant.[3][4] On-site chemical neutralization is not advised without specific institutional protocols and expertise. The following procedures detail the safe handling, spill management, and packaging of iridium chloride waste for professional disposal.

General Handling and Storage to Minimize Waste

• Handling: Always handle iridium chlorides in a well-ventilated area, preferably within a chemical fume hood.[3] Avoid generating dust.[1] Do not eat, drink, or smoke in areas where the chemical is handled.[1][4] Wash hands thoroughly after handling.[1][2][3]

• Storage: Store iridium chlorides in a cool, dry, well-ventilated place, away from incompatible materials such as strong oxidizing agents, acids, alkalis, and moisture.[1][5] Keep containers tightly closed to prevent moisture absorption, as the material is hygroscopic.[1][2]

Spill Cleanup Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup:

• Evacuate and Ventilate: Isolate the spill area and ensure adequate ventilation.[1][5] Keep unprotected persons away.

• Don PPE: Wear the appropriate personal protective equipment as detailed in the table above, including respiratory protection if dust is present.[1][5]

• Containment: Prevent the spill from spreading and from entering drains or water systems.[1][6]

• Cleanup:

  • For solid spills, carefully sweep or scoop up the material, avoiding dust creation.[1][6] A HEPA-filtered vacuum can also be used.[5]

  • Place the collected material into a suitable, labeled, and closed container for disposal.[1][6]

• Decontamination: Clean the spill area with soap and water.[3] Collect all cleanup materials (e.g., contaminated wipes, absorbents) and place them in the hazardous waste container.

• Reporting: Report the spill to the appropriate environmental health and safety (EHS) office at your institution.

Waste Packaging and Disposal Procedure

• Waste Collection:

  • Collect all iridium chloride waste, including contaminated materials from spill cleanups, in a designated, compatible, and clearly labeled hazardous waste container.[7]

  • The container must be sealable and kept closed except when adding waste.[7]

• Labeling:

  • Label the waste container with "Hazardous Waste" and the full chemical name "Iridium Chloride."[7]

  • Include the approximate concentration and quantity of the waste.

• Storage of Waste:

  • Store the waste container in a designated, secure area, away from incompatible materials.

  • Use secondary containment for liquid waste solutions.[7]

• Disposal:

  • Arrange for pickup and disposal through your institution's EHS department or a licensed hazardous waste disposal contractor.[2][3][4] Do not attempt to dispose of iridium chloride down the drain or in regular trash.[1][7]

  • For empty containers, the first rinse with a solvent (e.g., water) must be collected and disposed of as hazardous waste.[7] Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinses as hazardous waste. For highly toxic materials, the first three rinses must be collected.[7]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of iridium hexachloride.

Caption: Workflow for the safe handling and disposal of iridium hexachloride.

References

• 1. Iridium Chloride - ESPI Metals [espimetals.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. rmrorwxhoilrmk5q.ldycdn.com [rmrorwxhoilrmk5q.ldycdn.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling Iridium;hexachloride

This document provides essential safety protocols, operational procedures, and disposal plans for handling iridium chloride compounds. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to prevent exposure when handling iridium chloride compounds.

Summary of Personal Protective Equipment (PPE) Recommendations

Protection Type	Recommended Equipment	Specifications & Remarks
Eye & Face	Chemical safety goggles or glasses with side-shields.	Must conform to EN166, NIOSH (US), or other appropriate government standards.[1]
Skin	Chemically resistant gloves (e.g., nitrile, PVC, or rubber), lab coat, long sleeves, and closed-toe shoes.	Inspect gloves before use and dispose of them properly after handling.[2] Protective clothing should be laundered daily and not worn home.[2]
Respiratory	NIOSH/MSHA approved respirator.	Required when dust or fumes are generated or if engineering controls are insufficient.[3]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize risk.

Operational Plan:

• Engineering Controls: Always handle Iridium hexachloride in a well-ventilated area, preferably within a certified chemical fume hood.[4][5] Ensure that an eyewash station and safety shower are readily accessible.

• General Handling: Avoid contact with skin and eyes.[1][4][5] Do not breathe in dust or fumes.[4][5] Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][5]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][4][5][6] Iridium chlorides are hygroscopic and sensitive to moisture.[4][5][6]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4][5]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Seek medical attention if irritation persists.[4][5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[5][7][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4][5][7]

Spill Response:

In case of a spill, evacuate the area. Wearing appropriate PPE, sweep up the spilled material, avoiding dust generation, and place it in a suitable, sealed container for disposal.[4] Ventilate the area and wash the spill site after the material has been collected.

Disposal Plan

Proper disposal of Iridium hexachloride is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization: All waste containing Iridium hexachloride should be treated as hazardous waste.

• Containerization: Collect waste in a designated, labeled, and sealed container.

• Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[4][7] Do not allow the material to enter drains or waterways.[1][4]

Workflow Diagrams

The following diagrams illustrate the key procedures for safely handling Iridium hexachloride and responding to emergencies.

Safe Handling Workflow for Iridium Hexachloride.

Emergency Response Workflow for Iridium Hexachloride.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. implats.co.za [implats.co.za]
• 3. Iridium Oxide - ESPI Metals [espimetals.com]
• 4. Iridium Chloride - ESPI Metals [espimetals.com]
• 5. Iridium Chloride Hydrate - ESPI Metals [espimetals.com]
• 6. rmrorwxhoilrmk5q.ldycdn.com [rmrorwxhoilrmk5q.ldycdn.com]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]